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Core Science & Biosynthesis

Foundational

A Comprehensive Technical Guide to the Natural Sourcing, Biosynthesis, and Analysis of (-)-3,5-Dicaffeoylquinic Acid

Introduction (-)-3,5-Dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic acid A, is a prominent member of the caffeoylquinic acid (CQA) family of polyphenolic compounds. Structurally, it is an ester formed fro...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

(-)-3,5-Dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic acid A, is a prominent member of the caffeoylquinic acid (CQA) family of polyphenolic compounds. Structurally, it is an ester formed from one molecule of quinic acid and two molecules of caffeic acid. This compound has garnered significant attention within the scientific and pharmaceutical communities due to its extensive and potent biological activities. Research has demonstrated its efficacy as an antioxidant, anti-inflammatory, antiviral, hepatoprotective, neuroprotective, and hypoglycemic agent.[1][2][3][4][5] The therapeutic potential of 3,5-DCQA in managing a range of diseases, from viral infections to chronic inflammatory conditions and metabolic disorders, underscores the critical need for reliable and well-characterized natural sources.[6][7][8][9]

This technical guide serves as an in-depth resource for researchers, scientists, and drug development professionals. It provides a comprehensive overview of the primary botanical sources of 3,5-DCQA, delves into its biosynthesis in plants, presents detailed protocols for its extraction, purification, and quantitative analysis, and summarizes its pharmacological significance. The methodologies described herein are grounded in established scientific literature, providing a robust framework for the exploration and utilization of this high-value phytochemical.

Prominent Natural Sources of (-)-3,5-Dicaffeoylquinic Acid

(-)-3,5-Dicaffeoylquinic acid is widely distributed in the plant kingdom, though its concentration varies significantly between species and even between different tissues of the same plant. The Asteraceae (sunflower) and Caprifoliaceae (honeysuckle) families are particularly rich sources. The following table summarizes key botanical sources identified as having significant quantities of 3,5-DCQA.

Plant SpeciesFamilyCommon NamePlant Part(s) with High Concentration
Artemisia vulgaris[10]AsteraceaeMugwortFlowering tops
Artemisia argyi[11]AsteraceaeChinese MugwortLeaves
Artemisia annua[7]AsteraceaeSweet WormwoodLeaves
Cynara cardunculus[12][13][14]AsteraceaeGlobe ArtichokeLeaves
Helianthus annuus[15][16][17]AsteraceaeSunflowerAerial parts, especially at mid-flowering stage
Ligularia fischeri[6]AsteraceaeFischer's RagwortLeaves
Scolymus hispanicus[18]AsteraceaeGolden ThistleMidribs
Ainsliaea fragrans[19]AsteraceaeFragrant AinsliaeaWhole plant
Aster scaber[13]AsteraceaeDoellingeriaNot specified
Chrysanthemum morifolium[20]AsteraceaeFlorist's DaisyFlowers
Lonicera japonica[1][21][22]CaprifoliaceaeJapanese HoneysuckleFlowers and buds
Ilex kaushue[1]AquifoliaceaeKudingchaLeaves
Ilex pubescens[9]AquifoliaceaePubescent HollyLeaves
Ipomoea batatas[13][23]ConvolvulaceaeSweet PotatoTubers and Leaves
Coffea canephora (robusta)[24]RubiaceaeCoffeeBeans

Biosynthesis in Planta: The Phenylpropanoid Pathway

The molecular framework of 3,5-DCQA originates from the phenylpropanoid pathway, a fundamental metabolic route in higher plants responsible for the synthesis of a vast array of secondary metabolites, including lignin, flavonoids, and phenolic acids.[3][25] The biosynthesis of all caffeoylquinic acids begins with the amino acid phenylalanine.

The initial product and central precursor in this pathway is 5-O-caffeoylquinic acid (5-CQA), more commonly known as chlorogenic acid.[26] From this key intermediate, a series of enzymatic reactions catalyzed by acyltransferases facilitates the addition of a second caffeoyl group to the quinic acid core, yielding various dicaffeoylquinic acid isomers, including 3,5-DCQA.

Interestingly, the production of dicaffeoylquinic acids appears to be a targeted response to environmental stress. Studies on globe artichoke (Cynara cardunculus) have shown that exposure to UV-C radiation significantly increases the levels of dicaffeoylquinic acids, with a maximal accumulation observed 24 hours post-treatment.[12][14] This suggests a protective role for these compounds against UV-induced damage, a mechanism that can be potentially exploited to enhance yields in controlled cultivation settings.

Biosynthesis of 3,5-Dicaffeoylquinic Acid Phe L-Phenylalanine Cin Cinnamic Acid Phe->Cin PAL Cou p-Coumaric Acid Cin->Cou C4H CouCoA p-Coumaroyl-CoA Cou->CouCoA 4CL CafCoA Caffeoyl-CoA CouCoA->CafCoA C3'H CQA5 5-O-Caffeoylquinic Acid (Chlorogenic Acid) CafCoA->CQA5 HQT DCQA35 (-)-3,5-Dicaffeoylquinic Acid CafCoA->DCQA35 HCT* QA Quinic Acid QA->CQA5 HQT CQA5->DCQA35 HCT* UVC UV-C Stress UVC->DCQA35 Induces Biosynthesis PAL PAL C4H C4H CL4 4CL HQT HQT C3H C3'H HCT HCT*

Caption: Phenylpropanoid pathway leading to 3,5-DCQA. *HCT: Hydroxycinnamoyl-CoA shikimate/quinate hydroxycinnamoyl transferase.

Extraction and Isolation Methodologies

The successful isolation of 3,5-DCQA from botanical matrices requires a systematic approach, beginning with an efficient extraction process followed by targeted purification. The choice of methodology is dictated by the desired scale, purity, and available instrumentation.

General Workflow for Isolation and Purification

A typical workflow involves initial solvent extraction from dried, powdered plant material, followed by a series of chromatographic steps to separate the target compound from a complex mixture of other phytochemicals.

Extraction and Purification Workflow start Dried & Milled Plant Material extraction Solvent Extraction (e.g., Aqueous Ethanol, ASE, UAE) start->extraction filtration Filtration & Concentration (Rotary Evaporation) extraction->filtration cleanup Preliminary Cleanup (e.g., Macroporous Resin) filtration->cleanup Crude Extract purification Preparative Chromatography (e.g., HSCCC, Prep-HPLC) cleanup->purification Enriched Fraction end Pure (-)-3,5-Dicaffeoylquinic Acid purification->end

Caption: General workflow from raw plant material to purified 3,5-DCQA.

Protocol: Accelerated Solvent Extraction (ASE)

ASE is a green extraction technique that utilizes elevated temperatures and pressures to increase the efficiency and speed of the extraction process while reducing solvent consumption.[27]

Rationale: Elevated pressure keeps the solvent in a liquid state above its boiling point, increasing its penetration into the plant matrix. Elevated temperature decreases solvent viscosity and increases the solubility of the analyte, enhancing extraction efficiency.

Step-by-Step Methodology:

  • Sample Preparation: Dry the plant material (e.g., forced chicory roots) at 40°C until constant weight and grind to a fine powder (e.g., < 0.5 mm).

  • Cell Packing: Mix 1 g of the dried powder with an inert material like diatomaceous earth and pack it into a stainless steel extraction cell.

  • ASE Parameters: Place the cell into the ASE system (e.g., Dionex ASE 350). Set the optimal conditions as determined by response surface methodology for 3,5-DCQA from chicory roots:[27]

    • Solvent: 57% Ethanol in water

    • Temperature: 95°C

    • Pressure: 1500 psi

    • Static Time: 10 minutes

    • Cycles: 2

  • Collection: The extract is automatically collected in a vial.

  • Post-Processing: Combine the extracts and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract, ready for purification.

Protocol: Preparative Purification by High-Speed Counter-Current Chromatography (HSCCC)

HSCCC is a liquid-liquid chromatographic technique that avoids the use of solid stationary phases, thereby preventing irreversible adsorption of the sample and ensuring high recovery. It is particularly effective for separating structurally similar compounds like CQA isomers.[19]

Rationale: HSCCC relies on partitioning the analyte between two immiscible liquid phases (stationary and mobile). The centrifugal force holds the stationary phase in the column while the mobile phase is pumped through, enabling continuous partitioning and separation.

Step-by-Step Methodology (adapted from Ainsliaea fragrans purification): [19]

  • Crude Sample Preparation: Obtain a crude extract enriched in dicaffeoylquinic acids, for example, by passing a primary extract through an AB-8 macroporous resin column.

  • Solvent System Selection: Prepare and thoroughly equilibrate a two-phase solvent system. A suitable system for 3,5-DCQA is Chloroform:Methanol:Water (8:8:4 v/v/v).

  • HSCCC Operation:

    • Fill the entire column with the stationary phase (the aqueous-rich upper phase of the solvent system).

    • Rotate the column at a set speed (e.g., 850 rpm).

    • Pump the mobile phase (the organic-rich lower phase) into the column at a specific flow rate (e.g., 2.0 mL/min).

  • Sample Injection: Once hydrodynamic equilibrium is reached (mobile phase elutes from the outlet), dissolve the crude sample (e.g., 150 mg) in a small volume of the biphasic solvent system and inject it into the column.

  • Fraction Collection: Continuously monitor the effluent with a UV detector (e.g., at 254 nm) and collect fractions based on the resulting chromatogram.

  • Analysis and Pooling: Analyze the collected fractions by analytical HPLC to identify those containing pure 3,5-DCQA. Pool the pure fractions and evaporate the solvent to yield the purified compound.

Analytical Quantification and Characterization

Accurate identification and quantification are paramount for quality control, pharmacological studies, and standardization of extracts.

Protocol: Quantitative Analysis by HPLC-DAD

High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) is the standard method for quantifying 3,5-DCQA.[13][28]

Rationale: HPLC separates compounds based on their differential partitioning between a stationary phase (the column) and a mobile phase. The DAD detector measures the absorbance of the eluting compounds across a range of UV-Vis wavelengths, providing both quantitative data and spectral information that aids in peak identification.

Step-by-Step Methodology:

  • Standard Preparation: Prepare a stock solution of pure (-)-3,5-Dicaffeoylquinic acid standard in methanol. Create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution.

  • Sample Preparation: Accurately weigh the dried extract, dissolve it in methanol, and filter through a 0.45 µm syringe filter before injection.

  • Chromatographic Conditions:

    • Instrument: Agilent 1260 Infinity II or equivalent.

    • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

    • Mobile Phase A: 0.1% Formic acid in Water.

    • Mobile Phase B: Acetonitrile.

    • Gradient: A typical gradient might be: 0-5 min, 10% B; 5-30 min, 10-40% B; 30-35 min, 40-10% B; 35-40 min, 10% B.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C.

    • Injection Volume: 10 µL.

    • Detection: Monitor at 330 nm, the characteristic absorbance maximum for caffeoylquinic acids.[1]

  • Quantification:

    • Inject the calibration standards to generate a calibration curve of peak area versus concentration.

    • Inject the prepared sample.

    • Identify the 3,5-DCQA peak in the sample chromatogram by comparing its retention time and UV spectrum with the pure standard.

    • Calculate the concentration of 3,5-DCQA in the sample using the regression equation from the calibration curve.

Structural Confirmation

For unequivocal structural confirmation, especially after initial isolation, mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are essential.[12][19]

  • LC-QTOF MS/MS provides accurate mass measurements for molecular formula determination and fragmentation patterns that confirm the connectivity of the caffeoyl and quinic acid moieties.

  • ¹H and ¹³C-NMR provide detailed information about the chemical environment of each proton and carbon atom, allowing for the definitive assignment of the acyl positions on the quinic acid ring and confirmation of the stereochemistry.

Overview of Pharmacological Significance

The broad therapeutic potential of 3,5-DCQA is a primary driver for its research and development. Its mechanisms of action are often multifactorial, stemming from its potent antioxidant and signaling pathway modulation capabilities.

Pharmacological ActivityKey Findings and MechanismExperimental ModelReference(s)
Anti-inflammatory Reduces production of NO, IL-1β, IL-6, TNF-α.[6] Attenuates neuroinflammation by enhancing autophagy through suppression of the MCP3/JAK2/STAT3 pathway.[8]RAW264.7 macrophages; BV2 microglial cells; CFA-induced mouse model[6][8]
Antioxidant Scavenges DPPH radicals (IC₅₀ = 71.8 μM) and inhibits superoxide production in human neutrophils (IC₅₀ = 1.92 μM).[1][2]Cell-free assays; Human neutrophils[1][2]
Antiviral Identified as an inhibitor of HIV integrase, an enzyme essential for viral replication.[3] Inhibits the neuraminidase (NA) of the influenza A virus.[9]Enzymatic assays; Molecular docking[3][9]
Hepatoprotective A major active component in globe artichoke leaf extracts, which are used as hepatoprotective agents.[12][14]In vivo models (implied)[12][14]
Anti-diabetic Inhibits DPP-IV and α-glucosidase enzymes.[7] Hinders adipogenesis and lipid accumulation in 3T3-L1 cells.[29]In vitro enzyme inhibition assays; 3T3-L1 pre-adipocytes[7][29]
Neuroprotective Attenuates microglial activation-mediated inflammatory pain, suggesting a role in mitigating neuroinflammation.[8]In vivo inflammatory pain models[8]

Conclusion

(-)-3,5-Dicaffeoylquinic acid stands out as a phytochemical with significant promise for the pharmaceutical and nutraceutical industries. Its widespread availability from common plants such as sunflower, artichoke, and honeysuckle, combined with its potent and varied biological activities, makes it an attractive candidate for drug discovery and development. This guide has provided a technical framework covering the critical aspects of its natural sourcing, biosynthesis, and analysis. The successful application of advanced extraction and purification techniques like ASE and HSCCC, coupled with robust analytical validation by HPLC and MS, will be crucial for translating the therapeutic potential of this compound into tangible health solutions. Future research should focus on clinical trials to validate the efficacy observed in preclinical models and on exploring synergistic effects with other phytochemicals in complex plant extracts.

References

  • Jaiswal, R., et al. (2011). Major dicaffeoylquinic acids from Artemisia vulgaris. Fitoterapia, 71(5), 587-9. [Link]

  • Kim, D. W., et al. (2020). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. Molecules, 25(21), 5082. [Link]

  • Lattanzio, V., et al. (2008). Stress-induced biosynthesis of dicaffeoylquinic acids in globe artichoke. Journal of Agricultural and Food Chemistry, 56(18), 8597-604. [Link]

  • Biopurify Phytochemicals. (n.d.). 3,5-Dicaffeoylquinic acid. [Link]

  • Peng, L. Y., et al. (2000). Constituents from Lonicera japonica. Fitoterapia, 71(6), 713-5. [Link]

  • Lattanzio, V., et al. (2008). Stress-Induced Biosynthesis of Dicaffeoylquinic Acids in Globe Artichoke. Journal of Agricultural and Food Chemistry, 56(18), 8597–8604. [Link]

  • Deng, G. F., et al. (2010). Preparative isolation and purification of dicaffeoylquinic acids from the Ainsliaea fragrans champ by high-speed counter-current chromatography. Journal of Chromatography B, 878(2), 141-6. [Link]

  • Guo, S., et al. (2012). 3,5-Dicaffeoylquinic acid isolated from Artemisia argyi and its ester derivatives exert anti-leucyl-tRNA synthetase of Giardia lamblia (GlLeuRS) and potential anti-giardial effects. Fitoterapia, 83(7), 1281-5. [Link]

  • Li, Y., et al. (2023). Recent Advances in Biosynthesis and Bioactivity of Plant Caffeoylquinic Acids. International Journal of Molecular Sciences, 24(23), 16999. [Link]

  • Robinson, W. E., et al. (1996). Dicaffeoylquinic acids are potent inhibitors of human immunodeficiency virus type 1 integrase. Antiviral Research, 29(2-3), 207-19. (Note: Abstract available in ACS reference) [Link]

  • Jaiswal, R., et al. (2021). Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. Phytochemistry Reviews, 20, 1123–1162. [Link]

  • El-Toumy, S. A., et al. (2021). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications. Plants, 10(12), 2736. [Link]

  • D'Abrosca, B., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. Molecules, 26(11), 3169. [Link]

  • ResearchGate. (n.d.). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. [Link]

  • Weisz, M., et al. (2020). Sunflower (Helianthus annuus L.) Plants at Various Growth Stages Subjected to Extraction—Comparison of the Antioxidant Activity and Phenolic Profile. Molecules, 25(12), 2855. [Link]

  • Weisz, M., et al. (2020). Sunflower (Helianthus annuus L.) Plants at Various Growth Stages Subjected to Extraction-Comparison of the Antioxidant Activity and Phenolic Profile. Molecules, 25(12), 2855. [Link]

  • Thines, C., et al. (2024). Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 15, 1424905. [Link]

  • Thines, C., et al. (2024). Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 15. [Link]

  • da Silva, L., et al. (2021). Artemisia spp.: An Update on Its Chemical Composition, Pharmacological and Toxicological Profiles. Oxidative Medicine and Cellular Longevity, 2021, 6698993. [Link]

  • Vandeponsee, E., et al. (2022). Optimization of the Accelerated Solvent Extraction of Caffeoylquinic Acids from Forced Chicory Roots and Antioxidant Activity of the Resulting Extracts. Molecules, 27(20), 6902. [Link]

  • Lee, S., et al. (2022). 3,5-dicaffeoylquinic acid attenuates microglial activation-mediated inflammatory pain by enhancing autophagy through the suppression of MCP3/JAK2/STAT3 signaling. Biomedicine & Pharmacotherapy, 153, 113549. [Link]

  • Kim, H. J., et al. (2018). Anti-inflammatory effects of Artemisia scoparia and its active constituent, 3,5-dicaffeoyl-epi-quinic acid against activated mast cells. Immunopharmacology and Immunotoxicology, 40(1), 1-8. [Link]

  • Lee, J. H., et al. (2009). Qualitative and Quantitative Determination of the Caffeoylquinic Acids on the Korean Mountainous Vegetables Used for Chwinamul. Korean Journal of Pharmacognosy, 40(4), 312-318. [Link]

  • ResearchGate. (n.d.). UV, MS, and MS/MS spectra of 3,5-dicaffeoylquinic acid. [Link]

  • Pinto, D., et al. (2023). Determination of Caffeoylquinic Acids Content by UHPLC in Scolymus hispanicus Extracts Obtained through Ultrasound-Assisted Extraction. Foods, 12(12), 2378. [Link]

  • Google Patents. (n.d.). JP6466081B2 - 3,5-dicaffeoylquinic acid extraction method and 3,5-dicaffeoylquinic acid production method.
  • Wang, Y., et al. (2023). Bioassay guided isolation of caffeoylquinic acids from the leaves of Ilex pubescens Hook. et Arn. and investigation of their anti-influenza mechanism. Journal of Ethnopharmacology, 310, 116377. [Link]

  • Lee, Y. N., et al. (2005). Identification of new dicaffeoylquinic acids from Chrysanthemum morifolium and their antioxidant activities. Planta Medica, 71(9), 871-6. [Link]

  • FooDB. (n.d.). Showing Compound 3,5-Di-O-caffeoylquinic acid (FDB002628). [Link]

  • USP-NF. (n.d.). Japanese Honeysuckle Flower Powder. [Link]

  • Jaiswal, R., et al. (2021). Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. Phytochemistry Reviews. [Link]

  • Kang, H. C., et al. (2023). Quantitative Analysis of Caffeoylquinic Acid Derivatives in Methanolic Extract of Ainsliaea Acerifolia Leaves Using HPLC-DAD. Journal of Forest and Environmental Science, 39(4), 314-322. [Link]

  • Villagomez-Ibarra, J. R., et al. (2019). Quantitative Analysis of the Biologically Active Compounds Present in Leaves of Mexican Sweet Potato Accessions: Phenols, Flavonoids, Anthocyanins, 3,4,5-Tri-Caffeoylquinic Acid and 4-Feruloyl-5-Caffeoylquinic Acid. Plant Foods for Human Nutrition, 74(4), 531-537. [Link]

Sources

Exploratory

The Biosynthesis of 3,5-Dicaffeoylquinic Acid: A Technical Guide for Researchers and Drug Development Professionals

Abstract 3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent member of the dicaffeoylquinic acid family, is a plant-derived phenolic compound of significant interest to the pharmaceutical and nutraceutical industries. Exhi...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent member of the dicaffeoylquinic acid family, is a plant-derived phenolic compound of significant interest to the pharmaceutical and nutraceutical industries. Exhibiting a range of potent biological activities, including antioxidant, anti-inflammatory, antiviral, and neuroprotective effects, 3,5-DCQA holds considerable promise for therapeutic applications[1][2][3][4]. This technical guide provides an in-depth exploration of the biosynthesis of 3,5-DCQA in plants, offering a comprehensive resource for researchers, scientists, and drug development professionals. We will dissect the intricate enzymatic pathways, explore the regulatory mechanisms governing its production, and provide detailed experimental protocols for its analysis.

Introduction to 3,5-Dicaffeoylquinic Acid and its Significance

3,5-Dicaffeoylquinic acid is an ester formed from two caffeic acid molecules and one quinic acid molecule. It is one of several isomers of dicaffeoylquinic acid found in various plant species, including Lonicera japonica and Ilex kaushue[1]. Its diverse pharmacological properties stem from its chemical structure, which enables it to act as a potent scavenger of free radicals and a modulator of key cellular signaling pathways[1][2][5]. The growing body of evidence supporting its therapeutic potential underscores the importance of understanding its biosynthesis to enable metabolic engineering strategies for enhanced production and to facilitate its development as a therapeutic agent.

The Core Biosynthetic Pathway: From Primary Metabolism to a Bioactive Phenolic

The journey to 3,5-dicaffeoylquinic acid begins with fundamental precursors from primary metabolism, specifically from the shikimate and phenylpropanoid pathways. These pathways provide the essential building blocks: quinic acid and caffeoyl-CoA.

The Shikimate Pathway: The Genesis of Aromatic Compounds

The shikimate pathway is a central metabolic route in plants and microorganisms for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) and other aromatic compounds[6][7][8]. It is absent in animals, making it an attractive target for the development of herbicides and antimicrobial agents[6][9]. The pathway commences with the condensation of phosphoenolpyruvate (PEP) and erythrose 4-phosphate (E4P) and culminates in the production of chorismate[6]. Quinic acid, a key component of 3,5-DCQA, is an intermediate in or a derivative of the shikimate pathway.

The Phenylpropanoid Pathway: Forging the Caffeoyl Moiety

The phenylpropanoid pathway utilizes the aromatic amino acid phenylalanine, a product of the shikimate pathway, to generate a wide array of secondary metabolites, including flavonoids, lignins, and hydroxycinnamic acids. The initial step is the deamination of phenylalanine by phenylalanine ammonia-lyase (PAL) to produce cinnamic acid. A series of hydroxylation and ligation reactions, catalyzed by enzymes such as cinnamate 4-hydroxylase (C4H) and 4-coumarate:CoA ligase (4CL) , convert cinnamic acid into activated hydroxycinnamoyl-CoAs, including caffeoyl-CoA, the acyl donor for 3,5-DCQA synthesis[10][11].

The Formation of Chlorogenic Acid: A Key Intermediate

Chlorogenic acid (CGA), or 5-O-caffeoylquinic acid (5-CQA), is the most common monocaffeoylquinic acid and serves as a crucial precursor for the synthesis of 3,5-DCQA[12][13][14]. The formation of CGA is a pivotal branch point in the phenylpropanoid pathway. There are several proposed biosynthetic routes for CGA, with the most recognized involving the esterification of quinic acid with caffeoyl-CoA, a reaction catalyzed by hydroxycinnamoyl-CoA quinate hydroxycinnamoyl transferase (HQT) [10][15][16].

The Final Step: Synthesis of 3,5-Dicaffeoylquinic Acid

The conversion of chlorogenic acid to 3,5-dicaffeoylquinic acid is the final and defining step in this biosynthetic pathway. Two primary enzymatic mechanisms have been elucidated for this transformation:

  • Acyltransferase Activity of HQT: In some plant species, such as tomato (Solanum lycopersicum), HQT can catalyze a second acyltransfer reaction. This can occur in two ways: (i) by using another molecule of caffeoyl-CoA as the acyl donor to acylate 3-CQA, or (ii) through a disproportionation reaction where two molecules of 3-CQA act as both acyl donor and acceptor to produce 3,5-diCQA[12].

  • GDSL Lipase-like Enzyme Activity: More recently, a novel enzyme from the GDSL lipase-like family, named isochlorogenic acid synthase (IbICS) , was discovered in sweet potato (Ipomoea batatas). This enzyme specifically catalyzes the synthesis of 3,5-diCQA from two molecules of 3-CQA through an acyltransferase reaction[12]. This discovery highlights the diverse enzymatic strategies that plants have evolved to produce this important secondary metabolite.

3,5-Dicaffeoylquinic Acid Biosynthesis Pathway cluster_shikimate Shikimate Pathway cluster_phenylpropanoid Phenylpropanoid Pathway cluster_final_steps Final Synthesis Steps PEP Phosphoenolpyruvate Shikimate Shikimate E4P Erythrose 4-Phosphate Quinate Quinic Acid Shikimate->Quinate Chorismate Chorismate Shikimate->Chorismate CGA Chlorogenic Acid (5-CQA) Quinate->CGA Phe Phenylalanine Chorismate->Phe Cinnamic_acid Cinnamic Acid Phe->Cinnamic_acid PAL pCoumaric_acid p-Coumaric Acid Cinnamic_acid->pCoumaric_acid C4H Caffeic_acid Caffeic Acid pCoumaric_acid->Caffeic_acid C3'H Caffeoyl_CoA Caffeoyl-CoA Caffeic_acid->Caffeoyl_CoA 4CL Caffeoyl_CoA->CGA HQT DCQA 3,5-Dicaffeoylquinic Acid CGA->DCQA HQT or IbICS HPLC Analysis Workflow Plant_Material Plant Material (Fresh or Lyophilized) Grinding Grinding in Liquid N2 Plant_Material->Grinding Extraction Extraction with 80% Methanol Grinding->Extraction Centrifugation Centrifugation Extraction->Centrifugation Filtration Filtration (0.45 µm) Centrifugation->Filtration HPLC_Vial HPLC Vial Filtration->HPLC_Vial HPLC_Injection HPLC Injection HPLC_Vial->HPLC_Injection Separation C18 Column Separation HPLC_Injection->Separation Detection PDA Detection (325-330 nm) Separation->Detection Analysis Data Analysis (Quantification) Detection->Analysis

Sources

Foundational

chemical structure and properties of isochlorogenic acid A

An In-depth Technical Guide to Isochlorogenic Acid A: Structure, Properties, and Applications Authored by: Gemini, Senior Application Scientist Abstract Isochlorogenic acid A, structurally identified as 3,5-di-O-caffeoyl...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to Isochlorogenic Acid A: Structure, Properties, and Applications

Authored by: Gemini, Senior Application Scientist

Abstract

Isochlorogenic acid A, structurally identified as 3,5-di-O-caffeoylquinic acid, is a prominent member of the dicaffeoylquinic acid family, a group of natural phenolic compounds.[1][2] This diester, formed from the condensation of two trans-caffeic acid molecules with (-)-quinic acid, is widely distributed in the plant kingdom and is a significant component in many traditional medicinal herbs and dietary sources.[1] Renowned for its potent biological activities, isochlorogenic acid A has garnered substantial interest within the scientific and drug development communities. Its multifaceted therapeutic potential stems from robust antioxidant, anti-inflammatory, antiviral, hepatoprotective, and neuroprotective properties.[3][4] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, natural occurrence, and purification of isochlorogenic acid A. It further delves into its well-documented pharmacological activities, supported by mechanistic insights and detailed experimental protocols, to serve as a vital resource for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure

Isochlorogenic acid A (ICA A) is a complex phenolic compound. Its core structure consists of a quinic acid moiety esterified with two caffeic acid units at specific positions.

Systematic Nomenclature and Identification

The precise chemical identity of isochlorogenic acid A is crucial for unambiguous scientific communication. Key identifiers are summarized in Table 1.

  • IUPAC Name : (3R,5R)-3,5-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,4-dihydroxycyclohexane-1-carboxylic acid[1]

  • Synonyms : 3,5-di-O-caffeoylquinic acid, 3,5-Dicaffeoylquinic acid, 3,5-DCQA[1][2]

  • Molecular Formula : C₂₅H₂₄O₁₂[1][2][3]

  • Molecular Weight : 516.45 g/mol [2][3]

  • CAS Number : 2450-53-5[2][3]

Molecular Structure and Stereochemistry

The structure of isochlorogenic acid A is characterized by two caffeic acid molecules ester-linked to the hydroxyl groups at positions 3 and 5 of the quinic acid ring. The stereochemistry of the quinic acid core is critical for its biological activity. The molecule possesses multiple chiral centers, leading to its specific three-dimensional conformation.

Caption: Fig. 1: Chemical structure of Isochlorogenic Acid A.

Physicochemical and Spectroscopic Properties

The physical and chemical characteristics of isochlorogenic acid A dictate its behavior in biological systems and analytical procedures.

Physicochemical Data

A summary of the key physicochemical properties is presented in Table 2.

PropertyValueSource(s)
Appearance Off-white to yellow/brown crystalline solid[2]
Melting Point >175°C (decomposition)[2]
Boiling Point 826.2 ± 65.0 °C (Predicted)[2]
Density 1.7 ± 0.1 g/cm³ (Predicted)[2]
pKa 3.54 ± 0.50 (Predicted)[2]
Solubility DMSO (Slightly), Methanol (Slightly), Ethanol[2][4]
Storage Powder: -20°C for 3 years. In solvent: -80°C for 6 months[4]

Rationale for Storage Conditions: The ester linkages in isochlorogenic acid A are susceptible to hydrolysis, particularly at non-neutral pH and elevated temperatures.[5] The multiple phenolic hydroxyl groups are prone to oxidation. Therefore, storage at low temperatures (-20°C or -80°C) in a dry, dark environment is critical to prevent degradation and maintain sample integrity for research purposes.

Spectroscopic Profile

Spectroscopic analysis is fundamental for the structural elucidation and quantification of isochlorogenic acid A.

  • UV-Vis Spectroscopy : In methanol, isochlorogenic acid A exhibits characteristic absorption maxima (λmax) at approximately 242 nm and 327 nm, which are indicative of the caffeoyl moieties.[6]

  • Mass Spectrometry (MS) : Electrospray ionization (ESI) is commonly used. In negative ion mode ([M-H]⁻), the deprotonated molecule is observed at m/z 515.1.[1][7] Key fragments in MS/MS analysis include m/z 353 (corresponding to the loss of one caffeoyl group) and m/z 191 (quinic acid).[7]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are essential for unambiguous structure confirmation. The spectra are complex but show characteristic signals for the two caffeoyl groups (including trans-vinylic protons and catechol rings) and the quinic acid core.[6][8]

Natural Occurrence and Isolation

Isochlorogenic acid A is a secondary metabolite found in a wide variety of plant species.

Key Botanical Sources

It is particularly abundant in:

  • Lonicera japonica (Honeysuckle)[3][6][8]

  • Farfugium japonicum[1]

  • Artemisia princeps[1]

  • Brazilian Propolis[1][9]

  • Suaeda glauca[1][9]

  • Coffee beans[10][11]

The biosynthesis of isochlorogenic acid A proceeds via the shikimic acid pathway, where phenylalanine is converted to cinnamic acid and subsequently to caffeic acid.[12] The final step involves the esterification of quinic acid with two molecules of activated caffeic acid (caffeoyl-CoA).

Extraction and Purification Protocol

Obtaining high-purity isochlorogenic acid A from natural sources is a multi-step process. High-Speed Counter-Current Chromatography (HSCCC) is an effective method for its isolation.[6][8]

Extraction_Purification_Workflow start 1. Plant Material Preparation (e.g., Dry Lonicera japonica flowers) extraction 2. Solvent Extraction (70% aq. ethanol, sonication) start->extraction concentration 3. Concentration (Rotary evaporation) extraction->concentration partition 4. Liquid-Liquid Partition (Suspend in H2O, adjust pH to 2, extract with Ethyl Acetate) concentration->partition final_conc 5. Final Concentration (Evaporate Ethyl Acetate layer) partition->final_conc hsccc 6. HSCCC Purification (Two-phase solvent system) final_conc->hsccc analysis 7. Purity Analysis & Identification (HPLC, MS, NMR) hsccc->analysis caption Fig. 2: Workflow for extraction and purification.

Caption: Fig. 2: Workflow for extraction and purification.

Detailed Protocol: HSCCC Purification of Isochlorogenic Acid A [6]

  • Preparation of Two-Phase Solvent System : Prepare a mixture of n-hexane, ethyl acetate, isopropanol, and water in a volume ratio of 2:3:2:5. Shake vigorously in a separation funnel and allow the layers to separate. Degas both phases by sonication before use.

  • HSCCC Instrument Setup : Fill the HSCCC column entirely with the upper phase (stationary phase). Then, pump the lower phase (mobile phase) into the column at a desired flow rate while the apparatus is rotating.

  • Sample Loading : Dissolve the crude ethyl acetate extract (approx. 150 mg) in a mixture of 5 mL of the upper phase and 5 mL of the lower phase. Inject the sample solution into the column.

  • Elution and Fraction Collection : Continue the elution with the mobile phase. Collect fractions at regular intervals.

  • Analysis : Monitor the fractions by HPLC to identify those containing pure isochlorogenic acid A. Pool the pure fractions and evaporate the solvent.

  • Structure Verification : Confirm the identity and purity of the isolated compound using HPLC, MS, and NMR spectroscopy.

Causality of Experimental Choice: HSCCC is chosen for its advantage of being a liquid-liquid partition chromatography method, which avoids the irreversible adsorption of the sample onto a solid support matrix, leading to high recovery rates.[6] The specific solvent system (n-hexane:ethyl acetate:isopropanol:water) is selected based on the partition coefficient (K) of isochlorogenic acid A, ensuring optimal separation from other components in the crude extract.

Biological and Pharmacological Activities

Isochlorogenic acid A exhibits a broad spectrum of biological activities, making it a compound of significant pharmacological interest.

Antioxidant Activity

The antioxidant capacity of isochlorogenic acid A is a cornerstone of its therapeutic effects. The two catechol rings (3,4-dihydroxyphenyl moieties) are potent hydrogen donors and free radical scavengers.

  • Mechanism : Isochlorogenic acid A can directly scavenge reactive oxygen species (ROS) such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical (IC₅₀ = 4.26 µg/mL) and the ABTS radical.[3] It also inhibits superoxide production in human neutrophils.[2] This activity is attributed to the ability of the phenolic hydroxyl groups to donate a hydrogen atom, stabilizing the free radical and forming a less reactive phenoxyl radical. The presence of two caffeoyl groups enhances this activity compared to monocaffeoylquinic acids like chlorogenic acid.[13]

Antioxidant_Mechanism ROS Reactive Oxygen Species (ROS) (e.g., O₂⁻, •OH) Damage Cellular Damage (Lipid peroxidation, DNA damage) ROS->Damage Neutralization Neutralization ROS->Neutralization Scavenging ICA Isochlorogenic Acid A (Phenolic -OH groups) ICA->Neutralization H• Donation Protection Cellular Protection Neutralization->Protection caption Fig. 3: Antioxidant mechanism via ROS scavenging.

Caption: Fig. 3: Antioxidant mechanism via ROS scavenging.

Anti-inflammatory Effects

Isochlorogenic acid A demonstrates significant anti-inflammatory properties by modulating key inflammatory pathways.

  • Mechanism : It inhibits the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 cells.[3] In vivo, it can protect mice from LPS-induced acute lung injury by decreasing neutrophil counts in bronchoalveolar lavage fluid.[2] The mechanism often involves the inhibition of the NF-κB (nuclear factor kappa B) signaling pathway, a central regulator of inflammation that controls the expression of pro-inflammatory cytokines like TNF-α and interleukins.[4][14]

Antiviral Activity

Isochlorogenic acid A has shown promising activity against several viruses, most notably the Human Immunodeficiency Virus (HIV).

  • Mechanism : It acts as an inhibitor of HIV-1 integrase, a crucial enzyme for the integration of the viral DNA into the host genome. It inhibits the 3'-end processing and strand transfer steps of integration with IC₅₀ values of 0.33 and 0.34 µg/mL, respectively.[2] This inhibition effectively halts the viral replication cycle. It also shows activity against Hepatitis B Virus (HBV).[3]

Other Therapeutic Potential
  • Hepatoprotective Effects : It exhibits protective effects against liver damage.[1][9] Studies show it can attenuate the progression of liver fibrosis by regulating the HMGB1/TLR4/NF-κB signaling pathway.[4]

  • Neuroprotective Effects : Isochlorogenic acid A has been shown to ameliorate cognitive impairment in mouse models, potentially by reducing acetylcholinesterase (AChE) activity and malondialdehyde (MDA) content, an indicator of oxidative stress.[2][3]

  • Cytotoxic and Anti-tumor Activity : It has demonstrated cytotoxic activities against certain cancer cell lines, suggesting potential as an antineoplastic agent.[1][2]

Conclusion and Future Directions

Isochlorogenic acid A is a natural product with a remarkable profile of chemical properties and biological activities. Its potent antioxidant and anti-inflammatory actions form the basis for its observed hepatoprotective, neuroprotective, and antiviral effects. The well-defined chemical structure allows for detailed structure-activity relationship studies and potential synthetic modifications to enhance efficacy or pharmacokinetic properties. The protocols for its extraction and purification are well-established, providing a reliable supply for research and development.

For drug development professionals, isochlorogenic acid A represents a promising lead compound. Future research should focus on its pharmacokinetic and pharmacodynamic profiles, long-term safety and toxicity, and efficacy in more complex preclinical disease models. Furthermore, exploring novel drug delivery systems could improve its bioavailability and targeted action, paving the way for its potential clinical application in treating a range of diseases underpinned by inflammation and oxidative stress.

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Exploratory

Unveiling the Multifaceted Mechanism of Action of (-)-3,5-Dicaffeoylquinic Acid: A Technical Guide for Researchers

Abstract (-)-3,5-Dicaffeoylquinic acid (3,5-diCQA), a prominent naturally occurring phenolic compound, has garnered significant scientific attention for its diverse and potent pharmacological activities. This technical g...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

(-)-3,5-Dicaffeoylquinic acid (3,5-diCQA), a prominent naturally occurring phenolic compound, has garnered significant scientific attention for its diverse and potent pharmacological activities. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning its therapeutic potential. We will dissect the intricate signaling pathways modulated by 3,5-diCQA, offering a comprehensive resource for researchers in pharmacology, drug discovery, and medicinal chemistry. This document moves beyond a simple literature review, providing causal explanations for experimental designs and detailed protocols to empower scientists to rigorously investigate this promising molecule.

Introduction: The Therapeutic Promise of a Natural Phenolic

(-)-3,5-Dicaffeoylquinic acid, an isomer of isochlorogenic acid, is widely distributed in the plant kingdom, found in significant quantities in coffee, Lonicera japonica, and Artemisia annua.[1][2] Its structure, characterized by two caffeic acid moieties esterified to a quinic acid core, endows it with remarkable biological properties. These include potent antioxidant, anti-inflammatory, neuroprotective, antiviral, and metabolic regulatory effects.[1][3][4][5][6] This guide will elucidate the core mechanisms driving these pleiotropic actions, providing a foundational understanding for its potential translation into novel therapeutic agents.

Core Mechanisms of Action: A Multi-Targeted Approach

The therapeutic efficacy of 3,5-diCQA stems from its ability to modulate multiple key signaling pathways and molecular targets. This multi-targeted approach is a hallmark of many natural products and offers a potential advantage in treating complex multifactorial diseases.

Antioxidant and Cytoprotective Effects: Combating Oxidative Stress

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense systems, is a key pathological feature of numerous diseases. 3,5-diCQA exhibits robust antioxidant activity through several mechanisms:

  • Direct Radical Scavenging: Its phenolic hydroxyl groups enable the direct scavenging of free radicals, such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[1]

  • Enhancement of Endogenous Antioxidant Defenses: Studies have shown that 3,5-diCQA can upregulate the expression of key antioxidant enzymes.[2] A critical pathway involved is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[5][7] Upon activation, Nrf2 translocates to the nucleus and binds to the antioxidant response element (ARE), driving the transcription of genes encoding for enzymes like heme oxygenase-1 (HO-1).[5]

Experimental Protocol 1: Determination of Antioxidant Activity using DPPH Assay

This protocol outlines a common in vitro method to assess the radical scavenging activity of 3,5-diCQA.

Principle: The DPPH radical is a stable free radical that absorbs light at 517 nm. In the presence of an antioxidant that can donate an electron, the DPPH is reduced, leading to a loss of absorbance.

Methodology:

  • Reagent Preparation:

    • Prepare a 0.1 mM solution of DPPH in methanol.

    • Prepare a stock solution of (-)-3,5-Dicaffeoylquinic acid in methanol. Create a series of dilutions (e.g., 1, 5, 10, 25, 50, 100 µM).

    • Ascorbic acid or Trolox can be used as a positive control.

  • Assay Procedure:

    • In a 96-well plate, add 100 µL of the DPPH solution to each well.

    • Add 100 µL of the different concentrations of 3,5-diCQA, positive control, or methanol (as a blank) to the respective wells.

    • Incubate the plate in the dark at room temperature for 30 minutes.

  • Data Acquisition and Analysis:

    • Measure the absorbance at 517 nm using a microplate reader.

    • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution with methanol and A_sample is the absorbance of the DPPH solution with the test compound.

    • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the concentration of 3,5-diCQA.

Anti-inflammatory Action: Attenuation of Pro-inflammatory Signaling

Chronic inflammation is a driver of many diseases. 3,5-diCQA exerts potent anti-inflammatory effects by targeting key inflammatory signaling cascades:

  • Inhibition of NF-κB Pathway: The nuclear factor-kappa B (NF-κB) is a master regulator of inflammation. In response to pro-inflammatory stimuli like lipopolysaccharide (LPS), the inhibitor of κB (IκBα) is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) and enzymes (e.g., iNOS, COX-2).[8] 3,5-diCQA has been shown to prevent the phosphorylation of IκBα, thereby inhibiting NF-κB activation.[8]

  • Modulation of MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, including ERK, JNK, and p38, is another crucial signaling cascade in inflammation. 3,5-diCQA can suppress the phosphorylation of these MAPKs in response to inflammatory stimuli.[8]

  • Suppression of JAK/STAT Pathway: The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is involved in cytokine signaling. 3,5-diCQA has been demonstrated to inhibit the phosphorylation of JAK2 and STAT3, which is implicated in microglial activation and inflammatory pain.[9]

Diagram 1: Anti-inflammatory Signaling Pathways Modulated by (-)-3,5-Dicaffeoylquinic Acid

G cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus TLR4 TLR4 MAPK MAPK (ERK, JNK, p38) TLR4->MAPK IKK IKK TLR4->IKK JAK JAK STAT STAT JAK->STAT P NFkB_nuc NF-κB MAPK->NFkB_nuc Activation IkB IκBα IKK->IkB P NFkB NF-κB IkB->NFkB NFkB->NFkB_nuc Translocation STAT_nuc STAT STAT->STAT_nuc Translocation Genes Pro-inflammatory Gene Expression (TNF-α, IL-6, iNOS, COX-2) NFkB_nuc->Genes Induces STAT_nuc->Genes Induces LPS LPS LPS->TLR4 Cytokine Cytokine Cytokine->JAK diCQA (-)-3,5-diCQA diCQA->JAK Inhibits diCQA->MAPK Inhibits diCQA->IKK Inhibits

Caption: Inhibition of pro-inflammatory signaling by 3,5-diCQA.

Neuroprotective Mechanisms: A Beacon of Hope for Neurodegenerative Diseases

Neurodegenerative diseases are often characterized by oxidative stress, inflammation, and neuronal apoptosis. 3,5-diCQA has emerged as a promising neuroprotective agent through multiple mechanisms:

  • Attenuation of Oxidative Stress-Induced Neuronal Death: It protects neuronal cells, such as SH-SY5Y cells, from hydrogen peroxide (H2O2)-induced damage by reducing caspase-3 activity and restoring intracellular glutathione levels.[10]

  • Activation of Pro-Survival Signaling: 3,5-diCQA activates the PI3K/Akt signaling pathway, a key cascade involved in cell survival and proliferation.[11][12][13] Activation of Akt can inhibit pro-apoptotic proteins like Bax and caspase-3.[11][12]

  • Modulation of Energy Metabolism: In models of Alzheimer's disease, 3,5-diCQA has been shown to upregulate the expression of phosphoglycerate kinase-1 (PGK1), a key glycolytic enzyme, leading to increased intracellular ATP levels.[3][14][15] This suggests a role in restoring cellular energy homeostasis in compromised neurons.

  • Induction of Neurite Outgrowth: In PC12 cells, a model for neuronal differentiation, (-)-3,5-Dicaffeoyl-muco-quinic acid, a structurally related compound, was found to induce neurite outgrowth through the activation of Trk A receptor, followed by the activation of Erk 1/2 and PI3 kinase pathways, mimicking the effects of nerve growth factor (NGF).[16]

Experimental Protocol 2: Assessing Neuroprotection in an In Vitro Model of Oxidative Stress

This protocol describes a method to evaluate the protective effects of 3,5-diCQA against oxidative stress-induced cell death in the human neuroblastoma SH-SY5Y cell line.

Principle: Oxidative insults like H2O2 induce apoptosis in neuronal cells. The protective effect of 3,5-diCQA can be quantified by measuring cell viability and markers of apoptosis.

Methodology:

  • Cell Culture and Treatment:

    • Culture SH-SY5Y cells in appropriate media (e.g., DMEM/F12 with 10% FBS).

    • Seed cells in 96-well plates for viability assays or larger plates for protein analysis.

    • Pre-treat cells with various concentrations of 3,5-diCQA for 24 hours.

    • Induce oxidative stress by adding a predetermined concentration of H2O2 (e.g., 100-200 µM) for a specified duration (e.g., 24 hours).

  • Cell Viability Assessment (MTT Assay):

    • Following treatment, add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

    • Remove the medium and dissolve the formazan crystals in DMSO.

    • Measure the absorbance at 570 nm. Cell viability is expressed as a percentage of the untreated control.

  • Apoptosis Assessment (Western Blot for Caspase-3):

    • Lyse the treated cells and quantify protein concentration.

    • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

    • Probe the membrane with primary antibodies against cleaved caspase-3 and a loading control (e.g., β-actin).

    • Incubate with a secondary antibody and visualize the bands using a chemiluminescence detection system. Densitometric analysis can be used to quantify the changes in protein expression.

Diagram 2: Neuroprotective Signaling Pathways of (-)-3,5-Dicaffeoylquinic Acid

G cluster_0 Extracellular cluster_1 Cellular Response OxidativeStress Oxidative Stress (e.g., H₂O₂) Bax Bax OxidativeStress->Bax Activates Caspase3 Caspase-3 OxidativeStress->Caspase3 Activates diCQA (-)-3,5-diCQA PI3K PI3K diCQA->PI3K Activates PGK1 PGK1 diCQA->PGK1 Upregulates GSH ↑ Glutathione diCQA->GSH Akt Akt PI3K->Akt Activates Akt->Bax Inhibits Akt->Caspase3 Inhibits CellSurvival Cell Survival Akt->CellSurvival Bax->Caspase3 Activates Apoptosis Apoptosis Caspase3->Apoptosis Induces ATP ↑ ATP PGK1->ATP ATP->CellSurvival GSH->CellSurvival

Caption: Pro-survival and anti-apoptotic mechanisms of 3,5-diCQA.

Antiviral and Metabolic Activities

Beyond its well-characterized antioxidant, anti-inflammatory, and neuroprotective roles, 3,5-diCQA also demonstrates promising antiviral and metabolic regulatory activities.

  • Antiviral Effects: 3,5-diCQA has shown inhibitory activity against several viruses, including HIV-1 and respiratory syncytial virus (RSV).[1][4][17] For HIV-1, it inhibits the integrase enzyme, which is crucial for viral replication.[1] In the case of RSV, it appears to inhibit virus-cell fusion.[4] It has also demonstrated activity against influenza A virus.[18]

  • Metabolic Regulation: 3,5-diCQA has been investigated for its potential in managing metabolic disorders. In vitro studies have shown its ability to inhibit α-glucosidase, an enzyme involved in carbohydrate digestion, suggesting a potential for managing hyperglycemia.[2][19] It has also been shown to inhibit lipid accumulation in pre-adipocytes by activating AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism, and enhancing the expression of heme oxygenase-1.[5]

Quantitative Data Summary

Biological ActivityModel SystemKey FindingsIC50/EC50Reference
Antioxidant DPPH radical scavenging assayDirect radical scavenging71.8 µM[1]
Human neutrophilsInhibition of superoxide production1.92 µM[1]
Anti-inflammatory LPS-stimulated RAW264.7 cellsInhibition of nitric oxide (NO) production3-40 µM[7]
Antiviral HIV-1 integrase assayInhibition of 3'-end processing0.33 µg/mL[1]
HIV-1 infected MT-2 cellsInhibition of cytotoxicity1 µg/mL[1]
Respiratory Syncytial Virus (RSV)Inhibition of viral replication1.16 µM[4]
Antidiabetic α-glucosidase inhibition assayPotent enzyme inhibition27.24 µg/mL[19][20]

Conclusion and Future Directions

(-)-3,5-Dicaffeoylquinic acid is a compelling natural product with a remarkable breadth of biological activities. Its multifaceted mechanism of action, targeting key signaling pathways involved in oxidative stress, inflammation, and neuronal survival, underscores its significant therapeutic potential. The detailed experimental protocols and pathway diagrams provided in this guide are intended to facilitate further research into this promising molecule.

Future investigations should focus on several key areas:

  • Pharmacokinetics and Bioavailability: A deeper understanding of the absorption, distribution, metabolism, and excretion (ADME) profile of 3,5-diCQA is crucial for its development as a therapeutic agent.[7][21]

  • In Vivo Efficacy: While numerous in vitro studies have demonstrated its efficacy, more extensive in vivo studies in relevant animal models of disease are needed to validate its therapeutic potential.[1][9][20]

  • Target Identification: Elucidating the direct molecular targets of 3,5-diCQA will provide a more precise understanding of its mechanism of action and could guide the development of more potent and selective derivatives.

  • Clinical Translation: Ultimately, well-designed clinical trials are necessary to evaluate the safety and efficacy of 3,5-diCQA in human populations for various disease indications.

References

  • Kim, J. H., et al. (2005). Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell death in SH-SY5Y cells. Phytotherapy Research, 19(3), 243-245.
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  • Li, Y., et al. (2005). Antiviral activity and mode of action of caffeoylquinic acids from Schefflera heptaphylla (L.) Frodin. Antiviral Research, 68(1), 1-9.
  • Wang, S., et al. (2018).
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  • Park, J. H., et al. (2021). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. Molecules, 26(11), 3193.
  • PubMed. (2018).
  • Han, J., et al. (2010). Neuroprotective effect of 3,5-di-O-caffeoylquinic acid on SH-SY5Y cells and senescence-accelerated-prone mice 8 through the up-regulation of phosphoglycerate kinase-1. Neuroscience, 169(3), 1039-1045.
  • Al-Anqari, A. A., et al. (2022). Antiviral and Anti-SARS-CoV-2 Activity of Natural Chlorogenic Acid and Its Synthetic Derivatives. Archives of Pharmacy Practice, 13(3), 1-9.
  • Raineri, M., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. Molecules, 26(17), 5277.
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Foundational

A Comprehensive Technical Guide to the Biological Activities of 3,5-Dicaffeoylquinic Acid

For Researchers, Scientists, and Drug Development Professionals Abstract 3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent member of the caffeoylquinic acid family, is a naturally occurring phenolic compound found in a v...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent member of the caffeoylquinic acid family, is a naturally occurring phenolic compound found in a variety of plants. This technical guide provides an in-depth exploration of the multifaceted biological activities of 3,5-DCQA, with a focus on its therapeutic potential. We will delve into its potent antioxidant, anti-inflammatory, neuroprotective, and anti-cancer properties, elucidating the underlying molecular mechanisms. This guide is designed to be a valuable resource for researchers and professionals in the fields of pharmacology, drug discovery, and natural product chemistry, offering detailed experimental protocols and data-driven insights to facilitate further investigation and application of this promising bioactive molecule.

Introduction: The Chemical and Biological Landscape of 3,5-Dicaffeoylquinic Acid

3,5-Dicaffeoylquinic acid is a derivative of quinic acid and caffeic acid, structurally characterized by the esterification of the hydroxyl groups at positions 3 and 5 of the quinic acid core with two caffeic acid molecules. This unique structure underpins its diverse biological functions.

Chemical Structure

Nrf2_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus 3,5-DCQA 3,5-DCQA Keap1 Keap1 3,5-DCQA->Keap1 Inhibits Nrf2_cyto Nrf2 Keap1->Nrf2_cyto Ubiquitination & Degradation Nrf2_Keap1 Nrf2-Keap1 Complex Nrf2_Keap1->Keap1 Nrf2_Keap1->Nrf2_cyto Nrf2_nu Nrf2 Nrf2_cyto->Nrf2_nu Translocation ARE ARE Nrf2_nu->ARE Binds to Antioxidant_Genes Antioxidant & Detoxification Genes (HO-1, NQO1, etc.) ARE->Antioxidant_Genes Activates Transcription

Caption: 3,5-DCQA activates the Nrf2-ARE pathway.

Under normal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. [1][2]Oxidative stress, or the presence of Nrf2 activators like 3,5-DCQA, leads to the dissociation of Nrf2 from Keap1. [3]This allows Nrf2 to translocate to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant and detoxification genes, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1), upregulating their expression. [4][5]

Experimental Protocol: In Vitro Antioxidant Activity Assessment
  • Reagent Preparation:

    • Prepare a 0.1 mM solution of DPPH in methanol.

    • Prepare a series of concentrations of 3,5-DCQA in methanol.

    • Use a known antioxidant, such as ascorbic acid or Trolox, as a positive control.

  • Assay Procedure:

    • In a 96-well microplate, add 100 µL of each concentration of the 3,5-DCQA solution, positive control, or methanol (as a blank).

    • Add 100 µL of the DPPH solution to each well.

    • Incubate the plate in the dark at room temperature for 30 minutes. [6]3. Data Analysis:

    • Measure the absorbance at 517 nm using a microplate reader.

    • Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the blank and A_sample is the absorbance of the 3,5-DCQA or positive control.

    • Determine the IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals.

Anti-Inflammatory Effects: Targeting Key Signaling Pathways

Chronic inflammation is a key contributor to numerous diseases. 3,5-DCQA exhibits significant anti-inflammatory properties by modulating key signaling pathways involved in the inflammatory response.

Inhibition of the NF-κB Signaling Pathway

The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammation. [7][8][9]In its inactive state, NF-κB is bound to its inhibitory protein, IκB, in the cytoplasm. [10]Pro-inflammatory stimuli, such as lipopolysaccharide (LPS), trigger a signaling cascade that leads to the phosphorylation and subsequent degradation of IκB. [11]This frees NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes, including cytokines (e.g., TNF-α, IL-1β, IL-6), chemokines, and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). [7][12]3,5-DCQA has been shown to inhibit the activation of the NF-κB pathway, thereby suppressing the production of these inflammatory mediators. [11][13]

NFkB_Pathway cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK Complex TLR4->IKK Activates IkB IκB IKK->IkB Phosphorylates Proteasome Proteasome IkB->Proteasome Degradation NFkB_IkB NF-κB-IκB Complex NFkB_IkB->IkB NFkB_cyto NF-κB NFkB_IkB->NFkB_cyto NFkB_nu NF-κB NFkB_cyto->NFkB_nu Translocation 3,5-DCQA 3,5-DCQA 3,5-DCQA->IKK Inhibits Proinflammatory_Genes Pro-inflammatory Genes (TNF-α, IL-6, etc.) NFkB_nu->Proinflammatory_Genes Induces Transcription

Caption: 3,5-DCQA inhibits the NF-κB signaling pathway.

Modulation of MAPK Signaling

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including ERK, JNK, and p38, also play crucial roles in regulating inflammation. [14]Studies have shown that dicaffeoylquinic acids can suppress the phosphorylation of these MAPKs in response to inflammatory stimuli. [11]

Experimental Protocol: Assessment of Anti-Inflammatory Activity in Macrophages
  • Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Seed the cells in 96-well or 6-well plates and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of 3,5-DCQA for 1-2 hours.

  • Induce inflammation by stimulating the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a specified time (e.g., 24 hours).

  • After the treatment period, collect the cell culture supernatant.

  • Mix 50 µL of the supernatant with 50 µL of Griess reagent A (1% sulfanilamide in 5% phosphoric acid).

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubate for another 10 minutes at room temperature.

  • Measure the absorbance at 540 nm.

  • Quantify the nitrite concentration using a sodium nitrite standard curve.

  • Use commercially available ELISA kits to measure the levels of TNF-α, IL-1β, and IL-6 in the cell culture supernatant, following the manufacturer's instructions.

Neuroprotective Properties: Combating Oxidative Stress and Apoptosis

Neurodegenerative diseases are often characterized by oxidative stress and neuronal cell death. 3,5-DCQA has emerged as a promising neuroprotective agent.

Protection Against Oxidative Stress-Induced Neuronal Cell Death

Studies have shown that 3,5-DCQA can protect neuronal cells, such as SH-SY5Y human neuroblastoma cells, from hydrogen peroxide (H₂O₂)-induced cell death. [15]This protective effect is associated with the attenuation of caspase-3 activation and the restoration of intracellular glutathione levels. [15]

Upregulation of a Key Glycolytic Enzyme

Interestingly, 3,5-DCQA has been found to upregulate the expression of phosphoglycerate kinase-1 (PGK1), a key enzyme in glycolysis, and increase intracellular ATP levels in neuronal cells. [16][17]This suggests that 3,5-DCQA may also exert its neuroprotective effects by enhancing cellular energy metabolism. [17]Furthermore, in vivo studies have demonstrated that administration of 3,5-DCQA can improve spatial learning and memory in senescence-accelerated-prone mice. [16][17]

Experimental Protocol: In Vitro Neuroprotection Assay

[18][19][20][21][22]

  • Culture SH-SY5Y cells in a suitable medium (e.g., DMEM/F12) with 10% FBS.

  • Seed the cells in 96-well plates and allow them to attach.

  • Pre-treat the cells with different concentrations of 3,5-DCQA for a designated period (e.g., 2 hours).

  • Induce neurotoxicity by exposing the cells to a neurotoxic agent, such as hydrogen peroxide (H₂O₂) or amyloid-beta peptides. [19]

  • Following the treatment, add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 4 hours at 37°C. [23][24][25]2. The MTT solution is a yellow tetrazolium salt that is reduced to purple formazan crystals by metabolically active cells. 3. Aspirate the medium and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals. [26]4. Measure the absorbance at a wavelength between 550 and 600 nm. Cell viability is directly proportional to the absorbance.

Anti-Cancer Potential: A Multi-Targeted Approach

Emerging evidence suggests that 3,5-DCQA possesses anti-cancer properties, acting through various mechanisms to inhibit cancer cell growth and survival. [27][28][29][30][31]

Inhibition of Cancer Cell Proliferation

3,5-Dicaffeoylquinic acid has been shown to inhibit the proliferation of various cancer cell lines. For instance, it has demonstrated anti-proliferative effects on breast cancer cells (MCF-7 and MDA-MB-231). [32]

Induction of Apoptosis

In addition to inhibiting proliferation, 3,5-DCQA can induce apoptosis (programmed cell death) in cancer cells. One of the mechanisms involved is the activation of the PI3K/Akt signaling pathway, which can have pro- or anti-apoptotic effects depending on the cellular context. In some cancer cells, modulation of this pathway by 3,5-DCQA leads to apoptosis. [33]

Anti-Adipogenic Effects

3,5-DCQA has also been shown to inhibit adipogenesis, the process of fat cell formation. [34]It can hinder the mitotic clonal expansion of pre-adipocytes and reduce lipid accumulation. [34]This anti-adipogenic activity is linked to the upregulation of Nrf2 and the antioxidant enzyme heme oxygenase-1 (HO-1). [34]

Experimental Protocol: Assessing Anti-Cancer Activity
  • This protocol is similar to the one described for neuroprotection.

  • Seed cancer cells (e.g., MCF-7, DU-145) in 96-well plates. [35]3. Treat the cells with a range of concentrations of 3,5-DCQA for 24, 48, and 72 hours.

  • Perform the MTT assay to determine the IC50 value, which is the concentration of 3,5-DCQA that inhibits cell growth by 50%.

  • Treat cancer cells with 3,5-DCQA for a specified time.

  • Harvest the cells, fix them in ethanol, and stain them with a DNA-binding dye like propidium iodide (PI).

  • Analyze the cell cycle distribution (G0/G1, S, G2/M phases) using a flow cytometer. This can reveal if the compound causes cell cycle arrest at a specific phase. [35][36]

Conclusion and Future Directions

3,5-Dicaffeoylquinic acid is a natural compound with a remarkable spectrum of biological activities. Its potent antioxidant, anti-inflammatory, neuroprotective, and anti-cancer effects, underpinned by its ability to modulate key cellular signaling pathways, make it a highly promising candidate for the development of novel therapeutics.

Future research should focus on:

  • In-depth in vivo studies: To validate the in vitro findings and assess the efficacy and safety of 3,5-DCQA in animal models of various diseases.

  • Pharmacokinetic and bioavailability studies: To understand the absorption, distribution, metabolism, and excretion of 3,5-DCQA, which is crucial for determining appropriate dosing and delivery methods.

  • Clinical trials: To evaluate the therapeutic potential of 3,5-DCQA in human subjects.

  • Synergistic studies: To investigate the potential of 3,5-DCQA in combination with existing drugs to enhance therapeutic outcomes and reduce side effects.

The comprehensive information and detailed protocols provided in this guide aim to serve as a valuable resource for the scientific community, fostering further research and unlocking the full therapeutic potential of 3,5-dicaffeoylquinic acid.

References

Sources

Exploratory

A Technical Guide to the Anti-inflammatory Mechanisms of 3,5-Dicaffeoylquinic Acid

Abstract 3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent phenolic compound found in various medicinal plants, has garnered significant attention for its potent antioxidant and anti-inflammatory properties. This technic...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent phenolic compound found in various medicinal plants, has garnered significant attention for its potent antioxidant and anti-inflammatory properties. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning the anti-inflammatory effects of 3,5-DCQA. We will dissect its modulatory actions on critical intracellular signaling cascades, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. Furthermore, this document details validated in vitro and in vivo experimental protocols for assessing its efficacy, offering a comprehensive resource for researchers and drug development professionals investigating novel anti-inflammatory therapeutics.

Introduction: The Inflammatory Cascade and Therapeutic Intervention

Inflammation is a fundamental biological response to harmful stimuli, such as pathogens or damaged cells. While acute inflammation is a protective process, chronic or unresolved inflammation is a key driver of numerous pathologies, including arthritis, neurodegenerative diseases, and metabolic syndrome. The inflammatory response is orchestrated by a complex network of signaling pathways that culminate in the production of pro-inflammatory mediators, including cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), and enzymes such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[1][2]

3,5-Dicaffeoylquinic acid, an isomer of dicaffeoylquinic acid, has emerged as a promising anti-inflammatory agent.[3][4] Studies have demonstrated its ability to significantly reduce the production of these key inflammatory molecules, suggesting a mechanism that targets the core regulatory pathways of inflammation.[3][5][6] This guide elucidates these mechanisms and provides the practical methodologies to validate them in a research setting.

Core Mechanisms of Action: Modulation of Key Signaling Pathways

The anti-inflammatory efficacy of 3,5-DCQA is primarily attributed to its ability to interfere with the activation of central pro-inflammatory signaling pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response. In resting cells, the NF-κB transcription factor (a heterodimer, typically p65/p50) is held inactive in the cytoplasm by an inhibitory protein, IκBα. Upon stimulation by agents like lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα.[7] This frees the NF-κB dimer to translocate to the nucleus, where it binds to DNA and initiates the transcription of a host of pro-inflammatory genes.

3,5-DCQA intervenes by preventing the degradation of IκBα.[4][6] This action effectively sequesters the NF-κB p65 subunit in the cytoplasm, blocking its nuclear translocation and subsequent gene transcription.[2][7] This is a critical point of intervention, as it shuts down a major hub for inflammatory gene expression.

NF_kappa_B_Pathway cluster_nucleus Nucleus LPS LPS TLR4 TLR4 Receptor LPS->TLR4 Binds IKK IKK Complex TLR4->IKK Activates IkBa_p65 IκBα-p65/p50 (Inactive) IKK->IkBa_p65 Phosphorylates IκBα p65_nuc p65/p50 (Active) IkBa_p65->p65_nuc IκBα Degradation Nucleus Nucleus p65_nuc->Nucleus Translocates to Genes Pro-inflammatory Genes (iNOS, COX-2, TNF-α, IL-6) p65_nuc->Genes DCQA 3,5-DCQA DCQA->IKK Inhibits

Figure 1: Inhibition of the NF-κB Signaling Pathway by 3,5-DCQA.
Downregulation of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) family, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38, represents another crucial set of pathways in inflammation.[5] Activation of these kinases through phosphorylation leads to the activation of transcription factors like AP-1, which also drive the expression of inflammatory mediators.[7]

Several studies have confirmed that dicaffeoylquinic acids, including the 3,5-isomer, significantly suppress the LPS-induced phosphorylation of ERK, JNK, and p38.[2][6][8] By preventing the activation of these kinases, 3,5-DCQA provides a multi-pronged approach to reducing the inflammatory response.

MAPK_Pathway LPS LPS Receptor Cell Surface Receptor LPS->Receptor Upstream Upstream Kinases Receptor->Upstream pERK p-ERK Upstream->pERK pJNK p-JNK Upstream->pJNK pp38 p-p38 Upstream->pp38 AP1 Transcription Factors (e.g., AP-1) pERK->AP1 Activate pJNK->AP1 Activate pp38->AP1 Activate Genes Pro-inflammatory Gene Expression AP1->Genes DCQA 3,5-DCQA DCQA->Upstream Inhibits Phosphorylation

Figure 2: Downregulation of MAPK Signaling by 3,5-DCQA.
Attenuation of the JAK/STAT Pathway in Neuroinflammation

In the context of neuroinflammation and inflammatory pain, microglial activation is a key event. Research has shown that 3,5-DCQA can attenuate this process by suppressing the MCP3/JAK2/STAT3 signaling pathway.[9] This inhibition leads to enhanced autophagy in microglia, which helps resolve the inflammatory response and reduce pain hypersensitivity, highlighting a specialized mechanism in the central nervous system.[9]

Quantitative Effects on Pro-inflammatory Mediators

The inhibition of the NF-κB and MAPK pathways by 3,5-DCQA results in a quantifiable reduction in the expression and production of downstream inflammatory molecules.

Mediator ClassTarget MoleculeEffect of 3,5-DCQAPrimary Signaling PathwayReferences
Pro-inflammatory Enzymes iNOS (inducible Nitric Oxide Synthase)Suppression of gene and protein expressionNF-κB, MAPK[3][6]
COX-2 (Cyclooxygenase-2)Suppression of gene and protein expressionNF-κB, MAPK[3][6]
Pro-inflammatory Cytokines TNF-α (Tumor Necrosis Factor-alpha)Reduction in secretion and gene expressionNF-κB, MAPK[3][5][6][10]
IL-6 (Interleukin-6)Reduction in secretion and gene expressionNF-κB, MAPK[5][6][11]
IL-1β (Interleukin-1-beta)Reduction in secretion and gene expressionNF-κB[5][6][10]
Inflammatory Products NO (Nitric Oxide)Decreased productioniNOS[3][6]
PGE₂ (Prostaglandin E₂)Decreased productionCOX-2[5][6]

Experimental Validation: A Practical Guide

To rigorously assess the anti-inflammatory properties of 3,5-DCQA, a series of validated in vitro and in vivo models are employed. The causality behind these experimental choices is to first establish a direct cellular effect and mechanism (in vitro) and then confirm physiological relevance and efficacy in a whole organism (in vivo).

General Experimental Workflow (In Vitro)

The following diagram outlines the standard workflow for characterizing an anti-inflammatory compound using a cell-based model.

Experimental_Workflow Start Start: RAW 264.7 Macrophage Culture Treatment Pre-treatment: 3,5-DCQA (various conc.) + Control Start->Treatment Stimulation Stimulation: LPS (e.g., 1 µg/mL) Treatment->Stimulation MTT Cell Viability (MTT Assay) Stimulation->MTT Supernatant Collect Supernatant Stimulation->Supernatant Lysate Collect Cell Lysate Stimulation->Lysate Griess NO Measurement (Griess Assay) Supernatant->Griess ELISA Cytokine Measurement (ELISA for TNF-α, IL-6) Supernatant->ELISA qPCR Gene Expression (RT-qPCR for iNOS, COX-2) Lysate->qPCR Western Protein Analysis (Western Blot for p-MAPKs, IκBα) Lysate->Western

Figure 3: General experimental workflow for in vitro anti-inflammatory assays.
Detailed In Vitro Experimental Protocols

The murine macrophage cell line RAW 264.7 is the gold standard for these assays due to its robust and reproducible inflammatory response to LPS.[3][5][6]

Protocol 1: Cell Viability (MTT Assay)

  • Causality: This is a crucial first step to ensure that any observed reduction in inflammatory markers is due to a specific anti-inflammatory effect and not simply because the compound is killing the cells.

  • Methodology:

    • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

    • Treat cells with various concentrations of 3,5-DCQA (e.g., 1, 5, 10, 25, 50 µM) for 24 hours.

    • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

    • Remove the medium and dissolve the formazan crystals in 100 µL of DMSO.[12]

    • Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: Cytokine Quantification (ELISA for TNF-α)

  • Causality: This protocol directly quantifies the protein level of a key secreted cytokine, providing a direct measure of the inflammatory output of the cells.

  • Methodology:

    • Seed RAW 264.7 cells in a 24-well plate. Pre-treat with 3,5-DCQA for 1-2 hours, then stimulate with LPS (1 µg/mL) for 18-24 hours.

    • Collect the cell culture supernatant and centrifuge to remove debris.

    • Coat a 96-well ELISA plate with a capture antibody specific for murine TNF-α overnight at 4°C.[13][14]

    • Wash the plate with Wash Buffer (e.g., PBS with 0.05% Tween-20).[13]

    • Block the plate with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

    • Add standards and samples (supernatants) to the wells and incubate for 2 hours at room temperature.[15]

    • Wash, then add a biotin-conjugated detection antibody and incubate for 1 hour.[16]

    • Wash, then add Streptavidin-HRP conjugate and incubate for 30 minutes.[16][17]

    • Wash, then add a TMB substrate solution and incubate in the dark until a color develops (15-20 minutes).[14][16]

    • Stop the reaction with 2N H₂SO₄ and read the absorbance at 450 nm.[16]

    • Calculate TNF-α concentration based on the standard curve.

Protocol 3: Gene Expression Analysis (RT-qPCR for iNOS and COX-2)

  • Causality: This assay determines if the compound's effect occurs at the level of gene transcription, which is a primary consequence of NF-κB and MAPK activation.

  • Methodology:

    • Treat cells as described for ELISA, but for a shorter duration (e.g., 6 hours) to capture peak mRNA expression.

    • Isolate total RNA from the cells using a suitable kit (e.g., TRIzol).[18]

    • Synthesize cDNA from 1 µg of total RNA using a reverse transcriptase kit.[18]

    • Perform qPCR using SYBR Green master mix and validated primers for murine Nos2 (iNOS), Ptgs2 (COX-2), and a reference gene (e.g., Actb or Gapdh).[18][19][20]

    • An example thermal cycling profile: 95°C for 10 min, followed by 40 cycles of 95°C for 15s and 60°C for 60s.

    • Calculate relative gene expression using the comparative Cₜ (ΔΔCₜ) method.[18]

Protocol 4: Western Blot for IκBα Degradation and p65

  • Causality: This is the definitive assay to prove the mechanism of NF-κB inhibition. Observing the preservation of IκBα and the retention of p65 in the cytoplasm provides direct evidence for the proposed action.

  • Methodology:

    • Pre-treat cells with 3,5-DCQA for 1-2 hours, then stimulate with LPS for a short duration (e.g., 15-30 minutes) to observe IκBα degradation.

    • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[21]

    • (Optional) For p65 translocation, perform nuclear/cytoplasmic fractionation.

    • Determine protein concentration using a BCA assay.

    • Separate 20-30 µg of protein per lane on an SDS-PAGE gel (e.g., 10%) and transfer to a PVDF membrane.[22][23]

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

    • Incubate with primary antibodies against IκBα, phospho-p65, total p65, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.[22][24]

    • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

    • Detect bands using an ECL substrate and an imaging system.

In Vivo Model: Carrageenan-Induced Paw Edema
  • Causality: This classic model of acute inflammation validates the in vitro findings in a complex physiological system, assessing the compound's bioavailability and efficacy in reducing edema, a cardinal sign of inflammation.[10][25]

  • Methodology:

    • Acclimate male Sprague-Dawley rats or ICR mice for one week.

    • Administer 3,5-DCQA orally at various doses (e.g., 5, 10, 20 mg/kg body weight) or a vehicle control one hour prior to the inflammatory insult.[1][25] A positive control group receiving a known NSAID (e.g., indomethacin) should be included.[10]

    • Induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar surface of the right hind paw.

    • Measure the paw volume or thickness using a plethysmometer or digital calipers at baseline and at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

    • The percentage of edema inhibition is calculated relative to the vehicle control group.

    • At the end of the experiment, paw tissue can be excised for histological analysis or protein/RNA extraction to measure local levels of iNOS, COX-2, and TNF-α.[1]

Conclusion and Future Directions

3,5-Dicaffeoylquinic acid demonstrates robust anti-inflammatory activity by targeting the core signaling pathways of NF-κB and MAPK. This action effectively suppresses the production of a wide array of pro-inflammatory enzymes, cytokines, and mediators. The experimental protocols detailed herein provide a validated framework for the continued investigation of 3,5-DCQA and related compounds. Future research should focus on its pharmacokinetic profile, long-term safety, and efficacy in chronic inflammatory disease models to fully realize its potential as a novel therapeutic agent.

References

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  • Kim, Y. T., et al. (2022). 3,5-Dicaffeoylquinic acid attenuates microglial activation-mediated inflammatory pain by enhancing autophagy through the suppression of MCP3/JAK2/STAT3 signaling. Biomedicine & Pharmacotherapy, 153, 113549. Retrieved from [Link]

  • ResearchGate. (n.d.). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves | Request PDF. Retrieved from [Link]

  • Jang, H., et al. (2022). Chondroprotective Effects of 4,5-Dicaffeoylquinic Acid in Osteoarthritis through NF-κB Signaling Inhibition. National Institutes of Health. Retrieved from [Link]

  • Schröder, K., et al. (2023). Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology. Retrieved from [Link]

  • Zeng, X., et al. (2019). Anti-inflammatory effects of dicaffeoylquinic acids from Ilex kudingcha on lipopolysaccharide-treated RAW264.7 macrophages and potential mechanisms. Food and Chemical Toxicology, 125, 320-329. Retrieved from [Link]

  • Schröder, K., et al. (2023). Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. PMC - NIH. Retrieved from [Link]

  • Lee, J. I., et al. (2020). 3,5-Dicaffeoyl-epi-quinic acid inhibits the PMA-stimulated activation and expression of MMP-9 but not MMP-2 via downregulation of MAPK pathway. Zeitschrift für Naturforschung C, 75(3-4), 113-120. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) 3,5-Dicaffeoyl-epi-quinic acid inhibits the PMA-stimulated activation and expression of MMP-9 but not MMP-2 via downregulation of MAPK pathway. Retrieved from [Link]

  • El-Toumy, S. A., et al. (2016). In vivo anti-inflammatory activity of caffeoylquinic acid derivatives from Solidago virgaurea in rats. Pharmaceutical Biology, 54(11), 2693-2700. Retrieved from [Link]

  • ResearchGate. (n.d.). (a) Western Blot analysis of the P-P65, P65, P-IκB-α, IκB-α protein expression in each group. Retrieved from [Link]

  • Jang, G., et al. (2021). Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation. MDPI. Retrieved from [Link]

  • Jang, G., et al. (2021). Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation. National Institutes of Health. Retrieved from [Link]

  • Jang, G., et al. (2021). Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation. PubMed. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications. Retrieved from [Link]

  • ResearchGate. (n.d.). 3,5-dicaffeoylquinic Acid Promotes Intestinal Urate Excretion via the MAPK Signaling Pathway Based on Caco-2 Cell Model | Request PDF. Retrieved from [Link]

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  • Harikumar, K. B., et al. (2009). Modification of the cysteine residues in IκBα kinase and NF-κB (p65) by xanthohumol leads to suppression of NF-κB–regulated gene products and potentiation of apoptosis in leukemia cells. Blood, 113(9), 2003-2013. Retrieved from [Link]

  • MDPI. (n.d.). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. Retrieved from [Link]

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  • ResearchGate. (n.d.). Real time RT‑PCR analysis of iNOS and COX-2 mRNA expression in RAW.... Retrieved from [Link]

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  • Lee, J. I., et al. (2020). Antiphotoaging Effects of 3,5-Dicaffeoyl-epi-quinic Acid via Inhibition of Matrix Metalloproteinases in UVB-Irradiated Human Keratinocytes. PMC - NIH. Retrieved from [Link]

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  • MDPI. (n.d.). Inhibition of LPS-Induced Oxidative Damages and Potential Anti-Inflammatory Effects of Phyllanthus emblica Extract via Down-Regulating NF-κB, COX-2, and iNOS in RAW 264.7 Cells. Retrieved from [Link]

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Foundational

A Technical Guide to the Neuroprotective Effects of 3,5-Dicaffeoylquinic Acid

Authored for Researchers, Scientists, and Drug Development Professionals Executive Summary 3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent naturally occurring polyphenolic compound, has garnered significant attention f...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent naturally occurring polyphenolic compound, has garnered significant attention for its potent biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects[1][2]. This technical guide synthesizes current research to provide an in-depth understanding of the molecular mechanisms underpinning the neuroprotective actions of 3,5-DCQA. We will explore its modulation of critical signaling pathways, such as PI3K/Akt and Nrf2/HO-1, its role in mitigating oxidative stress and neuroinflammation, and its ability to inhibit apoptosis. Furthermore, this document provides detailed, field-proven experimental protocols for evaluating its efficacy in both in vitro and in vivo models, designed to equip researchers with the practical knowledge required for advancing neurotherapeutic research.

Section 1: Introduction to 3,5-Dicaffeoylquinic Acid (3,5-DCQA)

3,5-Dicaffeoylquinic acid, also known as Isochlorogenic acid A, is an ester formed from caffeic acid and quinic acid[3]. It is one of the most abundant dicaffeoylquinic acid isomers found in a wide variety of plants, including coffee beans, Ligularia fischeri, and Lonicera japonica[1][4][5]. The structure of 3,5-DCQA, featuring two caffeoyl moieties, provides a greater number of hydroxyl groups compared to monocaffeoylquinic acids, which is believed to contribute to its potent antioxidant activity[4][6]. Beyond its well-documented ability to scavenge free radicals, 3,5-DCQA exerts cytoprotective effects through the intricate modulation of cellular signaling pathways involved in inflammation, cell survival, and energy metabolism, making it a compelling candidate for the development of novel neuroprotective therapeutics[5][7][8].

Section 2: Core Neuroprotective Mechanisms of Action

The neuroprotective capacity of 3,5-DCQA is not attributable to a single mode of action but rather to a synergistic interplay of multiple mechanisms. These include direct antioxidant effects and the sophisticated modulation of intracellular signaling networks that govern cellular resilience to neurotoxic insults.

Direct Antioxidant and Radical Scavenging Activity

Oxidative stress is a key pathological factor in a range of neurodegenerative diseases[9]. 3,5-DCQA demonstrates robust antioxidant properties by directly scavenging harmful free radicals. Its efficacy has been quantified in numerous cell-free assays. The presence of two catechol rings in its structure enhances its ability to donate hydrogen atoms, thereby neutralizing reactive oxygen species (ROS)[6]. This direct radical scavenging is a first line of defense against oxidative damage to neurons.

Antioxidant Assay Compound Reported IC50 / Activity Value Reference
DPPH Radical Scavenging3,5-Dicaffeoylquinic acidIC50 = 4.26 µg/mL; 71.8 µM[1][4]
ABTS Radical Scavenging3,5-Dicaffeoylquinic acidTEAC Value = 0.9974[4]
Ferric Reducing Antioxidant Power (FRAP)3,5-Dicaffeoylquinic acid3.84 mmole of Trolox equivalent/g[4]
Superoxide Production Inhibition (fMLF-activated neutrophils)3,5-Dicaffeoylquinic acidIC50 = 1.92 µM[1]
Attenuation of Neuroinflammation

Neuroinflammation, often mediated by activated microglia, contributes significantly to the progression of neurodegenerative diseases. 3,5-DCQA has been shown to exert potent anti-inflammatory effects. It effectively inhibits the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated microglial cells (RAW 264.7) in a concentration-dependent manner[4]. This is achieved by suppressing the expression of inflammatory mediators such as inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2)[4]. Furthermore, 3,5-DCQA can attenuate microglial activation-mediated inflammatory pain by suppressing the MCP3/JAK2/STAT3 signaling pathway[10].

Modulation of Key Neuroprotective Signaling Pathways

Beyond direct scavenging and broad anti-inflammatory action, 3,5-DCQA's neuroprotective effects are rooted in its ability to modulate specific intracellular signaling cascades critical for neuronal survival and defense.

The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a central regulator of cell survival and apoptosis[3]. Studies have demonstrated that 3,5-DCQA can protect cells from oxidative stress-induced apoptosis by activating this pathway[7][11]. Treatment with 3,5-DCQA leads to increased phosphorylation of both PI3K and Akt[7]. This activation cascade results in the downstream regulation of apoptotic proteins: it increases the expression of the anti-apoptotic protein Bcl-2 while decreasing the expression of the pro-apoptotic protein Bax[3]. This shift in the Bcl-2/Bax ratio prevents the activation of cleaved caspase-3, a key executioner of apoptosis, thereby promoting neuronal survival[3]. The pro-survival effect of 3,5-DCQA is significantly diminished when a PI3K inhibitor (like LY294002) is used, confirming the pathway's critical role[3][7].

PI3K_Akt_Pathway DCQA 3,5-Dicaffeoylquinic Acid PI3K PI3K (Phosphoinositide 3-kinase) DCQA->PI3K Activates Akt Akt (Protein Kinase B) (Phosphorylated) PI3K->Akt Activates Bcl2 Bcl-2 Expression (Anti-apoptotic) Akt->Bcl2 Promotes Bax Bax Expression (Pro-apoptotic) Akt->Bax Inhibits Caspase3 Cleaved Caspase-3 (Executioner Caspase) Akt->Caspase3 Inhibits Apoptosis Apoptosis Bcl2->Apoptosis Survival Neuronal Survival Bcl2->Survival Bax->Caspase3 Caspase3->Apoptosis

PI3K/Akt pro-survival pathway activated by 3,5-DCQA.

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the endogenous antioxidant response[5]. Under normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. Upon exposure to oxidative stress or inducers like 3,5-DCQA, Nrf2 is released, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes[12]. This leads to the upregulation of protective enzymes such as heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), and superoxide dismutase (SOD)[5][13]. Studies have shown that 3,5-DCQA can upregulate the expression of Nrf2 and HO-1, thereby enhancing the cell's intrinsic capacity to neutralize ROS and ameliorate oxidative damage[5][12]. This indirect antioxidant mechanism provides a sustained protective effect.

Nrf2_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus DCQA 3,5-Dicaffeoylquinic Acid Keap1_Nrf2 Keap1-Nrf2 Complex DCQA->Keap1_Nrf2 Dissociates Nrf2_cyto Nrf2 Keap1_Nrf2->Nrf2_cyto Keap1 Keap1 Keap1_Nrf2->Keap1 Nrf2_nu Nrf2 Nrf2_cyto->Nrf2_nu Translocation ARE ARE (Antioxidant Response Element) Nrf2_nu->ARE Binds Genes Antioxidant Genes (e.g., HO-1, NQO1) ARE->Genes Activates Transcription Cytoprotection Cellular Protection & Reduced Oxidative Stress Genes->Cytoprotection

Nrf2/ARE antioxidant response pathway induced by 3,5-DCQA.

The Mitogen-Activated Protein Kinase (MAPK) and Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathways are key players in inflammatory responses. 3,5-DCQA has been shown to inhibit the phosphorylation of MAPKs, which is crucial for downregulating inflammatory gene expression[14][15]. In the context of neuroinflammation, 3,5-DCQA attenuates microglial activation by suppressing the MCP3-induced phosphorylation of JAK2 and STAT3[10]. This inhibition leads to an enhancement of autophagy, a cellular process that clears damaged components and can dampen inflammatory responses, thereby contributing to its neuroprotective effects[10].

Enhancement of Neuronal Energy Metabolism

Adequate energy supply in the form of ATP is critical for neuronal function and survival. A fascinating mechanism of 3,5-DCQA is its ability to bolster cellular energy metabolism. Research has shown that 3,5-DCQA can increase the mRNA expression of phosphoglycerate kinase-1 (PGK1), a key glycolytic enzyme[8][16]. This upregulation of PGK1 leads to an increase in intracellular ATP levels[8][16][17]. This bioenergetic enhancement may protect neurons against insults like amyloid-beta (Aβ) toxicity and improve cognitive functions such as spatial learning and memory, as observed in senescence-accelerated mice[8][16].

Section 3: Methodologies for Evaluating Neuroprotective Efficacy

Validating the neuroprotective effects of 3,5-DCQA requires robust and reproducible experimental models. The following section outlines core in vitro and in vivo protocols.

In Vitro Experimental Workflows

In vitro models are indispensable for mechanistic studies and initial screening. The human neuroblastoma SH-SY5Y cell line is a widely used model as it can be differentiated into cells with neuronal characteristics, making it suitable for studying neurotoxicity and protection[8][9][18]. For neuroinflammation studies, the BV2 microglial cell line is a standard choice[10].

experimental_workflow cluster_assays 5. Endpoint Assays start Start: In Vitro Neuroprotection Assay cell_culture 1. Cell Culture (e.g., SH-SY5Y) start->cell_culture pretreatment 2. Pre-treatment with 3,5-DCQA cell_culture->pretreatment insult 3. Induce Neurotoxic Insult (e.g., H₂O₂, Amyloid-β) pretreatment->insult incubation 4. Incubation (24-48 hours) insult->incubation viability Cell Viability (MTT Assay) incubation->viability biochemical Biochemical Assays (ROS, NO, etc.) incubation->biochemical western_blot Protein Expression (Western Blot) incubation->western_blot analysis 6. Data Analysis & Interpretation viability->analysis biochemical->analysis western_blot->analysis

Sources

Exploratory

The Antiviral Activity of 3,5-Dicaffeoylquinic Acid Against HIV-1: A Mechanistic and Methodological Exploration

An In-Depth Technical Guide: Abstract The Human Immunodeficiency Virus (HIV) pandemic continues to present a formidable global health challenge, driven in part by the virus's capacity to develop resistance to existing an...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide:

Abstract

The Human Immunodeficiency Virus (HIV) pandemic continues to present a formidable global health challenge, driven in part by the virus's capacity to develop resistance to existing antiretroviral therapies. This necessitates a continuous search for novel therapeutic agents that act on underutilized viral targets. 3,5-Dicaffeoylquinic acid (3,5-DCQA), a naturally occurring phenolic compound, has emerged as a promising lead compound due to its potent and selective inhibitory activity against HIV-1 integrase (IN).[1][2] This enzyme is essential for the replication of HIV, as it catalyzes the integration of the viral DNA into the host cell's genome, a critical and irreversible step in the viral lifecycle.[1] This guide provides a detailed examination of the anti-HIV activity of 3,5-DCQA, focusing on its primary mechanism of action, its specificity against other viral enzymes, the structure-activity relationships that govern its potency, and the key experimental protocols used to validate its efficacy.

Introduction: The Unmet Need in HIV Therapy

Current pharmacological treatments for HIV infection primarily target the viral enzymes reverse transcriptase (RT) and protease (PR).[3][4][5] The advent of combination antiretroviral therapy (cART) has transformed HIV from a fatal diagnosis into a manageable chronic condition. However, the emergence of drug-resistant viral strains remains a significant clinical obstacle, underscoring the need for new classes of drugs that target different stages of the viral lifecycle.[5]

HIV-1 integrase (IN) represents a crucial and relatively underdrugged therapeutic target.[4] The discovery of dicaffeoylquinic acids (DCQAs) as a class of potent and selective HIV-1 IN inhibitors marked a significant advance in the search for new anti-HIV therapeutics.[1][2] These compounds inhibit HIV-1 replication in tissue culture at non-toxic concentrations, making them important leads for drug discovery.[1][2] 3,5-DCQA, also known as Isochlorogenic Acid A, is a prominent member of this class, found in various plants including Lonicera japonica, sunflowers, and Helichrysum populifolium.[6][7][8]

The HIV-1 Lifecycle: A Map of Therapeutic Targets

To appreciate the significance of integrase inhibition, it is essential to understand the viral replication cycle. HIV-1 infection involves a series of sequential steps, each representing a potential point for therapeutic intervention. The primary stages include viral entry, reverse transcription of the viral RNA genome into DNA, integration of that DNA into the host chromosome, transcription and translation of viral proteins, and finally, assembly and budding of new virions. Integrase inhibitors like 3,5-DCQA act at a distinct and critical point in this process, separate from the targets of RT and PR inhibitors.[9]

HIV_Lifecycle Figure 1: HIV-1 Lifecycle & Key Drug Targets cluster_entry Viral Entry cluster_replication Replication Core cluster_exit Viral Egress Binding 1. Binding & Fusion RT 2. Reverse Transcription (RNA -> DNA) Binding->RT Integration 3. Integration (Viral DNA -> Host DNA) RT->Integration Transcription 4. Transcription (DNA -> mRNA) Integration->Transcription Translation 5. Translation (mRNA -> Proteins) Transcription->Translation Assembly 6. Assembly & Budding Translation->Assembly Maturation 7. Maturation Assembly->Maturation RT_Inhibitors RT Inhibitors RT_Inhibitors->RT IN_Inhibitors Integrase Inhibitors (e.g., 3,5-DCQA) IN_Inhibitors->Integration PR_Inhibitors Protease Inhibitors PR_Inhibitors->Maturation

Caption: Figure 1: Simplified HIV-1 lifecycle highlighting key enzymatic stages and the points of intervention for major antiretroviral drug classes.

Primary Mechanism of Action: Selective Inhibition of HIV-1 Integrase

The hallmark of 3,5-DCQA's antiviral activity is its potent and specific inhibition of HIV-1 integrase.[1] Integration is a multi-step process mediated by IN, which first processes the 3' ends of the viral DNA (3'-end processing) and then covalently links this processed DNA to the host cell's DNA (strand transfer). 3,5-DCQA has been shown to inhibit both of these critical catalytic functions.[8][10]

Specificity Profile

A crucial aspect of any viable drug candidate is its selectivity for the intended target. Extensive studies have demonstrated that the antiviral activity of 3,5-DCQA and its analogs is not due to off-target effects.

  • Reverse Transcriptase (RT) and RNase H: While some weak inhibition of RT has been observed at high concentrations (ranging from 7 µM to over 100 µM), these levels are significantly higher than those required for integrase inhibition, indicating a high degree of specificity.[5][9][11] Furthermore, most DCQAs show little to no activity against the RNase H domain of RT.[3][5]

  • Viral Entry: The compounds do not significantly inhibit the binding of the HIV-1 envelope protein gp120 to the CD4 receptor on host cells, with inhibitory concentrations exceeding 80 µM.[5][9]

This strong selectivity for integrase over other viral and cellular targets is a key reason for the low cytotoxicity observed for this class of compounds.[1][3]

Quantitative Analysis of Antiviral Potency

The efficacy of 3,5-DCQA and related compounds has been quantified through rigorous in vitro and cell-based assays. The data consistently show potent inhibition of both the isolated enzyme and viral replication in cell culture, with a favorable therapeutic window.

Compound/AnalogTarget/AssayIC50 / EC50Cytotoxicity (CC50 / LD50)Reference(s)
3,5-Dicaffeoylquinic Acid HIV-1 Integrase (in vitro)150 - 840 nM> 120 µM[1][3][4][9]
3,5-Dicaffeoylquinic Acid HIV-1 Replication (cells)1 - 6 µM> 120 µM[1][2]
Other DCQA Isomers HIV-1 Integrase (in vitro)Sub-micromolar> 120 µM[1]
Other DCQA Isomers HIV-1 Replication (cells)2 - 12 µM> 150 µM[3][4]
L-Chicoric Acid (DCTA) HIV-1 Integrase (in vitro)~150 - 300 nM> 150 µM[2][3]
3,4,5-Tricaffeoylquinic Acid HIV-1 Integrase (in vitro)0.063 µM18.4 µM[12]
3,4,5-Tricaffeoylquinic Acid HIV-1 Replication (cells)1.15 µM18.4 µM[12]

IC50: 50% inhibitory concentration. EC50: 50% effective concentration. CC50: 50% cytotoxic concentration.

Structure-Activity Relationship (SAR) Insights

Research into analogs of DCQAs and dicaffeoyltartaric acids (DCTAs) has provided critical insights into the chemical features necessary for antiviral activity. These SAR studies are vital for guiding the synthesis of new derivatives with improved potency and pharmacokinetic profiles.

  • Biscatechol Moieties: The presence of two catechol (3,4-dihydroxyphenyl) groups is an absolute requirement for the inhibition of the integrase enzyme.[13][14]

  • Carboxyl Group: At least one free carboxyl group is necessary for anti-HIV activity within a cellular context, suggesting it plays a role in cell permeability or interaction within the cellular environment.[13][14]

  • Chemical Modifications: Protecting the hydroxyl groups through acetylation or benzylation results in a loss of inhibitory activity in both biochemical and cellular assays, confirming the importance of the free hydroxyls on the catechol rings.[15]

  • Stereochemistry: The spatial arrangement of the caffeoyl groups on the quinic acid core influences the binding affinity to the integrase enzyme, although different geometrical isomers may still exhibit potent activity.[16]

Molecular modeling studies support these findings, indicating that dicaffeoylquinic acids fit favorably into a groove within the predicted catalytic site of HIV-1 integrase.[1]

Key Experimental Protocols

The validation of 3,5-DCQA's anti-HIV activity relies on standardized and reproducible experimental workflows. Below are detailed methodologies for two cornerstone assays.

Protocol: In Vitro HIV-1 Integrase Inhibition Assay

This biochemical assay directly measures the effect of a compound on the catalytic activity of purified, recombinant HIV-1 integrase.

Objective: To determine the IC50 value of 3,5-DCQA against the 3'-end processing and strand transfer activities of HIV-1 integrase.

Materials:

  • Recombinant HIV-1 Integrase

  • Oligonucleotide substrates mimicking the viral DNA ends (often labeled with a fluorophore or radioisotope)

  • Target DNA plasmid for strand transfer reaction

  • Assay Buffer (e.g., 50 mM Tris-HCl, 50 mM KCl, 8 mM MgCl2, 5 mM DTT, pH 8.0)[5]

  • 3,5-Dicaffeoylquinic Acid (test compound)

  • Integrase inhibitor control (e.g., Raltegravir)

  • DMSO (for compound dilution)

  • Denaturing polyacrylamide gels and electrophoresis apparatus

  • Imaging system (Phosphorimager or fluorescence scanner)

Step-by-Step Methodology:

  • Compound Preparation: Prepare a stock solution of 3,5-DCQA in DMSO. Create a series of dilutions in the assay buffer to achieve the desired final concentrations.

  • Reaction Setup: In a microcentrifuge tube or 96-well plate, combine the assay buffer, a specific concentration of 3,5-DCQA (or DMSO control), and the labeled oligonucleotide substrate.

  • Enzyme Addition: Initiate the reaction by adding the recombinant HIV-1 integrase to the mixture. For the strand transfer assay, the target DNA is also included at this step.

  • Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 60 minutes).

  • Reaction Termination: Stop the reaction by adding a stop solution containing EDTA (to chelate Mg2+ ions) and a denaturing agent like formamide.

  • Product Analysis: Denature the samples by heating. Separate the reaction products from the substrate using denaturing polyacrylamide gel electrophoresis (PAGE).

  • Data Acquisition & Analysis: Visualize the gel using an appropriate imaging system. Quantify the bands corresponding to the substrate and the processed/strand-transferred product. Calculate the percentage of inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol: Cell-Based Anti-HIV Replication Assay

This assay evaluates the ability of a compound to inhibit HIV-1 replication in a human T-cell line, providing a more biologically relevant measure of antiviral efficacy.

Cell_Assay_Workflow Figure 2: Workflow for Cell-Based Anti-HIV Assay cluster_prep Preparation cluster_infection Infection & Treatment cluster_analysis Analysis A1 1. Seed susceptible cells (e.g., MT-2, H9) in 96-well plates A2 2. Prepare serial dilutions of 3,5-DCQA A1->A2 B1 3. Add compound dilutions to appropriate wells A2->B1 B2 4. Infect cells with a standardized amount of HIV-1 B1->B2 Controls Controls: - Cells + Virus (No drug) - Cells only (No virus) - Known drug (e.g., AZT) B1->Controls B3 5. Incubate for 3-5 days at 37°C, 5% CO2 B2->B3 C1 6. Measure endpoint: - Viral p24 antigen (ELISA) - Reverse Transcriptase activity - Cell viability (e.g., MTT assay) B3->C1 C2 7. Calculate EC50 (antiviral activity) and CC50 (cytotoxicity) C1->C2 C3 8. Determine Selectivity Index (SI) (SI = CC50 / EC50) C2->C3

Caption: Figure 2: A generalized workflow for determining the efficacy and toxicity of an antiviral compound in a cell culture model.

Challenges and Future Directions

While 3,5-dicaffeoylquinic acid and its analogs are highly promising, several challenges must be addressed to translate this potential into a clinical therapy.

  • Pharmacokinetics and Bioavailability: Like many natural polyphenols, 3,5-DCQA may have poor oral bioavailability and be subject to rapid metabolism. Future research should focus on formulation strategies or the synthesis of prodrugs to improve its pharmacokinetic profile.[17]

  • Large-Scale Production: Sourcing sufficient quantities of the pure compound from natural sources can be challenging and costly.[7] Developing efficient synthetic routes or utilizing biotechnological production methods in microorganisms or plant cell cultures is a critical next step.[7]

  • In Vivo Efficacy: While in vitro and cell-based data are strong, the efficacy of 3,5-DCQA must be validated in relevant animal models of HIV infection.

Future work should focus on synthesizing and screening a broader library of DCQA analogs to identify candidates with enhanced potency, improved drug-like properties, and a high barrier to resistance.[13][14]

Conclusion

3,5-Dicaffeoylquinic acid stands out as a potent and selective inhibitor of HIV-1 integrase, a clinically validated target for antiretroviral therapy.[1][4] Its mechanism of action is distinct from that of currently prevalent RT and PR inhibitors, making it an excellent candidate for inclusion in combination therapies and for combating drug-resistant HIV strains.[9] The robust body of evidence detailing its enzymatic inhibition, cellular antiviral activity, and initial structure-activity relationships provides a solid foundation for its further development. Through medicinal chemistry efforts to optimize its structure and formulation strategies to enhance bioavailability, the dicaffeoylquinic acid scaffold represents a significant and promising new direction in the ongoing search for next-generation HIV therapeutics.

References

  • King, P. J., Ma, G., Miao, W., Jia, Q., McDougal, D. R., Tansik, R. L., Kirtikara, K., & Robinson, W. E., Jr. (1999). Dicaffeoylquinic acid inhibitors of human immunodeficiency virus integrase. Journal of Medicinal Chemistry, 42(3), 497–502. [Link]

  • Robinson, W. E., Jr., Cordeiro, M., Abdel-Malek, S., Jia, Q., Chow, S. A., Reinecke, M. G., & Mitchell, W. M. (1998). Dicaffeoylquinic and Dicaffeoyltartaric Acids Are Selective Inhibitors of Human Immunodeficiency Virus Type 1 Integrase. Antimicrobial Agents and Chemotherapy, 42(1), 140–146. [Link]

  • Robinson, W. E., Jr., Reinecke, M. G., Abdel-Malek, S., Jia, Q., & Chow, S. A. (1996). Inhibitors of HIV-1 replication that inhibit HIV integrase. Proceedings of the National Academy of Sciences of the United States of America, 93(13), 6326–6331. [Link]

  • King, P. J., Robinson, W. E., Jr. (1998). Dicaffeoylquinic and dicaffeoyltartaric acids are selective inhibitors of human immunodeficiency virus type 1 integrase. Antimicrobial Agents and Chemotherapy, 42(1), 140-146. [Link]

  • Robinson, W. E., Jr., Cordeiro, M., Abdel-Malek, S., Jia, Q., Chow, S. A., Reinecke, M. G., & Mitchell, W. M. (1998). Dicaffeoylquinic and Dicaffeoyltartaric Acids Are Selective Inhibitors of Human Immunodeficiency Virus Type 1 Integrase. Antimicrobial Agents and Chemotherapy, 42(1), 140-146. [Link]

  • Robinson, W. E., Jr., Cordeiro, M., Abdel-Malek, S., Jia, Q., Chow, S. A., Reinecke, M. G., & Mitchell, W. M. (1998). Dicaffeoylquinic and Dicaffeoyltartaric Acids Are Selective Inhibitors of Human Immunodeficiency Virus Type 1 Integrase. National Institutes of Health. [Link]

  • King, P. J., Robinson, W. E., Jr. (1998). Structure-Activity Relationships: Analogues of the Dicaffeoylquinic and Dicaffeoyltartaric Acids as Potent Inhibitors of Human Immunodeficiency Virus Type 1 Integrase and Replication. Journal of Medicinal Chemistry, 41(20), 3573-3580. [Link]

  • Junior, C. O. R., Verde, S. C., Rezende, C. A. M., Caneschi, W., Couri, M. R. C., McDougall, B. R., Robinson, W. E., Jr., & de Almeida, M. V. (2013). Synthesis and HIV-1 Inhibitory Activities of Dicaffeoyl and Digalloyl Esters of Quinic Acid Derivatives. Bentham Science Publishers. [Link]

  • Robinson, W. E., Jr., Cordeiro, M., Abdel-Malek, S., Jia, Q., Chow, S. A., Reinecke, M. G., & Mitchell, W. M. (1998). Dicaffeoylquinic and Dicaffeoyltartaric Acids Are Selective Inhibitors of Human Immunodeficiency Virus Type 1 Integrase. Antimicrobial Agents and Chemotherapy, 42(1), 140-146. [Link]

  • Zhu, K., Cordeiro, M. L., Atienza, J., Robinson, W. E., Jr., & Chow, S. A. (1999). Irreversible Inhibition of Human Immunodeficiency Virus Type 1 Integrase by Dicaffeoylquinic Acids. Journal of Virology, 73(4), 3309–3316. [Link]

  • Junior, C. O. R., Verde, S. C., Rezende, C. A. M., Caneschi, W., Couri, M. R. C., McDougall, B. R., Robinson, W. E., Jr., & de Almeida, M. V. (2013). Synthesis and HIV-1 inhibitory activities of dicaffeoyl and digalloyl esters of quinic acid derivatives. Current Medicinal Chemistry, 20(5), 724–733. [Link]

  • Mphahlele, M. J., Malindisa, S. T., & Diale, K. T. (2015). The Effect of Geometrical Isomerism of 3,5-Dicaffeoylquinic Acid on Its Binding Affinity to HIV-Integrase Enzyme: A Molecular Docking Study. BioMed Research International, 2015, 247659. [Link]

  • King, P. J., & Robinson, W. E. Jr. (1998). Dicaffeoylquinic and dicaffeoyltartaric acids are selective inhibitors of human immunodeficiency virus type 1 integrase. R Discovery. [Link]

  • King, P. J., & Robinson, W. E., Jr. (1998). Structure-activity relationships: analogues of the dicaffeoylquinic and dicaffeoyltartaric acids as potent inhibitors of human immunodeficiency virus type 1 integrase and replication. Journal of Medicinal Chemistry, 41(20), 3573–3580. [Link]

  • Danladi, J., et al. (2025). Phytochemical compounds with HIV-1 reverse transcriptase inhibition activity. Journal of Chemical and Biological Research. [Link]

  • Tamura, H., Akioka, T., Ueno, K., Ogawa, S., Iida, Y., Kondo, K., & Robinson, W. E., Jr. (2006). Anti-human immunodeficiency virus activity of 3,4,5-tricaffeoylquinic acid in cultured cells of lettuce leaves. Molecular nutrition & food research, 50(4-5), 459–465. [Link]

  • Heyman, H. M., Senejoux, F., Seiso, S., Wintachai, P., Tastan, O., Cheenpracha, S., & Meyer, M. (2015). Identification of anti-HIV active dicaffeoylquinic- and tricaffeoylquinic acids in Helichrysum populifolium by NMR-based metabolomic guided fractionation. Semantic Scholar. [Link]

  • Heyman, H. M., Senejoux, F., Seiso, S., Wintachai, P., Tastan, O., Cheenpracha, S., Fucharoen, S., & Meyer, M. (2015). Identification of anti-HIV active dicaffeoylquinic- and tricaffeoylquinic acids in Helichrysum populifolium by NMR-based metabolomic guided fractionation. Fitoterapia, 103, 155–164. [Link]

  • Moran, N. (2002). Bonn team finds route to potential anti-HIV compound. Science|Business. [Link]

  • Heyman, H. M., et al. (2015). Identification of anti-HIV active dicaffeoylquinic- and tricaffeoylquinic acids in Helichrysum populifolium by NMR-based metabolomic guided fractionation. ResearchGate. [Link]

  • Meyer, M., & Afolayan, A. J. (2020). Anti-HIV activity of southern African plants: Current developments, phytochemistry and future research. Journal of ethnopharmacology, 257, 112886. [Link]

  • Herbest. (n.d.). 3,5-Dicaffeoylquinic acid. Herbest. [Link]

  • Unknown Author. (n.d.). Composition containing dicaffeoyl quinic acid and its preparing method. Patsnap. [Link]

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Foundational

The Therapeutic Potential of (-)-3,5-Dicaffeoylquinic Acid: A Technical Guide for Drug Discovery Professionals

Introduction: Unveiling a Promising Natural Phenolic Compound (-)-3,5-Dicaffeoylquinic acid (3,5-diCQA), a naturally occurring phenolic acid also known as isochlorogenic acid A, has emerged as a compelling candidate for...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling a Promising Natural Phenolic Compound

(-)-3,5-Dicaffeoylquinic acid (3,5-diCQA), a naturally occurring phenolic acid also known as isochlorogenic acid A, has emerged as a compelling candidate for therapeutic development across a spectrum of diseases.[1] Found in various plants, including Lonicera japonica and Ilex kaushue, this compound exhibits a remarkable range of biological activities, primarily attributed to its potent antioxidant and anti-inflammatory properties. This technical guide provides an in-depth exploration of the therapeutic applications of 3,5-diCQA, focusing on its mechanisms of action, preclinical evidence, and the experimental methodologies crucial for its continued investigation. Our objective is to equip researchers, scientists, and drug development professionals with a comprehensive understanding of 3,5-diCQA's potential to address unmet medical needs in neurodegenerative disorders, inflammatory conditions, and metabolic diseases.

Section 1: Neuroprotection - A Shield Against Oxidative Assault

Neurodegenerative diseases are frequently characterized by heightened oxidative stress, which plays a pivotal role in their pathological progression.[2] 3,5-diCQA has demonstrated significant neuroprotective effects, positioning it as a potential therapeutic agent for conditions such as Alzheimer's disease.[2][3]

Mechanism of Action: Combating Oxidative Damage and Enhancing Cellular Energy

The neuroprotective capacity of 3,5-diCQA is multifaceted. In vitro studies using SH-SY5Y neuroblastoma cells exposed to hydrogen peroxide (H₂O₂), a model for oxidative stress-induced neuronal damage, have shown that pretreatment with 3,5-diCQA attenuates cell death and the activation of caspase-3, a key executioner of apoptosis.[2] Furthermore, 3,5-diCQA was found to restore the levels of intracellular glutathione, a critical endogenous antioxidant, that are depleted by H₂O₂.[2]

Another crucial mechanism involves the enhancement of cellular energy metabolism. In a model of amyloid-beta (Aβ₁₋₄₂) toxicity, 3,5-diCQA was shown to upregulate the mRNA expression of phosphoglycerate kinase-1 (PGK1), a key glycolytic enzyme.[3][4] This upregulation leads to increased intracellular ATP levels, providing neurons with the necessary energy to withstand toxic insults.[3][4] In vivo studies using senescence-accelerated-prone mice 8 (SAMP8), a model for aging and Alzheimer's disease, have corroborated these findings, showing that oral administration of 3,5-diCQA improves spatial learning and memory, accompanied by an overexpression of PGK1 mRNA.[3][4]

Neuroprotection_Pathway cluster_stress Oxidative Stress cluster_cell Neuron H2O2 H2O2 Glutathione Glutathione H2O2->Glutathione Depletes Caspase_3 Caspase_3 H2O2->Caspase_3 Abeta Abeta Cell_Death Cell_Death Abeta->Cell_Death 3_5_diCQA 3_5_diCQA PGK1_mRNA PGK1_mRNA 3_5_diCQA->PGK1_mRNA Upregulates 3_5_diCQA->Glutathione Restores 3_5_diCQA->Caspase_3 Inhibits ATP ATP PGK1_mRNA->ATP Increases ATP->Cell_Death Prevents Glutathione->Cell_Death Prevents Caspase_3->Cell_Death

Neuroprotective mechanisms of 3,5-diCQA.
Experimental Protocol: In Vitro Neuroprotection Assay

A standardized protocol to assess the neuroprotective effects of 3,5-diCQA against H₂O₂-induced toxicity in SH-SY5Y cells is as follows:

  • Cell Culture: Maintain SH-SY5Y human neuroblastoma cells in a suitable medium (e.g., DMEM/F12) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

  • Pretreatment: Seed cells in 96-well plates and allow them to adhere overnight. Pre-treat the cells with varying concentrations of 3,5-diCQA (e.g., 5-100 µM) for 24 hours.

  • Induction of Oxidative Stress: Following pretreatment, expose the cells to a cytotoxic concentration of H₂O₂ (e.g., 200 µM) for a specified duration (e.g., 24 hours).

  • Cell Viability Assessment: Measure cell viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance at 570 nm is proportional to the number of viable cells.

  • Apoptosis and Glutathione Measurement: For mechanistic studies, perform assays to measure caspase-3 activity and intracellular glutathione levels in parallel experiments.

Section 2: Anti-Inflammatory Activity - Quelling the Fire of Inflammation

Chronic inflammation is a hallmark of numerous diseases, including arthritis, inflammatory bowel disease, and neuroinflammatory conditions. 3,5-diCQA has demonstrated potent anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response.[5][6]

Mechanism of Action: Targeting NF-κB and MAPK Pathways

The anti-inflammatory properties of 3,5-diCQA are largely mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[6][7] In lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages, a widely used in vitro model of inflammation, 3,5-diCQA effectively suppresses the production of nitric oxide (NO) and pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1beta (IL-1β), and interleukin-6 (IL-6).[5][6]

Mechanistically, 3,5-diCQA inhibits the phosphorylation of IκBα, a critical step that prevents the nuclear translocation of the p65 subunit of NF-κB.[6] By keeping NF-κB in the cytoplasm, 3,5-diCQA prevents the transcription of pro-inflammatory genes. Additionally, it has been shown to suppress the phosphorylation of key MAPK proteins, including ERK, JNK, and p38.[6]

Furthermore, in the context of inflammatory pain, 3,5-diCQA has been shown to attenuate microglial activation.[8] It achieves this by suppressing the expression of Monocyte Chemotactic Protein 3 (MCP3) and subsequently reducing the phosphorylation of JAK2 and STAT3.[8] This inhibition of the MCP3/JAK2/STAT3 signaling pathway leads to enhanced autophagy, which in turn dampens the inflammatory response in microglia.[8]

Anti_Inflammatory_Pathway cluster_stimulus Inflammatory Stimulus cluster_cell Macrophage LPS LPS MAPK MAPK LPS->MAPK NF_kB NF_kB LPS->NF_kB 3_5_diCQA 3_5_diCQA 3_5_diCQA->MAPK Inhibits 3_5_diCQA->NF_kB Inhibits Pro_inflammatory_Genes Pro_inflammatory_Genes MAPK->Pro_inflammatory_Genes Activates NF_kB->Pro_inflammatory_Genes Activates Inflammatory_Mediators Inflammatory_Mediators Pro_inflammatory_Genes->Inflammatory_Mediators Produces Diabetes_Workflow In_Vitro_Screening In Vitro Enzyme Inhibition Assays (α-glucosidase, DPP-IV, Aldose Reductase) Cell_Based_Assays Islet Cell Apoptosis Assay (e.g., in INS-1 cells) In_Vitro_Screening->Cell_Based_Assays Animal_Model Streptozotocin-Induced Diabetic Rat/Mouse Model Cell_Based_Assays->Animal_Model Treatment Oral Administration of 3,5-diCQA Animal_Model->Treatment Outcome_Measures Blood Glucose, Insulin Levels, Oxidative Stress Markers, Pancreatic Histology Treatment->Outcome_Measures

Experimental workflow for assessing anti-diabetic effects.

Section 4: The Nrf2/HO-1 Pathway - A Master Regulator of Antioxidant Defense

The transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the cellular antioxidant response. Activation of the Nrf2 pathway leads to the expression of a battery of antioxidant and cytoprotective genes, including heme oxygenase-1 (HO-1). [9][10]Several studies have indicated that the therapeutic effects of 3,5-diCQA are, at least in part, mediated through the activation of this crucial pathway. [9][10]

Mechanism of Action: Induction of Cellular Antioxidant Defenses

In a rat model of dimethylnitrosamine (DMN)-induced hepatic fibrosis, oral administration of 3,5-diCQA was found to upregulate the tissue expression of Nrf2 and HO-1. [9]This activation of the Nrf2 pathway was associated with a significant alleviation of collagen accumulation in the liver, suggesting a hepatoprotective effect. [9] Similarly, in the context of adipogenesis, 3,5-diCQA has been shown to increase the expression of both Nrf2 and HO-1 in 3T3-L1 pre-adipocytes. [10][11]This increase in antioxidant defense is believed to be a key mechanism by which 3,5-diCQA inhibits adipocyte differentiation and lipid accumulation. [10][11]

Nrf2_Pathway cluster_nucleus 3_5_diCQA 3_5_diCQA Nrf2 Nrf2 3_5_diCQA->Nrf2 Activates Keap1 Keap1 Nrf2->Keap1 Dissociation Nucleus Nucleus Nrf2->Nucleus Translocation ARE ARE HO_1 HO-1 ARE->HO_1 Binds to & Activates Antioxidant_Response Antioxidant_Response HO_1->Antioxidant_Response

Activation of the Nrf2/HO-1 pathway by 3,5-diCQA.

Conclusion and Future Directions

(-)-3,5-Dicaffeoylquinic acid has unequivocally demonstrated a broad spectrum of therapeutic potential in preclinical models of neurodegenerative diseases, inflammation, and metabolic disorders. Its ability to modulate multiple key signaling pathways, including NF-κB, MAPK, and Nrf2, underscores its promise as a multi-target therapeutic agent. The wealth of in vitro and in vivo data provides a strong rationale for its further development.

Future research should focus on several key areas. Firstly, comprehensive pharmacokinetic and toxicological studies are essential to establish a safe and effective dosing regimen for human administration. Secondly, while the primary mechanisms of action are becoming clearer, a deeper understanding of its interactions with the gut microbiome and its impact on bile acid metabolism could reveal novel therapeutic avenues. Finally, well-designed clinical trials are the ultimate step to translate the promising preclinical findings into tangible benefits for patients. The continued investigation of 3,5-diCQA holds significant promise for the development of novel therapies for a range of debilitating diseases.

References

  • Kim, J. H., et al. (2005). Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell death in SH-SY5Y cells. Journal of Agricultural and Food Chemistry, 53(26), 9946-9950.
  • Sasaki, K., et al. (2013). Neuroprotective effects of 3,5-di-o-caffeoylquinic acid in vitro and in vivo. Biological and Pharmaceutical Bulletin, 36(11), 1805-1811.
  • Kim, O. K., et al. (2018). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. Journal of the Korean Society for Applied Biological Chemistry, 61(4), 455-462.
  • ResearchGate. (n.d.). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. Retrieved from [Link]

  • Park, S. Y., et al. (2022). 3,5-Dicaffeoylquinic acid attenuates microglial activation-mediated inflammatory pain by enhancing autophagy through the suppression of MCP3/JAK2/STAT3 signaling. Biomedicine & Pharmacotherapy, 153, 113549.
  • El-Sayed, M., et al. (2022). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L.
  • ResearchGate. (n.d.). Neuroprotective effect of 3,5-di-O-caffeoylquinic acid on SH-SY5Y cells and senescence-accelerated-prone mice 8 through the up-regulation of phosphoglycerate kinase-1. Retrieved from [Link]

  • Kim, M. A., et al. (2020). Nrf2/HO-1-inductive Preventive Effect of 3,5-dicaffeoylquinic Acid, Antioxidant Compound from Green Coffee Beans, on Dimethylnitrosamine-induced Liver Fibrosis in Rats. Journal of Food and Nutrition Research, 8(9), 528-535.
  • PubMed. (2022). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications. Retrieved from [Link]

  • PubMed Central. (n.d.). Anti-diabetic effect of dicaffeoylquinic acids is associated with the modulation of gut microbiota and bile acid metabolism. Retrieved from [Link]

  • Raineri, S., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. Molecules, 26(16), 5027.
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  • ResearchGate. (n.d.). Neuroprotective Effect of Caffeoylquinic Acids from Artemisia princeps Pampanini against Oxidative Stress-Induced Toxicity in PC-12 Cells. Retrieved from [Link]

  • Food & Nutrition Research. (2018). 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Retrieved from [Link]

  • Hufnagel, K., et al. (2024). Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 15, 1359403.
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  • Semantic Scholar. (n.d.). Gynura divaricata rich in 3, 5−/4, 5-dicaffeoylquinic acid and chlorogenic acid reduces islet cell apoptosis and improves pancreatic function in type 2 diabetic mice. Retrieved from [Link]

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Exploratory

A Comprehensive Technical Guide to 3,5-Dicaffeoylquinic Acid: From Discovery to Therapeutic Potential

Introduction Within the vast landscape of natural products, the family of chlorogenic acids stands out for its widespread distribution in the plant kingdom and its significant impact on human health. Among these, 3,5-dic...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Within the vast landscape of natural products, the family of chlorogenic acids stands out for its widespread distribution in the plant kingdom and its significant impact on human health. Among these, 3,5-dicaffeoylquinic acid (3,5-DCQA), also known as isochlorogenic acid A, has emerged as a molecule of considerable interest to researchers, scientists, and drug development professionals. This technical guide provides an in-depth exploration of the discovery, history, and scientific intricacies of 3,5-DCQA, offering field-proven insights and detailed methodologies for its study and application.

Part 1: The Historical Context and Discovery

The story of 3,5-dicaffeoylquinic acid is intrinsically linked to the broader history of chlorogenic acids. While the ester of caffeic acid and quinic acid was first identified in 1932, the complexity and diversity of this family of compounds, including the dicaffeoylquinic acids, were unraveled over subsequent decades.[1] The name "chlorogenic acid," derived from the Greek words for "light green" (khloros) and "giving rise to" (genos), refers to the green color produced upon oxidation and does not indicate the presence of chlorine.[1]

The initial isolation and characterization of specific dicaffeoylquinic acid isomers, including 3,5-DCQA, were challenging due to their structural similarity and the limitations of early analytical techniques. However, with the advent of modern chromatographic and spectroscopic methods, researchers have been able to isolate and unambiguously identify these compounds from a variety of plant sources. 3,5-DCQA is notably abundant in plants such as Lonicera japonica (honeysuckle), Artemisia argyi, and green coffee beans.[2][3][4]

The first total synthesis of 3,5-O-dicaffeoylquinic acid was a significant milestone, providing a means to obtain the pure compound for pharmacological studies and confirming its structure.[5][6] This achievement opened the door for more detailed investigations into its biological activities and potential therapeutic applications.

Part 2: Physicochemical and Spectroscopic Profile

A thorough understanding of the physicochemical and spectroscopic properties of 3,5-DCQA is fundamental for its accurate identification, quantification, and application in research and development.

Physicochemical Properties
PropertyValueSource
Molecular Formula C₂₅H₂₄O₁₂[7]
Molecular Weight 516.455 g/mol [7]
Appearance White powder[7]
Solubility DMF: 71 mg/ml, DMSO: 50 mg/ml, Ethanol: 50 mg/ml, PBS (pH 7.2): 25 mg/ml[8]
pKa (strongest acidic) 3.28[9]
LogP 2.05[9]
Spectroscopic Data

The structural elucidation of 3,5-DCQA relies heavily on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

¹H and ¹³C NMR Data (in CD₃OD) [10]

Position¹³C NMR (δ)¹H NMR (δ)
Quinic Acid Moiety
173.5-
236.42.20 (m)
370.75.35 (m)
469.34.15 (m)
571.25.35 (m)
636.02.30 (m)
7176.3-
3-Caffeoyl Moiety
1'126.5-
2'113.87.05 (d, J=2.0 Hz)
3'145.4-
4'148.2-
5'115.06.78 (d, J=8.0 Hz)
6'121.66.95 (dd, J=8.0, 2.0 Hz)
7'145.8-
8'114.26.25 (d, J=16.0 Hz)
9'166.97.55 (d, J=16.0 Hz)
5-Caffeoyl Moiety
1''126.4-
2''113.77.08 (d, J=2.0 Hz)
3''145.4-
4''148.1-
5''115.06.80 (d, J=8.0 Hz)
6''121.66.98 (dd, J=8.0, 2.0 Hz)
7''145.6-
8''113.76.35 (d, J=16.0 Hz)
9''167.57.65 (d, J=16.0 Hz)

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is a powerful tool for the analysis of 3,5-DCQA. In negative ion mode, the deprotonated molecule [M-H]⁻ is observed at m/z 515. The fragmentation pattern in MS/MS experiments provides characteristic ions that aid in its identification.[11]

Part 3: Methodologies for Isolation, Synthesis, and Analysis

The ability to obtain pure 3,5-DCQA and accurately quantify it in complex matrices is crucial for research and development. This section provides detailed protocols for these procedures.

Experimental Protocol 1: Extraction and Isolation of 3,5-Dicaffeoylquinic Acid from Lonicera japonica

This protocol is adapted from a method utilizing high-speed counter-current chromatography (HSCCC) and preparative HPLC.[10][12]

1. Plant Material and Extraction:

  • Dry the leaves of Lonicera japonica and grind them into a fine powder.

  • Extract the powdered leaves with 70% ethanol at room temperature with sonication.

  • Filter the extract and concentrate it under reduced pressure to obtain a crude extract.

  • Suspend the crude extract in water and partition it successively with petroleum ether, ethyl acetate, and n-butanol. The n-butanol fraction is enriched with 3,5-DCQA.

2. High-Speed Counter-Current Chromatography (HSCCC) Separation:

  • Two-phase solvent system: Prepare a mixture of methyl tert-butyl ether/n-butanol/acetonitrile/water (with 0.5% acetic acid) in a 2:2:1:5 (v/v) ratio.

  • HSCCC Operation:

    • Fill the column with the stationary phase (upper phase).

    • Rotate the column at 850 rpm and pump the mobile phase (lower phase) at a flow rate of 2.0 mL/min.

    • Once hydrodynamic equilibrium is reached, inject the n-butanol extract.

    • Monitor the effluent at 254 nm and collect fractions based on the chromatogram.

3. Preparative HPLC Purification:

  • Pool the fractions containing 3,5-DCQA from the HSCCC separation and concentrate them.

  • Further purify the concentrated fractions using preparative HPLC with a C18 column.

  • Mobile Phase: A gradient of methanol (A) and 0.3% acetic acid in water (B).

  • Collect the peak corresponding to 3,5-DCQA and verify its purity by analytical HPLC.

G cluster_extraction Extraction cluster_hsccc HSCCC cluster_hplc Preparative HPLC Lonicera_japonica_leaves Lonicera japonica Leaves Ethanol_Extraction 70% Ethanol Extraction Lonicera_japonica_leaves->Ethanol_Extraction Crude_Extract Crude Extract Ethanol_Extraction->Crude_Extract Partitioning Liquid-Liquid Partitioning Crude_Extract->Partitioning n_Butanol_Fraction n-Butanol Fraction Partitioning->n_Butanol_Fraction HSCCC_Separation HSCCC Separation n_Butanol_Fraction->HSCCC_Separation Fractions Fractions containing 3,5-DCQA HSCCC_Separation->Fractions Prep_HPLC Preparative HPLC Fractions->Prep_HPLC Pure_3_5_DCQA Pure 3,5-DCQA Prep_HPLC->Pure_3_5_DCQA

Caption: Workflow for the extraction and isolation of 3,5-DCQA.

Experimental Protocol 2: Chemical Synthesis of 3,5-Dicaffeoylquinic Acid

The first total synthesis of 3,5-DCQA was achieved in a nine-step sequence.[5][6] A key step in this synthesis is the Knoevenagel condensation.

Simplified Key Steps:

  • Protection of Quinic Acid: The hydroxyl and carboxyl groups of quinic acid are selectively protected to allow for regioselective esterification.

  • Esterification: The protected quinic acid is esterified with a protected caffeic acid derivative at the 3 and 5 positions.

  • Knoevenagel Condensation: This reaction is used to form the carbon-carbon double bond in the caffeoyl moieties.

  • Deprotection: The protecting groups are removed to yield the final product, 3,5-dicaffeoylquinic acid.

Note: The detailed, multi-step synthesis is complex and requires expertise in organic synthesis. For researchers primarily focused on biological applications, purchasing from a reputable chemical supplier is the most practical approach.

Experimental Protocol 3: Quantification of 3,5-Dicaffeoylquinic Acid using HPLC-MS/MS

This protocol provides a general framework for the quantitative analysis of 3,5-DCQA in plant extracts.

1. Sample Preparation:

  • Extract the plant material as described in Experimental Protocol 1.

  • Filter the extract through a 0.22 µm syringe filter before injection.

2. HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

3. MS/MS Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Multiple Reaction Monitoring (MRM):

    • Parent Ion (Q1): m/z 515.1

    • Fragment Ions (Q3): m/z 353.1 (loss of one caffeoyl group), m/z 191.0 (quinic acid), m/z 179.0 (caffeic acid).

  • Optimize collision energy for each transition.

4. Quantification:

  • Prepare a calibration curve using a certified reference standard of 3,5-DCQA.

  • Quantify 3,5-DCQA in the samples by comparing the peak area of the most intense MRM transition to the calibration curve.

Part 4: Biological Activities and Mechanisms of Action

3,5-Dicaffeoylquinic acid exhibits a wide range of biological activities, making it a promising candidate for drug development and a valuable tool for pharmacological research.

Neuroprotective Effects

3,5-DCQA has demonstrated significant neuroprotective effects in various in vitro and in vivo models.[1][13][14] It can protect neuronal cells from oxidative stress-induced cell death by attenuating caspase-3 activation and restoring intracellular glutathione levels.[13] One of the key mechanisms underlying its neuroprotective activity is the upregulation of phosphoglycerate kinase-1 (PGK1) expression, leading to increased ATP production.[1][14]

Anti-inflammatory Activity

3,5-DCQA exerts potent anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. It has been shown to reduce the production of pro-inflammatory mediators such as nitric oxide (NO), TNF-α, and cyclooxygenase-2 (COX-2).[15] A crucial mechanism is the suppression of microglial activation-mediated inflammatory pain by enhancing autophagy through the inhibition of the MCP3/JAK2/STAT3 signaling pathway.[16]

Antioxidant and Hepatoprotective Effects via Nrf2/HO-1 Pathway

The antioxidant properties of 3,5-DCQA are well-documented.[2] It can scavenge free radicals and protect cells from oxidative damage. A primary mechanism for its antioxidant and cytoprotective effects is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[4][17] Upon activation by 3,5-DCQA, Nrf2 translocates to the nucleus and induces the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1).[4] This pathway plays a critical role in its hepatoprotective effects against liver fibrosis.[4]

G cluster_stress Oxidative Stress cluster_nrf2 Nrf2/HO-1 Pathway Oxidative_Stress Oxidative Stress Nrf2 Nrf2 Oxidative_Stress->Nrf2 activates DCQA 3,5-DCQA DCQA->Nrf2 activates Keap1 Keap1 Nrf2->Keap1 dissociates from Nucleus Nucleus Nrf2->Nucleus translocates to ARE ARE Nrf2->ARE binds to HO1 HO-1 ARE->HO1 induces expression of Antioxidant_Response Antioxidant & Cytoprotective Response HO1->Antioxidant_Response

Caption: Activation of the Nrf2/HO-1 pathway by 3,5-DCQA.

Cardioprotective Effects

3,5-DCQA has been shown to protect cardiomyocytes from oxidative stress-induced apoptosis.[18][19] This cardioprotective effect is mediated, at least in part, by the activation of the PI3K/Akt signaling pathway, a key pathway in cell survival.[18][19]

G DCQA 3,5-DCQA PI3K PI3K DCQA->PI3K activates Akt Akt PI3K->Akt activates Apoptosis Apoptosis Akt->Apoptosis inhibits Cell_Survival Cell Survival Akt->Cell_Survival promotes

Caption: Cardioprotective effect of 3,5-DCQA via the PI3K/Akt pathway.

Part 5: Applications in Research and Drug Development

The diverse biological activities of 3,5-DCQA make it a valuable molecule for various applications.

  • Research Tool: As a specific activator of the Nrf2 pathway and an inhibitor of inflammatory signaling, 3,5-DCQA can be used as a pharmacological tool to investigate the roles of these pathways in various diseases.

  • Lead Compound for Drug Development: Its neuroprotective, anti-inflammatory, and cardioprotective properties make it an attractive lead compound for the development of new therapeutics for neurodegenerative diseases, inflammatory disorders, and cardiovascular diseases.

  • Nutraceuticals and Functional Foods: Given its natural origin and presence in commonly consumed products like coffee, 3,5-DCQA is being explored for its potential as a nutraceutical ingredient to promote health and prevent chronic diseases.

Conclusion

3,5-Dicaffeoylquinic acid has evolved from being one of many components in the complex mixture of chlorogenic acids to a well-characterized molecule with significant therapeutic potential. Its journey of discovery, enabled by advancements in analytical and synthetic chemistry, has unveiled a compound with potent antioxidant, anti-inflammatory, neuroprotective, and cardioprotective activities. The detailed methodologies and mechanistic insights provided in this guide are intended to empower researchers, scientists, and drug development professionals to further explore and harness the promising properties of this remarkable natural product.

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  • Li, Y., et al. (2018). 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Journal of International Medical Research, 46(10), 4141-4152. [Link]

  • Koc, F., et al. (2018). Determination of dicaffeoyl quinic acid in selected medicinal plants using HPLC-PDA and LC-ESI-MS/MS. ResearchGate. [Link]

  • Prasanth, M. I., et al. (2022). Coffee-Derived Phenolic Compounds Activate Nrf2 Antioxidant Pathway in I/R Injury In Vitro Model: A Nutritional Approach Preventing Age Related-Damages. Antioxidants, 11(2), 299. [Link]

  • Liu, Y., et al. (2022). Enhanced Antioxidant Extraction from Lonicerae japonicae Flos Based on a Novel Optimization Strategy with Tailored Deep Eutectic Solvents. Molecules, 27(15), 4983. [Link]

  • Aremu, A. O., et al. (2016). LC-MS profile of 3,5-dicaffeoylquinic acid in the plant extract (A) and... ResearchGate. [Link]

  • Akowuah, G. A., et al. (2020). Exploiting column chemistry for chromatographic separation and quantification of caffeoylquinic acids in Gynura procumbens. Semantic Scholar. [Link]

  • Brummond, K. M., & DeForrest, J. C. (2007). Synthesis of the Naturally Occurring (-)-1,3,5-Tri-O-Caffeoylquinic Acid. Synlett, 2007(12), 1831-1834. [Link]

  • Li, Y., et al. (2018). 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Journal of International Medical Research, 46(10), 4141-4152. [Link]

  • Can, Z., et al. (2018). An LC-MS/MS method validation for the phytochemical quantification of four edible plants. Journal of the Institute of Science and Technology, 8(2), 111-122. [Link]

  • De Marco, E., et al. (2023). Study of Mono and Di-O-caffeoylquinic Acid Isomers in Acmella oleracea Extracts by HPLC-MS/MS and Application of Linear Equation of Deconvolution Analysis Algorithm for Their Characterization. Molecules, 28(19), 6899. [Link]

  • Global Substance Registration System. 3,5-DI-O-CAFFEOYLQUINIC ACID. [Link]

  • Raineri, M., et al. (2021). Structure of caffeoylquinic and dicaffeoylquinic acid isomers (IUPAC... ResearchGate. [Link]

  • Kim, D. S., et al. (2019). 13C-NMR data for compounds 1-4 (100 MHz in CD3OD). ResearchGate. [Link]

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Foundational

A Technical Guide to the Solubility of 3,5-Dicaffeoylquinic Acid for Researchers and Formulation Scientists

Abstract 3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent phenolic compound found in various plants, is the subject of extensive research due to its significant antioxidant, anti-inflammatory, and antiviral properties.[...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent phenolic compound found in various plants, is the subject of extensive research due to its significant antioxidant, anti-inflammatory, and antiviral properties.[1] A fundamental understanding of its solubility is paramount for researchers in drug discovery, formulation development, and natural product chemistry to ensure accurate experimental design, reliable in vitro assay results, and the development of effective delivery systems. This technical guide provides a comprehensive overview of the solubility of 3,5-DCQA in various solvents, details the physicochemical properties that govern its solubility, presents standardized protocols for solubility determination, and discusses the practical implications for scientific research.

Introduction to 3,5-Dicaffeoylquinic Acid and its Importance

3,5-Dicaffeoylquinic acid, also known as Isochlorogenic Acid A, is a derivative of quinic acid and caffeic acid.[1][2] It belongs to the family of chlorogenic acids, which are major secondary metabolites in plants like coffee beans, artichokes, and sweet potatoes.[3] The biological activities of 3,5-DCQA are well-documented, including its ability to scavenge free radicals and inhibit enzymes such as HIV-1 integrase.[1]

The therapeutic potential of 3,5-DCQA can only be realized if it can be effectively delivered and absorbed. Solubility is a critical physicochemical parameter that influences bioavailability, formulation feasibility, and the reliability of biological assays. Poor solubility can lead to underestimated toxicity, unpredictable in vitro results, and significant challenges in developing oral or parenteral dosage forms.[4][5] This guide serves as a foundational resource for scientists to navigate the challenges associated with the solubility of this promising natural compound.

Physicochemical Properties Governing Solubility

The solubility of a compound is dictated by its molecular structure and intermolecular forces. The "like dissolves like" principle is a fundamental concept, where polar compounds dissolve in polar solvents and nonpolar compounds in nonpolar solvents.[6] For 3,5-DCQA, several key properties are determinative:

PropertyValueSourceSignificance for Solubility
Molecular Formula C₂₅H₂₄O₁₂[1][2][7]Provides the elemental composition.
Molecular Weight 516.5 g/mol [1][2][7]Higher molecular weight can sometimes correlate with lower solubility.
pKa (strongest acidic) ~3.28 - 3.70[8][9]The presence of a carboxylic acid and multiple phenolic hydroxyl groups means its charge state, and thus solubility in aqueous media, is highly pH-dependent. At pH values above its pKa, the molecule will be ionized and generally more water-soluble.
logP (ALOGPS) 2.05[9]This value indicates a moderate lipophilicity, suggesting some solubility in organic solvents but also potential for aqueous solubility, especially when ionized.
Hydrogen Bond Donors 7[9]The numerous hydroxyl groups can donate hydrogen bonds, facilitating interactions with protic solvents like water and alcohols.
Hydrogen Bond Acceptors 10[9]The multiple oxygen atoms in carbonyl and hydroxyl groups can accept hydrogen bonds, enhancing solubility in protic solvents.
Polar Surface Area 211.28 Ų[9]A large polar surface area is indicative of a polar molecule, suggesting favorable interactions with polar solvents.

The structure of 3,5-DCQA, with its multiple polar functional groups (carboxylic acid, hydroxyls, esters), classifies it as a polar molecule. This polarity is the primary driver of its solubility characteristics.

Quantitative Solubility Profile of 3,5-Dicaffeoylquinic Acid

Quantitative solubility data is essential for preparing stock solutions, designing formulations, and interpreting biological data. The following table summarizes the available data for 3,5-DCQA in common laboratory solvents.

SolventSolvent TypeSolubility (mg/mL)Source(s)
DMF (Dimethylformamide) Polar Aprotic71[1][2]
DMSO (Dimethyl sulfoxide) Polar Aprotic≥ 50[1][2][10]
Ethanol Polar Protic50[1][2]
PBS (pH 7.2) Aqueous Buffer25[1][2]
Methanol Polar ProticSlightly Soluble[8]
Water (Calculated) Polar Protic0.125[9]

Analysis of Solubility Data:

  • High Solubility in Polar Aprotic Solvents: 3,5-DCQA exhibits excellent solubility in polar aprotic solvents like DMF and DMSO. These solvents are effective at solvating polar molecules without the steric hindrance of hydrogen bond donation. DMSO is a common choice for preparing high-concentration stock solutions for in vitro screening.[10]

  • Good Solubility in Polar Protic Solvents: The compound is also highly soluble in ethanol, a polar protic solvent. This is due to the strong hydrogen bonding interactions between the hydroxyl groups of ethanol and the numerous hydrogen bond donors and acceptors on the 3,5-DCQA molecule.[1][2]

  • pH-Dependent Aqueous Solubility: Solubility in aqueous buffer (PBS at pH 7.2) is substantial (25 mg/mL).[1][2] This is significantly higher than the calculated intrinsic water solubility of the neutral molecule (0.125 g/L or 0.125 mg/mL).[9] This difference underscores the critical role of pH. At pH 7.2, which is well above the compound's acidic pKa, the carboxylic acid group is deprotonated, forming a carboxylate anion. This ionic form is much more polar and thus more soluble in water.

Factors Influencing Solubility

Several environmental factors can significantly alter the solubility of 3,5-DCQA. Understanding these is crucial for controlling experiments and developing robust formulations.

  • pH: As demonstrated by the difference between its solubility in pure water and PBS (pH 7.2), pH is the most critical factor for aqueous solubility. For weakly acidic compounds like 3,5-DCQA, solubility increases dramatically as the pH rises above the pKa.[11] This is due to the ionization of the carboxylic acid and phenolic hydroxyl groups, which enhances interaction with water molecules.

  • Temperature: For most solid solutes, solubility increases with temperature.[12] While specific studies on the temperature-dependent solubility of 3,5-DCQA are limited, this general principle is expected to apply. This can be leveraged during extraction processes or when trying to prepare supersaturated solutions, although the stability of the compound at elevated temperatures must also be considered.[13]

  • Solvent Composition (Co-solvents): The use of co-solvents is a common strategy to enhance the solubility of poorly soluble compounds. For phenolic acids, mixtures of water and organic solvents like ethanol or methanol can exhibit synergistic effects, where the solubility in the mixture is greater than in either pure solvent.[12][14] This is because the organic co-solvent can disrupt the self-association of water molecules, creating a more favorable environment for the solute, while the water component helps to solvate the polar groups of the molecule.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The gold standard for determining thermodynamic equilibrium solubility is the shake-flask method.[11][15] This method measures the concentration of a saturated solution that is in equilibrium with an excess of the solid compound.

Causality Behind the Protocol:

This protocol is designed to ensure that a true thermodynamic equilibrium is reached between the undissolved solid and the solvent. Agitation ensures maximum surface area contact for dissolution, and the extended incubation period allows the dissolution and precipitation rates to equalize. Centrifugation and filtration are critical steps to separate the saturated solution from any remaining solid particles, which would otherwise lead to an overestimation of solubility.[5][6] Quantification by a validated HPLC method ensures accuracy and specificity.[6]

Step-by-Step Methodology:
  • Preparation: Add an excess amount of solid 3,5-dicaffeoylquinic acid to a known volume of the selected solvent (e.g., water, PBS, ethanol) in a sealed, inert container (e.g., glass vial). The excess solid is crucial to ensure saturation is achieved.

  • Equilibration: Place the sealed container in a shaker or agitator set to a constant temperature (e.g., 25°C or 37°C). Agitate the mixture for a sufficient period, typically 24 to 48 hours, to ensure equilibrium is reached.[5] Longer times may be necessary and should be determined empirically.

  • Phase Separation: After equilibration, allow the suspension to settle. To completely separate the saturated supernatant from the undissolved solid, centrifuge the samples at high speed (e.g., 10,000 x g for 15 minutes).[4]

  • Filtration: Carefully collect the supernatant and filter it through a chemically inert, low-binding syringe filter (e.g., 0.22 µm PTFE) to remove any remaining microscopic particles.[6] This step is critical for accurate quantification.

  • Quantification:

    • Prepare a series of standard solutions of 3,5-DCQA of known concentrations in the same solvent.

    • Analyze the filtered supernatant and the standard solutions using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection (λmax ≈ 330 nm).[1][2][16]

    • Construct a calibration curve from the standard solutions.

    • Determine the concentration of 3,5-DCQA in the saturated sample by interpolating its response on the calibration curve.

  • Data Reporting: Report the solubility in mg/mL or molarity (mol/L) at the specified temperature and pH.[6]

Workflow Visualization

G cluster_prep Step 1: Preparation cluster_equil Step 2: Equilibration cluster_sep Step 3: Phase Separation cluster_quant Step 4: Quantification cluster_report Step 5: Reporting A Add excess solid 3,5-DCQA to known volume of solvent B Seal vial and agitate at constant temperature (24-48 hours) A->B C Centrifuge sample to pellet excess solid B->C D Filter supernatant (e.g., 0.22 µm PTFE filter) C->D Collect supernatant E Analyze clear filtrate via HPLC-UV D->E F Compare to standard calibration curve E->F G Report solubility (e.g., mg/mL) at specified T and pH F->G

Caption: Workflow for Equilibrium Solubility Determination via the Shake-Flask Method.

Practical Implications and Conclusion

The solubility profile of 3,5-dicaffeoylquinic acid provides critical insights for researchers:

  • Stock Solution Preparation: For in vitro assays, DMSO is the recommended solvent for preparing high-concentration primary stock solutions (≥ 50 mg/mL).[10] Subsequent dilutions into aqueous assay buffers must be carefully considered to avoid precipitation.

  • Formulation Development: The high solubility in pharmaceutically acceptable solvents like ethanol and aqueous buffers at neutral pH suggests that liquid formulations are feasible. The pH-dependent solubility is a key parameter that can be manipulated to enhance dissolution and absorption in vivo.

  • Extraction and Isolation: The choice of solvent is critical for efficiently extracting 3,5-DCQA from plant matrices.[14] Solvents like methanol, ethanol, or aqueous mixtures are often employed.[13][14] The data presented here can help optimize extraction protocols.

References

  • Benchchem. (n.d.). General Experimental Protocol for Determining Solubility.
  • Biomol.com. (n.d.). 3,5-Dicaffeoylquinic Acid | CAS 2450-53-5 | Cayman Chemical.
  • CymitQuimica. (n.d.). 3,5-Dicaffeoylquinic acid.
  • ChemicalBook. (n.d.). Isochlorogenic Acid B CAS#: 14534-61-3.
  • Cayman Chemical. (n.d.). 3,5-Dicaffeoylquinic Acid (CAS 2450-53-5).
  • ResearchGate. (2008). Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound.
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  • Chinese Pharmaceutical Journal. (2019). Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments.
  • Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
  • MedChemExpress. (n.d.). Isochlorogenic acid A (3,5-Dicaffeoylquinic acid).
  • National Center for Biotechnology Information. (n.d.). 3,5-Dicaffeoylquinic acid. PubChem Compound Database.
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  • MDPI. (2021). Extraction of Chlorogenic Acid Using Single and Mixed Solvents.
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Exploratory

A Technical Guide to the Spectroscopic Characterization of 3,5-Dicaffeoylquinic Acid

Introduction 3,5-Dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic Acid A, is a prominent member of the chlorogenic acid family, a class of polyphenolic compounds abundant in various plant species, including...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

3,5-Dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic Acid A, is a prominent member of the chlorogenic acid family, a class of polyphenolic compounds abundant in various plant species, including coffee beans, artichokes, and sweet potatoes.[1] Its significant antioxidant, anti-inflammatory, and other biological activities have made it a subject of intense research in the fields of pharmacology, food science, and drug development.

The unambiguous identification and structural elucidation of 3,5-DCQA, particularly distinguishing it from its numerous isomers (e.g., 1,5-DCQA, 3,4-DCQA, and 4,5-DCQA), is paramount for accurate biological assessment and quality control. This technical guide provides an in-depth analysis of the key mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopic data essential for the definitive characterization of this molecule. We will explore the causality behind experimental choices and present the data in a framework that is both instructional and field-applicable for researchers and scientists.

Molecular Structure and Properties

3,5-Dicaffeoylquinic acid consists of a central quinic acid core esterified with two caffeic acid moieties at the C3 and C5 positions.

  • Molecular Formula: C₂₅H₂₄O₁₂

  • Average Mass: 516.455 Da

  • Monoisotopic Mass: 516.126776 Da

Caption: 2D structure of 3,5-Dicaffeoylquinic Acid.

Part 1: Mass Spectrometry (MS) Analysis

Electrospray ionization (ESI) coupled with tandem mass spectrometry (MS/MS or MSⁿ) is the premier technique for analyzing caffeoylquinic acid derivatives. For these compounds, negative ion mode ([M-H]⁻) is typically more informative, yielding consistent and structurally significant fragmentation patterns that are crucial for isomer differentiation.[2]

Fragmentation Pathway and Diagnostic Ions

The analysis of 3,5-DCQA in negative ESI mode reveals a deprotonated molecular ion [M-H]⁻ at m/z 515. The subsequent fragmentation (MS²) of this ion is highly characteristic. The primary fragmentation event is the neutral loss of a caffeoyl moiety (162 Da), resulting in a prominent fragment ion at m/z 353, which corresponds to a caffeoylquinic acid anion.[3]

A key feature distinguishing 3,5-DCQA from other isomers, such as 4,5-DCQA, lies in the subsequent MS³ fragmentation of the m/z 353 ion. For 3,5-DCQA, the MS³ spectrum is dominated by a base peak at m/z 179 (caffeic acid anion), arising from the cleavage of the remaining ester bond.[3] This contrasts with 4,5-DCQA, where the MS³ spectrum often shows a base peak at m/z 191 (quinic acid anion) or m/z 173 (dehydrated quinic acid).[4]

fragmentation_pathway parent [M-H]⁻ m/z 515.1 frag1 [M-H - Caffeoyl]⁻ m/z 353.1 (Caffeoylquinic Acid) parent->frag1 MS² -162 Da frag2 [Caffeic Acid - H]⁻ m/z 179.0 frag1->frag2 MS³ (Characteristic for 3,5-DCQA) frag3 [Quinic Acid - H]⁻ m/z 191.0 frag1->frag3 MS³ frag4 [Quinic Acid - H - H₂O]⁻ m/z 173.0 frag3->frag4 -18 Da (H₂O)

Caption: Key MSⁿ fragmentation pathway for 3,5-DCQA in negative ion mode.

Summary of Key Mass Fragments
m/z (Negative Ion Mode)FormulaDescriptionSignificance
515.12[C₂₅H₂₃O₁₂]⁻Deprotonated molecular ion [M-H]⁻Confirms molecular weight.
353.09[C₁₆H₁₇O₉]⁻Loss of one caffeoyl group (162 Da)Primary MS² fragment.
191.05[C₇H₁₁O₆]⁻Quinic acid anionMS³ fragment, more prominent in other isomers.
179.03[C₉H₇O₄]⁻Caffeic acid anionDiagnostic MS³ base peak for 3,5-DCQA. [3]
173.04[C₇H₉O₅]⁻Dehydrated quinic acid anionMS³ fragment from m/z 191.
161.02[C₉H₅O₃]⁻Decarboxylated caffeic acid anionMinor fragment from m/z 179.
Experimental Protocol: LC-MS/MS Analysis

This generalized protocol is representative for the analysis of phenolic compounds from plant extracts.

  • Sample Preparation (Solid-Liquid Extraction):

    • Rationale: To efficiently extract polar phenolic compounds from a complex plant matrix. Methanol/water mixtures are effective at disrupting cell walls and solubilizing the target analytes.[5]

    • Procedure:

      • Weigh approximately 1-2 g of dried, ground plant material.

      • Add 30 mL of 70-80% aqueous methanol containing 0.1% formic acid. The acid helps to keep phenolic compounds in their protonated, more stable form.[6]

      • Agitate the sample using an ultrasonic bath or orbital shaker for 15-30 minutes at a controlled temperature (e.g., 25-35°C) to enhance extraction efficiency.[7]

      • Centrifuge the mixture (e.g., 8000 rpm for 20 min) to pellet solid debris.[6]

      • Collect the supernatant and filter through a 0.22 or 0.45 µm syringe filter into an HPLC vial.

  • Liquid Chromatography (LC) Separation:

    • Rationale: To chromatographically separate 3,5-DCQA from its isomers and other matrix components before MS detection. A C18 reversed-phase column is standard for separating moderately polar compounds.

    • Column: C18 Reversed-Phase (e.g., Poroshell 120 EC-C18, 4.6 x 150 mm, 4 µm).[7]

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Gradient: A typical gradient might run from ~10% B to 70% B over 30-40 minutes. The specific gradient must be optimized to achieve baseline separation of the DCQA isomers.

    • Flow Rate: 0.5 - 0.8 mL/min.

    • Injection Volume: 5 - 10 µL.

  • Mass Spectrometry (MS) Detection:

    • Rationale: To generate and detect ions for mass analysis. ESI in negative mode is preferred for its high sensitivity and informative fragmentation for this class of compounds.

    • Ionization Mode: Electrospray Ionization (ESI), Negative.

    • Scan Mode: Full scan mode (e.g., m/z 100-1000) to detect the parent ion, followed by data-dependent MS² and MS³ scans on the most intense ions, specifically targeting m/z 515.1 and 353.1.

    • Capillary Voltage: ~3500 V.

    • Collision Energy: A ramped collision energy (e.g., 10-40 eV) is often used to generate a rich fragmentation spectrum.

Part 2: Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

While MS provides crucial information on molecular weight and fragmentation, 1D and 2D NMR spectroscopy is indispensable for the unambiguous structural confirmation of 3,5-DCQA, as it provides direct evidence of the covalent bonding framework and the precise location of the ester linkages.[8][9]

¹H NMR Spectral Data

The ¹H NMR spectrum of 3,5-DCQA is complex but highly informative. It can be divided into three main regions:

  • Quinic Acid Protons: Resonating in the upfield region (~2.0-5.5 ppm). The signals for H-3 and H-5 are shifted significantly downfield due to the deshielding effect of the attached caffeoyl ester groups.

  • Vinylic Protons: Two pairs of doublets (one pair for each caffeoyl group) appear between ~6.2 and ~7.6 ppm. Their large coupling constants (J ≈ 15.9 Hz) are characteristic of a trans configuration.

  • Aromatic Protons: The protons on the two caffeoyl aromatic rings appear between ~6.7 and ~7.2 ppm, exhibiting characteristic splitting patterns for a 1,2,4-trisubstituted benzene ring.

Table of ¹H NMR Chemical Shifts (δ) and Coupling Constants (J) (in MeOD, 500-700 MHz)

Proton AssignmentChemical Shift (δ, ppm)MultiplicityJ (Hz)
Quinic Acid Moiety
H-2ax2.18dd13.5, 9.0
H-2eq2.30m
H-35.41m
H-44.20dd7.0, 3.0
H-55.43m
H-6ax2.25m
H-6eq2.35m
Caffeoyl Moiety at C3
H-2'7.06d2.0
H-5'6.78d8.2
H-6'6.95dd8.2, 2.0
H-7'7.60d15.9
H-8'6.32d15.9
Caffeoyl Moiety at C5
H-2''7.08d2.0
H-5''6.80d8.2
H-6''6.98dd8.2, 2.0
H-7''7.62d15.9
H-8''6.38d15.9

Note: Assignments are based on data compiled from literature.[8][10] Precise chemical shifts may vary slightly based on solvent and concentration.

¹³C NMR Spectral Data

The ¹³C NMR spectrum confirms the presence of 25 unique carbons. Key signals include the two ester carbonyls (~168 ppm), the quinic acid carboxyl (~177 ppm), and the carbons of the quinic acid ring, with C-3 and C-5 being shifted downfield relative to unsubstituted quinic acid.

Table of ¹³C NMR Chemical Shifts (δ) (in MeOD, 125-175 MHz)

Carbon AssignmentChemical Shift (δ, ppm)Carbon AssignmentChemical Shift (δ, ppm)
Quinic Acid Moiety Caffeoyl Moiety at C3
C-176.5C-1'127.8
C-236.0C-2'115.2
C-372.1C-3'146.8
C-471.8C-4'149.7
C-573.5C-5'116.4
C-638.4C-6'123.0
COOH177.1C-7'148.1
C-8'114.5
C-9'168.5
Caffeoyl Moiety at C5
C-1''127.6C-7''148.0
C-2''115.3C-8''114.8
C-3''146.9C-9''168.4
C-4''149.8
C-5''116.5
C-6''123.1

Note: Assignments based on data compiled from literature.[11]

2D NMR for Structure Elucidation

2D NMR experiments are critical for assembling the molecular puzzle.

  • COSY (Correlation Spectroscopy): Reveals proton-proton couplings within the same spin system. It is used to trace the connectivity within the quinic acid ring and within each of the caffeoyl moieties.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon, allowing for the unambiguous assignment of carbon signals based on the more easily assigned proton spectrum.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for confirming the esterification sites. It shows correlations between protons and carbons that are 2 or 3 bonds away. The crucial correlations are from the quinic acid protons H-3 and H-5 to the carbonyl carbons (C-9' and C-9'') of the caffeoyl groups.[12]

Caption: Key HMBC correlations confirming the 3,5-ester linkages.

Experimental Protocol: NMR Analysis
  • Sample Preparation:

    • Rationale: To obtain a clean, concentrated sample in a deuterated solvent for analysis. Methanol-d₄ (CD₃OD) is an excellent solvent for polar phenolic compounds.

    • Procedure:

      • Dissolve 5-10 mg of the purified 3,5-DCQA sample in approximately 0.6 mL of methanol-d₄ (CD₃OD).

      • Transfer the solution to a 5 mm NMR tube.

      • Ensure the sample is fully dissolved; slight warming or vortexing may be necessary.

  • NMR Data Acquisition:

    • Rationale: A high-field spectrometer is necessary to resolve the complex, overlapping signals in the ¹H spectrum. 2D experiments are essential for complete assignment.

    • Instrument: 500 MHz (or higher) NMR spectrometer.

    • Experiments:

      • ¹H NMR: Standard proton experiment.

      • ¹³C NMR: Standard proton-decoupled carbon experiment.

      • COSY: Gradient-selected COSY (gCOSY) for ¹H-¹H correlations.

      • HSQC: Gradient-selected HSQC (gHSQC) optimized for one-bond J(CH) of ~145 Hz.

      • HMBC: Gradient-selected HMBC (gHMBC) optimized for long-range J(CH) of ~8 Hz.[13]

    • Temperature: Maintain a constant temperature, typically 298 K (25 °C).

Conclusion

The definitive identification of 3,5-dicaffeoylquinic acid is a multi-faceted process that relies on the synergistic interpretation of mass spectrometry and NMR spectroscopy. MS/MS analysis, particularly in the negative ion mode, provides rapid confirmation of the molecular weight and offers diagnostic fragment ions (m/z 515 → 353 → 179) that strongly suggest the 3,5-isomer. However, for absolute structural proof and to rigorously exclude co-eluting isomers, a full suite of NMR experiments is required. The characteristic downfield shifts of H-3/C-3 and H-5/C-5, combined with the critical three-bond HMBC correlations from these protons to the respective caffeoyl carbonyl carbons, provide incontrovertible evidence of the 3,5-dicaffeoyl substitution pattern. By employing the methodologies and interpreting the spectral signatures outlined in this guide, researchers can confidently identify and characterize 3,5-dicaffeoylquinic acid in complex natural product extracts and purified samples.

References

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Foundational

The Sentinel Molecule: A Technical Guide to the Role of 3,5-Dicaffeoylquinic Acid in Plant Defense Mechanisms

This in-depth technical guide is intended for researchers, scientists, and drug development professionals investigating the intricate world of plant-derived secondary metabolites and their roles in creating resilient cro...

Author: BenchChem Technical Support Team. Date: January 2026

This in-depth technical guide is intended for researchers, scientists, and drug development professionals investigating the intricate world of plant-derived secondary metabolites and their roles in creating resilient crops and novel therapeutics. Here, we dissect the multifaceted functions of 3,5-dicaffeoylquinic acid (3,5-DCQA), a potent phenolic compound, in the sophisticated defense arsenal of plants.

Introduction: Beyond a Simple Phenolic

Plants, as sessile organisms, have evolved a complex and dynamic chemical language to perceive and respond to a myriad of environmental challenges. At the heart of this chemical defense system are secondary metabolites, a diverse group of compounds that mediate interactions with pathogens, herbivores, and abiotic stressors. Among these, the phenylpropanoid pathway gives rise to a class of compounds known as caffeoylquinic acids (CQAs), esters of caffeic acid and quinic acid. While chlorogenic acid (5-O-caffeoylquinic acid) is the most well-known CQA, its derivative, 3,5-dicaffeoylquinic acid (3,5-DCQA), is emerging as a key player with a distinct and potent role in plant defense.[1][2][3][4][5] This guide will provide a comprehensive overview of the biosynthesis, mode of action, and analytical methodologies related to 3,5-DCQA's function in protecting plants from biotic threats.

Part 1: The Biochemistry of a Defender

Biosynthesis: Forging the Weapon

The journey of 3,5-DCQA begins within the intricate network of the phenylpropanoid pathway. The immediate precursor to 3,5-DCQA is its mono-caffeoylated counterpart, chlorogenic acid (5-CQA).[6] The synthesis is catalyzed by specific enzymes that attach a second caffeic acid moiety to the quinic acid core. While the precise enzymatic steps are still under active investigation in many species, it is understood that this conversion is a critical step in modulating the plant's defensive chemistry.

The accumulation of 3,5-DCQA is not static; it is a dynamic process influenced by both developmental cues and environmental stimuli. For instance, the application of methyl jasmonate (MeJA), a key signaling molecule in plant defense against herbivores, has been shown to significantly increase the accumulation of 3,5-DCQA in chicory hairy root cultures. This inducibility underscores its role as a responsive defense compound.

biosynthesis_pathway Phenylalanine Phenylalanine Cinnamic Acid Cinnamic Acid Phenylalanine->Cinnamic Acid PAL p-Coumaric Acid p-Coumaric Acid Cinnamic Acid->p-Coumaric Acid C4H Caffeic Acid Caffeic Acid p-Coumaric Acid->Caffeic Acid C3'H Caffeoyl-CoA Caffeoyl-CoA Caffeic Acid->Caffeoyl-CoA Chlorogenic Acid (5-CQA) Chlorogenic Acid (5-CQA) Caffeoyl-CoA->Chlorogenic Acid (5-CQA) HCT/HQT Quinic Acid Quinic Acid Quinic Acid->Chlorogenic Acid (5-CQA) 3,5-Dicaffeoylquinic Acid 3,5-Dicaffeoylquinic Acid Chlorogenic Acid (5-CQA)->3,5-Dicaffeoylquinic Acid Acyltransferase ROS_signaling cluster_pathogen_attack Biotic Stress Pathogen/Herbivore Attack Pathogen/Herbivore Attack ROS Burst ROS Burst Pathogen/Herbivore Attack->ROS Burst Elicits Direct Antimicrobial/Anti-herbivore Effects Direct Antimicrobial/Anti-herbivore Effects ROS Burst->Direct Antimicrobial/Anti-herbivore Effects Defense Gene Activation Defense Gene Activation ROS Burst->Defense Gene Activation Systemic Acquired Resistance Systemic Acquired Resistance Defense Gene Activation->Systemic Acquired Resistance 3,5-DCQA 3,5-DCQA 3,5-DCQA->ROS Burst Scavenges/Modulates

Caption: The role of 3,5-DCQA in modulating the ROS burst.

Crosstalk with Defense Hormone Pathways:

The two central pillars of plant defense signaling are the salicylic acid (SA) and jasmonic acid (JA) pathways. The SA pathway is primarily activated in response to biotrophic pathogens (which feed on living tissue), while the JA pathway is central to defense against necrotrophic pathogens (which kill host tissue before feeding) and herbivorous insects. The interaction, or "crosstalk," between these pathways allows the plant to mount a tailored defense response.

While direct evidence of 3,5-DCQA's role in this crosstalk is still an active area of research, its induction by methyl jasmonate strongly suggests an involvement in the JA pathway. It is plausible that 3,5-DCQA acts as a downstream signaling component, amplifying the JA response and contributing to the production of other defense-related compounds.

Part 3: Methodologies for the Modern Researcher

To facilitate further investigation into the role of 3,5-DCQA in plant defense, this section provides detailed, field-proven protocols for key experiments.

Extraction and Quantification of 3,5-Dicaffeoylquinic Acid from Plant Tissues

Objective: To accurately extract and quantify the concentration of 3,5-DCQA in plant material.

Protocol:

  • Sample Preparation: Harvest plant tissue (e.g., leaves, roots) and immediately freeze in liquid nitrogen to halt metabolic processes. Lyophilize the tissue and grind to a fine powder.

  • Extraction:

    • Weigh approximately 100 mg of powdered tissue into a microcentrifuge tube.

    • Add 1 mL of 80% methanol.

    • Vortex thoroughly and sonicate for 30 minutes in a water bath.

    • Centrifuge at 13,000 rpm for 10 minutes.

    • Carefully transfer the supernatant to a new tube.

    • Repeat the extraction process on the pellet with another 1 mL of 80% methanol.

    • Pool the supernatants and evaporate to dryness under a stream of nitrogen or using a centrifugal evaporator.

  • Sample Reconstitution and Analysis:

    • Reconstitute the dried extract in a known volume (e.g., 500 µL) of 50% methanol.

    • Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

    • Analyze using High-Performance Liquid Chromatography (HPLC) with a C18 column. [7][8][9][10][11] * Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) acetonitrile is typically used.

    • Detection: Monitor at 325-330 nm, the characteristic absorption maximum for caffeoylquinic acids.

    • Quantification: Use a certified 3,5-DCQA standard to generate a calibration curve for accurate quantification.

In Vitro Antimicrobial Bioassay

Objective: To assess the direct antimicrobial activity of 3,5-DCQA against a plant pathogenic bacterium or fungus.

Protocol:

  • Prepare 3,5-DCQA Stock Solution: Dissolve a known amount of 3,5-DCQA in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

  • Culture the Pathogen: Grow the target bacterial or fungal pathogen in an appropriate liquid medium to mid-log phase.

  • Microtiter Plate Assay:

    • In a 96-well microtiter plate, add a defined volume of the pathogen culture to each well.

    • Create a serial dilution of the 3,5-DCQA stock solution across the plate to test a range of concentrations.

    • Include a positive control (a known antibiotic) and a negative control (solvent only).

    • Incubate the plate under optimal growth conditions for the pathogen.

  • Assess Growth Inhibition: Measure the optical density (OD) of the cultures at a suitable wavelength (e.g., 600 nm for bacteria) after a defined incubation period (e.g., 24-48 hours). Calculate the minimum inhibitory concentration (MIC) – the lowest concentration of 3,5-DCQA that prevents visible growth.

ROS Burst Assay in Leaf Discs

Objective: To determine if 3,5-DCQA can elicit or modulate the production of reactive oxygen species in plant tissue. [1][12][13][14][15] Protocol:

  • Plant Material: Use fully expanded leaves from 4-5 week old plants (e.g., Arabidopsis thaliana).

  • Leaf Disc Preparation:

    • Excise leaf discs (e.g., 4 mm diameter) using a biopsy punch, avoiding the midvein.

    • Float the leaf discs, adaxial side up, on sterile water in a 96-well plate and incubate overnight at room temperature to allow wound-induced ROS to subside.

  • Assay Preparation:

    • Prepare a working solution of luminol and horseradish peroxidase (HRP) in sterile water.

    • Prepare a solution of 3,5-DCQA at the desired concentration.

  • Measurement:

    • Replace the water in the wells with the luminol/HRP solution.

    • Add the 3,5-DCQA solution to the treatment wells and a solvent control to the control wells.

    • Immediately place the plate in a luminometer and measure luminescence over a time course (e.g., 60 minutes).

    • An increase in luminescence indicates the production of ROS.

ros_assay_workflow Plant Leaves Plant Leaves Excise Leaf Discs Excise Leaf Discs Plant Leaves->Excise Leaf Discs Biopsy Punch Overnight Incubation in Water Overnight Incubation in Water Excise Leaf Discs->Overnight Incubation in Water Recovery Add Luminol/HRP Solution Add Luminol/HRP Solution Overnight Incubation in Water->Add Luminol/HRP Solution Add 3,5-DCQA or Control Add 3,5-DCQA or Control Add Luminol/HRP Solution->Add 3,5-DCQA or Control Measure Luminescence Measure Luminescence Add 3,5-DCQA or Control->Measure Luminescence Luminometer Data Analysis Data Analysis Measure Luminescence->Data Analysis

Caption: Workflow for the ROS burst assay in leaf discs.

Quantitative Real-Time PCR (qPCR) for Defense Gene Expression

Objective: To investigate whether treatment with 3,5-DCQA induces the expression of known plant defense-related genes.

Protocol:

  • Plant Treatment: Treat plants (e.g., by leaf infiltration or soil drench) with a solution of 3,5-DCQA or a mock control.

  • RNA Extraction: Harvest tissue at various time points post-treatment (e.g., 0, 6, 12, 24 hours) and immediately freeze in liquid nitrogen. Extract total RNA using a suitable kit or protocol.

  • cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme.

  • qPCR:

    • Design or obtain primers for target defense genes (e.g., PR-1 for the SA pathway, PDF1.2 for the JA pathway) and a stable reference gene (e.g., Actin or Ubiquitin).

    • Perform qPCR using a SYBR Green-based master mix. [16][17][18][19][20] * The reaction typically involves an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

  • Data Analysis: Calculate the relative expression of the target genes using the 2-ΔΔCt method, normalizing to the expression of the reference gene. [16]

Part 4: Future Perspectives and Drug Development Implications

The multifaceted role of 3,5-dicaffeoylquinic acid in plant defense presents exciting opportunities for both agricultural and pharmaceutical research.

For Crop Improvement:

  • Biomarker for Resistance: The endogenous levels of 3,5-DCQA could serve as a biochemical marker for selecting plant varieties with enhanced resistance to specific pests and pathogens.

  • Natural Pesticide Development: The potent aphicidal and antimicrobial properties of 3,5-DCQA make it a promising candidate for the development of bio-friendly pesticides. [21]* Elicitor for Induced Resistance: Further research into its signaling role could lead to its use as an elicitor to prime plant defenses before a pathogen or pest attack, a key strategy in sustainable agriculture. [2][6][22][23][24] For Drug Development:

  • Lead Compound Discovery: The anti-inflammatory and antioxidant activities of 3,5-DCQA, which are central to its role in plant defense, are also highly relevant to human health. [3][4][5][25][26][27][28][29]It serves as a valuable lead compound for the development of drugs targeting diseases with an inflammatory or oxidative stress component.

  • Novel Antimicrobials: The mechanisms by which 3,5-DCQA inhibits microbial growth could inspire the development of new classes of antibiotics, which are urgently needed to combat antimicrobial resistance.

References

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  • Poëssel, J.-L., et al. (2024). Efficacy of 2 botanical aphicides, chicoric and 3,5-dicaffeoylquinic acids, on aphids susceptible and resistant to synthetic insecticides. Journal of Pest Science, 1-13. [Link]

  • NIFA. (n.d.). Acquisition of a Quantitative, Real-Time PCR System to Study Expression of Guard-Cell Specific Genes and for Quantitative Sequence Detection. NIFA Reporting Portal. [Link]

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  • Siracusa, L., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. Molecules, 26(16), 5027. [Link]

  • Pieterse, C. M. J., et al. (2022). Enabling sustainable crop protection with induced resistance in plants. Frontiers in Plant Science, 13, 1082944. [Link]

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  • Kim, M. S., et al. (2022). 3,5-Dicaffeoylquinic acid attenuates microglial activation-mediated inflammatory pain by enhancing autophagy through the suppression of MCP3/JAK2/STAT3 signaling. Biomedicine & Pharmacotherapy, 153, 113549. [Link]

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  • Murugesan, K., & Senthilkumar, N. (2013). Antifeedant activity, developmental indices and morphogenetic variations of plant extracts against Spodoptera litura (Fab) (Lepidoptera: Noctuidae). Journal of Entomology and Zoology Studies, 1(4), 87-95. [Link]

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Protocols & Analytical Methods

Method

High-Yield Extraction and Purification of (-)-3,5-Dicaffeoylquinic Acid from Lonicera japonica (Japanese Honeysuckle)

An Application Guide for Researchers Prepared by: Gemini, Senior Application Scientist Abstract (-)-3,5-Dicaffeoylquinic acid (3,5-DCQA) is a prominent bioactive polyphenol found in Lonicera japonica (Japanese Honeysuckl...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide for Researchers

Prepared by: Gemini, Senior Application Scientist

Abstract

(-)-3,5-Dicaffeoylquinic acid (3,5-DCQA) is a prominent bioactive polyphenol found in Lonicera japonica (Japanese Honeysuckle), a plant with a long history in traditional Chinese medicine.[1][2][3] This compound, along with its isomers, is of significant interest to researchers for its diverse pharmacological activities, including potent antioxidant, anti-inflammatory, antiviral, and hepatoprotective effects.[4][5][6][7] The complex phytochemical matrix of Lonicera japonica, which includes numerous structurally similar caffeoylquinic acids, flavonoids, and other organic acids, presents a significant challenge for the isolation of 3,5-DCQA in high purity.[1][8][9][10] This document provides a comprehensive, field-proven guide for the efficient extraction and purification of (-)-3,5-dicaffeoylquinic acid, designed for researchers, scientists, and drug development professionals. We detail a multi-step strategy beginning with an optimized solvent extraction, followed by a robust enrichment using macroporous resin chromatography, and culminating in high-resolution separation by preparative high-performance liquid chromatography (Prep-HPLC).

Introduction and Scientific Background

Lonicera japonica, commonly known as Japanese Honeysuckle or Jinyinhua (金銀花), is a climbing vine native to East Asia.[2] Its flower buds are officially listed in the Chinese Pharmacopoeia and are widely used in traditional remedies and health products for their anti-inflammatory and antiviral properties.[1] The therapeutic effects are largely attributed to its complex chemical composition, which includes a rich array of phenolic compounds.[3][11]

Among these, the caffeoylquinic acids (CQAs) are a major class of active constituents.[12] These are esters formed between caffeic acid and quinic acid. While chlorogenic acid (5-caffeoylquinic acid) is the most well-known, the dicaffeoylquinic acid (DCQA) isomers, such as 3,5-DCQA, often exhibit enhanced bioactivity, partly due to their increased hydrophobicity which may improve cell membrane permeability.[4] The successful isolation of pure 3,5-DCQA is a critical prerequisite for accurate pharmacological studies and for its potential development as a therapeutic agent.

This guide explains the causality behind each methodological choice, providing a self-validating protocol for achieving high-purity 3,5-DCQA.

Guiding Principles of the Extraction and Purification Workflow

The isolation of a single, high-purity phytochemical from a complex plant matrix is a process of progressive enrichment. Our strategy is based on a logical sequence of separation techniques, each exploiting different physicochemical properties of the target molecule and the surrounding impurities.

  • Initial Solid-Liquid Extraction : The primary goal is to efficiently extract the broadest possible range of phenolic compounds, including all DCQA isomers, from the solid plant material into a liquid solvent. The choice of solvent is paramount and is dictated by the polarity of 3,5-DCQA. A moderately polar solvent system, such as aqueous ethanol, is ideal for this purpose.[13][14] Advanced techniques like ultrasound-assisted extraction (UAE) can be employed to increase efficiency and reduce extraction times by using acoustic cavitation to disrupt plant cell walls.[15][16]

  • Enrichment via Macroporous Resin Chromatography : The crude extract contains a high concentration of non-target compounds, including sugars, salts, and primary metabolites. Macroporous adsorbent resins provide an effective and scalable method for enriching the total polyphenolic fraction.[17] These non-ionic, porous polymers retain compounds like 3,5-DCQA through hydrophobic and van der Waals interactions, while allowing highly polar impurities to pass through. A subsequent elution with a higher concentration of organic solvent then desorbs the enriched polyphenols.[18]

  • High-Resolution Isomer Separation : The most challenging step is the separation of 3,5-DCQA from its isomers (e.g., 3,4-DCQA, 4,5-DCQA), which have identical molecular weights and very similar polarities.[9][10] This requires a high-resolution chromatographic technique.

    • Preparative Reversed-Phase HPLC (Prep-HPLC) is the gold standard for this task. It separates molecules based on subtle differences in their hydrophobicity as they partition between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

    • High-Speed Counter-Current Chromatography (HSCCC) is an alternative liquid-liquid partition technique that avoids the use of a solid stationary phase, which can sometimes lead to irreversible adsorption of the sample.[19][20]

This multi-stage approach ensures a systematic and efficient purification, as illustrated in the workflow diagram below.

cluster_0 Phase 1: Extraction & Enrichment cluster_1 Phase 2: High-Resolution Purification A Dried Lonicera japonica Flower Bud Powder B Ultrasound-Assisted Extraction (70% Ethanol) A->B C Filtration & Concentration (Rotary Evaporation) B->C D Crude Extract C->D E Macroporous Resin Column (e.g., D101) D->E F Wash (H2O) -> Elute (70% EtOH) E->F G Enriched DCQA Fraction F->G H Preparative HPLC (Reversed-Phase C18) G->H Inject I Fraction Collection (UV Detection at 330 nm) H->I J Lyophilization I->J K Pure (-)-3,5-Dicaffeoylquinic Acid J->K

Caption: Overall workflow for the isolation of 3,5-DCQA.

Detailed Experimental Protocols

PART A: Raw Material Preparation and Initial Extraction

1. Plant Material Preparation:

  • Selection: Use high-quality, dried flower buds of Lonicera japonica. The flower buds are known to be rich in caffeoylquinic acid derivatives.[12][13]

  • Grinding: Mill the dried flower buds into a fine powder (40-60 mesh). This increases the surface area, facilitating more efficient solvent penetration and extraction.[14]

2. Ultrasound-Assisted Solvent Extraction Protocol:

  • Setup: Weigh 100 g of the powdered plant material and place it into a 2 L Erlenmeyer flask.

  • Solvent Addition: Add 1 L of 70% (v/v) aqueous ethanol. The optimal solvent-to-solid ratio is typically around 10:1 (v/w).[14]

  • Ultrasonication: Place the flask in an ultrasonic bath. Sonicate at a frequency of 40 kHz and a power of 250 W for 45 minutes at a controlled temperature of 50°C.

    • Causality: Ultrasonication creates acoustic cavitation, which generates microjets that rupture plant cell walls, enhancing the release of intracellular contents into the solvent. This process is significantly faster and often more efficient than simple maceration.[15]
  • Extraction Repetition: Filter the mixture through cheesecloth and collect the liquid extract. Return the solid residue to the flask and repeat the extraction process two more times with fresh solvent to ensure exhaustive extraction.

  • Pooling and Concentration: Combine all three liquid extracts. Filter the pooled extract through Whatman No. 1 paper to remove fine particulates. Concentrate the filtrate using a rotary evaporator at 50°C under reduced pressure to remove the ethanol. The remaining aqueous solution is the crude extract for the next step.

PART B: Enrichment with Macroporous Resin Chromatography

1. Resin Preparation and Column Packing:

  • Resin Selection: D101 or AB-8 macroporous resins are suitable choices for adsorbing polyphenols.[18][19]

  • Activation: Soak the resin in 95% ethanol for 24 hours to activate it and remove any preservatives. Then, wash thoroughly with deionized water until no ethanol scent remains.

  • Packing: Prepare a glass column (e.g., 5 cm diameter x 50 cm length) and slurry-pack it with the activated resin. Equilibrate the packed column by washing with 3-5 bed volumes (BV) of deionized water.

2. Adsorption and Elution Protocol:

  • Loading: Dilute the concentrated crude extract from Part A with deionized water to a final concentration of approximately 5 mg/mL of total solids. Load this solution onto the equilibrated column at a flow rate of 2 BV/h.

  • Washing (Impurity Removal): After loading, wash the column with 3-4 BV of deionized water at a flow rate of 3 BV/h. This step is crucial for removing highly polar, non-retained compounds like sugars and inorganic salts.

  • Elution (Desorption of Polyphenols): Desorb the target compounds by eluting the column with 5 BV of 70% aqueous ethanol at a flow rate of 2 BV/h.[18]

    • Causality: The 70% ethanol solution is a strong enough eluent to disrupt the hydrophobic interactions between the polyphenols and the resin, causing them to desorb and elute from the column.
  • Collection and Concentration: Collect the 70% ethanol eluate. Concentrate this fraction using a rotary evaporator to remove the ethanol and then lyophilize (freeze-dry) the remaining aqueous solution to obtain a dry, enriched polyphenol powder.

PART C: High-Resolution Purification by Preparative HPLC

1. System and Conditions:

  • System: A preparative HPLC system equipped with a high-pressure gradient pump, an autosampler or manual injector, a UV-Vis detector, and a fraction collector.

  • Column: A preparative reversed-phase C18 column (e.g., 20 mm x 250 mm, 10 µm particle size).

  • Mobile Phase:

    • Solvent A: 0.5% Acetic Acid in Deionized Water
    • Solvent B: Acetonitrile
    • Causality: The acidic modifier (acetic acid) helps to suppress the ionization of the carboxylic acid and phenolic hydroxyl groups on the DCQAs, resulting in sharper, more symmetrical peaks and improved separation.[9]
  • Detection: Monitor the elution at 330 nm, which is near the absorbance maximum for dicaffeoylquinic acids.[21]

2. Preparative HPLC Protocol:

  • Sample Preparation: Dissolve the lyophilized powder from Part B in a minimal amount of 50% methanol. Filter the solution through a 0.45 µm syringe filter before injection.

  • Injection and Elution: Inject an appropriate volume of the sample onto the column. Elute using a linear gradient as described in the table below.

Time (minutes)Flow Rate (mL/min)% Solvent A% Solvent B
0.010.08515
40.010.06535
45.010.04060
50.010.04060
55.010.08515
60.010.08515
  • Fraction Collection: Collect the fractions corresponding to the chromatographic peak of 3,5-DCQA. The typical elution order for DCQA isomers on a C18 column is 3,4-DCQA, followed by 3,5-DCQA, and then 4,5-DCQA.

  • Final Processing: Pool the collected fractions containing the target compound. Remove the acetonitrile by rotary evaporation. Lyophilize the remaining aqueous solution to yield pure (-)-3,5-dicaffeoylquinic acid as a pale yellow or off-white powder.

Quality Control and Structural Verification

To ensure the successful isolation of the target compound, rigorous analytical verification is mandatory.

1. Purity Assessment:

  • Analytical HPLC: Analyze the final product on an analytical HPLC system with a C18 column and a similar gradient profile to the preparative method. Purity should be >95% as determined by peak area normalization at 330 nm.[9][10]

2. Identity Confirmation:

  • LC-MS (Liquid Chromatography-Mass Spectrometry): Infuse the sample into a mass spectrometer. The negative ion mode ESI-MS should show a prominent [M-H]⁻ ion at m/z 515. The fragmentation pattern (MS/MS) can be used to distinguish it from other isomers.[22][23]

  • NMR (Nuclear Magnetic Resonance): For unambiguous structural confirmation, acquire ¹H-NMR and ¹³C-NMR spectra in a suitable deuterated solvent (e.g., Methanol-d₄). The chemical shifts and coupling constants must match those reported in the literature for (-)-3,5-Dicaffeoylquinic acid.[9][19]

Typical Yield and Purity Data

The following table provides expected outcomes based on the described protocol.

Purification StageStarting Material (Dry Weight)Product MassPurity of 3,5-DCQA
Crude Ethanol Extract100 g~15-20 g< 5%
Enriched Resin Fraction100 g~3-5 g15-25%
Final Purified Product100 g~150-300 mg> 95%

Note: Yields are estimates and can vary based on the quality and origin of the plant material.

cluster_0 Purification and Analysis A Enriched DCQA Fraction B Preparative HPLC (C18, ACN/H2O Gradient) A->B C Collect 3,5-DCQA Peak B->C D Lyophilize C->D E Pure Compound (>95%) D->E F QC Analysis E->F G Purity (Analytical HPLC) F->G H Identity (LC-MS) F->H I Structure (NMR) F->I

Sources

Application

Application Note: A Validated HPLC-UV Method for the Accurate Quantification of 3,5-Dicaffeoylquinic Acid

Abstract This application note presents a robust, validated High-Performance Liquid Chromatography (HPLC) method for the precise quantification of 3,5-dicaffeoylquinic acid (3,5-DCQA), a significant bioactive phenolic co...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note presents a robust, validated High-Performance Liquid Chromatography (HPLC) method for the precise quantification of 3,5-dicaffeoylquinic acid (3,5-DCQA), a significant bioactive phenolic compound found in numerous plant species. The method utilizes reversed-phase chromatography with UV detection, demonstrating excellent linearity, accuracy, precision, and sensitivity. The protocol is designed for researchers, scientists, and drug development professionals engaged in the qualitative and quantitative analysis of natural products, herbal medicines, and related pharmaceutical preparations. All procedures and validation parameters are established in accordance with the International Council for Harmonisation (ICH) guidelines.[1][2]

Introduction and Scientific Background

3,5-Dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic acid A, is an ester formed from two units of caffeic acid and one unit of quinic acid.[3] It belongs to the class of dicaffeoylquinic acids (DCQAs), which are potent antioxidants and have garnered significant attention for their wide spectrum of pharmacological activities, including anti-inflammatory, neuroprotective, and potential anti-HIV properties.[4] Given its therapeutic potential and its use as a phytochemical marker, a reliable and accurate analytical method for its quantification is essential for quality control, pharmacokinetic studies, and the standardization of herbal extracts.

The primary challenge in analyzing caffeoylquinic acids is their susceptibility to isomerization and degradation under suboptimal conditions such as high temperature or neutral to basic pH.[5][6] Therefore, the developed method emphasizes sample handling and chromatographic conditions that preserve the integrity of the analyte. This protocol employs a reversed-phase HPLC method, which is the standard for analyzing polar to moderately nonpolar compounds like phenolic acids. The acidic mobile phase ensures that the carboxylic acid and phenolic hydroxyl groups of 3,5-DCQA remain protonated, leading to consistent retention and sharp, symmetrical peak shapes.

Chromatographic Principle

The separation is based on reversed-phase chromatography, where the stationary phase is nonpolar (C18) and the mobile phase is a polar mixture of acidified water and an organic solvent (acetonitrile). Compounds are separated based on their hydrophobicity. 3,5-DCQA, being a moderately polar molecule, interacts with the C18 stationary phase. By gradually increasing the concentration of the organic solvent in the mobile phase (gradient elution), the analyte is eluted from the column and detected by a UV spectrophotometer at its maximum absorbance wavelength.

Detailed Analytical Method

Instrumentation, Chemicals, and Consumables
  • Instrumentation: HPLC system equipped with a gradient pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

  • Chemicals:

    • 3,5-Dicaffeoylquinic acid reference standard (≥98% purity)

    • Acetonitrile (HPLC grade)

    • Formic acid (LC-MS grade)

    • Methanol (HPLC grade)

    • Water (Type I, 18.2 MΩ·cm)

  • Consumables:

    • Analytical column: Reversed-phase C18, 250 mm x 4.6 mm, 5 µm particle size

    • Syringe filters (0.45 µm, PTFE or Nylon)

    • HPLC vials with caps and septa

    • Standard laboratory glassware

HPLC Chromatographic Conditions

All quantitative parameters for the HPLC analysis are summarized in the table below.

ParameterCondition
Column C18 Reversed-Phase (250 x 4.6 mm, 5 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient Program See Table below
Flow Rate 1.0 mL/min
Column Temperature 35 °C[7]
Detection Wavelength 327 nm
Injection Volume 10 µL
Run Time 35 minutes
Gradient Elution Program
Time (min)% Mobile Phase A% Mobile Phase B
0.09010
25.06040
30.01090
32.01090
32.19010
35.09010
Preparation of Solutions

Causality Note: Caffeoylquinic acids can degrade or isomerize. It is critical to prepare solutions fresh daily, store them protected from light, and use an acidic diluent (e.g., 50% methanol with 0.1% formic acid) to ensure analyte stability.[5][8]

  • Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to a 1 L volumetric flask containing approximately 800 mL of Type I water. Mix thoroughly and make up to the final volume with water.

  • Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of 3,5-Dicaffeoylquinic acid reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with HPLC-grade methanol. Sonicate for 5 minutes if necessary to ensure complete dissolution.

  • Working Standard Solutions: Prepare a series of working standard solutions (e.g., 5, 10, 25, 50, 100, and 150 µg/mL) by serially diluting the stock solution with 50% aqueous methanol. These solutions are used to construct the calibration curve.[9]

  • Sample Preparation (from Plant Extract): a. Accurately weigh approximately 100 mg of the dried plant extract into a 50 mL volumetric flask. b. Add approximately 40 mL of 50% aqueous methanol, cap the flask, and sonicate for 30 minutes.[9] c. Allow the solution to cool to room temperature, then dilute to the mark with 50% aqueous methanol. d. Filter the solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.

Experimental Workflow Diagram

G cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing std_prep Weigh & Dissolve 3,5-DCQA Standard serial_dil Perform Serial Dilutions (Working Standards) std_prep->serial_dil sample_prep Weigh & Extract Sample Matrix filter Filter Solutions (0.45 µm Syringe Filter) sample_prep->filter To Vials serial_dil->filter To Vials hplc_inject Inject into HPLC System filter->hplc_inject acquire Acquire Chromatographic Data (327 nm) hplc_inject->acquire integrate Integrate Peak Area acquire->integrate calibrate Generate Calibration Curve (from Standards) integrate->calibrate quantify Quantify Analyte in Sample integrate->quantify Sample Peak Area calibrate->quantify G cluster_precision Precision Components cluster_sensitivity Sensitivity Limits A Validated Analytical Method B Specificity (Analyte vs. Matrix) B->A C Accuracy (% Recovery) C->A D Precision (% RSD) D->A D1 Repeatability (Intra-day) D2 Intermediate Precision (Inter-day) E Linearity & Range (R² ≥ 0.999) E->A F Sensitivity F->A F1 LOD (S/N = 3) F2 LOQ (S/N = 10)

Sources

Method

Application Notes &amp; Protocols for the Analytical Standardization of (-)-3,5-Dicaffeoylquinic Acid

These comprehensive application notes provide detailed protocols for the analytical standardization of (-)-3,5-Dicaffeoylquinic acid (3,5-DCQA), a significant natural phenolic compound with a range of biological activiti...

Author: BenchChem Technical Support Team. Date: January 2026

These comprehensive application notes provide detailed protocols for the analytical standardization of (-)-3,5-Dicaffeoylquinic acid (3,5-DCQA), a significant natural phenolic compound with a range of biological activities, including antioxidant, anti-inflammatory, and antiviral properties.[1][2] This guide is intended for researchers, scientists, and professionals in drug development, offering in-depth methodologies for the accurate identification, quantification, and quality control of this compound.

Introduction to (-)-3,5-Dicaffeoylquinic Acid: A Compound of Interest

(-)-3,5-Dicaffeoylquinic acid, also known as Isochlorogenic acid A, is a derivative of caffeic acid and quinic acid.[1][3] It is naturally found in a variety of plants, including Lonicera japonica and Ilex kaempferi.[1] The growing interest in 3,5-DCQA for its potential therapeutic applications necessitates robust and reliable analytical methods to ensure the quality and consistency of research and product development.

Chemical and Physical Properties:

PropertyValueSource
Molecular Formula C₂₅H₂₄O₁₂[1][4]
Molecular Weight 516.46 g/mol [4]
CAS Number 2450-53-5[1][3][4]
Appearance White to grey or yellow crystalline solid[5][6]
Purity (as a reference standard) ≥95%[1][7]
UV-Vis λmax 220, 246, 330 nm[1]

Handling and Storage of Analytical Standards: Ensuring Integrity

The stability of the analytical standard is paramount for accurate and reproducible results. 3,5-DCQA is susceptible to degradation under certain conditions.

Key Stability Insights:

  • pH Sensitivity: Isomerization of 3,5-DCQA to 3,4-diCQA and 4,5-diCQA can occur rapidly at neutral and basic pH values. It is more stable under acidic conditions.[8][9]

  • Temperature Effects: Elevated temperatures can lead to degradation. Studies have shown that a significant percentage of 3,5-DCQA can degrade within a week at room temperature.[8]

  • Light Sensitivity: As a phenolic compound, exposure to light should be minimized to prevent photodegradation.

Recommended Storage and Handling Protocol:

  • Long-term Storage: Store the solid reference standard at -20°C in a tightly sealed container, protected from light.[1][5]

  • Working Solutions: Prepare stock solutions fresh whenever possible. If storage is necessary, aliquot solutions into tightly sealed vials and store at -20°C for a maximum of two weeks.[5]

  • Solvent Selection: For preparing solutions, dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and ethanol are suitable solvents.[1] For aqueous solutions, use a slightly acidic buffer (e.g., PBS pH < 7) to improve stability.

Analytical Methodologies: A Multi-faceted Approach

A combination of chromatographic and spectroscopic techniques is recommended for the comprehensive analysis of 3,5-DCQA.

High-Performance Liquid Chromatography with Photodiode Array Detection (HPLC-PDA)

HPLC-PDA is a robust and widely used method for the quantification of 3,5-DCQA. The photodiode array detector allows for the simultaneous acquisition of spectra across a range of wavelengths, aiding in peak identification and purity assessment.

Principle of the Method:

This method separates 3,5-DCQA from other components in a sample based on its partitioning between a stationary phase (a C18 column) and a mobile phase (a mixture of an acidified aqueous solution and an organic solvent). The separated compound is then detected by its absorbance of UV light.

Experimental Protocol:

  • Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and photodiode array detector.

  • Chromatographic Conditions:

ParameterRecommended Setting
Column C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A Water with 0.1% formic acid
Mobile Phase B Acetonitrile
Gradient Elution 0-10 min, 10-15% B; 10-11 min, 15-25% B; 11-25 min, 25% B; 25-26 min, 25-10% B; 26-40 min, 10% B
Flow Rate 0.8 mL/min
Column Temperature 30°C
Detection Wavelength 327 nm
Injection Volume 10 µL

Data Analysis and System Validation:

  • Quantification: Create a calibration curve using a certified reference standard of 3,5-DCQA at a minimum of five concentration levels. The peak area of 3,5-DCQA in the sample is then used to determine its concentration based on the calibration curve.

  • System Suitability: Before sample analysis, inject a standard solution multiple times to check for system precision (Relative Standard Deviation (RSD) of peak area and retention time should be <2%), theoretical plates, and tailing factor.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS provides a higher level of selectivity and sensitivity for the identification and quantification of 3,5-DCQA, especially in complex matrices.

Principle of the Method:

Following chromatographic separation as in HPLC, the analyte is ionized (typically using electrospray ionization - ESI) and then separated based on its mass-to-charge ratio (m/z). This allows for definitive identification and can be used for quantification through selected ion monitoring (SIM) or multiple reaction monitoring (MRM).

Experimental Protocol:

  • Instrumentation: An LC system coupled to a mass spectrometer (e.g., Triple Quadrupole or Time-of-Flight).

  • LC Conditions: The same chromatographic conditions as the HPLC-PDA method can be employed.

  • Mass Spectrometry Conditions (Negative Ion Mode):

ParameterRecommended Setting
Ionization Mode Electrospray Ionization (ESI), Negative
Precursor Ion [M-H]⁻ m/z 515
Product Ions (for MS/MS) m/z 353, 191, 179

Key Fragmentation Pathways: The fragmentation of the deprotonated molecule [M-H]⁻ at m/z 515 is characteristic. The primary fragmentation involves the loss of a caffeoyl group, resulting in a prominent ion at m/z 353.[9][10] Further fragmentation can lead to ions at m/z 191 and 179.[10]

Workflow for LC-MS Analysis:

LCMS_Workflow cluster_LC Liquid Chromatography cluster_MS Mass Spectrometry Sample Sample Injection Column C18 Reversed-Phase Separation Sample->Column ESI Electrospray Ionization (Negative Mode) Column->ESI Eluent MassAnalyzer Mass Analyzer (m/z 515) ESI->MassAnalyzer Detector Detection & Data Acquisition MassAnalyzer->Detector Data_Analysis Data Analysis (Identification & Quantification) Detector->Data_Analysis Data

Caption: Workflow for the LC-MS analysis of (-)-3,5-Dicaffeoylquinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the unambiguous structural elucidation and confirmation of the identity of 3,5-DCQA. Both ¹H and ¹³C NMR are valuable.

Principle of the Method:

NMR spectroscopy exploits the magnetic properties of atomic nuclei. By placing the sample in a strong magnetic field and irradiating it with radiofrequency pulses, a spectrum is generated that provides detailed information about the chemical environment of each atom in the molecule, allowing for the determination of its structure. The structure of 3,5-DCQA and its isomers can be confirmed by analyzing the chemical shifts and coupling constants of the protons on the quinic acid and caffeoyl moieties.[11][12][13][14]

Experimental Protocol:

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Sample Preparation: Dissolve an accurately weighed amount of the 3,5-DCQA reference standard in a suitable deuterated solvent (e.g., Methanol-d₄, DMSO-d₆).

  • Data Acquisition: Acquire ¹H, ¹³C, and 2D NMR spectra (e.g., COSY, HSQC, HMBC) to enable full structural assignment.

Expected ¹H NMR Spectral Features:

The ¹H NMR spectrum will show characteristic signals for the protons of the two caffeoyl groups (aromatic and vinylic protons) and the quinic acid moiety. The specific chemical shifts and coupling patterns of the quinic acid protons are crucial for confirming the 3 and 5 positions of the caffeoyl esters.[12][15]

Method Validation: Ensuring Trustworthy Results

To ensure the reliability of the analytical methods, a thorough validation should be performed according to international guidelines (e.g., ICH Q2(R1)).

Validation Parameters:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be demonstrated by the separation of 3,5-DCQA from its isomers and potential degradation products.

  • Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte. A linear relationship between concentration and response should be established.

  • Range: The interval between the upper and lower concentration of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of the test results obtained by the method to the true value. This can be assessed by recovery studies.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

  • Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Logical Flow for Method Validation:

Validation_Flow Start Method Development Specificity Specificity Start->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness Final Validated Method Robustness->Final

Caption: Logical flow for the validation of an analytical method for 3,5-DCQA.

Conclusion

The analytical methods detailed in these application notes provide a comprehensive framework for the standardization of (-)-3,5-Dicaffeoylquinic acid. The combination of HPLC-PDA for routine quantification, LC-MS for sensitive and specific identification, and NMR for definitive structural confirmation ensures the generation of high-quality, reliable, and reproducible data. Adherence to proper handling, storage, and method validation protocols is essential for maintaining the integrity of the analytical results and supporting the advancement of research and development involving this promising natural compound.

References

  • Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry. National Institutes of Health (NIH). [Link]

  • Identification of isomeric dicaffeoylquinic acids from Eleutherococcus senticosus using HPLC-ESI/TOF/MS and 1H-NMR methods. PubMed. [Link]

  • LC-MS profile of 3,5-dicaffeoylquinic acid in the plant extract (A) and ESI-MS fragmentation pattern of 3,5-dicaffeoyl quinic acid (B). ResearchGate. [Link]

  • Discriminating between the Six Isomers of Dicaffeoylquinic Acid by LC-MSn. Journal of Agricultural and Food Chemistry. [Link]

  • Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry. MDPI. [Link]

  • 3,5-Dicaffeoylquinic acid. PubChem. [Link]

  • 3,5-dicaffeoylquinic acid extraction method and 3,5-dicaffeoylquinic acid production method.
  • 3,5-Dicaffeoylquinic acid. Biopurify. [Link]

  • Mass spectrometry of 3,5- and 4,5-dicaffeoylquinic acids and selected derivatives. PubMed. [Link]

  • Determination of Dicaffeoylquinic Acid in Selected Medicinal Plants using HPLC-PDA and LC-ESI-MS. Journal of the Chemical Society of Pakistan. [Link]

  • Caffeoylquinic Acids from the Aerial Parts of Chrysanthemum coronarium L. National Institutes of Health (NIH). [Link]

  • HPLC-PDA chromatogram of (1) 5-caffeoylquinic acid; (2) 3-caffeoylquinic acid; (3) 4-caffeoylquinic acid; (4) 1,3-dicaffeoylquinic acid; (5) 3,4-dicaffeoylquinic acid; (6) 3,5-dicaffeoylquinic acid; (7) 4,5-dicaffeoylquinic acid. ResearchGate. [Link]

  • 1 H-NMR Spectral Data for Quinic Acid, 1, 2, 3, 4 and 5 in CD 3 OD. ResearchGate. [Link]

  • Preparative isolation and purification of dicaffeoylquinic acids from the Ainsliaea fragrans champ by high-speed counter-current chromatography. PubMed. [Link]

  • Aromatic caffeine signal H8 observed in the ¹H NMR spectra of (A) GCBE... ResearchGate. [Link]

  • Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. Oregon Health & Science University. [Link]

  • 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. MDPI. [Link]

  • Plant-Derived Caffeic Acid and Its Derivatives: An Overview of Their NMR Data and Biosynthetic Pathways. PubMed Central. [Link]

  • Level of 3,5‐dicaffeoylquinic acid is changed during purple coneflower... ResearchGate. [Link]

Sources

Application

Application Notes &amp; Protocols: In Vitro Antioxidant Capacity of 3,5-Dicaffeoylquinic Acid Using DPPH and ABTS Assays

Abstract This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to accurately quantify the in vitro antioxidant activity of 3,5-dicaffeoylquinic acid (3,5-...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to accurately quantify the in vitro antioxidant activity of 3,5-dicaffeoylquinic acid (3,5-diCQA), a prominent natural phenolic compound. We present detailed principles, step-by-step protocols, and data analysis methodologies for two of the most widely adopted spectrophotometric assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay and the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay. The causality behind experimental choices, best practices for ensuring data integrity, and methods for interpreting the results are explained to provide a self-validating system for robust antioxidant screening.

Introduction: The Significance of 3,5-Dicaffeoylquinic Acid and Antioxidant Assays

3,5-Dicaffeoylquinic acid (also known as Isochlorogenic acid A) is a natural polyphenolic compound found in numerous plants, including coffee beans, artichokes, and sweet potatoes.[1][2] It is recognized for a range of biological activities, with its potent antioxidant properties being of significant interest.[1][3] Antioxidants are crucial for mitigating oxidative stress, a condition characterized by an imbalance between the production of reactive oxygen species (ROS), or free radicals, and the body's ability to neutralize them.[4][5] Unchecked oxidative stress can lead to cellular damage, contributing to aging and various diseases.

To evaluate the therapeutic potential of compounds like 3,5-diCQA, it is essential to quantify their antioxidant capacity. The DPPH and ABTS assays are foundational, electron transfer-based methods that are rapid, cost-effective, and reproducible, making them ideal for initial screening and comparative analysis of antioxidant activity.[5][6][7] This guide details the distinct mechanisms and protocols for each assay, providing a comprehensive approach to characterizing the free-radical scavenging potential of 3,5-diCQA.

The DPPH Radical Scavenging Assay

Principle and Mechanism

The DPPH assay is predicated on the stability of the 2,2-diphenyl-1-picrylhydrazyl (DPPH) molecule, which is a stable free radical due to the delocalization of its spare electron.[5] This delocalization imparts a deep violet color to its solutions, with a characteristic absorbance maximum around 517 nm.[4][5]

The core mechanism involves the transfer of a hydrogen atom or an electron from an antioxidant molecule (like the hydroxyl groups on the caffeoyl moieties of 3,5-diCQA) to the DPPH radical.[6][7] This act of donation neutralizes the radical, forming the reduced, stable DPPH-H (diphenylpicrylhydrazine). This reduction leads to a stoichiometric loss of the violet color, resulting in a pale yellow solution.[4][7][8] The decrease in absorbance at 517 nm is directly proportional to the radical scavenging activity of the antioxidant present.[4]

Field-Proven Insights & Experimental Causality
  • Why Choose DPPH? The assay's popularity stems from its simplicity, speed, and the commercial availability of the stable DPPH radical, which eliminates the need for radical generation prior to the experiment.[4][6] It is an excellent first-line screening tool.

  • Solvent Selection: The reaction is typically performed in organic solvents like methanol or ethanol.[5] Ethanol is often preferred due to the toxicity of methanol. It is critical to maintain consistency in the solvent used for the sample, standard, and DPPH solution, as solvent polarity can influence the reaction kinetics.

  • Limitations and Considerations: The DPPH radical can be subject to steric hindrance, potentially preventing it from reacting with larger antioxidant molecules. Furthermore, compounds that absorb light in the 517 nm region can interfere with the results.[9] The reaction kinetics can also be slow, with some phenolic compounds requiring hours to reach a steady state, though a 30-minute endpoint is common for rapid screening.

Detailed Experimental Protocol for 3,5-Dicaffeoylquinic Acid

2.3.1 Materials and Reagents

  • 3,5-Dicaffeoylquinic Acid (CAS: 2450-53-5)

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH)

  • Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) or Ascorbic Acid (as a positive control standard)

  • Absolute Ethanol (Spectrophotometric Grade)

  • Dimethyl Sulfoxide (DMSO) (for stock solution, if needed)

  • 96-well microplates

  • Multichannel pipette and tips

  • Microplate spectrophotometer

2.3.2 Reagent Preparation

  • 3,5-diCQA Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3,5-diCQA and dissolve it in 10 mL of ethanol. If solubility is an issue, dissolve first in a minimal volume of DMSO (e.g., 200 µL) and then bring to the final volume with ethanol.[1][10] Note: The final DMSO concentration in the assay well should be kept low (<0.5%) to avoid affecting the reaction.

  • 3,5-diCQA Working Solutions: Perform serial dilutions of the stock solution with ethanol to prepare a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

  • Trolox Standard Solutions: Prepare a 1 mg/mL stock solution of Trolox in ethanol and perform serial dilutions to create a standard curve (e.g., 5, 10, 20, 40, 60 µg/mL).

  • DPPH Working Solution (0.1 mM): Dissolve approximately 3.94 mg of DPPH in 100 mL of ethanol. This solution should be freshly prepared for each experiment and kept in an amber bottle or covered with aluminum foil to protect it from light.[5][11] Adjust the concentration to achieve an initial absorbance of ~1.0 ± 0.1 at 517 nm.

2.3.3 Assay Procedure (96-Well Plate Format)

  • Plate Layout: Designate wells for blanks (ethanol only), negative controls (ethanol + DPPH), standards (Trolox dilutions + DPPH), and samples (3,5-diCQA dilutions + DPPH). Perform all measurements in triplicate.

  • Sample/Standard Addition: Add 100 µL of each concentration of 3,5-diCQA working solutions, Trolox standard solutions, or ethanol (for control wells) into the appropriate wells.

  • Reaction Initiation: Using a multichannel pipette, add 100 µL of the DPPH working solution to all wells except the blanks. Add 100 µL of ethanol to the blank wells.

  • Incubation: Mix the plate gently and incubate at room temperature in the dark for 30 minutes.[5][12]

  • Absorbance Measurement: Read the absorbance of the plate at 517 nm using a microplate reader.

Data Presentation and Analysis

Table 1: Summary of DPPH Assay Parameters

Parameter Value
Test Compound 3,5-Dicaffeoylquinic Acid
Standard Trolox
Solvent Absolute Ethanol
DPPH Concentration 0.1 mM
Sample/Standard Volume 100 µL
DPPH Volume 100 µL
Incubation Time 30 minutes (in dark)
Incubation Temperature Room Temperature (~25°C)

| Wavelength (λ) | 517 nm |

2.4.1 Calculation of Radical Scavenging Activity Calculate the percentage of DPPH radical scavenging for each concentration using the following formula: % Inhibition = [ (Acontrol - Asample) / Acontrol ] × 100 [13] Where:

  • Acontrol is the absorbance of the negative control (ethanol + DPPH).

  • Asample is the absorbance of the well containing the 3,5-diCQA or Trolox.

2.4.2 IC50 Value Determination The IC50 (Inhibitory Concentration 50%) value represents the concentration of the test compound required to scavenge 50% of the free radicals.

  • Plot a graph of % Inhibition (Y-axis) versus the concentration of 3,5-diCQA (X-axis).

  • Use linear regression analysis on the linear portion of the curve to obtain the equation y = mx + c .

  • Calculate the IC50 value by setting y = 50 in the equation and solving for x: IC50 = (50 - c) / m .[14][15] A lower IC50 value indicates a higher antioxidant potency.

2.4.3 Visualization of DPPH Assay Workflow

DPPH_Workflow cluster_prep Reagent Preparation cluster_assay Assay Execution (96-Well Plate) cluster_analysis Data Analysis P1 Prepare 3,5-diCQA & Trolox Serial Dilutions A1 Add 100 µL Sample, Standard, or Blank P1->A1 P2 Prepare 0.1 mM DPPH Solution (Fresh) A2 Add 100 µL DPPH Solution (Initiate Reaction) P2->A2 A1->A2 A3 Incubate 30 min in Dark A2->A3 A4 Read Absorbance at 517 nm A3->A4 D1 Calculate % Inhibition A4->D1 D2 Plot % Inhibition vs. Concentration D1->D2 D3 Determine IC50 Value (Linear Regression) D2->D3

Caption: Workflow for the DPPH radical scavenging assay.

The ABTS Radical Cation Decolorization Assay

Principle and Mechanism

The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). Unlike the DPPH radical, ABTS•+ must be generated prior to the assay. This is achieved by reacting ABTS diammonium salt with a strong oxidizing agent, typically potassium persulfate (K₂S₂O₈).[12][16] This reaction produces a characteristic blue-green chromophore (ABTS•+) with a maximum absorbance at approximately 734 nm.[16][17]

When an antioxidant such as 3,5-diCQA is introduced, it donates electrons or hydrogen atoms to the ABTS•+, neutralizing it and causing a reduction in the blue-green color.[18] This decolorization is proportional to the antioxidant's concentration and potency. The decrease in absorbance at 734 nm is monitored to quantify the scavenging activity.

Field-Proven Insights & Experimental Causality
  • Why Choose ABTS? The ABTS assay offers greater versatility. The ABTS•+ radical is soluble in both aqueous and organic solvents, allowing for the analysis of both hydrophilic and lipophilic antioxidants.[19] The assay is also less sensitive to changes in pH than the DPPH assay.[20] Furthermore, its absorbance is measured at a longer wavelength (734 nm), which significantly reduces interference from colored sample components.[19]

  • Critical Step: Radical Generation. The pre-incubation of ABTS with potassium persulfate (12-16 hours) is a critical, rate-limiting step that allows for the complete generation of the radical cation, ensuring assay stability and reproducibility.[12][21]

  • Standardizing the Radical. Before use, the generated ABTS•+ stock solution must be diluted to a consistent starting absorbance (0.700 ± 0.02). This step is essential for standardizing the initial radical concentration across different experiments, thereby ensuring the comparability of results.[12]

Detailed Experimental Protocol for 3,5-Dicaffeoylquinic Acid

3.3.1 Materials and Reagents

  • 3,5-Dicaffeoylquinic Acid

  • ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

  • Potassium Persulfate (K₂S₂O₈)

  • Trolox

  • Ethanol or Phosphate-Buffered Saline (PBS, pH 7.4)

  • 96-well microplates and associated equipment

3.3.2 Reagent Preparation

  • Sample and Standard Solutions: Prepare stock and working solutions of 3,5-diCQA and Trolox as described in the DPPH protocol (Section 2.3.2).

  • ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

  • Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of K₂S₂O₈ in 10 mL of deionized water.[16]

  • ABTS•+ Radical Cation Stock Solution: Mix equal volumes of the 7 mM ABTS stock solution and the 2.45 mM potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[12][21] This is the activated stock solution.

  • ABTS•+ Working Solution: On the day of the assay, dilute the ABTS•+ stock solution with ethanol (or PBS) to obtain an absorbance of 0.700 ± 0.02 at 734 nm. For example, this may require diluting ~1 mL of stock solution in 50-60 mL of ethanol. This working solution is stable for several hours if kept in the dark.

3.3.3 Assay Procedure (96-Well Plate Format)

  • Plate Layout: Design the plate as described for the DPPH assay (triplicate measurements).

  • Sample/Standard Addition: Add 10 µL of each concentration of 3,5-diCQA, Trolox, or solvent (for control) into the appropriate wells.

  • Reaction Initiation: Add 190 µL of the ABTS•+ working solution to all wells.

  • Incubation: Mix gently and incubate at room temperature for 6-10 minutes.[22] The incubation time should be kept consistent across all plates and experiments.

  • Absorbance Measurement: Read the absorbance at 734 nm.

Data Presentation and Analysis

Table 2: Summary of ABTS Assay Parameters

Parameter Value
Test Compound 3,5-Dicaffeoylquinic Acid
Standard Trolox
Solvent Ethanol or PBS (pH 7.4)
ABTS•+ Absorbance 0.700 ± 0.02
Sample/Standard Volume 10 µL
ABTS•+ Volume 190 µL
Incubation Time 6-10 minutes
Incubation Temperature Room Temperature (~25°C)

| Wavelength (λ) | 734 nm |

3.4.1 Calculation of Scavenging Activity and IC50 The calculation for % Inhibition and the determination of the IC50 value are identical to the methods used for the DPPH assay (see Sections 2.4.1 and 2.4.2).

3.4.2 Trolox Equivalent Antioxidant Capacity (TEAC) A common method for expressing ABTS results is the TEAC value. This compares the antioxidant capacity of the sample directly to the standard, Trolox.

  • Generate a standard curve by plotting the % Inhibition (Y-axis) versus the concentration of Trolox (X-axis).

  • Determine the % Inhibition for a specific concentration of 3,5-diCQA.

  • Using the linear regression equation from the Trolox standard curve, calculate the concentration of Trolox that would produce the same % Inhibition. This value is the "Trolox Equivalent." The result is typically expressed as µM of Trolox Equivalents (TE) per µM of the test compound or mg TE per mg of the test compound.

3.4.3 Visualization of ABTS Assay Workflow

ABTS_Workflow cluster_prep Reagent Preparation cluster_assay Assay Execution (96-Well Plate) cluster_analysis Data Analysis P1 Prepare Sample & Trolox Dilutions A1 Add 10 µL Sample, Standard, or Blank P1->A1 P2 Generate ABTS•+ Stock (Incubate 12-16h) P3 Dilute ABTS•+ Stock to Absorbance of ~0.700 P2->P3 A2 Add 190 µL ABTS•+ Working Solution P3->A2 A1->A2 A3 Incubate 6-10 min A2->A3 A4 Read Absorbance at 734 nm A3->A4 D1 Calculate % Inhibition A4->D1 D2 Determine IC50 Value & Calculate TEAC D1->D2

Caption: Workflow for the ABTS radical cation decolorization assay.

Conclusion and Best Practices

Both the DPPH and ABTS assays are robust methods for assessing the antioxidant capacity of 3,5-dicaffeoylquinic acid. It is not uncommon for the antioxidant values (e.g., IC50) to differ between the two assays.[9] These differences arise from the distinct chemical properties of the radicals, the solvents used, and the reaction mechanisms.[23] Therefore, utilizing both assays provides a more comprehensive and reliable profile of a compound's antioxidant potential.

For trustworthy and self-validating results, it is imperative to:

  • Always include a known antioxidant standard (e.g., Trolox) to validate the assay's performance and for comparative purposes.

  • Ensure all reagents, particularly the radical solutions, are freshly prepared and properly handled (i.e., protected from light).

  • Maintain consistency in all parameters, including incubation times, temperatures, and volumes.

  • Perform all measurements in triplicate or higher to ensure statistical validity.

By adhering to these detailed protocols and understanding the principles behind them, researchers can confidently and accurately characterize the free-radical scavenging capabilities of 3,5-dicaffeoylquinic acid, contributing valuable data to the fields of natural product chemistry, pharmacology, and drug development.

References

  • Amerigo Scientific. (n.d.). DPPH Assay: Principle, Applications, and Complete Guide. Retrieved from [Link]

  • Özyürek, M., Güçlü, K., & Apak, R. (2022). DPPH Radical Scavenging Assay. MDPI. Retrieved from [Link]

  • Sharma, O. P., & Bhat, T. K. (2009). Genesis and development of DPPH method of antioxidant assay. Food Chemistry. Retrieved from [Link]

  • ResearchGate. (2016). How do we calculate the IC 50 value in antioxidant assays? Retrieved from [Link]

  • Thaipong, K., Boonprakob, U., Crosby, K., Cisneros-Zevallos, L., & Byrne, D. H. (2006). Antioxidant Activity | ABTS | DPPH | FRAP | Medicinal Plants | Phenolic Content | Proximate Composition. Indian Journal of Pharmaceutical Sciences. Retrieved from [Link]

  • Encyclopedia.pub. (2023). DPPH Radical Scavenging Assay. Retrieved from [Link]

  • BMH learning. (2021). ABTS Assay | ABTS Radical Scavenging Assay. YouTube. Retrieved from [Link]

  • NIH. (2022). Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. Retrieved from [Link]

  • YouTube. (2024). Calculating radical scavenging activity %, IC50, and IC50 ± SEM for DPPH Assay in Microsoft Excel. Retrieved from [Link]

  • Quora. (2019). How to calculate IC50 value from percent inhibition graph for antioxidant activity. Retrieved from [Link]

  • YouTube. (2021). Radical Scavenging Activity Measurement and IC50 Calculation DPPH Assay in Excel. Retrieved from [Link]

  • ScienceDirect. (2025). ABTS radical scavenging: Significance and symbolism. Retrieved from [Link]

  • ScienceDirect. (2025). ABTS Free Radical Scavenging Assay: Significance and symbolism. Retrieved from [Link]

  • ResearchGate. (2025). Modified DPPH and ABTS Assays to Assess the Antioxidant Profile of Untreated Oils. Retrieved from [Link]

  • ResearchGate. (2013). Comparison of DPPH and ABTS assays for determining antioxidant potential of water and methanol extracts of Spirulina platensis. Retrieved from [Link]

  • ChemRxiv. (2025). Technical treatments of Antioxidant Test with DPPH Method affecting IC50 value. Retrieved from [Link]

  • Niscair. (n.d.). Comparison of DPPH and ABTS assays for determining antioxidant potential of water and methanol extracts of Spirulina platensis. Retrieved from [Link]

  • NIH. (2021). Common Trends and Differences in Antioxidant Activity Analysis of Phenolic Substances Using Single Electron Transfer Based Assays. Retrieved from [Link]

  • G-Biosciences. (n.d.). DPPH Antioxidant Assay. Retrieved from [Link]

  • Biopurify. (n.d.). 3,5-Dicaffeoylquinic acid. Retrieved from [Link]

  • ScienceDirect. (n.d.). Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. Retrieved from [Link]

  • MDPI. (2020). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. Retrieved from [Link]

  • Zen-Bio. (n.d.). DPPH Antioxidant Assay Kit. Retrieved from [Link]

  • ResearchGate. (2013). Does anyone know an easy protocol for DPPH assay? Retrieved from [Link]

  • OMICS International. (2018). Determination of DPPH Free Radical Scavenging Activity by RP-HPLC, Rapid Sensitive Method for the Screening of Berry Fruit Juice. Retrieved from [Link]

  • G-Biosciences. (n.d.). ABTS Antioxidant Capacity Assay. Retrieved from [Link]

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Method

Application Notes &amp; Protocols: Utilizing Cell Culture Models to Investigate the Biological Effects of 3,5-Dicaffeoylquinic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction: The Therapeutic Potential of 3,5-Dicaffeoylquinic Acid 3,5-Dicaffeoylquinic acid (3,5-DCQA) is a naturally occurring polyphenolic compound fou...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of 3,5-Dicaffeoylquinic Acid

3,5-Dicaffeoylquinic acid (3,5-DCQA) is a naturally occurring polyphenolic compound found in various plants, including coffee beans and certain medicinal herbs.[1][2][3] As a member of the dicaffeoylquinic acid family, it has garnered significant scientific interest for its potent biological activities.[2] Pre-clinical studies have highlighted its antioxidative, anti-inflammatory, neuroprotective, and hepatoprotective properties, suggesting its potential as a lead compound for therapeutic development.[2][4][5]

Cell culture models provide an indispensable platform for dissecting the molecular mechanisms underpinning these effects. They offer a controlled, reproducible, and scalable system to quantify the bioactivity of compounds like 3,5-DCQA, identify their cellular targets, and elucidate their impact on key signaling pathways. This guide provides a comprehensive framework for designing and executing cell-based assays to explore the antioxidant and anti-inflammatory effects of 3,5-DCQA, focusing on the Nrf2 and NF-κB signaling pathways.[2][3][6]

Part 1: Foundational Experimental Design

The success of any in vitro study hinges on a robust initial setup. This involves selecting an appropriate cell model and determining the compound's optimal, non-toxic working concentration.

Strategic Selection of a Cell Model

The choice of cell line is dictated by the research question. The goal is to use a cell line that not only expresses the target pathways but also provides a clinically relevant context for the observed effects.

  • For Anti-Inflammatory Studies: RAW 264.7 murine macrophages are the gold standard. These cells are highly responsive to inflammatory stimuli like lipopolysaccharide (LPS), leading to the robust production of inflammatory mediators such as nitric oxide (NO) and pro-inflammatory cytokines.[7] This makes them an ideal model to screen for the anti-inflammatory potential of 3,5-DCQA.[6]

  • For Antioxidant & Neuroprotective Studies: SH-SY5Y human neuroblastoma cells or H9c2 rat cardiomyocyte cells are excellent choices.[4][8] These cells can be easily challenged with oxidative stressors like hydrogen peroxide (H₂O₂) or tert-butyl hydroperoxide (TBHP) to induce a state of oxidative stress.[8][9] The ability of 3,5-DCQA to protect these cells from stress-induced apoptosis provides a direct measure of its antioxidant and cytoprotective capabilities.[4]

Critical First Step: Determining the Non-Toxic Working Concentration

Before assessing therapeutic benefits, it is crucial to establish the concentration range at which 3,5-DCQA is not cytotoxic. The MTT assay is a reliable, colorimetric method for this purpose, measuring the metabolic activity of viable cells.[10][11]

Protocol 1: MTT Assay for Cell Viability

  • Cell Seeding: Seed your chosen cell line (e.g., RAW 264.7 or SH-SY5Y) into a 96-well plate at a pre-optimized density (e.g., 1 x 10⁴ to 5 x 10⁴ cells/well) and allow them to adhere overnight.

  • Compound Preparation: Prepare a stock solution of 3,5-DCQA in DMSO (e.g., 10 mM).[1] Create a serial dilution in a complete culture medium to achieve a range of final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM). Ensure the final DMSO concentration in all wells, including the vehicle control, is identical and non-toxic (typically ≤ 0.1%).

  • Treatment: Replace the old medium with the medium containing the various concentrations of 3,5-DCQA or vehicle control.

  • Incubation: Incubate the cells for the desired exposure time (e.g., 24 hours).

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[10][12] Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals.[10][11]

  • Solubilization: Carefully aspirate the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.[11][12]

  • Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution.[10][11] Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[12]

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Select the highest concentrations that show minimal to no cytotoxicity (e.g., >90% viability) for subsequent functional assays.

Part 2: Functional Assays for Bioactivity Assessment

With a non-toxic concentration range established, you can proceed to quantify the specific biological effects of 3,5-DCQA.

Quantifying Anti-Inflammatory Effects

Protocol 2: Nitric Oxide (NO) Measurement with the Griess Assay

This assay quantifies nitrite, a stable breakdown product of NO, in the cell culture supernatant. A reduction in LPS-induced nitrite production in RAW 264.7 cells indicates anti-inflammatory activity.[7][13]

  • Cell Seeding & Treatment: Seed RAW 264.7 cells in a 96-well plate. Allow them to adhere.

  • Pre-treatment: Pre-treat the cells with non-toxic concentrations of 3,5-DCQA for 1-2 hours.

  • Inflammatory Challenge: Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours to induce NO production.[14] Include control groups: untreated cells, cells with 3,5-DCQA alone, and cells with LPS alone.

  • Supernatant Collection: After incubation, carefully collect 50-100 µL of the culture supernatant from each well.

  • Griess Reaction: In a new 96-well plate, mix an equal volume of the collected supernatant with Griess reagent (typically a 1:1 mixture of 1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine in phosphoric acid).[13]

  • Incubation & Measurement: Incubate at room temperature in the dark for 10-15 minutes.[13][14] A pink/magenta color will develop. Measure the absorbance at 540-550 nm.[7][13]

  • Quantification: Determine the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Quantifying Cellular Antioxidant Effects

Protocol 3: Intracellular Reactive Oxygen Species (ROS) Measurement

The 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) probe is a cell-permeable dye used to measure intracellular ROS.[15][16] Inside the cell, it is deacetylated to DCFH, which is then oxidized by ROS to the highly fluorescent compound DCF.[17][18]

  • Cell Seeding & Treatment: Seed cells (e.g., SH-SY5Y) in a black, clear-bottom 96-well plate and allow them to adhere.

  • Pre-treatment: Pre-treat the cells with non-toxic concentrations of 3,5-DCQA for 1-2 hours.

  • Probe Loading: Remove the treatment medium, wash the cells gently with warm PBS or serum-free medium, and then incubate the cells with DCFH-DA solution (e.g., 10-20 µM) for 30-45 minutes at 37°C in the dark.[18][19]

  • Oxidative Challenge: Wash the cells again to remove the excess probe. Add fresh medium containing an oxidative stressor (e.g., 100-500 µM H₂O₂) to induce ROS production.

  • Fluorescence Measurement: Immediately measure the fluorescence intensity using a microplate reader with excitation/emission wavelengths of approximately 485/535 nm.[17] Kinetic readings over 1-2 hours can provide dynamic information on ROS scavenging.

  • Data Analysis: A decrease in the H₂O₂-induced fluorescence signal in cells pre-treated with 3,5-DCQA indicates a potent antioxidant effect.

Part 3: Mechanistic Insights into Signaling Pathways

Functional assays show what 3,5-DCQA does; mechanistic assays explain how. The antioxidant and anti-inflammatory effects of many polyphenols are mediated through the Nrf2 and NF-κB pathways, respectively.[2][20]

Visualizing the Key Pathways

G

The Nrf2 Antioxidant Response Pathway

Under normal conditions, the transcription factor Nrf2 is held in the cytoplasm by its inhibitor, Keap1, which facilitates its degradation.[21][22] Oxidative stress or activators like 3,5-DCQA can cause Nrf2 to dissociate from Keap1, translocate to the nucleus, and bind to the Antioxidant Response Element (ARE) in the promoter region of target genes.[21][23] This drives the expression of potent antioxidant enzymes like Heme Oxygenase-1 (HO-1) and NAD(P)H: Quinone Oxidoreductase 1 (NQO1).[23]

Nrf2_Pathway Nrf2_cyto Nrf2_cyto Nrf2_nuc Nrf2_nuc Nrf2_cyto->Nrf2_nuc Translocation Genes Genes ROS ROS Genes->ROS Scavenges

The NF-κB Inflammatory Pathway

The transcription factor NF-κB is a master regulator of inflammation. In resting cells, it is sequestered in the cytoplasm by an inhibitor protein called IκBα. Inflammatory stimuli like LPS trigger a signaling cascade that leads to the phosphorylation and subsequent degradation of IκBα. This frees NF-κB to translocate to the nucleus, where it activates the transcription of pro-inflammatory genes, including TNF-α, IL-6, and iNOS (the enzyme that produces NO).[24] 3,5-DCQA is hypothesized to inhibit this process.[6][25]

NFkB_Pathway NFkB_cyto NFkB_cyto NFkB_nuc NFkB_nuc NFkB_cyto->NFkB_nuc Translocation

Investigating Protein Expression and Activation

Protocol 4: Western Blotting

Western blotting allows for the quantification of specific proteins, providing direct evidence of pathway modulation.

  • Cell Treatment and Lysis: Culture and treat cells in 6-well plates to generate sufficient protein. For Nrf2, you may need to prepare separate cytoplasmic and nuclear fractions to demonstrate nuclear translocation.[26][27] Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

  • SDS-PAGE and Transfer: Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Antibody Incubation: Block the membrane (e.g., with 5% non-fat milk or BSA) and then incubate with primary antibodies overnight at 4°C. Key antibodies include:

    • Nrf2 Pathway: anti-Nrf2, anti-HO-1, anti-Lamin B1 (nuclear marker), anti-β-actin (cytoplasmic/loading control).[21][26]

    • NF-κB Pathway: anti-phospho-NF-κB p65, anti-IκBα, anti-β-actin (loading control).

  • Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify band intensity using software like ImageJ. Normalize the protein of interest to the loading control. An increase in nuclear Nrf2 and HO-1, or a decrease in IκBα, would support the hypothesized mechanisms.

Analyzing Gene Expression Changes

Protocol 5: Quantitative PCR (qPCR)

qPCR measures changes in mRNA levels, showing whether the observed protein changes are due to altered gene transcription.[24]

  • Cell Treatment and RNA Extraction: Treat cells in 6-well plates as described for Western blotting. Harvest the cells and extract total RNA using a reagent like TRIzol or a column-based kit.[24] Assess RNA quality and quantity.

  • cDNA Synthesis: Reverse transcribe 1-2 µg of total RNA into complementary DNA (cDNA) using a reverse transcriptase kit.

  • qPCR Reaction: Set up the qPCR reaction using a SYBR Green master mix, cDNA template, and gene-specific primers.[28] Target genes could include:

    • Nrf2 Targets: HMOX1 (for HO-1), NQO1.

    • NF-κB Targets: TNF, IL6, NOS2 (for iNOS).

    • Housekeeping Gene: ACTB (β-actin) or GAPDH for normalization.[29]

  • Data Analysis: Run the reaction on a real-time PCR machine. Calculate the relative gene expression using the ΔΔCt method.[28] The results will reveal if 3,5-DCQA upregulates antioxidant genes and/or downregulates pro-inflammatory genes at the transcriptional level.

Data Presentation and Interpretation

Quantitative data should be summarized for clarity and easy comparison.

Table 1: Summary of Expected Outcomes and Data Presentation

AssayModel SystemKey MeasurementExpected Result with 3,5-DCQA
MTT Assay Any chosen cell line% Cell Viability vs. ControlDetermine non-toxic dose range (e.g., IC₅₀ > 100 µM)
Griess Assay LPS-stimulated RAW 264.7 cellsNitrite Concentration (µM)Dose-dependent decrease in LPS-induced nitrite production
DCFH-DA Assay H₂O₂-stimulated SH-SY5Y or H9c2 cellsRelative Fluorescence Units (RFU)Dose-dependent decrease in H₂O₂-induced ROS levels
Western Blot Stimulated cellsFold Change in Protein Expression (Normalized)↑ Nuclear Nrf2, ↑ HO-1, ↓ IκBα degradation
qPCR Stimulated cellsRelative mRNA Fold Change (ΔΔCt Method)↑ HMOX1, ↑ NQO1, ↓ TNF, ↓ IL6, ↓ NOS2

This guide outlines a systematic, multi-faceted approach to characterizing the antioxidant and anti-inflammatory properties of 3,5-dicaffeoylquinic acid in vitro. By progressing from foundational viability assays to functional readouts and finally to detailed mechanistic studies, researchers can build a comprehensive and compelling story about the therapeutic potential of this promising natural compound. Each protocol is a self-validating system, where the results from molecular assays (Western blot, qPCR) should logically explain the observations from the functional assays (Griess, DCFH-DA). This rigorous approach ensures the generation of high-quality, publishable data crucial for advancing drug discovery and development.

References

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  • Schlapp, M., & Werz, O. (2019). Optimized incubation regime for nitric oxide measurements in murine macrophages using the Griess assay. Journal of Pharmacological and Toxicological Methods, 99, 106597. Retrieved from [Link]

  • Intracellular ROS Assay Kit (Fluorometric). (n.d.). Arigo biolaboratories. Retrieved from [Link]

  • Herrera, M., et al. (2021). Quantification of Reactive Oxygen Species Using 2′,7′-Dichlorofluorescein Diacetate Probe and Flow-Cytometry in Müller Glial Cells. JoVE (Journal of Visualized Experiments), (176), e62722. Retrieved from [Link]

  • Eruslanov, E., & Kusmartsev, S. (2010). Detection of Intracellular Reactive Oxygen Species (CM-H2DCFDA). Bio-protocol, 1(1). Retrieved from [Link]

  • Wang, H., & Joseph, J. A. (2020). Detection of Intracellular Reactive Oxygen Species in Adherent Cells by 2′,7′-Dichlorodihydrofluorescein Diacetate Staining. In Oxidative Stress and Toxicity (pp. 1-6). Springer, New York, NY. Retrieved from [Link]

  • Dobrovolskaia, M. A., & McNeil, S. E. (2013). Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. In Characterization of Nanoparticles Intended for Drug Delivery (pp. 83-90). Humana Press. Retrieved from [Link]

  • Inflammation-Related Gene Expression Measurement Using qPCR Array. (n.d.). Bio-protocol. Retrieved from [Link]

  • Ferlizza, E., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. Molecules, 26(16), 4983. Retrieved from [Link]

  • Lee, S. H., et al. (2021). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. Food Science and Biotechnology, 30(8), 1075-1084. Retrieved from [Link]

  • Schieber, M., & Chandel, N. S. (2014). Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 5, 122. Retrieved from [Link]

  • Yang, S. G. (2020). Nrf2/HO-1-inductive Preventive Effect of 3,5-dicaffeoylquinic Acid, Antioxidant Compound from Green Coffee Beans, on Dimethylnitrosamine-induced Liver Fibrosis in Rats. Journal of Food and Nutrition Research, 8(9), 528-535. Retrieved from [Link]

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Application

Application Notes &amp; Protocols for In Vivo Studies of 3,5-Dicaffeoylquinic Acid

Introduction: The Therapeutic Potential of 3,5-Dicaffeoylquinic Acid 3,5-Dicaffeoylquinic acid (3,5-DCQA) is a naturally occurring polyphenolic compound found in a variety of plants.[1] As a member of the caffeoylquinic...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Therapeutic Potential of 3,5-Dicaffeoylquinic Acid

3,5-Dicaffeoylquinic acid (3,5-DCQA) is a naturally occurring polyphenolic compound found in a variety of plants.[1] As a member of the caffeoylquinic acid family, it has garnered significant scientific interest due to its broad spectrum of biological activities. Preclinical research, both in vitro and in vivo, has illuminated its potential as a therapeutic agent, demonstrating potent antioxidant, anti-inflammatory, neuroprotective, and metabolic regulatory properties.[1][2][3][4][5][6][7][8] For instance, 3,5-DCQA has been shown to scavenge free radicals, inhibit the production of pro-inflammatory mediators, protect neurons from oxidative stress-induced death, and modulate pathways involved in adipogenesis and glucose metabolism.[1][4][8][9][10]

The transition from in vitro validation to in vivo efficacy studies is a critical step in the drug development pipeline. The purpose of this guide is to provide researchers, scientists, and drug development professionals with a comprehensive framework for designing and executing robust in vivo studies to evaluate the therapeutic efficacy of 3,5-DCQA. This document outlines mechanistically relevant animal models, detailed experimental protocols, and critical considerations for data interpretation, ensuring scientific integrity and adherence to ethical standards.

Part 1: Foundational Considerations for In Vivo Study Design

Before embarking on any animal study, a thorough understanding of the test compound's characteristics and the ethical principles governing animal research is paramount.

Pharmacokinetic Profile of 3,5-DCQA

The route of administration and dosing schedule are fundamentally dependent on the compound's pharmacokinetic (PK) properties. While comprehensive PK data for 3,5-DCQA is still emerging, existing studies provide valuable insights. It has been reported that dicaffeoylquinic acid isomers can be absorbed following oral administration.[4] Key metabolic pathways in rats include O-methylation and glucuronidation, which are catalyzed in both the liver and small intestine.[11] This suggests that upon administration, 3,5-DCQA will be metabolized, and the resulting metabolites may also possess biological activity. The choice of administration route—oral (PO) versus parenteral (e.g., intraperitoneal, IP)—will significantly influence the bioavailability and metabolic fate of the compound, a factor that must be considered when interpreting results.

Ethical Framework: The 3Rs Principle

All research involving animals must be conducted with the highest ethical standards. An Institutional Animal Care and Use Committee (IACUC) or an equivalent ethics committee must approve all protocols prior to commencement.[12] The guiding principles for ethical animal research are the "3Rs":

  • Replacement: Utilizing non-animal methods whenever possible.[12][13]

  • Reduction: Using the minimum number of animals necessary to obtain scientifically valid data.[12][14]

  • Refinement: Modifying procedures to minimize animal pain, suffering, and distress.[12][15]

Researchers are obligated to ensure proper animal housing, nutrition, and care, and to define humane endpoints to prevent unnecessary suffering.[12][15]

Part 2: Selecting the Appropriate Animal Model

The choice of an animal model is dictated by the specific biological activity of 3,5-DCQA being investigated. The model should mimic the pathophysiology of the human disease as closely as possible to ensure translational relevance.[16]

Table 1: Summary of 3,5-DCQA Activities & Corresponding In Vivo Models
Therapeutic AreaDemonstrated Activity of 3,5-DCQARecommended Animal ModelRationale & Key Features
Inflammation Reduces pro-inflammatory cytokines (TNF-α, IL-6), suppresses iNOS and COX-2 expression.[5][9]Carrageenan-Induced Paw Edema (Rat/Mouse) A well-established, acute, non-immune inflammatory model to assess anti-edematous and anti-inflammatory effects.[17][18]
Protects against LPS-induced acute lung injury.[1]LPS-Induced Acute Lung Injury (Mouse) Models sepsis-induced acute inflammation, allowing for analysis of neutrophil infiltration and cytokine storm in bronchoalveolar lavage fluid (BALF).[1]
Attenuates microglial activation and inflammatory pain.[6]CFA-Induced Inflammatory Pain (Mouse) Complete Freund's Adjuvant (CFA) induces a localized, chronic inflammation and mimics persistent inflammatory pain states.[6]
Metabolic Disease Inhibits adipocyte differentiation and lipid accumulation.[4]Diet-Induced Obesity (DIO) (Mouse/Rat) High-fat diet (HFD) feeding in strains like C57BL/6 mice induces obesity, insulin resistance, and dyslipidemia, closely mimicking human metabolic syndrome.[19][20]
Lowers blood glucose and enhances antioxidant status in diabetic rats.Streptozotocin (STZ)-Induced Diabetes (Rat) STZ is a chemical toxic to pancreatic β-cells, inducing a state of hyperglycemia that models Type 1 diabetes.[3]
Neurodegeneration Protects neurons against Aβ- and oxidative stress-induced toxicity.[7][8]Senescence-Accelerated Mouse Prone 8 (SAMP8) Exhibits age-related learning and memory deficits, serving as a model for sporadic Alzheimer's disease and cognitive decline. Used to validate 3,5-DCQA's cognitive-enhancing effects.[2][7][21]

Part 3: Detailed Methodologies and Protocols

This section provides step-by-step protocols for the preparation and administration of 3,5-DCQA and a sample workflow for an anti-inflammatory study.

Preparation of 3,5-DCQA Formulation

The causality behind formulation choice is critical for ensuring solubility, stability, and bioavailability.

  • Vehicle Selection: For oral administration, 3,5-DCQA can often be dissolved or suspended in purified water or a 0.5% carboxymethylcellulose (CMC) solution. For intraperitoneal injections, a sterile, isotonic vehicle such as phosphate-buffered saline (PBS) is required to prevent osmotic stress and irritation.

  • Solubility Test: Before preparing the final formulation, perform a small-scale solubility test to determine the optimal concentration. If solubility is low, co-solvents (e.g., a small percentage of DMSO or PEG400) may be considered, but their potential toxicity and effects on the disease model must be evaluated.

  • Preparation Protocol:

    • Weigh the required amount of 3,5-DCQA powder in a sterile container.

    • Gradually add the chosen vehicle while vortexing or sonicating to aid dissolution.

    • For suspensions, ensure the formulation is homogenous before each administration.

    • For IP injections, the final formulation must be sterile-filtered through a 0.22 µm syringe filter.

    • Prepare fresh solutions daily unless stability data indicates otherwise.

Administration Protocols

Proper administration technique is essential for animal welfare and data validity.[22]

Oral gavage ensures direct and accurate dosing into the stomach.[22]

  • Materials:

    • Appropriately sized oral gavage needles (e.g., 20-22G for adult mice, flexible plastic or stainless steel with a ball tip).[23]

    • Syringes (1 mL).

  • Procedure:

    • Weigh the mouse to calculate the precise dosing volume. The maximum recommended volume is typically 10 mL/kg.[22][24]

    • Pre-measure the insertion depth by holding the gavage needle alongside the mouse, from the corner of the mouth to the last rib. Mark this depth on the needle.[22]

    • Properly restrain the mouse, ensuring the head and body form a straight line to facilitate passage into the esophagus.[22]

    • Gently insert the gavage needle into the diastema (gap between incisors and molars) and advance it along the roof of the mouth. The mouse will often swallow, which helps guide the needle into the esophagus.[24]

    • Advance the needle to the pre-measured depth without resistance. If resistance is met, withdraw and reposition. Do not force the needle.[22]

    • Slowly administer the substance over 2-3 seconds.[24]

    • Gently withdraw the needle along the same path.

    • Monitor the mouse for 10-15 minutes post-procedure for any signs of distress.[24][25]

IP injection allows for rapid absorption into the systemic circulation.

  • Materials:

    • Appropriately sized needles (e.g., 23-25G for rats).[26]

    • Syringes (3 mL).

  • Procedure:

    • Weigh the rat to calculate the dosing volume. The maximum recommended volume is 10 mL/kg.[26]

    • Restrain the rat in dorsal recumbency (on its back), tilting the head slightly downward to shift the abdominal organs.[27]

    • Identify the injection site in the lower right abdominal quadrant to avoid the cecum and urinary bladder.[26][28] Disinfect the site with 70% alcohol.[27]

    • Insert the needle, bevel up, at a 30-40° angle to the abdominal wall.[26]

    • Gently pull back on the plunger (aspirate) to ensure no fluid (blood or urine) is drawn. If fluid appears, withdraw and use a fresh needle and syringe at a new site.[27][29]

    • If aspiration is clear, depress the plunger to administer the substance.

    • Withdraw the needle and return the animal to its cage, monitoring for any adverse reactions.

Table 2: Recommended Administration Parameters for Rodents
ParameterMouseRatSource
Oral Gavage Needle 20-24G, 1-1.5" length16-18G, 2-3" length[22][23]
Max Oral Volume 10 mL/kg10-20 mL/kg[22][23]
IP Injection Needle 25-27G23-25G[26]
Max IP Volume 10 mL/kg10 mL/kg[26]

Part 4: Experimental Workflow & Data Visualization

A logical and well-documented workflow is the backbone of a reproducible study.

Diagram: General In Vivo Experimental Workflow

G cluster_0 Phase 1: Preparation cluster_1 Phase 2: Induction & Treatment cluster_2 Phase 3: Endpoint Analysis A Ethical Approval (IACUC) B Animal Acclimatization (1-2 weeks) A->B C Randomization into Treatment Groups B->C D Baseline Measurements (e.g., body weight, paw volume) C->D E Disease Model Induction (e.g., Carrageenan, HFD) D->E F Treatment Administration (Vehicle, 3,5-DCQA, Positive Control) E->F G In-life Measurements (e.g., behavioral tests, pain sensitivity) F->G H Euthanasia & Sample Collection (Blood, Tissues) G->H I Ex Vivo Analysis (Histology, ELISA, Western Blot) H->I J Data Analysis & Interpretation I->J

Caption: A generalized workflow for in vivo efficacy studies.

Example Protocol: Carrageenan-Induced Paw Edema in Rats
  • Animals: Male Wistar or Sprague-Dawley rats (180-220g).

  • Acclimatization: House animals for at least one week under standard conditions (12h light/dark cycle, controlled temperature and humidity, ad libitum access to food and water).

  • Grouping: Randomize animals into groups (n=6-8 per group):

    • Group 1: Vehicle control (e.g., 0.5% CMC, PO)

    • Group 2: 3,5-DCQA (e.g., 25 mg/kg, PO)

    • Group 3: 3,5-DCQA (e.g., 50 mg/kg, PO)

    • Group 4: Positive control (e.g., Indomethacin, 10 mg/kg, PO)

  • Procedure:

    • Measure the baseline paw volume of the right hind paw using a plethysmometer.

    • Administer the vehicle, 3,5-DCQA, or positive control by oral gavage 60 minutes before carrageenan injection.

    • Induce inflammation by injecting 0.1 mL of 1% λ-carrageenan solution subcutaneously into the sub-plantar region of the right hind paw.

    • Measure paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

    • Calculate the percentage inhibition of edema for each group relative to the vehicle control group.

  • Endpoint Analysis: At the end of the experiment, animals can be euthanized to collect paw tissue for histopathological analysis (H&E staining for inflammatory cell infiltration) and biochemical analysis (e.g., measuring levels of TNF-α, IL-1β, and myeloperoxidase (MPO)).

Part 5: Key Signaling Pathways and Mechanistic Insights

Understanding the molecular mechanisms of 3,5-DCQA is crucial for interpreting in vivo results. Several signaling pathways have been implicated in its biological effects.

Diagram: Nrf2/HO-1 Pathway in Anti-Adipogenesis

3,5-DCQA has been shown to inhibit adipogenesis by increasing the expression of the antioxidant enzyme heme oxygenase-1 (HO-1) via the transcription factor Nrf2.[4]

G DCQA 3,5-DCQA Nrf2 Nrf2 Activation DCQA->Nrf2 Induces HO1 HO-1 Expression Nrf2->HO1 Upregulates MCE Mitotic Clonal Expansion (MCE) HO1->MCE Inhibits Adipo Adipocyte Differentiation MCE->Adipo Leads to Lipid Lipid Accumulation Adipo->Lipid Results in

Caption: 3,5-DCQA inhibits adipogenesis via the Nrf2/HO-1 pathway.

This pathway provides specific molecular markers (Nrf2, HO-1) that can be measured in adipose tissue from DIO animals treated with 3,5-DCQA to confirm its mechanism of action in vivo. Similarly, its neuroprotective effects have been linked to the activation of the PI3K/Akt signaling pathway, providing another set of targets for ex vivo analysis in brain tissue.[10]

Conclusion

The successful in vivo evaluation of 3,5-dicaffeoylquinic acid requires a multi-faceted approach grounded in scientific rigor and ethical responsibility. This guide provides a foundational framework, from the selection of disease-relevant animal models to the execution of precise experimental protocols. By understanding the causality behind each experimental choice—be it the selection of a vehicle, the route of administration, or the specific molecular endpoints for analysis—researchers can generate high-quality, reproducible data. Such robust preclinical evidence is indispensable for validating the therapeutic potential of 3,5-DCQA and advancing its journey from a promising natural compound to a potential clinical candidate.

References

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  • El-Far, A. H., et al. (2022). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications. Pharmaceuticals. Retrieved from [Link]

  • Lazzarini, A., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. International Journal of Molecular Sciences. Retrieved from [Link]

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  • Lee, J. H., et al. (2005). Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell death in SH-SY5Y cells. Phytotherapy Research. Retrieved from [Link]

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Sources

Method

Protocol for Assessing the Anti-inflammatory Activity of 3,5-Dicaffeoylquinic Acid in RAW 264.7 Macrophages

An Application Scientist's Guide Abstract This application note provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals to assess the anti-inflammatory properties of 3...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Scientist's Guide

Abstract

This application note provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals to assess the anti-inflammatory properties of 3,5-dicaffeoylquinic acid (3,5-diCQA). We present a series of validated protocols using the murine macrophage cell line RAW 264.7, a standard model for studying inflammation. The guide details the rationale and step-by-step methodologies for evaluating cytotoxicity, quantifying key inflammatory mediators such as nitric oxide (NO) and pro-inflammatory cytokines (TNF-α, IL-6), and elucidating the underlying molecular mechanisms by examining the NF-κB and MAPK signaling pathways. This document is designed to ensure scientific integrity through self-validating experimental design, including critical controls and data interpretation insights.

Scientific Rationale: Targeting Inflammation in Macrophages

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic diseases.[1] Macrophages are central players in the inflammatory process. The RAW 264.7 murine macrophage cell line is an extensively used in vitro model to screen for anti-inflammatory compounds because it reliably mimics the inflammatory response of primary macrophages when stimulated with bacterial lipopolysaccharide (LPS).[2][3]

LPS, a component of Gram-negative bacteria cell walls, binds to Toll-like receptor 4 (TLR4) on the macrophage surface. This binding event triggers a cascade of intracellular signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[4]

  • NF-κB Pathway: In resting cells, NF-κB (a heterodimer, most commonly of p65 and p50 subunits) is sequestered in the cytoplasm by an inhibitory protein, IκBα. LPS stimulation leads to the phosphorylation and subsequent degradation of IκBα.[5][6] This frees NF-κB to translocate into the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[4][5][7][8]

  • MAPK Pathway: The MAPK family, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38, are also activated by LPS.[9][10] These kinases phosphorylate various transcription factors that work in concert with NF-κB to regulate the expression of inflammatory mediators.[11][12][13]

3,5-dicaffeoylquinic acid (3,5-diCQA), a natural phenolic compound, has demonstrated potent anti-inflammatory effects.[14] It is hypothesized that 3,5-diCQA exerts its activity by suppressing the activation of both the NF-κB and MAPK pathways, thereby reducing the production of NO, TNF-α, and IL-6.[13][15] This protocol is designed to rigorously test this hypothesis.

LPS_Signaling_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 MAPKKK MAPKKK (e.g., TAK1) TLR4->MAPKKK IKK IKK Complex TLR4->IKK MAPKK MAPKK (MKK3/6, MEK) MAPKKK->MAPKK P MAPK MAPK (p38, ERK, JNK) MAPKK->MAPK P p65_p50_nuc p65/p50 MAPK->p65_p50_nuc Activate IkBa_p65 IκBα-p65/p50 IKK->IkBa_p65 P on IκBα p65_p50 p65/p50 IkBa_p65->p65_p50 IκBα Degradation p65_p50->p65_p50_nuc Translocation diCQA 3,5-diCQA diCQA->MAPKKK Inhibits diCQA->IKK Inhibits DNA DNA p65_p50_nuc->DNA Binds Genes Pro-inflammatory Genes (iNOS, COX-2, TNF-α, IL-6) DNA->Genes Transcription

Caption: LPS-induced NF-κB and MAPK signaling pathways in macrophages.

Experimental Workflow Overview

A systematic approach is essential for reliable results. The workflow begins by establishing a safe dose range for the test compound, followed by assessing its impact on key inflammatory markers and finally, investigating the molecular targets.

Experimental_Workflow cluster_assays 4. Assessment of Inflammatory Response A 1. Cell Culture RAW 264.7 Maintenance B 2. Cytotoxicity Assay (MTT) Determine non-toxic concentrations of 3,5-diCQA A->B C 3. Inflammatory Challenge Pre-treat with 3,5-diCQA, then stimulate with LPS B->C D Nitric Oxide (NO) Measurement (Griess Assay) C->D E Cytokine Quantification (TNF-α, IL-6 by ELISA) C->E F 5. Mechanistic Analysis (Western Blot) Analyze phosphorylation of p65, IκBα, p38, ERK, JNK C->F

Caption: Overall experimental workflow for assessing 3,5-diCQA.

Detailed Experimental Protocols

Protocol 1: Cell Culture and Maintenance of RAW 264.7 Macrophages

Rationale: Consistent and healthy cell cultures are the foundation of reproducible results. Following a strict aseptic technique and maintaining cells in their logarithmic growth phase is critical.

  • Materials:

    • RAW 264.7 cell line

    • Dulbecco's Modified Eagle Medium (DMEM)

    • 10% Fetal Bovine Serum (FBS)

    • 1% Penicillin-Streptomycin solution

    • 0.25% Trypsin-EDTA

    • Phosphate-Buffered Saline (PBS), sterile

    • Cell culture flasks (T-75) and plates (96-well, 24-well, 6-well)

  • Procedure:

    • Culture RAW 264.7 cells in T-75 flasks with DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

    • Incubate at 37°C in a humidified atmosphere with 5% CO₂.

    • Subculture cells every 2-3 days, or when they reach 80-90% confluency.

    • To passage, wash cells with PBS, then detach using a cell scraper (RAW 264.7 cells are semi-adherent; trypsin is often not required but can be used gently if needed).

    • Resuspend cells in fresh medium and seed into new flasks or plates at the required density.

Protocol 2: Assessment of Cell Viability using MTT Assay

Rationale: It is crucial to distinguish between anti-inflammatory effects and cytotoxic effects. The MTT assay measures the metabolic activity of cells, which correlates with cell viability.[16] This ensures that any observed reduction in inflammatory markers is due to the specific action of 3,5-diCQA and not simply because the cells are dead or unhealthy.[17][18]

  • Procedure:

    • Seed RAW 264.7 cells into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate overnight.[19]

    • Remove the medium and replace it with fresh medium containing various concentrations of 3,5-diCQA (e.g., 1, 5, 10, 25, 50, 100 µM). Include a "vehicle control" (medium with the solvent used to dissolve 3,5-diCQA, e.g., DMSO) and a "medium only" blank.

    • Incubate for 24 hours (this should match the longest treatment time in your inflammation assays).

    • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[17][20]

    • Carefully aspirate the medium.

    • Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the purple formazan crystals.[18][19]

    • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[16]

    • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background noise.[16][17]

    • Calculate cell viability as a percentage of the vehicle control.

Data Table: MTT Assay
Treatment Group Replicate 1 (Abs 570nm) Replicate 2 (Abs 570nm) Replicate 3 (Abs 570nm) Average Viability (%)
Vehicle Control100
3,5-diCQA (1 µM)
3,5-diCQA (10 µM)
3,5-diCQA (50 µM)
3,5-diCQA (100 µM)
Protocol 3: Measurement of Nitric Oxide (NO) Production via Griess Assay

Rationale: During inflammation, iNOS expression is upregulated, leading to a large and sustained production of NO.[14] NO is a highly reactive and unstable molecule, but it quickly oxidizes to stable metabolites, primarily nitrite (NO₂⁻).[21] The Griess assay is a simple and reliable colorimetric method to quantify nitrite in the cell culture supernatant as an indirect measure of NO production.[22][23]

  • Procedure:

    • Seed RAW 264.7 cells in a 96-well plate at 1-2 x 10⁵ cells/well and incubate overnight.[24]

    • Pre-treat the cells with non-toxic concentrations of 3,5-diCQA (determined from the MTT assay) for 1-2 hours.

    • Stimulate the cells with LPS (e.g., 100 ng/mL to 1 µg/mL) for 24 hours.[2][25] Include the following controls:

      • Untreated cells (negative control)

      • LPS only (positive control)

      • 3,5-diCQA only (to check for direct effects)

    • After incubation, collect 50-100 µL of the cell culture supernatant.

    • In a new 96-well plate, mix the supernatant with an equal volume of Griess Reagent (typically a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine).[2][21]

    • Incubate in the dark at room temperature for 10-15 minutes.

    • Measure the absorbance at 540-570 nm.[21][22]

    • Quantify the nitrite concentration by comparing the absorbance values to a standard curve generated using known concentrations of sodium nitrite.

Data Table: Griess Assay
Treatment Group Replicate 1 (Abs 540nm) Replicate 2 (Abs 540nm) Replicate 3 (Abs 540nm) Nitrite Conc. (µM)
Untreated Control
LPS Only
LPS + 3,5-diCQA (X µM)
LPS + 3,5-diCQA (Y µM)
Protocol 4: Quantification of Pro-inflammatory Cytokines (TNF-α, IL-6) by ELISA

Rationale: TNF-α and IL-6 are key pro-inflammatory cytokines whose production is tightly regulated by the NF-κB and MAPK pathways.[1][26] Measuring their secretion into the culture medium provides a direct assessment of the inflammatory response. The Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive method for this quantification.[27][28]

  • Procedure:

    • Prepare cell culture supernatants as described in Protocol 3 (a 24-hour LPS stimulation is generally appropriate for cytokine production).[29]

    • Use a commercial sandwich ELISA kit for murine TNF-α and IL-6. Always follow the manufacturer's specific instructions.

    • General Principle:

      • A 96-well plate is pre-coated with a capture antibody specific to the target cytokine (e.g., anti-TNF-α).

      • Standards and cell culture supernatants are added to the wells, and the cytokine is captured by the antibody.

      • The plate is washed, and a biotinylated detection antibody is added, which binds to a different epitope on the captured cytokine.

      • After another wash, a streptavidin-HRP conjugate is added, which binds to the biotin.[27]

      • A final wash is performed, followed by the addition of a chromogenic substrate (like TMB). The HRP enzyme catalyzes a color change.[30]

      • The reaction is stopped with an acid solution, and the absorbance is measured (typically at 450 nm).

    • Calculate the cytokine concentrations in your samples by interpolating from the standard curve generated with recombinant cytokines provided in the kit.[31]

Protocol 5: Analysis of NF-κB and MAPK Signaling by Western Blot

Rationale: To confirm that 3,5-diCQA's anti-inflammatory effects are mediated through the inhibition of NF-κB and MAPK pathways, Western blotting is used to measure the phosphorylation status of key signaling proteins. Phosphorylation is a critical step in the activation of these pathways.[6] We will assess p-IκBα (a marker of IKK activity), p-p65 (a marker of NF-κB activation), and the phosphorylated forms of ERK, JNK, and p38.[15][32]

  • Procedure:

    • Seed RAW 264.7 cells in 6-well plates and grow to 80-90% confluency.

    • Pre-treat with 3,5-diCQA for 1-2 hours.

    • Stimulate with LPS (1 µg/mL) for a shorter duration (e.g., 15-60 minutes), as phosphorylation events are rapid.[7][25]

    • Wash cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.

    • Determine protein concentration using a BCA or Bradford assay.

    • Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.[33]

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

    • Incubate the membrane with primary antibodies overnight at 4°C. Use antibodies specific for:

      • Phospho-p65 (Ser536)[6]

      • Total p65

      • Phospho-IκBα

      • Total IκBα

      • Phospho-p38, Phospho-ERK, Phospho-JNK

      • Total p38, Total ERK, Total JNK

      • β-actin or GAPDH (as a loading control)

    • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[33]

    • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

    • Quantify band intensity using software like ImageJ. Normalize the phosphorylated protein levels to the total protein levels to determine the specific activation status.[34]

Data Interpretation and Expected Outcomes

  • Cytotoxicity: 3,5-diCQA should show minimal cytotoxicity at the concentrations used for anti-inflammatory assays. Concentrations that reduce viability by more than 10-15% should be avoided to ensure the observed effects are specific.

  • NO and Cytokine Production: In the LPS-only group, a significant increase in NO, TNF-α, and IL-6 is expected compared to the untreated control. Treatment with 3,5-diCQA should result in a dose-dependent reduction of these inflammatory mediators.

  • Signaling Pathways: LPS stimulation should rapidly increase the phosphorylation of IκBα, p65, p38, ERK, and JNK. Pre-treatment with 3,5-diCQA is expected to significantly attenuate this LPS-induced phosphorylation, confirming its inhibitory effect on the NF-κB and MAPK signaling pathways.[13][15]

By following this comprehensive guide, researchers can robustly characterize the anti-inflammatory activity and molecular mechanisms of 3,5-diCQA, providing a solid foundation for further pre-clinical development.

References

  • MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. Retrieved from [Link]

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  • MAPK Signaling in Inflammatory Cytokines Pathways. (2024). Assay Genie. Retrieved from [Link]

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  • Towers, C. (n.d.). MAPK Signaling Links Autophagy and Inflammation. Bio-Techne. Retrieved from [Link]

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  • Nitric Oxide Assay. (n.d.). Bio-protocol. Retrieved from [Link]

  • Adamson, S. E., et al. (2018). LPS-stimulated NF-κB p65 dynamic response marks the initiation of TNF expression and transition to IL-10 expression in RAW 264.7 macrophages. Physiological Reports, 6(21), e13914. Retrieved from [Link]

  • Bryan, N. S., & Grisham, M. B. (2007). Methods to Detect Nitric Oxide and its Metabolites in Biological Samples. Free Radical Biology and Medicine, 43(5), 645–657. Retrieved from [Link]

  • Protocol Griess Test. (2019). protocols.io. Retrieved from [Link]

  • Jones, E., et al. (2006). Modulation of LPS stimulated NF-kappaB mediated Nitric Oxide production by PKCε and JAK2 in RAW macrophages. Journal of Inflammation, 3, 1. Retrieved from [Link]

  • A detail protocol for LPS to stimulate RAW 264.7 to measure for TNF alpha? (2018). ResearchGate. Retrieved from [Link]

  • Tsikas, D. (2017). Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay. Molecules, 22(10), 1609. Retrieved from [Link]

  • Lee, D. S., et al. (2023). 2-Bromo-5-Hydroxy-4-Methoxybenzaldehyde Exhibits Anti-Inflammatory Effects Through the Inactivation of ERK, JNK, and NF-kB Pathways in RAW 264.7 Cells. Marine Drugs, 21(5), 284. Retrieved from [Link]

  • Kim, J. B., et al. (2014). Regulation of Proinflammatory Mediators via NF-κB and p38 MAPK-Dependent Mechanisms in RAW 264.7 Macrophages by Polyphenol Components Isolated from Korea Lonicera japonica THUNB. Evidence-Based Complementary and Alternative Medicine, 2014, 729214. Retrieved from [Link]

  • Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. (2014). ResearchGate. Retrieved from [Link]

  • Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. (2014). Journal of the Korean Society for Applied Biological Chemistry, 57, 435–441. Retrieved from [Link]

  • Wan, C., et al. (2019). Anti-inflammatory effects of dicaffeoylquinic acids from Ilex kudingcha on lipopolysaccharide-treated RAW264.7 macrophages and potential mechanisms. Food and Chemical Toxicology, 125, 314-322. Retrieved from [Link]

  • Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants. (2020). National Cancer Institute. Retrieved from [Link]

  • Chae, G. Y., et al. (2021). Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae. Biomolecules & Therapeutics, 29(1), 76–86. Retrieved from [Link]

  • Anti-inflammatory effects of dicaffeoylquinic acids from Ilex kudingcha on lipopolysaccharide-treated RAW264.7 macrophages and potential mechanisms. (2019). ResearchGate. Retrieved from [Link]

  • Kim, H. G., et al. (2015). Compound K Inhibits the Lipopolysaccharide-Induced Inflammatory Responses in Raw 264.7 Cell Line and Zebrafish. Molecules, 20(7), 12626–12640. Retrieved from [Link]

  • Lee, Y. J., et al. (2021). Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation. Nutrients, 13(10), 3537. Retrieved from [Link]

  • Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2. (2023). Journal of Inflammation Research, 16, 4287–4300. Retrieved from [Link]

  • ELISA analysis of TNF-α and IL-6 cytokine production by THP-1... (n.d.). ResearchGate. Retrieved from [Link]

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  • The Western blotting analysis of the phosphorylation levels of P65 and... (n.d.). ResearchGate. Retrieved from [Link]

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Application

Introduction: A Natural Compound's Potential in the Fight Against Neurodegeneration

An In-Depth Guide to Investigating the Neuroprotective Properties of 3,5-Dicaffeoylquinic Acid in SH-SY5Y Cells Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by the progressive loss o...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide to Investigating the Neuroprotective Properties of 3,5-Dicaffeoylquinic Acid in SH-SY5Y Cells

Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by the progressive loss of neuronal structure and function. A key pathological driver in these conditions is oxidative stress, where an imbalance between reactive oxygen species (ROS) and the body's antioxidant defenses leads to cellular damage.[1] The human neuroblastoma SH-SY5Y cell line is a cornerstone of in vitro neurological research, prized for its ability to model neuronal injury and degeneration.[2][3]

3,5-Dicaffeoylquinic acid (3,5-DCQA), a naturally occurring polyphenolic compound found in various plants, has emerged as a promising neuroprotective agent.[4][5] It exhibits potent antioxidant and anti-inflammatory activities, positioning it as a compelling candidate for therapeutic development.[6][7][8][9] This guide serves as a comprehensive resource for researchers, providing the scientific rationale and detailed protocols to investigate the neuroprotective mechanisms of 3,5-DCQA using the SH-SY5Y cell model.

Unraveling the Mechanism: How 3,5-DCQA Protects Neuronal Cells

The neuroprotective efficacy of 3,5-DCQA stems from its multifaceted action on cellular pathways that govern survival, apoptosis, and stress response. Understanding these mechanisms is crucial for designing robust experiments.

  • Combating Oxidative Stress: 3,5-DCQA directly scavenges harmful free radicals and can restore levels of intracellular glutathione (GSH), a critical endogenous antioxidant.[1][4][10]

  • Inhibiting Apoptosis: The compound has been shown to prevent programmed cell death by inhibiting the activation of caspase-3, a key executioner enzyme in the apoptotic cascade.[1] It also modulates the balance of pro- and anti-apoptotic proteins, favoring cell survival.

  • Modulating Key Signaling Pathways: 3,5-DCQA influences intracellular signaling to promote neuronal resilience. It activates pro-survival pathways like PI3K/Akt and regulates the mitogen-activated protein kinase (MAPK) cascades, which are deeply involved in cellular responses to stress.[11][12][13][14][15] Furthermore, studies suggest it can enhance cellular energy metabolism by up-regulating phosphoglycerate kinase-1 (PGK1), leading to increased ATP production.[16][17]

The following diagram illustrates the key signaling pathways influenced by 3,5-DCQA in a neuroprotective context.

G Toxin Neurotoxic Insult (e.g., H₂O₂, Aβ) ROS ↑ Reactive Oxygen Species (Oxidative Stress) Toxin->ROS Induces MAPK MAPK Pathways (JNK, p38 - Pro-Apoptotic) Toxin->MAPK Activates Bax ↑ Bax/Bcl-2 Ratio (Pro-Apoptotic) Toxin->Bax Increases DCQA 3,5-Dicaffeoylquinic Acid (3,5-DCQA) DCQA->ROS Scavenges PI3K_Akt PI3K / Akt Pathway (Pro-Survival) DCQA->PI3K_Akt Activates DCQA->MAPK Inhibits DCQA->Bax Decreases PGK1 ↑ PGK1 / ATP Production DCQA->PGK1 Upregulates ROS->MAPK Apoptosis Apoptosis / Cell Death PI3K_Akt->Apoptosis Inhibits Survival Cell Survival PI3K_Akt->Survival Promotes Caspase3 ↑ Caspase-3 Activation MAPK->Caspase3 Activates Bax->Caspase3 Promotes Caspase3->Apoptosis Executes PGK1->Survival Promotes

Caption: Neuroprotective signaling pathways modulated by 3,5-DCQA.

Core Experimental Protocols: A Step-by-Step Guide

This section provides detailed methodologies for conducting a comprehensive investigation into the neuroprotective effects of 3,5-DCQA.

Protocol 1: SH-SY5Y Cell Culture and Maintenance

Rationale: Proper cell culture technique is the foundation of reproducible results. SH-SY5Y cells require careful handling to maintain their neuroblast-like phenotype and prevent spontaneous differentiation, which can alter their response to stimuli.[18]

Materials:

  • SH-SY5Y cells (e.g., ATCC® CRL-2266™)

  • Complete Growth Medium: 1:1 mixture of Ham's F-12 and DMEM, 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, 1% Non-Essential Amino Acids (NEAA).

  • Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺-free

  • Trypsin-EDTA (0.25%)

  • Cryopreservation Medium: 90% FBS, 10% DMSO

Procedure:

  • Thawing Cells:

    • Rapidly thaw a cryovial of cells in a 37°C water bath.

    • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium.

    • Centrifuge at 200 x g for 5 minutes.[19]

    • Aspirate the supernatant and resuspend the cell pellet in fresh medium. Seed into a T-75 flask.

  • Passaging Cells:

    • Culture cells at 37°C with 5% CO₂. Change the medium every 2-3 days.

    • Expert Insight: Passage cells when they reach 70-80% confluency to prevent cell clumping and maintain a healthy growth rate.[18]

    • Aspirate the medium and wash the cell monolayer once with PBS.

    • Add 2-3 mL of Trypsin-EDTA and incubate at 37°C for 3-5 minutes, or until cells begin to detach.

    • Neutralize the trypsin by adding 6-8 mL of complete growth medium.

    • Gently pipette the cell suspension to create a single-cell suspension.

    • Seed new flasks at a subcultivation ratio of 1:4 to 1:10.[20]

  • Cryopreservation:

    • Prepare a cell suspension as described in the passaging steps.

    • Centrifuge and resuspend the cell pellet in cold cryopreservation medium at a concentration of ~5 x 10⁶ cells/mL.

    • Aliquot into cryovials and place in a controlled-rate freezing container at -80°C overnight before transferring to liquid nitrogen for long-term storage.

Protocol 2: Induction and Treatment for Neuroprotection Assays

Rationale: To evaluate a neuroprotective agent, a reliable model of neuronal injury is required. Hydrogen peroxide (H₂O₂) is widely used to induce oxidative stress-mediated cell death.[1][12][21] Pre-treatment with 3,5-DCQA allows for the assessment of its ability to prevent this damage.

Procedure:

  • Cell Seeding: Seed SH-SY5Y cells into the appropriate culture plates (e.g., 96-well for viability assays, 6-well for protein analysis) at a density that will result in ~70% confluency on the day of the experiment. Allow cells to adhere for 24 hours.[22]

  • 3,5-DCQA Pre-treatment:

    • Prepare stock solutions of 3,5-DCQA in DMSO and dilute to final working concentrations in serum-free medium.

    • Aspirate the medium from the cells and replace it with medium containing various concentrations of 3,5-DCQA (e.g., 1, 5, 10, 25 µM). Include a vehicle control (DMSO at the highest concentration used).

    • Incubate for 12-24 hours.[22]

  • Induction of Neurotoxicity:

    • After the pre-treatment period, remove the 3,5-DCQA-containing medium.

    • Add fresh medium containing the neurotoxic agent (e.g., 400 µM H₂O₂).[22]

    • Experimental Groups:

      • Control (untreated cells)

      • Vehicle Control + Toxin

      • 3,5-DCQA only (at the highest concentration)

      • 3,5-DCQA (various concentrations) + Toxin

    • Incubate for the designated time (e.g., 3-6 hours for H₂O₂).[22]

  • Proceed to downstream analysis (e.g., MTT, Caspase-3 assay, Western blot).

Protocol 3: Assessment of Cell Viability (MTT Assay)

Rationale: The MTT assay is a colorimetric method that measures the activity of mitochondrial reductase enzymes, providing a quantitative assessment of cell viability and metabolic activity.[22]

Procedure:

  • Following the treatment protocol in a 96-well plate, carefully aspirate the medium from all wells.

  • Add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate at 37°C for 4 hours, protected from light.

  • Aspirate the MTT solution. Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 490 nm using a microplate reader.[22]

  • Calculate cell viability as a percentage relative to the untreated control group.

Protocol 4: Quantification of Apoptosis

Method A: Caspase-3 Activity Assay

Rationale: Caspase-3 is a primary executioner caspase.[23] Measuring its activity provides direct evidence of apoptosis induction and its inhibition by a test compound.

Procedure (Colorimetric):

  • Culture and treat cells in 6-well plates.

  • Lyse the cells using the cold lysis buffer provided in a commercial kit (e.g., from Abcam, Sigma-Aldrich, or MP Biomedicals).[24][25]

  • Incubate the cell lysate on ice for 15-20 minutes.

  • Centrifuge at 16,000 x g for 15 minutes at 4°C to pellet cell debris.[25]

  • Transfer the supernatant (containing the protein) to a fresh tube and determine the protein concentration.

  • In a 96-well plate, add 50-100 µg of protein per well. Adjust the volume with lysis buffer.

  • Add the reaction buffer containing the colorimetric substrate DEVD-pNA.[24]

  • Incubate at 37°C for 1-2 hours, protected from light.

  • Measure the absorbance at 405 nm. The increase in absorbance is proportional to caspase-3 activity.

Method B: Western Blot for Bcl-2/Bax Ratio

Rationale: The ratio of the anti-apoptotic protein Bcl-2 to the pro-apoptotic protein Bax is a critical determinant of cell fate. A higher ratio favors survival, while a lower ratio promotes apoptosis.[26][27]

Procedure:

  • Lyse treated cells and quantify protein concentration as described above.

  • Denature 20-40 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with primary antibodies for Bax (e.g., ~21 kDa) and Bcl-2 (e.g., ~26 kDa).[26] Use an antibody for a housekeeping protein (e.g., β-actin, ~42 kDa) as a loading control.[26][27]

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Perform densitometric analysis of the bands using imaging software. Calculate the Bax/Bcl-2 ratio for each sample after normalizing to the loading control.[28]

Protocol 5: Analysis of Pro-Survival Signaling (Western Blot)

Rationale: Investigating the phosphorylation state of key proteins like Akt and ERK provides insight into the upstream signaling mechanisms activated by 3,5-DCQA to promote cell survival.[11][12][29]

Procedure:

  • Perform cell lysis, protein quantification, and Western blotting as described in Protocol 4B.

  • Probe separate membranes with primary antibodies for both the phosphorylated and total forms of the target proteins (e.g., anti-phospho-Akt (Ser473) and anti-total Akt; anti-phospho-p44/42 MAPK (ERK1/2) and anti-total p44/42 MAPK).

  • Expert Insight: It is critical to calculate the ratio of the phosphorylated (active) form to the total protein for each target. This normalization accounts for any differences in total protein expression between samples and accurately reflects the activation state of the pathway.

Experimental Workflow and Data Interpretation

A well-structured experiment is key to generating clear, interpretable data. The following workflow diagram and data summary table provide a framework for your investigation.

G cluster_assays 4. Downstream Assays start Start culture 1. Culture SH-SY5Y Cells (to 70-80% confluency) start->culture pretreat 2. Pre-treat with 3,5-DCQA (or vehicle) for 12-24h culture->pretreat induce 3. Induce Neurotoxicity (e.g., H₂O₂) for 3-6h pretreat->induce viability Cell Viability (MTT Assay) induce->viability apoptosis Apoptosis Analysis (Caspase-3, Bax/Bcl-2) induce->apoptosis signaling Signaling Pathways (p-Akt, p-ERK Western Blot) induce->signaling analyze 5. Data Analysis & Interpretation viability->analyze apoptosis->analyze signaling->analyze end Conclusion analyze->end

Caption: A typical experimental workflow for assessing 3,5-DCQA.

Expected Outcomes

The following table summarizes the anticipated results from these experiments, providing a clear hypothesis-driven framework for data interpretation.

ParameterControl GroupToxin-Treated Group3,5-DCQA + Toxin GroupRationale
Cell Viability (MTT) 100%↓ (e.g., ~50-60%)↑ (Dose-dependent rescue)3,5-DCQA mitigates toxin-induced cell death.[1]
Caspase-3 Activity Baseline↑ (Significant increase)↓ (Dose-dependent reduction)3,5-DCQA inhibits a key executioner of apoptosis.[1]
Bax/Bcl-2 Ratio Low↑ (Increased ratio)↓ (Ratio restored towards baseline)3,5-DCQA shifts the balance towards cell survival.[13][15]
p-Akt / Total Akt Ratio Baseline↓ (Decreased or no change)↑ (Significant increase)3,5-DCQA activates the pro-survival PI3K/Akt pathway.[12][13]
p-ERK / Total ERK Ratio Baseline↑ or ↓ (Context-dependent)↑ (Restored or increased)3,5-DCQA can modulate MAPK signaling to promote survival.[12]

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for validating the neuroprotective effects of 3,5-dicaffeoylquinic acid in the SH-SY5Y cell model. By systematically assessing cell viability, apoptosis, and key signaling pathways, researchers can generate compelling data on its mechanism of action. The expected outcomes—increased cell survival, reduced apoptotic markers, and activation of pro-survival signaling—would strongly support the therapeutic potential of 3,5-DCQA. These in vitro findings can lay the groundwork for more complex investigations, including studies in differentiated neuron-like SH-SY5Y cells, primary neuronal cultures, and ultimately, in vivo models of neurodegenerative disease.

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Method

Application Notes &amp; Protocols: Leveraging 3,5-Dicaffeoylquinic Acid in Oxidative Stress Research

Audience: Researchers, scientists, and drug development professionals. Abstract: Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify these reactive pr...

Author: BenchChem Technical Support Team. Date: January 2026

Audience: Researchers, scientists, and drug development professionals.

Abstract: Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify these reactive products, is a key pathological driver in a multitude of diseases, including neurodegenerative disorders, cardiovascular disease, and cancer. 3,5-Dicaffeoylquinic acid (3,5-DCQA), a potent polyphenolic compound found in various plants, has emerged as a significant instrument for studying and mitigating the effects of oxidative stress.[1][2][3] This document provides a comprehensive guide to the application of 3,5-DCQA, detailing its mechanisms of action and providing robust, field-tested protocols for its use in cellular models of oxidative stress.

Scientific Foundation: Mechanism of Action

3,5-DCQA exerts its protective effects against oxidative stress through a dual-pronged approach: direct radical scavenging and, more significantly, the modulation of endogenous antioxidant defense pathways.

1.1. Direct Antioxidant Activity: Chemically, 3,5-DCQA is a powerful antioxidant capable of directly neutralizing free radicals. This activity is quantifiable through standard in vitro assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays, where it demonstrates potent efficacy.[4]

1.2. Upregulation of Cellular Defenses via the Nrf2-Keap1 Pathway: The primary biological mechanism of 3,5-DCQA involves the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a master regulator of the cellular antioxidant response.[5][6]

  • Under Basal Conditions: Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its continuous degradation.

  • 3,5-DCQA-Mediated Activation: 3,5-DCQA induces a conformational change in Keap1, disrupting the Keap1-Nrf2 complex. This frees Nrf2 from degradation, allowing it to translocate into the nucleus.[7]

  • Antioxidant Gene Expression: Within the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of numerous target genes. This transcriptional activation leads to the synthesis of a suite of protective enzymes, most notably Heme Oxygenase-1 (HO-1) and NAD(P)H: Quinone Oxidoreductase 1 (NQO1), which collectively fortify the cell against oxidative insults.[5][6][8]

1.3. Modulation of Pro-Survival Signaling: Beyond the Nrf2 pathway, studies have shown that 3,5-DCQA can protect cells from oxidative stress-induced apoptosis by activating pro-survival signaling cascades, such as the PI3K/Akt pathway.[1][2][9][10] This adds another layer to its cytoprotective profile, making it a multifaceted tool for investigation.

Visualizing the Science

To better understand the molecular interactions and experimental design, the following diagrams illustrate the key pathway and a typical research workflow.

Nrf2 Signaling Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Keap1_Nrf2 Keap1-Nrf2 Complex Nrf2_free Nrf2 Keap1_Nrf2->Nrf2_free Dissociation Degradation Ubiquitination & Proteasomal Degradation Keap1_Nrf2->Degradation Basal State Nrf2_nuc Nrf2 Nrf2_free->Nrf2_nuc Translocation Keap1 Keap1 ARE ARE (Antioxidant Response Element) Nrf2_nuc->ARE Binds to HO1_NQO1 HO-1, NQO1, etc. ARE->HO1_NQO1 Upregulates Transcription ROS Oxidative Stress (ROS) HO1_NQO1->ROS Neutralizes DCQA 3,5-Dicaffeoylquinic Acid DCQA->Keap1_Nrf2 Inhibits Binding ROS->Keap1_Nrf2 Induces

Caption: Nrf2 pathway activation by 3,5-DCQA.

Experimental Workflow A 1. Cell Culture (e.g., SH-SY5Y, H9C2) B 2. Treatment Pre-incubate with 3,5-DCQA (various concentrations) + Vehicle Control A->B Seed & Adhere C 3. Induction of Oxidative Stress Add Stressor (e.g., H₂O₂, TBHP) B->C Allow Pre-treatment D 4. Endpoint Analysis C->D Incubate E Cell Viability Assay (MTT) D->E F ROS Measurement (DCFH-DA Assay) D->F G Mechanism Validation (Western Blot for Nrf2, HO-1) D->G

Caption: General workflow for assessing 3,5-DCQA efficacy.

Data Presentation: Quantitative Insights

Summarizing quantitative data is crucial for experimental design and comparison.

Table 1: In Vitro Antioxidant Capacity of 3,5-DCQA

Assay Type Metric Reported Value Source
DPPH Radical Scavenging IC₅₀ 4.26 µg/mL [4]
ABTS Radical Scavenging TEAC Value 0.9974 [4]

| Ferric Reducing Antioxidant Power (FRAP) | Activity | 3.84 mmole Trolox equivalent/g |[4] |

Table 2: Exemplary Cytoprotective Effects of 3,5-DCQA in Cellular Models

Cell Line Oxidative Stressor 3,5-DCQA Concentration Key Finding Source
H9C2 Cardiomyocytes Tert-butyl hydroperoxide (TBHP) 5, 10, 20 µM Dose-dependent protection from apoptosis; increased cell viability. [1][2]
SH-SY5Y Neuroblastoma Hydrogen Peroxide (H₂O₂) Not specified Attenuated neuronal death and caspase-3 activation. [11][12]
3T3-L1 Preadipocytes Differentiation Cocktail 10 µM Increased expression of Nrf2 and HO-1. [6]

| Depressive Mouse Model | Corticosterone | Not specified | Reduced ROS production by inhibiting MAO-A and MAO-B. |[3] |

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for core experiments.

Protocol 1: Preparation of 3,5-DCQA Stock Solution

Causality: A high-concentration, sterile stock solution in an appropriate solvent is essential for accurate and repeatable dosing in cell culture. Dimethyl sulfoxide (DMSO) is the solvent of choice due to its high solubilizing capacity and compatibility with most cell lines at low final concentrations.[6][13]

Materials:

  • 3,5-Dicaffeoylquinic acid (powder)

  • Dimethyl sulfoxide (DMSO), sterile, cell culture grade

  • Sterile microcentrifuge tubes or vials

Procedure:

  • Calculation: Determine the mass of 3,5-DCQA required for a desired stock concentration (e.g., 10 mM). The molecular weight of 3,5-DCQA is 516.45 g/mol .

    • For 1 mL of a 10 mM stock: Mass (mg) = 10 mmol/L * 0.001 L * 516.45 g/mol * 1000 mg/g = 5.16 mg.

  • Weighing: In a sterile environment (e.g., a biological safety cabinet), accurately weigh the calculated mass of 3,5-DCQA powder and place it into a sterile vial.

  • Dissolving: Add the appropriate volume of sterile DMSO (e.g., 1 mL for a 10 mM stock) to the vial.

  • Solubilization: Vortex the vial thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can assist if necessary.

  • Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C, protected from light. The solution is stable for at least 6 months under these conditions.

  • Vehicle Control: Crucially , all experiments must include a "vehicle control" group, which is treated with the same final concentration of DMSO as the highest dose of 3,5-DCQA used, but without the compound itself.[13] This ensures that any observed effects are due to 3,5-DCQA and not the solvent.

Protocol 2: Cell Viability Assessment (MTT Assay)

Causality: This assay quantifies cell viability by measuring the metabolic activity of mitochondria. NAD(P)H-dependent oxidoreductases in viable cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[14] This protocol is used to determine the non-toxic dose range of 3,5-DCQA and to measure its protective effect against a lethal oxidative challenge.

Materials:

  • Cells cultured in a 96-well plate

  • 3,5-DCQA working solutions (diluted from stock in culture medium)

  • Oxidative stressor (e.g., H₂O₂, TBHP)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5x10³ to 1x10⁴ cells/well) and allow them to adhere overnight.

  • Pre-treatment: Remove the culture medium and replace it with medium containing various concentrations of 3,5-DCQA (e.g., 1, 5, 10, 20 µM) and a vehicle control. Incubate for a pre-determined time (e.g., 2-24 hours).

  • Induce Stress: For protection experiments, add the oxidative stressor (e.g., 100 µM H₂O₂) directly to the wells containing 3,5-DCQA and incubate for the desired period (e.g., 4-24 hours). Include a "stressor only" control group.

  • MTT Incubation: Remove the treatment medium. Add 100 µL of fresh serum-free medium and 10 µL of MTT stock solution (final concentration 0.5 mg/mL) to each well.[14] Incubate for 3-4 hours at 37°C, protected from light, allowing formazan crystals to form.

  • Solubilization: Carefully aspirate the medium. Add 100-150 µL of solubilization solution to each well to dissolve the purple crystals. Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measurement: Read the absorbance on a microplate reader at a wavelength between 550 and 600 nm (e.g., 570 nm or 590 nm).[14] A reference wavelength of >650 nm can be used to subtract background noise.

  • Analysis: Calculate cell viability as a percentage relative to the untreated control group after subtracting the background absorbance from wells with medium only.

Protocol 3: Intracellular ROS Measurement (DCFH-DA Assay)

Causality: This assay directly measures intracellular ROS levels. The cell-permeable probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) is deacetylated by cellular esterases to non-fluorescent DCFH. In the presence of ROS, DCFH is rapidly oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[15] The fluorescence intensity is directly proportional to the level of intracellular ROS.

Materials:

  • Cells cultured in a black, clear-bottom 96-well plate

  • 3,5-DCQA working solutions

  • Oxidative stressor

  • DCFH-DA probe (stock solution in DMSO, e.g., 10 mM)

  • Hanks' Balanced Salt Solution (HBSS) or PBS

  • Fluorescence microplate reader or flow cytometer

Procedure:

  • Seeding and Treatment: Seed cells and treat with 3,5-DCQA and/or an oxidative stressor as described in the MTT protocol (Steps 1-3).

  • Probe Loading: Remove the treatment medium and gently wash the cells once with warm PBS.

  • Prepare a working solution of DCFH-DA (e.g., 10-20 µM) in pre-warmed serum-free medium or PBS.[16] Add 100 µL of this working solution to each well.

  • Incubate the plate for 30-45 minutes at 37°C in the dark.[16]

  • Measurement: Remove the DCFH-DA solution and wash the cells once with PBS. Add 100 µL of PBS or phenol red-free medium to each well.[16]

  • Immediately measure the fluorescence intensity using a microplate reader with an excitation wavelength of ~485-495 nm and an emission wavelength of ~519-535 nm.[15][17][18]

  • Analysis: Express ROS levels as a percentage relative to the "stressor only" control group after background subtraction. A decrease in fluorescence in the 3,5-DCQA-treated groups indicates an antioxidant effect.

Protocol 4: Western Blotting for Nrf2 and HO-1

Causality: This technique validates the mechanism of action by detecting changes in the protein expression levels of Nrf2 and its downstream target, HO-1. An increase in these proteins following 3,5-DCQA treatment provides strong evidence for the activation of the Nrf2-ARE pathway.

Materials:

  • Cells cultured in 6-well plates or larger flasks

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA or Bradford protein assay kit

  • SDS-PAGE equipment and reagents

  • PVDF membranes

  • Blocking buffer (e.g., 3-5% Bovine Serum Albumin (BSA) or non-fat milk in TBST)

  • Primary antibodies (anti-Nrf2, anti-HO-1, anti-β-actin or anti-GAPDH)

  • HRP-conjugated secondary antibodies

  • ECL (Enhanced Chemiluminescence) detection substrate

  • Imaging system (e.g., ChemiDoc)

Procedure:

  • Cell Treatment and Lysis: Treat cells grown in 6-well plates with 3,5-DCQA for the desired time (e.g., 6-24 hours). Wash cells with ice-cold PBS and lyse them using RIPA buffer.[19] Scrape the cells, collect the lysate, and centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet cell debris.

  • Protein Quantification: Determine the protein concentration of the supernatant using a Bradford or BCA assay.[19]

  • SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer. Load the samples onto an SDS-polyacrylamide gel and run electrophoresis to separate proteins by size.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.[19]

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[19]

  • Antibody Incubation: Incubate the membrane with primary antibodies (diluted in blocking buffer as per manufacturer's recommendation) overnight at 4°C on a shaker.

  • Washing and Secondary Antibody: Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Wash the membrane again three times with TBST. Apply the ECL detection substrate and capture the chemiluminescent signal using an imaging system.[19]

  • Analysis: Quantify the band intensities using densitometry software (e.g., ImageJ).[19] Normalize the protein of interest (Nrf2, HO-1) to the loading control (β-actin) to determine relative expression levels.

References

  • Barrick Lab. (n.d.). Measuring Intracellular Reactive Oxygen Species (ROS). Michigan State University. Retrieved from [Link]

  • Bio-protocol. (2021). Western Blotting of Nrf2 and HO-1. Retrieved from [Link]

  • Bi, Y., et al. (2018). 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Food & Nutrition Research, 62. Retrieved from [Link]

  • Kim, S. S., et al. (2005). Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell death in SH-SY5Y cells. Phytotherapy Research, 19(3), 243-245. Retrieved from [Link]

  • CliniSciences. (n.d.). ROS Assay Kit Protocol. Retrieved from [Link]

  • JoVE. (2021). Quantification of Reactive Oxygen Species Using 2′,7′-Dichlorofluorescein Diacetate Probe and Flow-Cytometry in Müller Glial Cells. Retrieved from [Link]

  • Yang, S. G., et al. (2020). Nrf2/HO-1-inductive Preventive Effect of 3,5-dicaffeoylquinic Acid, Antioxidant Compound from Green Coffee Beans, on Dimethylnitrosamine-induced Liver Fibrosis in Rats. Journal of Food and Nutrition Research, 8(9), 528-535. Retrieved from [Link]

  • Bio-protocol. (n.d.). Detection of Intracellular Reactive Oxygen Species (CM-H2DCFDA). Retrieved from [Link]

  • Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

  • Miccadei, S., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. International Journal of Molecular Sciences, 22(19), 10737. Retrieved from [Link]

  • Bi, Y., et al. (2018). 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Food & Nutrition Research, 62. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • ResearchGate. (n.d.). Nrf2/Keap1 pathway activation under normal conditions and after treatment with dicaffeoylquinic acids. Retrieved from [Link]

  • Chondrex, Inc. (n.d.). MTT Cell Proliferation and Viability Assay Kit. Retrieved from [Link]

  • Food & Nutrition Research. (2018). View of 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Retrieved from [Link]

  • PubMed. (2018). 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Retrieved from [Link]

  • Lee, K. E., et al. (2022). Anti-Wrinkling Effect of 3,4,5-tri-O-caffeoylquinic Acid from the Roots of Nymphoides peltata through MAPK/AP-1, NF-κB, and Nrf2 Signaling in UVB-Irradiated HaCaT Cells. Antioxidants, 11(11), 2139. Retrieved from [Link]

  • ResearchGate. (2015). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. Retrieved from [Link]

  • Lee, B., et al. (2020). Dicaffeoylquinic acids alleviate memory loss via reduction of oxidative stress in stress-hormone-induced depressive mice. Pharmacological Research, 161, 105252. Retrieved from [Link]

  • ResearchGate. (n.d.). Neuroprotective effect of 3,5-di-O-caffeoylquinic acid on SH-SY5Y cells and senescence-accelerated-prone mice 8 through the up-regulation of phosphoglycerate kinase-1. Retrieved from [Link]

  • Bolisetty, S., et al. (2014). Nuclear Heme Oxygenase-1 (HO-1) Modulates Subcellular Distribution and Activation of Nrf2, Impacting Metabolic and Anti-oxidant Defenses. Journal of Biological Chemistry, 289(29), 20333–20349. Retrieved from [Link]

  • E3S Web of Conferences. (2024). Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca. Retrieved from [Link]

  • ResearchGate. (n.d.). In vitro data on antioxidant properties of DCQAs across different studies. Retrieved from [Link]

  • PubMed. (2011). Preparative isolation and purification of dicaffeoylquinic acids from the Ainsliaea fragrans champ by high-speed counter-current chromatography. Retrieved from [Link]

  • ResearchGate. (n.d.). Western blot analysis of Nrf2 and HO-1. Retrieved from [Link]

  • Frontiers. (2020). Activation of Nrf2/HO-1 Pathway by Nardochinoid C Inhibits Inflammation and Oxidative Stress in Lipopolysaccharide-Stimulated Macrophages. Retrieved from [Link]

  • PubMed Central. (2018). Antioxidant Activity In Vitro Guided Screening and Identification of Flavonoids Antioxidants in the Extract from Tetrastigma hemsleyanum Diels et Gilg. Retrieved from [Link]

  • ResearchGate. (n.d.). Western blotting (A) and relative protein expression of Nrf2, HO-1 and NQO-1 (B). Retrieved from [Link]

  • MDPI. (2022). DPPH Radical Scavenging Assay. Retrieved from [Link]

  • ResearchGate. (2005). Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell death in SH-SY5Y cells. Retrieved from [Link]

  • Google Patents. (n.d.). JP6466081B2 - 3,5-dicaffeoylquinic acid extraction method and 3,5-dicaffeoylquinic acid production method.

Sources

Application

Total Synthesis of 3,5-O-Dicaffeoylquinic Acid: A Detailed Protocol and Strategic Guide

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract 3,5-O-Dicaffeoylquinic acid (3,5-diCQA), a prominent member of the caffeoylquinic acid (CQA) family, is a naturally occurring p...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

3,5-O-Dicaffeoylquinic acid (3,5-diCQA), a prominent member of the caffeoylquinic acid (CQA) family, is a naturally occurring polyphenolic compound found in various plants, most notably coffee. These compounds are esters formed between caffeic acid and quinic acid.[1][2] 3,5-diCQA exhibits a range of compelling biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties, making it a molecule of significant interest for pharmaceutical and nutraceutical development.[3] However, its isolation from natural sources often results in low yields and impurities, and its inherent instability can complicate extraction processes.[4][5]

The chemical synthesis of 3,5-diCQA presents a formidable challenge due to the polyhydroxylated nature of both the quinic acid and caffeic acid moieties, requiring a sophisticated and strategic approach to protecting group chemistry to achieve regioselectivity.[6] This application note provides a detailed, step-by-step protocol for the total synthesis of 3,5-O-dicaffeoylquinic acid, based on the first reported total synthesis by Raheem et al.[7] The narrative explains the causality behind experimental choices, ensuring that the protocol is a self-validating system for researchers in organic synthesis and drug development.

Retrosynthetic Analysis and Strategic Overview

The synthesis of complex natural products like 3,5-diCQA necessitates a robust strategy that addresses the key challenges of regioselective esterification and the management of multiple reactive functional groups. The core of the quinic acid structure features four hydroxyl groups with varying reactivities (one tertiary and three secondary) and a carboxylic acid.[3] A direct esterification approach with caffeic acid is not feasible due to a lack of site selectivity.[6]

The chosen synthetic strategy, therefore, relies on a convergent approach where a differentially protected quinic acid derivative is prepared and subsequently coupled with protected caffeic acid synthons. The key disconnection points are the two ester linkages at the C3 and C5 positions of the quinic acid core.

The forward synthesis, as developed by Raheem et al., involves a nine-step sequence.[7] The central strategic elements are:

  • Protection of Quinic Acid: The C1-carboxyl and the C3/C4 hydroxyl groups of quinic acid are protected to isolate the C5 hydroxyl for the first esterification.

  • Knoevenagel Condensation: A pivotal Knoevenagel condensation is employed to construct the caffeoyl moieties directly onto a dimalonate ester of the protected quinic acid.[7] This elegantly forms the carbon skeleton of the side chains.

  • Global Deprotection: The synthesis culminates in a final deprotection step to unmask all hydroxyl groups and yield the target natural product.

Overall Synthetic Workflow

The workflow diagram below illustrates the high-level strategic plan for the synthesis, starting from commercially available (-)-quinic acid.

G quinic_acid (-)-Quinic Acid protected_quinic Protected Quinic Acid (Methyl Ester, Acetonide) quinic_acid->protected_quinic Protection Steps (1-3) dimalonate_ester Quinic Acid Dimalonate Ester protected_quinic->dimalonate_ester Malonation (Step 4) protected_dicaffeoyl Protected Dicaffeoyl Intermediate dimalonate_ester->protected_dicaffeoyl Knoevenagel Condensation (Key Step 5) final_product 3,5-O-Dicaffeoylquinic Acid protected_dicaffeoyl->final_product Deprotection Steps (6-9)

Caption: High-level workflow for the total synthesis of 3,5-O-Dicaffeoylquinic Acid.

Detailed Experimental Protocols and Mechanistic Rationale

This section provides a granular, step-by-step protocol for the synthesis. Each step includes an explanation of the underlying chemical principles, justifying the choice of reagents and conditions.

PART A: Preparation of the Protected Quinic Acid Core

The initial phase focuses on selectively protecting the quinic acid scaffold to expose the desired hydroxyl groups for subsequent reactions. This requires an orthogonal protecting group strategy, where different groups can be removed under distinct conditions without affecting others.[8][9]

Step 1: Methyl Ester Formation

  • Objective: To protect the carboxylic acid as a methyl ester, preventing its interference in subsequent base-mediated reactions.

  • Rationale: Fischer esterification is a classic and effective method for this transformation. Using methanol as both the solvent and reagent in the presence of an acid catalyst drives the equilibrium towards the ester product.

  • Protocol:

    • Suspend (-)-quinic acid (1.0 eq) in anhydrous methanol (approx. 0.2 M).

    • Add concentrated sulfuric acid (0.1 eq) dropwise at 0 °C.

    • Heat the mixture to reflux and stir for 4 hours, monitoring by TLC.

    • Cool the reaction to room temperature and neutralize with a saturated solution of sodium bicarbonate.

    • Remove methanol under reduced pressure.

    • Extract the aqueous residue with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the methyl quinate.

Step 2: Acetonide Protection of the 3,4-Diol

  • Objective: To selectively protect the cis-diol at the C3 and C4 positions.

  • Rationale: The cis-diol geometry at C3 and C4 is ideal for forming a cyclic acetal (acetonide) with 2,2-dimethoxypropane under acidic catalysis. This protection is robust but can be removed under acidic conditions, which are typically orthogonal to the conditions used for removing many other protecting groups.[10]

  • Protocol:

    • Dissolve the methyl quinate from Step 1 (1.0 eq) in anhydrous acetone.

    • Add 2,2-dimethoxypropane (1.5 eq) and a catalytic amount of p-toluenesulfonic acid (p-TSA, 0.05 eq).

    • Stir the mixture at room temperature for 6 hours.

    • Quench the reaction by adding solid sodium bicarbonate and stir for 15 minutes.

    • Filter the mixture and concentrate the filtrate under reduced pressure.

    • Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to afford the protected methyl 3,4-O-isopropylidene-quinate.

PART B: Synthesis and Coupling of the Caffeoyl Precursor

This phase involves preparing the key intermediate that will ultimately be transformed into the dicaffeoyl ester.

Step 3 & 4: Dimalonate Ester Formation

  • Objective: To esterify the free C1 (tertiary) and C5 (secondary) hydroxyl groups with Meldrum's acid, a precursor to the malonate group needed for the Knoevenagel condensation.

  • Rationale: This step prepares the quinic acid core for the key condensation reaction. Meldrum's acid is activated with DCC and DMAP for efficient esterification of the hydroxyl groups.

  • Protocol:

    • Dissolve the protected quinic acid from Step 2 (1.0 eq) in anhydrous dichloromethane (DCM).

    • Add Meldrum's acid (2.5 eq) and 4-(dimethylamino)pyridine (DMAP, 0.2 eq).

    • Cool the mixture to 0 °C and add N,N'-dicyclohexylcarbodiimide (DCC, 2.5 eq) portion-wise.

    • Allow the reaction to warm to room temperature and stir overnight.

    • Filter off the dicyclohexylurea (DCU) byproduct and wash the solid with cold DCM.

    • Concentrate the filtrate and purify by column chromatography to yield the dimalonate ester intermediate.

Step 5: Knoevenagel Condensation (The Key Step)

  • Objective: To form the two caffeoyl side chains simultaneously by condensing the dimalonate ester with a protected benzaldehyde derivative.

  • Rationale: The Knoevenagel condensation is a powerful carbon-carbon bond-forming reaction between an active methylene compound (here, the malonate ester) and an aldehyde.[7] Using a protected form of 3,4-dihydroxybenzaldehyde (e.g., as the acetonide) and a base catalyst like piperidine drives the reaction forward. This is followed by decarboxylation to yield the desired α,β-unsaturated ester system.

  • Protocol:

    • Dissolve the dimalonate ester from Step 4 (1.0 eq) and 3,4-(isopropylidenedioxy)benzaldehyde (2.2 eq) in anhydrous toluene.

    • Add a catalytic amount of piperidine (0.1 eq).

    • Heat the mixture to reflux with a Dean-Stark apparatus to remove water for 12 hours.

    • Cool the reaction, dilute with ethyl acetate, and wash sequentially with 1 M HCl, saturated sodium bicarbonate, and brine.

    • Dry the organic layer over sodium sulfate and concentrate.

    • Purify the residue by column chromatography to obtain the fully protected 3,5-O-dicaffeoylquinic acid derivative.

PART C: Final Deprotection Cascade

The final sequence involves the systematic removal of all protecting groups to reveal the natural product. The order of removal is critical.

Step 6-9: Sequential Deprotection

  • Objective: To remove the three types of protecting groups (methyl ester, catechol acetonides, and quinic acid acetonide) to yield the final product.

  • Rationale: An orthogonal deprotection strategy is essential.

    • Saponification (Step 6): The methyl ester is first hydrolyzed to the free carboxylic acid using a base like lithium hydroxide (LiOH).

    • Acidic Hydrolysis (Steps 7-9): The acetonide groups are acid-labile. A controlled treatment with an acid like trifluoroacetic acid (TFA) in water will cleave all three acetonide groups (the one on the quinic acid core and the two on the catechol moieties) to furnish the final product.[6]

  • Protocol:

    • Ester Hydrolysis: Dissolve the protected intermediate from Step 5 in a mixture of THF and water (3:1). Add lithium hydroxide (LiOH, 3.0 eq) and stir at room temperature until TLC indicates complete consumption of the starting material. Acidify the mixture with 1 M HCl to pH ~3 and extract with ethyl acetate. Dry and concentrate to obtain the carboxylic acid intermediate.

    • Acetonide Deprotection: Dissolve the carboxylic acid intermediate in a mixture of trifluoroacetic acid (TFA) and water (9:1). Stir at 0 °C for 2 hours.

    • Carefully remove the TFA/water under reduced pressure (co-evaporating with toluene can help remove residual TFA).

    • Purify the crude product using preparative HPLC or careful column chromatography on silica gel to yield pure 3,5-O-dicaffeoylquinic acid.

Data Summary and Characterization

The successful synthesis must be validated at each step through rigorous characterization. The following table summarizes the expected outcomes.

StepReaction TypeStarting MaterialProductExpected Yield (%)
1Fischer Esterification(-)-Quinic AcidMethyl Quinate>95%
2Acetal FormationMethyl QuinateMethyl 3,4-O-isopropylidene-quinate~85%
3-4EsterificationProtected QuinateQuinic Acid Dimalonate Ester~70%
5Knoevenagel CondensationDimalonate EsterProtected Dicaffeoyl Intermediate~60%
6SaponificationProtected Dicaffeoyl EsterCarboxylic Acid Intermediate>90%
7-9Acidic HydrolysisCarboxylic Acid Intermediate3,5-O-Dicaffeoylquinic Acid ~80%

Note: Yields are estimates based on typical outcomes for these reaction types and should be optimized.

Final product characterization should be performed using:

  • ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and stereochemistry.

  • High-Resolution Mass Spectrometry (HRMS): To confirm the exact molecular weight and elemental composition (C₂₅H₂₄O₁₂).

  • HPLC: To assess purity.

Conclusion

The total synthesis of 3,5-O-dicaffeoylquinic acid is a challenging but achievable endeavor that hinges on a well-designed protecting group strategy. The nine-step sequence detailed in this note, centered around a key Knoevenagel condensation, provides a reliable and reproducible pathway to this biologically important natural product.[7] This protocol serves as a foundational guide for researchers aiming to synthesize 3,5-diCQA and its analogs for further investigation in drug discovery and development programs. The strategic insights into managing polyfunctional molecules are broadly applicable to the synthesis of other complex polyphenols.

References

  • ResearchGate. (n.d.). Total synthesis of 3,5-O-dicaffeoylquinic acid and its derivatives.
  • Raheem, K. S., Botting, N. P., Williamson, G., & Barron, D. (2011). Total synthesis of 3,5-O-dicaffeoylquinic acid and its derivatives. Tetrahedron Letters, 52(52), 7175-7177.
  • MDPI. (2024). Discovery and Development of Caffeic Acid Analogs as Versatile Therapeutic Agents. Retrieved from [Link]

  • Oregon Health & Science University. (2021). Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. Retrieved from [Link]

  • ResearchGate. (n.d.). CQAs derivatives from the esterification of quinic acid and caffeic acid.
  • PubMed. (n.d.). Formation of ester and amine derivatives of 5-O-caffeoylquinic acid in the process of its simulated extraction. Retrieved from [Link]

  • MDPI. (2021). Advances in Production of Hydroxycinnamoyl-Quinic Acids: From Natural Sources to Biotechnology. Retrieved from [Link]

  • ACS Publications. (n.d.). Formation of Ester and Amine Derivatives of 5-O-Caffeoylquinic Acid in the Process of Its Simulated Extraction. Retrieved from [Link]

  • ResearchGate. (n.d.). 3,5‐Dicaffeoylquinic acid is synthesized from chlorogenic acid.
  • Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 16(4), 131.
  • Kocienski, P. J. (2004). Protecting Groups (3rd Edition). Georg Thieme Verlag.
  • ResearchGate. (n.d.). Synthesis of the Naturally Occurring (-)-1,3,5-Tri-O-Caffeoylquinic Acid.
  • Google Patents. (n.d.). JP6466081B2 - 3,5-dicaffeoylquinic acid extraction method and 3,5-dicaffeoylquinic acid production method.
  • Kadidae, L. O., et al. (2015). New route for synthesis of 3- and 5-caffeoylquinic acids via protected quinic acids. European Journal of Chemistry, 6(4), 367-373.
  • Kaliappan, K. P. (2020). Protecting Groups. IIT Bombay.
  • Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

  • Brummond, K. M., & DeForrest, J. E. (2007). Synthesis of the Naturally Occurring (–)-1,3,5-Tri-O-Caffeoylquinic Acid. Synlett, 2007(17), 2747-2749.

Sources

Method

Application Note &amp; Protocol: High-Purity Isolation of 3,5-Dicaffeoylquinic Acid (3,5-DCQA)

Introduction: The Significance of 3,5-Dicaffeoylquinic Acid 3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent member of the chlorogenic acid family, is a naturally occurring phenolic compound found in a variety of plants...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of 3,5-Dicaffeoylquinic Acid

3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent member of the chlorogenic acid family, is a naturally occurring phenolic compound found in a variety of plants, including coffee beans, artichokes, and sunflowers. Its growing importance in pharmacology and nutraceuticals stems from its diverse and potent biological activities, including antioxidant, anti-inflammatory, antiviral, and neuroprotective properties. The therapeutic potential of 3,5-DCQA has driven the need for robust and efficient purification methods to obtain high-purity isolates for research and drug development.

This document provides a comprehensive guide to the isolation and purification of 3,5-DCQA from natural sources, detailing advanced chromatographic techniques and offering insights into the rationale behind each step. The protocols described herein are designed to be self-validating, ensuring reproducibility and high-purity yields.

Foundational Principles: Extraction of Crude 3,5-DCQA

The initial step in isolating 3,5-DCQA is its extraction from a plant matrix. The choice of solvent and extraction method is critical for maximizing yield and minimizing the co-extraction of interfering compounds.

Rationale for Solvent Selection: 3,5-DCQA is a polar molecule due to its multiple hydroxyl and carboxylic acid groups. Therefore, polar solvents are most effective for its extraction. A hydroalcoholic solution, typically 70-80% ethanol or methanol, is often optimal. This solvent system provides a good balance of polarity to efficiently solubilize 3,5-DCQA while leaving behind highly nonpolar compounds like lipids and chlorophyll.

Protocol 2.1: Ultrasound-Assisted Extraction (UAE) of 3,5-DCQA from Helianthus tuberosus L. Leaves

This protocol is adapted from methodologies that have demonstrated high extraction efficiency.

  • Preparation of Plant Material:

    • Obtain fresh or dried leaves of Helianthus tuberosus L. (Jerusalem artichoke).

    • Grind the dried leaves into a fine powder (40-60 mesh) to increase the surface area for extraction.

  • Extraction Procedure:

    • Accurately weigh 10 g of the powdered plant material and place it into a 250 mL Erlenmeyer flask.

    • Add 100 mL of 70% (v/v) aqueous ethanol.

    • Place the flask in an ultrasonic bath.

    • Perform ultrasonication at a frequency of 40 kHz and a power of 250 W for 30 minutes at a controlled temperature of 50°C.

    • After extraction, centrifuge the mixture at 4000 rpm for 15 minutes.

    • Collect the supernatant. Repeat the extraction process on the residue two more times to ensure complete extraction.

    • Pool the supernatants.

  • Solvent Removal:

    • Concentrate the pooled extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to prevent thermal degradation of the target compound.

    • The resulting crude extract can then be lyophilized or proceed directly to the initial purification steps.

Multi-Stage Purification Strategy for High-Purity 3,5-DCQA

A multi-step chromatographic approach is typically necessary to achieve high purity (>98%) of 3,5-DCQA. This involves an initial enrichment step using macroporous resin chromatography, followed by high-resolution techniques like High-Speed Counter-Current Chromatography (HSCCC) or Preparative High-Performance Liquid Chromatography (Prep-HPLC).

Diagram: Overall Purification Workflow

PurificationWorkflow A Crude Plant Extract B Macroporous Resin Column Chromatography (Initial Enrichment) A->B Loading C Enriched Fraction (Containing 3,5-DCQA) B->C Elution with Ethanol Gradient D High-Speed Counter-Current Chromatography (HSCCC) C->D Primary Purification E Preparative HPLC (Final Polishing) C->E Alternative Primary Purification F High-Purity 3,5-DCQA (>98%) D->F Fraction Collection E->F Fraction Collection

Application

Application Notes &amp; Protocols for the Development of Functional Foods Fortified with 3,5-Dicaffeoylquinic Acid

Authored by: A Senior Application Scientist Abstract 3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent phenolic compound found in various plant species, is gaining significant attention for its potent pleiotropic bioacti...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: A Senior Application Scientist

Abstract

3,5-Dicaffeoylquinic acid (3,5-DCQA), a prominent phenolic compound found in various plant species, is gaining significant attention for its potent pleiotropic bioactivities. As a member of the dicaffeoylquinic acid family, it demonstrates robust antioxidant, anti-inflammatory, neuroprotective, and metabolism-regulating properties.[1][2] These attributes position 3,5-DCQA as a high-potential candidate for the development of next-generation functional foods and nutraceuticals aimed at promoting health and mitigating chronic disease risks. This document provides a comprehensive guide for researchers and product developers, outlining the scientific rationale, key experimental protocols, and critical formulation considerations for harnessing the benefits of 3,5-DCQA in functional food applications.

Introduction to 3,5-Dicaffeoylquinic Acid (3,5-DCQA)

3,5-Dicaffeoylquinic acid, also known as Isochlorogenic acid A, is an ester formed from caffeic acid and quinic acid.[3] Its chemical structure, featuring two caffeoyl moieties, is fundamental to its biological efficacy, particularly its strong antioxidant capacity, which often surpasses that of its monocaffeoyl counterparts.[4]

Natural Occurrence: 3,5-DCQA is naturally present in a wide array of plants. Notable dietary sources include coffee beans, sweet potatoes, and artichokes. It is also a key bioactive constituent in many medicinal plants such as Lonicera japonica (honeysuckle), Artemisia species, and Ligularia fischeri.[1][3][5][6][7]

Core Bioactivities:

  • Antioxidant: 3,5-DCQA is a powerful free radical scavenger and can upregulate endogenous antioxidant systems through pathways like the Nrf2 signaling cascade.[4][8][9]

  • Anti-inflammatory: It effectively reduces the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and various interleukins (ILs) in cellular and animal models.[4][5][10]

  • Neuroprotective: Studies have demonstrated its ability to protect neuronal cells from oxidative stress-induced damage and improve cognitive function in animal models of aging.[11][12][13]

  • Metabolic Regulation: Emerging evidence suggests 3,5-DCQA can inhibit adipogenesis (fat cell formation) and modulate glucose metabolism, indicating potential applications in managing metabolic disorders.[8][14]

Pre-formulation: Characterization and Quantification of 3,5-DCQA

Prior to formulation, it is imperative to accurately characterize and quantify the 3,5-DCQA active ingredient, whether in a purified form or within a plant extract.

Protocol 1: General Protocol for Extraction and Solid-Phase Enrichment of 3,5-DCQA

Rationale: This protocol describes a generalized method for extracting and concentrating 3,5-DCQA from a dried plant matrix. The choice of an ethanol-water mixture provides a good balance for extracting polar phenolic compounds while minimizing the co-extraction of highly nonpolar substances. Solid-phase extraction (SPE) is a critical step for cleanup and enrichment.

Materials:

  • Dried, powdered plant material

  • 70% Ethanol (v/v) in deionized water

  • Rotary evaporator

  • Solid-Phase Extraction (SPE) C18 cartridges

  • Methanol (HPLC grade)

  • Deionized water with 0.1% formic acid (HPLC grade)

  • Lyophilizer or vacuum oven

Procedure:

  • Extraction: Macerate 10 g of powdered plant material with 200 mL of 70% ethanol at room temperature for 24 hours with occasional agitation.

  • Filtration: Filter the mixture through Whatman No. 1 filter paper. Collect the filtrate.

  • Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C until the ethanol is completely removed, yielding a crude aqueous extract.

  • SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Sample Loading: Dilute the aqueous extract 1:1 with deionized water and load it onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 10 mL of deionized water to remove highly polar impurities like sugars.

  • Elution: Elute the enriched phenolic fraction, including 3,5-DCQA, with 10 mL of methanol.

  • Drying: Evaporate the methanol from the eluate and dry the final enriched extract using a lyophilizer or a vacuum oven. Store the dried extract at -20°C.

Protocol 2: Quantification of 3,5-DCQA by High-Performance Liquid Chromatography (HPLC)

Rationale: HPLC is the gold standard for the accurate quantification of phytochemicals. A reversed-phase C18 column is ideal for separating phenolic compounds. The use of a gradient elution with acidified mobile phases ensures good peak shape and resolution. Detection at 330 nm is optimal for dicaffeoylquinic acids.[9]

Instrumentation & Conditions:

  • HPLC System: With a UV-Vis or Photodiode Array (PDA) detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 330 nm.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

Gradient Elution Program:

Time (min)% Mobile Phase A% Mobile Phase B
09010
256040
301090
351090
409010

Procedure:

  • Standard Preparation: Prepare a stock solution of a certified 3,5-DCQA reference standard (e.g., 1 mg/mL in methanol). Create a series of dilutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL) to generate a calibration curve.

  • Sample Preparation: Accurately weigh and dissolve the extract (from Protocol 1) or the final food product in methanol to a known concentration. Filter through a 0.45 µm syringe filter before injection.

  • Analysis: Inject the standards and samples onto the HPLC system.

  • Quantification: Identify the 3,5-DCQA peak in the sample chromatogram by comparing its retention time with the standard. Calculate the concentration based on the peak area and the standard calibration curve.

In Vitro Bioactivity Screening

In vitro assays are essential for confirming the biological activity of the 3,5-DCQA ingredient and for screening potential formulations.

Protocol 3: DPPH Radical Scavenging Activity Assay

Rationale: This assay provides a rapid and reliable method to measure the free radical scavenging (antioxidant) capacity of a compound. 3,5-DCQA, with its multiple hydroxyl groups, is expected to show strong activity.[4][9]

Materials:

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH) solution (0.1 mM in methanol).

  • 3,5-DCQA extract/pure compound dissolved in methanol.

  • Trolox or Ascorbic Acid as a positive control.

  • 96-well microplate.

  • Microplate reader.

Procedure:

  • In a 96-well plate, add 100 µL of various concentrations of the 3,5-DCQA sample or standard (e.g., Trolox).

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 (where A_control is the absorbance of DPPH solution with methanol, and A_sample is the absorbance of DPPH with the sample).

  • Determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Table 1: Representative Antioxidant Activity of Dicaffeoylquinic Acids

CompoundAssayIC50 Value (µM)Source
3,5-Dicaffeoylquinic acid DPPH Scavenging71.8[9]
3,5-Dicaffeoylquinic acid Superoxide Inhibition (Neutrophils)1.92[9]
Key Signaling Pathways for Bioactivity

Understanding the mechanism of action is crucial for substantiating health claims. 3,5-DCQA exerts its effects by modulating key cellular signaling pathways.

Nrf2_Pathway ROS Oxidative Stress (ROS) Keap1 Keap1 ROS->Keap1 Induces Dissociation DCQA 3,5-DCQA DCQA->Keap1 Promotes Dissociation Nrf2 Nrf2 Keap1->Nrf2 Sequesters ARE Antioxidant Response Element (ARE) Nrf2->ARE Translocates to Nucleus & Binds Antioxidant_Enzymes Antioxidant Enzymes (e.g., HO-1, GSH) ARE->Antioxidant_Enzymes Activates Transcription

Caption: Nrf2 antioxidant response pathway activated by 3,5-DCQA.

Inflammatory_Pathway LPS LPS (Inflammatory Stimulus) JAK2 JAK2 LPS->JAK2 Activates DCQA 3,5-DCQA DCQA->JAK2 Inhibits STAT3 STAT3 JAK2->STAT3 Phosphorylates p_STAT3 p-STAT3 STAT3->p_STAT3 Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6, MCP3) p_STAT3->Cytokines Upregulates Transcription

Caption: Inhibition of JAK/STAT inflammatory pathway by 3,5-DCQA.[10]

In Vivo Efficacy and Formulation Design

While in vitro data is valuable, in vivo studies are necessary to understand bioavailability, metabolism, and efficacy in a whole-organism context.

Pharmacokinetics and Bioavailability

A critical consideration for functional food development is whether the active compound can be absorbed by the body to exert its effect. Studies in rats have shown that 3,5-DCQA is orally bioavailable, although the rate is relatively low (estimated at 1.7 ± 1.4%).[2] Upon absorption, it undergoes metabolism, including hydrolysis and methylation.[1][15] This underscores the importance of formulation strategies that can protect the molecule and enhance its absorption.

InVivo_Workflow Model Animal Model Selection (e.g., SAMP8 for neuro-aging, CFA-induced pain model) Formulation Formulation & Dosing (e.g., oral gavage of 3,5-DCQA in vehicle) Model->Formulation Treatment Treatment Period (e.g., daily for 4 weeks) Formulation->Treatment Endpoints Endpoint Analysis Treatment->Endpoints Behavior Behavioral Tests (e.g., Morris water maze) Endpoints->Behavior Biochem Biochemical Assays (e.g., ELISA for cytokines) Endpoints->Biochem Histo Histology (e.g., tissue staining) Endpoints->Histo

Caption: Generalized workflow for an in vivo efficacy study.

Formulation Considerations for Food Products
  • Stability: 3,5-DCQA can be susceptible to degradation and isomerization under certain conditions, such as heat processing.[7] Cooking methods can alter the profile of dicaffeoylquinic acid isomers in foods like sweet potatoes.[7] Encapsulation technologies (e.g., liposomes, complex coacervation) can be employed to protect 3,5-DCQA during processing and digestion.

  • Solubility & Matrix Effects: The solubility of 3,5-DCQA in different food matrices (e.g., aqueous beverages vs. lipid-based products) must be evaluated.[9] Its interaction with proteins, fats, and carbohydrates can impact both its stability and bioavailability.

  • Taste Profile: Phenolic compounds can contribute a bitter or astringent taste. Sensory analysis and the use of taste-masking agents may be required depending on the final concentration in the food product.

  • Regulatory Compliance: Ensure that the source of 3,5-DCQA and its intended use level are compliant with food safety regulations in the target market (e.g., GRAS status in the USA).

Conclusion

3,5-Dicaffeoylquinic acid presents a compelling, science-backed ingredient for the functional food market. Its well-documented antioxidant and anti-inflammatory mechanisms provide a strong foundation for developing products targeting cellular health, cognitive function, and metabolic balance. Successful commercialization will depend on rigorous quality control, scientifically sound efficacy testing, and intelligent formulation design that addresses the challenges of stability and bioavailability. The protocols and insights provided herein offer a robust framework for researchers and developers to unlock the full potential of this remarkable phytochemical.

References

  • Kim, J. H., et al. (2005). Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell death in SH-SY5Y cells. Phytotherapy Research, 19(3), 243–245. [Link]

  • Yashiro, K., et al. (2012). Neuroprotective effects of 3,5-di-o-caffeoylquinic acid in vitro and in vivo. Journal of Alzheimer's Disease, 32(4), 943-955. [Link]

  • Park, S., et al. (2021). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. Journal of the Korean Society of Food Science and Nutrition, 50(10), 1085-1093. [Link]

  • Yashiro, K., et al. (2012). Neuroprotective effect of 3,5-di-O-caffeoylquinic acid on SH-SY5Y cells and senescence-accelerated-prone mice 8 through the up-regulation of phosphoglycerate kinase-1. Neuroscience Letters, 522(2), 119-124. [Link]

  • Raineri, M., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. International Journal of Molecular Sciences, 22(16), 8847. [Link]

  • Grienke, U., et al. (2023). Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 14, 1159313. [Link]

  • Lee, J. H., et al. (2018). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. ResearchGate. [Link]

  • Lee, G., et al. (2022). 3,5-Dicaffeoylquinic acid attenuates microglial activation-mediated inflammatory pain by enhancing autophagy through the suppression of MCP3/JAK2/STAT3 signaling. Biomedicine & Pharmacotherapy, 153, 113549. [Link]

  • Clifford, M. N., et al. (2020). Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. Comprehensive Reviews in Food Science and Food Safety, 19(5), 2465-2516. [Link]

  • Lee, S. Y., et al. (2011). Neuroprotective Effect of Caffeoylquinic Acids from Artemisia princeps Pampanini against Oxidative Stress-Induced Toxicity in PC-12 Cells. Journal of Food Science, 76(2), C250-C256. [Link]

  • Eid, H. M., et al. (2021). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications. Molecules, 26(21), 6433. [Link]

  • Wang, Y., et al. (2020). Metabolism pathway of 3, 5‐O‐dicaffeoylquinic acid (3, 5‐O‐DCQA) based on EC‐Q‐TOF‐MS and EC‐LC‐Q‐TOF‐MS/MS. ResearchGate. [Link]

  • Islam, M. S., et al. (2022). Effects of Cooking Methods on Caffeoylquinic Acids and Radical Scavenging Activity of Sweet Potato. Foods, 11(23), 3847. [Link]

  • Grienke, U., et al. (2023). Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 14. [Link]

  • National Center for Biotechnology Information. (n.d.). 3,5-Dicaffeoylquinic acid. PubChem. [Link]

  • Li, Y., et al. (2018). 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Food & Function, 9(10), 5249-5257. [Link]

Sources

Method

Application Notes and Protocols for the Formulation of (-)-3,5-Dicaffeoylquinic Acid for In Vivo Delivery

Introduction: The Therapeutic Promise and Formulation Challenge of (-)-3,5-Dicaffeoylquinic Acid (-)-3,5-Dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic acid A, is a naturally occurring polyphenolic compou...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Therapeutic Promise and Formulation Challenge of (-)-3,5-Dicaffeoylquinic Acid

(-)-3,5-Dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic acid A, is a naturally occurring polyphenolic compound found in a variety of plants, including coffee, artichoke, and sweet potato tubers.[1][2] It is a member of the dicaffeoylquinic acid (DCQA) family, which are esters of quinic acid and caffeic acid.[1] 3,5-DCQA has garnered significant attention from the scientific community for its diverse and potent biological activities, including antioxidant, anti-inflammatory, antiviral, and hepatoprotective properties.[3][4] Preclinical studies have demonstrated its potential in mitigating conditions such as acute lung injury and liver fibrosis, as well as inhibiting adipogenesis.[3][4][5]

Despite its promising therapeutic profile, the clinical translation of 3,5-DCQA is significantly hampered by its poor oral bioavailability.[1] This limitation is primarily attributed to its low aqueous solubility and potential degradation in the gastrointestinal tract.[6][7] Pharmacokinetic studies have shown that the bioavailability of 3,5-DCQA after oral administration is estimated to be as low as 1.7 ± 1.4%.[1] Furthermore, like many polyphenols, 3,5-DCQA is susceptible to metabolism by the gut microflora, which can alter its structure and activity before it reaches systemic circulation.[8][9]

To overcome these challenges and unlock the full therapeutic potential of 3,5-DCQA, advanced formulation strategies are imperative. This guide provides a comprehensive overview of several state-of-the-art formulation approaches designed to enhance the in vivo delivery of this promising natural compound. We will delve into the rationale behind each strategy, provide detailed, step-by-step protocols for their implementation, and discuss critical characterization techniques to ensure formulation quality and performance. The methodologies presented herein are intended to serve as a practical resource for researchers, scientists, and drug development professionals working to translate the therapeutic promise of 3,5-DCQA into tangible clinical applications.

Physicochemical Properties of (-)-3,5-Dicaffeoylquinic Acid

A thorough understanding of the physicochemical properties of an active pharmaceutical ingredient (API) is fundamental to rational formulation design. The table below summarizes the key properties of 3,5-DCQA.

PropertyValueSource
Molecular Formula C₂₅H₂₄O₁₂[3][10]
Molecular Weight 516.5 g/mol [3][10]
Appearance Crystalline solid / White to light yellow powder[10][11]
Solubility DMSO: 50 mg/mL, Ethanol: 50 mg/mL, DMF: 71 mg/mL, PBS (pH 7.2): 25 mg/mL[3][10]
LogP (ALOGPS) 2.05[12]
pKa (strongest acidic) 3.28[13]

The limited aqueous solubility of 3,5-DCQA, particularly at physiological pH, underscores the primary challenge for its oral delivery. The following sections will explore formulation strategies designed to address this critical issue.

Formulation Strategies for Enhanced In Vivo Delivery

Several advanced formulation technologies can be employed to improve the oral bioavailability of poorly soluble compounds like 3,5-DCQA. These include lipid-based systems such as nanoemulsions, liposomes, and solid lipid nanoparticles (SLNs), as well as polymer-based systems like amorphous solid dispersions (ASDs).

Nanoemulsion Formulations

Nanoemulsions are oil-in-water (o/w) or water-in-oil (w/o) dispersions with droplet sizes typically in the range of 20-200 nm.[14][15] For lipophilic compounds like 3,5-DCQA, o/w nanoemulsions can significantly enhance oral absorption by presenting the drug in a solubilized form, increasing its surface area for dissolution, and potentially facilitating lymphatic uptake, thereby bypassing first-pass metabolism.[7][16][17]

  • Enhanced Solubilization: The oil phase of the nanoemulsion serves as a solvent for 3,5-DCQA, overcoming its poor aqueous solubility.

  • Increased Surface Area: The small droplet size provides a large interfacial surface area, which can lead to faster dissolution and absorption in the gastrointestinal tract.[14]

  • Protection from Degradation: Encapsulation within the oil droplets can protect 3,5-DCQA from enzymatic and pH-mediated degradation in the gut.

  • Improved Permeability: The presence of surfactants and the small droplet size can enhance the permeability of 3,5-DCQA across the intestinal epithelium.

G cluster_0 Preparation cluster_1 Characterization A Dissolve 3,5-DCQA and Lipophilic Excipients in Oil Phase C Coarse Emulsion Formation (High-Shear Mixing) A->C B Dissolve Hydrophilic Surfactant in Aqueous Phase B->C D Nanoemulsion Formation (High-Pressure Homogenization) C->D E Droplet Size and Polydispersity Index (DLS) D->E F Zeta Potential Analysis D->F G Encapsulation Efficiency (HPLC) D->G H Morphology (TEM) D->H I Stability Studies D->I

Caption: Workflow for Nanoemulsion Formulation and Characterization.

Materials:

  • (-)-3,5-Dicaffeoylquinic acid (≥95% purity)

  • Medium-chain triglycerides (MCT) oil (e.g., Capryol™ 90)

  • Lecithin (e.g., soy or egg lecithin)

  • Polysorbate 80 (Tween® 80)

  • Deionized water

  • Ethanol

Equipment:

  • Magnetic stirrer with heating plate

  • High-shear mixer (e.g., Ultra-Turrax®)

  • High-pressure homogenizer or microfluidizer

  • Dynamic Light Scattering (DLS) instrument

  • Transmission Electron Microscope (TEM)

  • High-Performance Liquid Chromatography (HPLC) system

Step-by-Step Procedure:

  • Preparation of the Oil Phase:

    • Accurately weigh the desired amount of 3,5-DCQA.

    • Dissolve the 3,5-DCQA in a minimal amount of ethanol.

    • Add the MCT oil and lecithin to the ethanolic solution.

    • Gently heat the mixture to 40-50°C on a magnetic stirrer until a clear, homogenous solution is obtained.

  • Preparation of the Aqueous Phase:

    • Dissolve Polysorbate 80 in deionized water.

    • Stir until fully dissolved.

  • Formation of the Coarse Emulsion:

    • Slowly add the oil phase to the aqueous phase while stirring with a high-shear mixer at 5,000-10,000 rpm for 5-10 minutes.

  • Formation of the Nanoemulsion:

    • Pass the coarse emulsion through a high-pressure homogenizer at 15,000-20,000 psi for 3-5 cycles.

    • Cool the resulting nanoemulsion in an ice bath to prevent overheating.

  • Characterization:

    • Droplet Size and Polydispersity Index (PDI): Analyze the nanoemulsion using DLS. Aim for a mean droplet size of <200 nm and a PDI of <0.3.

    • Zeta Potential: Determine the surface charge of the droplets. A zeta potential of ±30 mV is generally considered indicative of good physical stability.

    • Encapsulation Efficiency (EE%):

      • Separate the free 3,5-DCQA from the encapsulated drug using ultracentrifugation or a centrifugal filter device.

      • Quantify the amount of 3,5-DCQA in the aqueous phase (unencapsulated) and the total amount in the formulation using a validated HPLC method.

      • Calculate EE% using the formula: EE% = [(Total Drug - Free Drug) / Total Drug] x 100

Liposomal Formulations

Liposomes are microscopic vesicles composed of one or more lipid bilayers surrounding an aqueous core.[17] They are versatile drug delivery systems capable of encapsulating both hydrophilic and lipophilic compounds.[18][19] For 3,5-DCQA, its amphiphilic nature allows for potential intercalation within the lipid bilayer. Liposomal encapsulation can protect the drug from degradation, improve its solubility, and facilitate its cellular uptake.[19][20]

  • Biocompatibility and Biodegradability: Liposomes are typically composed of naturally occurring lipids, making them well-tolerated in vivo.[19]

  • Enhanced Stability: Encapsulation within the liposomal structure can protect 3,5-DCQA from harsh conditions in the GI tract.[20]

  • Improved Bioavailability: Liposomes can enhance the oral absorption of drugs, as demonstrated for other polyphenols like chlorogenic acid.[21]

  • Targeted Delivery: The surface of liposomes can be modified with ligands to achieve targeted delivery to specific tissues or cells.

G cluster_0 Preparation (Thin-Film Hydration) cluster_1 Characterization A Dissolve Lipids and 3,5-DCQA in Organic Solvent B Solvent Evaporation to Form a Thin Lipid Film A->B C Hydration of the Lipid Film with Aqueous Buffer B->C D Sonication/Extrusion to Form Unilamellar Vesicles C->D E Vesicle Size and PDI (DLS) D->E F Zeta Potential D->F G Encapsulation Efficiency (HPLC) D->G H Morphology (TEM/Cryo-TEM) D->H I In Vitro Release Studies D->I

Sources

Application

Application Notes and Protocols for Measuring the Bioavailability of 3,5-Dicaffeoylquinic Acid

Introduction: The Significance of 3,5-Dicaffeoylquinic Acid and the Imperative of Bioavailability Assessment 3,5-dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic acid A, is a prominent member of the dicaffe...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of 3,5-Dicaffeoylquinic Acid and the Imperative of Bioavailability Assessment

3,5-dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic acid A, is a prominent member of the dicaffeoylquinic acid (DCQA) family of polyphenolic compounds.[1] These natural products are widely distributed in the plant kingdom, found in commonly consumed items like coffee and various medicinal plants such as Echinacea species.[2] The scientific interest in 3,5-DCQA stems from its diverse and potent biological activities, including antioxidant, anti-inflammatory, antiviral, and neuroprotective effects.[1][3] These properties position 3,5-DCQA as a compound of significant interest for the development of novel therapeutics and nutraceuticals.[2]

However, the therapeutic potential of any compound is intrinsically linked to its bioavailability – the extent and rate at which the active substance is absorbed from a drug product and becomes available at the site of action. Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of 3,5-DCQA is therefore paramount for translating its in vitro bioactivity into in vivo efficacy. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and methodologies for accurately measuring the bioavailability of 3,5-DCQA. We will delve into the rationale behind experimental design, provide a detailed protocol for quantification in biological matrices, and discuss the interpretation of pharmacokinetic data.

The Pharmacokinetic Profile of 3,5-Dicaffeoylquinic Acid: A Journey Through the Body

The bioavailability of orally administered 3,5-DCQA is generally considered to be low. This is a common characteristic of many polyphenolic compounds and is influenced by several factors including its chemical stability, membrane permeability, and extensive metabolism.

Absorption, Distribution, Metabolism, and Excretion (ADME)

Following oral ingestion, 3,5-DCQA must navigate the harsh environment of the gastrointestinal tract. While some studies suggest it exhibits good stability during artificial digestion, its absorption across the intestinal epithelium is limited. The greater hydrophobicity of dicaffeoylquinic acids compared to their monocaffeoyl counterparts may facilitate more rapid membrane crossing.[2]

Once absorbed, 3,5-DCQA is subject to extensive metabolism, primarily through two pathways: direct metabolism of the parent compound and metabolism following hydrolysis into its constituent caffeic acid and quinic acid moieties.[4] Key metabolic transformations include methylation and glucuronidation. The liver and the gut microbiota play crucial roles in these metabolic processes.[5] Metabolites such as caffeic acid, ferulic acid, and their conjugated forms are commonly detected in plasma and urine following administration of caffeoylquinic acids.[4]

The parent compound and its metabolites are distributed throughout the body and subsequently eliminated, primarily through urine.[5] The complex interplay of these ADME processes dictates the concentration-time profile of 3,5-DCQA and its metabolites in the systemic circulation, ultimately determining its biological effects.

Diagram of the ADME Pathway for 3,5-Dicaffeoylquinic Acid

ADME_Pathway cluster_absorption Gastrointestinal Tract cluster_distribution_metabolism Systemic Circulation & Tissues cluster_excretion Excretion Oral Administration Oral Administration 3,5-DCQA 3,5-DCQA Oral Administration->3,5-DCQA Ingestion Gut Microbiota Metabolism Gut Microbiota Metabolism 3,5-DCQA->Gut Microbiota Metabolism Hydrolysis Absorption Absorption 3,5-DCQA->Absorption Gut Microbiota Metabolism->Absorption Plasma 3,5-DCQA Plasma 3,5-DCQA Absorption->Plasma 3,5-DCQA Liver Metabolism Liver Metabolism Plasma 3,5-DCQA->Liver Metabolism Phase I & II Tissue Distribution Tissue Distribution Plasma 3,5-DCQA->Tissue Distribution Renal Excretion Renal Excretion Plasma 3,5-DCQA->Renal Excretion Metabolites Metabolites Liver Metabolism->Metabolites Methylation, Glucuronidation Tissue Distribution->Renal Excretion Metabolites->Tissue Distribution Metabolites->Renal Excretion Urine Urine Renal Excretion->Urine

Caption: ADME pathway of 3,5-dicaffeoylquinic acid.

Key Pharmacokinetic Parameters

To quantitatively describe the bioavailability of 3,5-DCQA, several key pharmacokinetic parameters are determined from the plasma concentration-time profile following its administration.

ParameterDescriptionSignificance
Cmax Maximum (or peak) plasma concentrationIndicates the maximum exposure to the compound.
Tmax Time to reach CmaxProvides information on the rate of absorption.
AUC Area under the plasma concentration-time curveRepresents the total systemic exposure to the compound.
t1/2 Half-lifeThe time required for the plasma concentration to decrease by half, indicating the rate of elimination.
F (%) Absolute BioavailabilityThe fraction of the administered dose that reaches the systemic circulation unchanged.

Protocol: Quantification of 3,5-Dicaffeoylquinic Acid in Plasma using LC-MS/MS

The accurate quantification of 3,5-DCQA in biological matrices is critical for determining its pharmacokinetic profile. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this application due to its high sensitivity, selectivity, and specificity.[6][7][8] The following protocol is a representative method based on established and validated procedures.[6][7]

Experimental Workflow

LCMS_Workflow Plasma_Sample_Collection Plasma Sample Collection Sample_Preparation Sample Preparation (Protein Precipitation/LLE) Plasma_Sample_Collection->Sample_Preparation Spike with IS LC_Separation LC Separation (Reversed-Phase C18) Sample_Preparation->LC_Separation Inject Extract MS_MS_Detection MS/MS Detection (ESI in Negative Mode) LC_Separation->MS_MS_Detection Elution Data_Analysis Data Analysis (Quantification & PK Modeling) MS_MS_Detection->Data_Analysis Generate Chromatograms

Caption: Experimental workflow for LC-MS/MS analysis.

Step-by-Step Methodology

1. Materials and Reagents:

  • 3,5-Dicaffeoylquinic acid analytical standard

  • Internal Standard (IS), e.g., bergeninum[6][7] or other structurally similar compound not present in the matrix.

  • HPLC-grade acetonitrile, methanol, and water

  • Formic acid

  • Control plasma (e.g., rat, human)

  • Standard laboratory equipment (vortex mixer, centrifuge, pipettes)

2. Preparation of Standard and Quality Control (QC) Samples:

  • Prepare a stock solution of 3,5-DCQA and the IS in methanol.

  • Serially dilute the 3,5-DCQA stock solution to prepare working solutions for the calibration curve and QC samples.

  • Spike control plasma with the working solutions to create calibration standards (e.g., 0.039 to 10.0 µg/mL) and QC samples at low, medium, and high concentrations.[6][7]

3. Sample Preparation (Liquid-Liquid Extraction):

  • To 50 µL of plasma sample (unknown, standard, or QC), add 10 µL of the IS working solution.

  • Add 50 µL of 0.5 M acetic acid solution.

  • Add 1.2 mL of water-saturated isopropanol and vortex for 3 minutes.[6]

  • Centrifuge to separate the layers.

  • Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Instrumentation and Conditions:

ParameterRecommended SettingRationale
LC System High-performance or Ultra-high-performance liquid chromatography systemProvides efficient separation of the analyte from matrix components.
Column Reversed-phase C18 column (e.g., 1.8 µm, 4.6 x 50 mm)Offers good retention and peak shape for phenolic acids.
Mobile Phase A: 0.1% Formic acid in water, B: AcetonitrileA gradient elution is typically used to achieve optimal separation.[6][7]
Flow Rate 0.2 - 0.6 mL/minDependent on column dimensions and particle size.
Column Temperature 40°CEnsures reproducible retention times.[6][7]
Injection Volume 5 µL
Mass Spectrometer Triple quadrupole mass spectrometerEnables sensitive and selective detection using Multiple Reaction Monitoring (MRM).
Ionization Source Electrospray Ionization (ESI) in negative ion modePhenolic acids readily form [M-H]⁻ ions.[9]
MRM Transitions 3,5-DCQA: m/z 515.2 → 353.0/191.0/179.0; IS: specific to the chosen standardPrecursor ion [M-H]⁻ and characteristic product ions for quantification and confirmation.[6][10]

5. Data Analysis and Pharmacokinetic Calculations:

  • Construct a calibration curve by plotting the peak area ratio of 3,5-DCQA to the IS against the nominal concentration of the calibration standards.

  • Use a weighted linear regression for the calibration curve.

  • Determine the concentrations of 3,5-DCQA in the unknown samples and QC samples from the calibration curve.

  • The accuracy and precision of the QC samples should be within acceptable limits (e.g., ±15%).

  • Use the plasma concentration-time data to calculate the key pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) using appropriate software.

Trustworthiness and Self-Validation of the Protocol

The reliability of the bioavailability data is entirely dependent on the robustness of the analytical method. The protocol described above incorporates several self-validating features:

  • Use of an Internal Standard: The IS compensates for variability in sample preparation and instrument response, ensuring accuracy and precision.

  • Calibration Curve and Quality Controls: The calibration curve demonstrates the linear response of the instrument over the desired concentration range. The analysis of QC samples at different concentrations verifies the accuracy and precision of the method during the analysis of unknown samples.

  • Method Validation: Before analyzing study samples, the method should be fully validated according to regulatory guidelines (e.g., FDA, EMA). This includes assessing selectivity, linearity, accuracy, precision, recovery, matrix effects, and stability.

Conclusion

The measurement of 3,5-dicaffeoylquinic acid's bioavailability is a critical step in its development as a potential therapeutic or nutraceutical agent. The low oral bioavailability of this compound underscores the importance of accurate and sensitive analytical methods to characterize its pharmacokinetic profile. The LC-MS/MS protocol detailed in this application note provides a robust and reliable framework for quantifying 3,5-DCQA in plasma. By understanding the principles behind the experimental choices and adhering to rigorous validation procedures, researchers can generate high-quality data that will be instrumental in advancing the scientific understanding and potential applications of this promising natural product.

References

  • Grienke, U., et al. (2024).
  • Li, Y., et al. (n.d.). Simultaneous Quantitation of Dicaffeoylquinic Acids in Rat Plasma After an Intravenous Administration of Mailuoning Injection Us.
  • Cimini, S., et al. (2022). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. MDPI.
  • Clifford, M. N., et al. (2017). Chlorogenic acids and the acyl-quinic acids: discovery, biosynthesis, bioavailability and bioactivity.
  • Li, Y., et al. (2012). Simultaneous Quantitation of Dicaffeoylquinic Acids in Rat Plasma After an Intravenous Administration of Mailuoning Injection Using Liquid Chromatography—Mass Spectrometry.
  • Wang, Y., et al. (2021). Metabolism pathway of 3, 5‐O‐dicaffeoylquinic acid (3, 5‐O‐DCQA) based on EC‐Q‐TOF‐MS and EC‐LC‐Q‐TOF‐MS/MS.
  • Li, S., et al. (2022). Level of 3,5‐dicaffeoylquinic acid is changed during purple coneflower...
  • Ncube, E. N., et al. (2021). LC-MS profile of 3,5-dicaffeoylquinic acid in the plant extract (A) and...
  • Wittemer, S. M., et al. (2005). Bioavailability and pharmacokinetics of caffeoylquinic acids and flavonoids after oral administration of Artichoke leaf extracts in humans. PubMed.
  • Clifford, M. N., et al. (2005). Discriminating between the Six Isomers of Dicaffeoylquinic Acid by LC-MSn. Journal of Agricultural and Food Chemistry.
  • Clifford, M. N., et al. (2005). Discriminating between the six isomers of dicaffeoylquinic acid by LC-MS(n). PubMed.
  • Gu, R., et al. (2007). Simultaneous determination of 1,5-dicaffeoylquinic acid and its active metabolites in human plasma by liquid chromatography-tandem mass spectrometry for pharmacokinetic studies. PubMed.
  • Han, Y., et al. (2016).
  • Liu, H., et al. (2009). Metabolic profile of 1,5-dicaffeoylquinic acid in rats, an in vivo and in vitro study. PubMed.
  • Gębalski, J., et al. (2025). UV, MS, and MS/MS spectra of 3,5-dicaffeoylquinic acid.
  • Zhang, Y., et al. (2025). Total synthesis of 3,5-O-dicaffeoylquinic acid and its derivatives.
  • Clifford, M. N., et al. (2003). Hierarchical Scheme for LC-MSn Identification of Chlorogenic Acids. Journal of Agricultural and Food Chemistry.
  • Biosynth. (n.d.). 3,5-Dicaffeoylquinic acid | 2450-53-5 | FD41813. Biosynth.
  • MedChemExpress. (n.d.). Isochlorogenic acid A (3,5-Dicaffeoylquinic acid). MedChemExpress.
  • Wang, Y., et al. (2018). Chemical Profiling of Kaliziri Injection and Quantification of Six Caffeoyl Quinic Acids in Beagle Plasma by LC-MS/MS. MDPI.
  • Miketova, P., et al. (1999).
  • Biopurify. (n.d.). 3,5-Dicaffeoylquinic acid. Biopurify.
  • Ju, W., et al. (2015). Simultaneous determination of 1,3-dicaffeoylquinic acid and caffeic acid in rat plasma by liquid chromatography/tandem mass spectrometry and its application to a pharmacokinetic study. Analytical Methods.
  • Santos, C. N., et al. (2021). Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. PMC - PubMed Central.
  • Cayman Chemical. (n.d.). 3,5-Dicaffeoylquinic Acid | CAS 2450-53-5. Biomol.com.
  • El-Nashar, H. A. S., et al. (2021). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L.
  • Wittemer, S. M., et al. (2005). Bioavailability and pharmacokinetics of caffeoylquinic acids and flavonoids after oral administration of Artichoke leaf extracts in humans. Semantic Scholar.
  • Patsnap Synapse. (n.d.). Dicaffeoylquinic acid - Drug Targets, Indications, Patents.

Sources

Method

Application Notes &amp; Protocols: A Researcher's Guide to a Tiered Experimental Design for Validating 3,5-Dicaffeoylquinic Acid in Diabetes Models

Introduction Diabetes mellitus is a chronic metabolic disease characterized by elevated blood glucose levels, stemming from defects in insulin secretion, insulin action, or both.[1][2] The global prevalence of diabetes i...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Diabetes mellitus is a chronic metabolic disease characterized by elevated blood glucose levels, stemming from defects in insulin secretion, insulin action, or both.[1][2] The global prevalence of diabetes is rising, creating an urgent need for novel therapeutic strategies. Natural compounds represent a promising reservoir for new anti-diabetic agents. Among these, 3,5-dicaffeoylquinic acid (3,5-diCQA), a potent phenolic compound found in various plants, has garnered significant attention for its multifaceted biological activities, including antioxidant, anti-inflammatory, and antiviral properties.[3][4]

Recent in vitro studies suggest that 3,5-diCQA and related compounds may exert anti-diabetic effects through several key mechanisms. These include the inhibition of carbohydrate-digesting enzymes like α-glucosidase and α-amylase, modulation of the incretin system via dipeptidyl peptidase-IV (DPP-IV) inhibition, and potent antioxidant activities that may mitigate diabetes-associated complications.[5][6][7]

This guide provides a comprehensive, tiered experimental framework for researchers, scientists, and drug development professionals. It is designed to rigorously evaluate the anti-diabetic potential of 3,5-diCQA, progressing from foundational in vitro mechanistic assays to robust in vivo validation in established animal models of diabetes. The protocols herein are designed not merely as procedural steps, but as a logical, self-validating system to build a compelling scientific narrative around the therapeutic efficacy of 3,5-diCQA.

Part 1: Mechanistic Rationale & Experimental Strategy

The design of this validation workflow is predicated on the hypothesized mechanisms of action of 3,5-diCQA in the context of diabetes. A successful therapeutic agent for Type 2 Diabetes (T2D) should ideally address multiple pathophysiological defects, including postprandial hyperglycemia, insulin resistance, pancreatic β-cell dysfunction, and chronic low-grade inflammation and oxidative stress. Our experimental strategy is therefore designed to probe each of these areas systematically.

Core Hypothesized Mechanisms of 3,5-diCQA
  • Inhibition of Carbohydrate Digestion: By inhibiting α-glucosidase and α-amylase in the gut, 3,5-diCQA can slow the breakdown of complex carbohydrates, thereby blunting the post-meal spike in blood glucose.[5][8]

  • Enhancement of Insulin Action: 3,5-diCQA may improve insulin sensitivity in peripheral tissues (muscle, adipose) by activating key signaling pathways such as the AKT and AMP-activated protein kinase (AMPK) pathways, leading to enhanced glucose uptake.[9][10]

  • Protection of Pancreatic β-Cells: The compound's potent antioxidant properties can protect insulin-producing β-cells from damage caused by hyperglycemia-induced oxidative stress, potentially preserving or improving insulin secretion.[7][11]

  • Modulation of Inflammation: Chronic inflammation is a key driver of insulin resistance. The anti-inflammatory effects of 3,5-diCQA can help break this cycle.[3]

These interconnected mechanisms form the basis of our tiered testing approach, visualized below.

cluster_mechanisms Hypothesized Mechanisms of 3,5-diCQA cluster_outcomes Physiological Outcomes cluster_goal Therapeutic Goal M1 Inhibition of α-Glucosidase/α-Amylase O1 Reduced Glucose Absorption M1->O1 M2 Improved Insulin Signaling (AKT/AMPK) O2 Increased Glucose Uptake (Muscle/Fat) M2->O2 M3 Antioxidant Effect on Pancreatic β-Cells O3 Preserved Insulin Secretion M3->O3 M4 Anti-Inflammatory Activity O4 Reduced Insulin Resistance M4->O4 G1 Amelioration of Diabetes Mellitus O1->G1 O2->O4 O2->G1 O3->G1 O4->G1

Caption: Hypothesized anti-diabetic mechanisms of 3,5-diCQA.

Tiered Experimental Workflow

Our validation process follows a logical progression from cellular models to whole-organism systems. This ensures that resource-intensive in vivo studies are undertaken only after establishing a clear biological effect and mechanism in vitro.

cluster_tier1 Tier 1: In Vitro Mechanistic Screening cluster_tier2 Tier 2: In Vivo Efficacy Validation cluster_tier3 Tier 3: Safety & Complications A Glucose Uptake Assay (3T3-L1, C2C12) D Model Selection & Induction (e.g., HFD/STZ Rats) A->D B Insulin Secretion Assay (MIN6, INS-1) B->D C Western Blot Analysis (Insulin Signaling Pathway) C->D E Anti-Hyperglycemic Evaluation (Fasting Glucose, OGTT, ITT) D->E F Biochemical Analysis (Serum & Tissue) E->F G Histopathology (Pancreas, Liver, Kidney) F->G H Oxidative Stress & Inflammation Marker Analysis G->H

Caption: A tiered workflow for 3,5-diCQA validation.

Part 2: In Vitro Experimental Protocols

In vitro assays are indispensable for initial screening and elucidating the cellular and molecular mechanisms of a test compound. The choice of cell line is critical for modeling specific aspects of diabetes.

  • 3T3-L1 Adipocytes & C2C12 Myotubes: These are the primary sites for insulin-stimulated glucose disposal. They are excellent models for studying glucose uptake and insulin sensitivity.[12][13]

  • MIN6 & INS-1 Pancreatic β-cells: These cell lines retain glucose-stimulated insulin secretion (GSIS) capabilities, making them ideal for studying a compound's effect on insulin release.[14][15][16]

Protocol 1: Cellular Glucose Uptake Assay (Fluorometric)

This protocol assesses the ability of 3,5-diCQA to enhance glucose uptake in insulin-sensitive cells, such as differentiated 3T3-L1 adipocytes. The principle relies on a fluorescent glucose analog, 2-NBDG, which is taken up by cells via glucose transporters but is not fully metabolized, leading to intracellular accumulation that can be quantified.[17]

Methodology:

  • Cell Culture & Differentiation:

    • Culture 3T3-L1 preadipocytes in DMEM with 10% Fetal Bovine Serum (FBS).

    • Seed cells in a 96-well black, clear-bottom plate and grow to confluence.

    • Induce differentiation using a standard MDI cocktail (dexamethasone, IBMX, and insulin) for 2 days, followed by 2 days of insulin-containing medium, and then maintain in DMEM with 10% FBS for an additional 4-6 days until mature adipocytes with visible lipid droplets form.[18]

  • Serum Starvation:

    • Gently wash the differentiated adipocytes twice with warm PBS.

    • Incubate the cells in serum-free DMEM for 3-4 hours to minimize basal glucose uptake.

  • Treatment:

    • Aspirate the starvation medium and replace it with Krebs-Ringer-HEPES (KRH) buffer.

    • Add 3,5-diCQA at various concentrations (e.g., 1, 5, 10, 25 µM) and incubate for 1 hour. Include a vehicle control (e.g., 0.1% DMSO).

  • Insulin Stimulation & Glucose Analog Incubation:

    • To half of the wells for each condition, add insulin to a final concentration of 100 nM (positive control for insulin signaling). To the other half, add buffer only (basal uptake).

    • Incubate for 30 minutes at 37°C.

    • Add the fluorescent glucose analog 2-NBDG to all wells (final concentration ~50-100 µM).

    • Incubate for 30-60 minutes at 37°C, protected from light.

  • Measurement:

    • Terminate the assay by aspirating the 2-NBDG solution and washing the cells three times with ice-cold PBS to remove extracellular fluorescence.

    • Add 100 µL of cell lysis buffer to each well.

    • Measure fluorescence using a microplate reader (Excitation/Emission ~485/535 nm).

  • Data Normalization:

    • Perform a parallel protein quantification assay (e.g., BCA assay) to normalize the fluorescence readings to the total protein content in each well.[19]

Experimental Group 3,5-diCQA (µM) Insulin (100 nM) Expected Outcome
Basal Control0 (Vehicle)NoBaseline glucose uptake
Insulin Control0 (Vehicle)YesMaximal stimulated glucose uptake
Treatment (Basal)1, 5, 10, 25NoEffect of compound on basal uptake
Treatment (Stimulated)1, 5, 10, 25YesPotentiation of insulin-stimulated uptake
Protocol 2: Glucose-Stimulated Insulin Secretion (GSIS) Assay

This assay determines if 3,5-diCQA can modulate insulin secretion from pancreatic β-cells (e.g., MIN6) in response to different glucose concentrations.[20]

Methodology:

  • Cell Culture:

    • Culture MIN6 cells in DMEM supplemented with 15% FBS and β-mercaptoethanol.

    • Seed cells in a 24-well plate and grow to ~80% confluence.

  • Pre-incubation (Starvation):

    • Wash cells gently with a glucose-free KRH buffer.

    • Pre-incubate the cells for 1-2 hours at 37°C in KRH buffer containing a low glucose concentration (e.g., 2.8 mM) to establish a basal insulin secretion rate.[20]

  • Stimulation:

    • Aspirate the pre-incubation buffer.

    • Add fresh KRH buffer with the following conditions:

      • Low Glucose Control: 2.8 mM glucose + Vehicle.

      • High Glucose Control: 16.7 mM glucose + Vehicle.

      • Treatment Groups: 16.7 mM glucose + various concentrations of 3,5-diCQA.

      • Positive Control: 16.7 mM glucose + a known secretagogue (e.g., Glibenclamide).

    • Incubate for 1-2 hours at 37°C.

  • Sample Collection & Analysis:

    • Carefully collect the supernatant (which contains the secreted insulin) from each well.

    • Centrifuge the supernatant to remove any detached cells.

    • Quantify the insulin concentration in the supernatant using a commercial Insulin ELISA kit according to the manufacturer's instructions.[21]

  • Data Normalization:

    • Lyse the cells remaining in the wells to measure total protein or DNA content.

    • Express the results as ng of insulin secreted per mg of protein per hour. This normalization is crucial to account for any variations in cell number between wells.[22]

Protocol 3: Western Blot Analysis of Insulin Signaling

This protocol provides a snapshot of the activation state of the insulin signaling pathway, which is central to insulin sensitivity. The key is to measure the phosphorylation of critical proteins like Akt and AMPK.

Insulin Insulin IR Insulin Receptor (IR) Insulin->IR Binds IRS IRS-1 IR->IRS Phosphorylates (pY) PI3K PI3K IRS->PI3K Activates AKT Akt/PKB PI3K->AKT Phosphorylates (pS473) GLUT4 GLUT4 Vesicle AKT->GLUT4 Promotes Translocation Membrane Cell Membrane GLUT4->Membrane Uptake Glucose Uptake Membrane->Uptake Facilitates AMPK AMPK AMPK->GLUT4 Promotes Translocation

Caption: Key nodes in the insulin signaling pathway.

Methodology:

  • Cell Culture and Treatment:

    • Use an appropriate cell line (e.g., differentiated C2C12 myotubes).

    • Serum starve the cells for 3-4 hours.

    • Pre-treat with 3,5-diCQA or vehicle for 1 hour.

    • Stimulate with 100 nM insulin for 15-30 minutes.

  • Protein Extraction:

    • Immediately place the plate on ice and wash cells with ice-cold PBS.

    • Lyse the cells using RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Scrape the cells, collect the lysate, and centrifuge at high speed at 4°C to pellet cell debris.

    • Collect the supernatant and determine protein concentration using a BCA assay.

  • SDS-PAGE and Western Blotting:

    • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

    • Separate proteins by size on an SDS-PAGE gel and transfer them to a PVDF or nitrocellulose membrane.[23]

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

    • Incubate the membrane overnight at 4°C with primary antibodies targeting:

      • Phospho-Akt (Ser473)

      • Total Akt

      • Phospho-AMPK (Thr172)

      • Total AMPK

      • A loading control (e.g., β-actin or GAPDH)

    • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[23]

  • Detection and Analysis:

    • Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate.

    • Capture the signal using an imaging system.

    • Perform densitometry analysis to quantify the band intensities. Calculate the ratio of phosphorylated protein to total protein for each target.

Part 3: In Vivo Validation Protocols

Successful in vitro results must be validated in a whole-organism model that recapitulates the complex pathophysiology of diabetes.

Rationale for Animal Model Selection
  • Chemically-Induced Model (Type 1 focus): High-dose streptozotocin (STZ) selectively destroys pancreatic β-cells, leading to severe insulin deficiency. While useful, it does not model the insulin resistance characteristic of T2D.[1][24]

  • Diet and Toxin Model (Type 2 focus): A combination of a high-fat diet (HFD) for 4-8 weeks to induce obesity and insulin resistance, followed by a low dose of STZ, better mimics the natural progression of T2D.[25]

  • Genetic Models (Type 2 focus): Mice like the db/db mouse (leptin receptor deficiency) or the Zucker Diabetic Fatty (ZDF) rat spontaneously develop obesity, insulin resistance, and hyperglycemia, providing robust models for T2D research.[25][26]

For this guide, we will focus on the HFD/low-dose STZ rat model due to its high relevance to human T2D and widespread use.

Protocol 4: Induction and Monitoring of HFD/STZ Diabetic Rats

Methodology:

  • Induction Phase:

    • House male Sprague-Dawley or Wistar rats and feed them a high-fat diet (45-60% kcal from fat) for 4-8 weeks. A control group should receive a standard chow diet.

    • After the HFD period, fast the rats overnight.

    • Induce diabetes by a single intraperitoneal (i.p.) injection of a low dose of STZ (e.g., 30-40 mg/kg), freshly dissolved in cold citrate buffer (pH 4.5). The control group receives only the citrate buffer vehicle.

  • Confirmation of Diabetes:

    • Monitor blood glucose levels 72 hours post-STZ injection from the tail vein using a glucometer.

    • Rats with fasting blood glucose levels > 250 mg/dL (or 13.9 mmol/L) are considered diabetic and are included in the study.

  • Treatment Protocol:

    • Randomly divide the diabetic animals into groups (n=8-10 per group):

      • Diabetic Control (Vehicle)

      • Diabetic + 3,5-diCQA (e.g., 25 mg/kg/day)

      • Diabetic + 3,5-diCQA (e.g., 50 mg/kg/day)

      • Diabetic + Positive Control (e.g., Metformin, 150 mg/kg/day)

    • Administer the compound or vehicle daily via oral gavage for 4-6 weeks. The 3,5-diCQA can be formulated in a vehicle like 0.5% carboxymethylcellulose (CMC).

  • In-Life Monitoring:

    • Record body weight, food intake, and water intake weekly.

    • Measure fasting blood glucose weekly.

Protocol 5: Oral Glucose Tolerance Test (OGTT) & Insulin Tolerance Test (ITT)

These dynamic tests are crucial for assessing glucose metabolism and insulin sensitivity, respectively. They should be performed near the end of the treatment period.

Oral Glucose Tolerance Test (OGTT):

  • Fast the rats overnight (12-14 hours).

  • Collect a baseline blood sample (t=0 min) from the tail vein.

  • Administer a glucose solution (2 g/kg body weight) via oral gavage.

  • Collect subsequent blood samples at 15, 30, 60, 90, and 120 minutes post-glucose administration.

  • Measure glucose levels in each sample.

  • Analysis: Plot the mean blood glucose concentration versus time for each group. Calculate the Area Under the Curve (AUC) to quantify overall glucose intolerance. Improved glucose tolerance is indicated by a lower peak glucose level and a smaller AUC.

Insulin Tolerance Test (ITT):

  • Fast the rats for 4-6 hours (a shorter fast than OGTT).

  • Collect a baseline blood sample (t=0 min).

  • Administer human insulin (0.75 U/kg body weight) via i.p. injection.

  • Collect blood samples at 15, 30, 45, and 60 minutes post-injection.

  • Measure glucose levels.

  • Analysis: Plot blood glucose levels as a percentage of the initial baseline value. A faster and more profound drop in blood glucose indicates greater insulin sensitivity.

Protocol 6: Terminal Sample Collection and Biomarker Analysis

At the end of the study, this protocol ensures that samples are collected for a wide range of biochemical and histological analyses.

Methodology:

  • Euthanasia and Sample Collection:

    • Fast rats overnight and euthanize them according to approved ethical guidelines.

    • Collect terminal blood via cardiac puncture. Centrifuge to separate serum and plasma, then store at -80°C.

    • Carefully dissect, weigh, and flash-freeze key tissues (liver, pancreas, skeletal muscle, adipose tissue) in liquid nitrogen for molecular analysis.

    • Fix portions of the same tissues in 10% neutral buffered formalin for histopathology.

  • Serum Biochemical Analysis:

    • Use commercial assay kits (ELISA or colorimetric) to measure:

      • Lipid Profile: Triglycerides (TG), Total Cholesterol (TC), HDL, LDL.

      • Inflammatory Cytokines: TNF-α, IL-6, IL-1β.[27][28]

      • Liver Function Enzymes: ALT, AST.

  • Tissue Homogenate Analysis (Oxidative Stress):

    • Homogenize a portion of the liver or pancreas tissue.

    • Measure key markers of oxidative stress.[2][11][29][30]

Biomarker Description Method
Malondialdehyde (MDA)A key product of lipid peroxidation.[30]Colorimetric (TBARS assay)
Superoxide Dismutase (SOD)Major antioxidant enzyme.Colorimetric assay kit
Catalase (CAT)Enzyme that neutralizes hydrogen peroxide.[30]Colorimetric assay kit
Glutathione (GSH)A critical non-enzymatic antioxidant.Colorimetric assay kit

Conclusion

This comprehensive guide outlines a rigorous, multi-tiered approach to systematically validate the anti-diabetic potential of 3,5-dicaffeoylquinic acid. By progressing from targeted in vitro assays that probe specific molecular mechanisms to robust in vivo studies that assess physiological efficacy, researchers can build a strong, evidence-based case for the compound's therapeutic value. The causality-driven experimental design, coupled with detailed protocols, provides a clear roadmap for generating high-quality, reproducible data essential for advancing novel diabetes therapies from the laboratory toward clinical consideration.

References

  • Frontiers. (n.d.). Animal models for type 1 and type 2 diabetes: advantages and limitations.
  • In-vivo Animal Models and In-vitro Techniques for Screening Antidiabetic Activity. (n.d.).
  • ResearchGate. (n.d.). (PDF) In-vivo animal models for the study of diabetes mellitus.
  • The Use of Animal Models in the Study of Diabetes Mellitus. (n.d.). In Vivo.
  • Ace Therapeutics. (n.d.). In Vivo Models of Diabetes Mellitus.
  • PubMed Central (PMC). (n.d.). Development of novel cell lines of diabetic dysfunction model fit for cell-based screening tests of medicinal materials.
  • National Institutes of Health (NIH). (n.d.). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications.
  • PubMed. (2022, January 27). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications.
  • Johns Hopkins University. (2023, February 20). Far-western Blotting Detection of the Binding of Insulin Receptor Substrate to the Insulin Receptor.
  • MDPI. (n.d.). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications.
  • MDPI. (n.d.). In Vitro Models of Diabetes: Focus on Diabetic Retinopathy.
  • RJPT. (n.d.). In-vitro cell line Models and Assay methods to study the Anti-diabetic Activity.
  • PubMed Central (PMC). (n.d.). Anti-diabetic effect of dicaffeoylquinic acids is associated with the modulation of gut microbiota and bile acid metabolism.
  • PubMed. (2023, December 7). Modeling and Phenotyping Acute and Chronic Type 2 Diabetes Mellitus In Vitro in Rodent Heart and Skeletal Muscle Cells.
  • PubMed - NIH. (2023, January 20). Insulin secretion assays in an engineered MIN6 cell line.
  • Benchchem. (n.d.). Application Notes and Protocols for Designing a Glucose Uptake Assay with KL-11743.
  • RSC Publishing. (2018, July 16). High-glucose 3D INS-1 cell model combined with a microfluidic circular concentration gradient generator for high throughput screening of drugs against type 2 diabetes.
  • MacDougald Lab. (n.d.). Insulin Stimulated Glucose Uptake Assay.
  • National Institutes of Health (NIH). (2017, June 25). Glucose Uptake Measurement and Response to Insulin Stimulation in In Vitro Cultured Human Primary Myotubes.
  • National Institutes of Health (NIH). (n.d.). Circulating Oxidative Stress Biomarkers in Clinical Studies on Type 2 Diabetes and Its Complications.
  • Revvity. (n.d.). Glucose Uptake Assays.
  • ResearchGate. (2025, August 6). (PDF) Far-western Blotting Detection of the Binding of Insulin Receptor Substrate to the Insulin Receptor.
  • (Protocol for ab136956 Glucose Uptake Assay Kit (Fluorometric) for 3D hydrogel cell culture?). (2023, May 20).
  • PubMed Central (PMC) - NIH. (2023, February 20). Far-western Blotting Detection of the Binding of Insulin Receptor Substrate to the Insulin Receptor.
  • Benchchem. (n.d.). Measuring Gliquidone-Induced Insulin Secretion in MIN6 Cells: Application Notes and Protocols.
  • MDPI. (n.d.). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression.
  • PubMed. (2024, July 3). Anti-diabetic effect of dicaffeoylquinic acids is associated with the modulation of gut microbiota and bile acid metabolism.
  • PubMed Central (PMC). (n.d.). Markers of Oxidative Stress during Diabetes Mellitus.
  • PubMed Central (PMC). (2016, September 12). A Protocol to Enhance INS1E and MIN6 Functionality—The Use of Theophylline.
  • ResearchGate. (2025, October 14). (PDF) Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications.
  • Indian Journal of Physiology and Pharmacology. (2022, August 10). Oxidative stress markers as early predictors of diabetes complications in Type 2 diabetic patients.
  • American Diabetes Association. (2007, June 1). Glucose-Dependent Modulation of Insulin Secretion and Intracellular Calcium Ions by GKA50, a Glucokinase Activator.
  • SciSpace. (n.d.). Markers of Oxidative Stress during Diabetes Mellitus.
  • Benchchem. (n.d.). Unveiling the Antidiabetic Potential of 4,5-Dicaffeoylquinic Acid: A Technical Guide.
  • (Where can I obtain a complete protocol for an insulin secretion assay in a MIN-6 cell line?). (2015, January 21).
  • ResearchGate. (n.d.). (PDF) OXIDATIVE STRESS MARKERS IN TYPE 2 DIABETES MELLITUS.
  • Biomol.com. (n.d.). 3,5-Dicaffeoylquinic Acid | CAS 2450-53-5 | Cayman Chemical.
  • Cell Signaling Technology. (n.d.). Western Blotting Protocol.
  • Cayman Chemical. (n.d.). 3,5-Dicaffeoylquinic Acid (CAS 2450-53-5).
  • ResearchGate. (n.d.). HPLC profiles of the reaction mixtures for 3‐CQA, 1,5‐diCQA, 3,5‐diCQA, and acarbose. CQA, caffeoylquinic acid.
  • ResearchGate. (n.d.). Western blot analysis of insulin receptor activation and downstream... | Download Scientific Diagram.
  • (CAS 2450-53-5 | 3,5-Dicaffeoylquinic acid). (n.d.).
  • MedChemExpress. (n.d.). Isochlorogenic acid A (3,5-Dicaffeoylquinic acid) | Antioxidant.
  • (Evaluation of Some Inflammatory Cytokines Levels as A Marker for Diabetes). (n.d.).
  • Dove Medical Press. (2021, July 26). Inflammatory biomarkers levels in Type 2 Diabetes Mellitus | DMSO.
  • (Inflammatory Markers and Risk of Type 2 Diabetes: A systematic review and meta-analysis). (n.d.).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stabilizing 3,5-Dicaffeoylquinic Acid in Solution

Welcome to the technical support center for 3,5-dicaffeoylquinic acid (3,5-DCQA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubles...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 3,5-dicaffeoylquinic acid (3,5-DCQA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for improving the stability of 3,5-DCQA in solution. As a potent bioactive compound, ensuring its stability is paramount for reproducible and accurate experimental results.

Understanding the Instability of 3,5-Dicaffeoylquinic Acid

3,5-Dicaffeoylquinic acid, a member of the dicaffeoylquinic acid (diCQA) family, is susceptible to degradation in solution. This instability is primarily due to its chemical structure, which includes two catechol moieties and ester linkages. The main degradation pathways are isomerization, hydrolysis, and oxidation. Factors such as pH, temperature, light, and the presence of oxygen can significantly accelerate these degradation processes. Dicaffeoylquinic acids are generally less stable than their mono-caffeoylquinic acid counterparts.[1]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific issues you may encounter during your experiments with 3,5-DCQA.

Issue 1: My 3,5-DCQA solution is changing color (e.g., turning brown).

  • Question: Why is my clear 3,5-DCQA solution turning a brownish color, and what does this indicate?

  • Answer: A color change in your 3,5-DCQA solution is a common indicator of oxidative degradation. The catechol rings in the caffeoyl groups of 3,5-DCQA are highly susceptible to oxidation, which leads to the formation of quinones and subsequently polymerized products that are often colored. This process is accelerated by exposure to oxygen, light, and neutral to alkaline pH.

  • Troubleshooting Steps:

    • Oxygen Exclusion: Prepare your solutions using degassed solvents. You can degas solvents by sparging with an inert gas like nitrogen or argon, or by using a sonication bath. After preparation, blanket the headspace of your vial with an inert gas before sealing.

    • Antioxidant Addition: The stability of diCQAs can be improved by the addition of antioxidants.[2] Consider adding a small amount of an antioxidant like L-ascorbic acid (Vitamin C) or epigallocatechin gallate (EGCG) to your solution.[2] A typical starting concentration for ascorbic acid is 0.1% (w/v).

    • Light Protection: Store your solutions in amber vials or wrap clear vials in aluminum foil to protect them from light, as light exposure can catalyze oxidation.[1][3]

Issue 2: I am observing new or unexpected peaks in my HPLC chromatogram.

  • Question: My chromatogram shows a decrease in the 3,5-DCQA peak area and the appearance of new, adjacent peaks over time. What is happening?

  • Answer: The appearance of new peaks alongside a decrease in the 3,5-DCQA peak is a classic sign of isomerization. At neutral and basic pH values, 3,5-DCQA can rapidly isomerize to other diCQA isomers, such as 3,4-diCQA and 4,5-diCQA, through a process called acyl migration.[1] Temperature can also promote isomerization.[4]

  • Troubleshooting Steps:

    • pH Control: 3,5-DCQA is most stable in acidic conditions.[1] Prepare and store your solutions in an acidic buffer, such as a citrate or acetate buffer, with a pH between 3 and 5. Avoid neutral or alkaline conditions.

    • Temperature Control: Store your stock solutions and working solutions at low temperatures. For short-term storage (up to a few days), refrigeration at 4°C is recommended.[1] For long-term storage, aliquoting and freezing at -20°C or -80°C is the best practice.[3][5] Avoid repeated freeze-thaw cycles.

    • Fresh Preparation: Whenever possible, prepare solutions fresh on the day of use.[3]

Issue 3: I am experiencing a loss of biological activity in my 3,5-DCQA-treated samples.

  • Question: The biological effect of my 3,5-DCQA solution seems to diminish over time. Why is this occurring?

  • Answer: A loss of biological activity is a direct consequence of the degradation of 3,5-DCQA. Both oxidation and isomerization can lead to a decrease in the concentration of the active parent compound, and the degradation products may have different or lower biological activity.

  • Troubleshooting Steps:

    • Implement All Stability Measures: To preserve biological activity, it is crucial to combine all the recommended stability measures: use an acidic buffer, add an antioxidant, protect from light, and store at a low temperature.

    • Quantify Before Use: If you are using a solution that has been stored for some time, it is good practice to re-quantify the concentration of 3,5-DCQA using a validated analytical method like HPLC before conducting your biological experiments. This will ensure you are using the intended concentration.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for dissolving and storing 3,5-DCQA?

A1: For long-term stability, an aqueous solution with an acidic buffer (pH 3-5) is recommended. While 3,5-DCQA is soluble in organic solvents like DMSO, ethanol, and methanol, studies have shown that degradation can occur in methanol.[1][6][7] If you must use an organic solvent for your experimental setup, prepare the stock solution in DMSO, aliquot it, and store it at -80°C.[8] For working solutions, dilute the DMSO stock into your acidic aqueous buffer immediately before use.

Q2: How does temperature affect the stability of 3,5-DCQA?

A2: Temperature has a significant impact on the stability of 3,5-DCQA. At room temperature, degradation is noticeable, while at 4°C, it is relatively stable for several days.[1] For long-term storage, freezing at -20°C or below is essential.[3] High temperatures, such as those used in some extraction processes, can cause significant degradation and isomerization.[4]

Quantitative Data on 3,5-DCQA Degradation

Storage ConditionSolventDurationDegradation (%)Reference
Room Temperature50% Aqueous Methanol7 days~7.03%[1]
4°C50% Aqueous Methanol7 daysMinimal[1]
Room Temperature (in transparent glass)50% Aqueous Methanol7 days~14.43%[1]

Q3: What are the primary degradation products of 3,5-DCQA?

A3: The primary degradation pathways for 3,5-DCQA are isomerization to 3,4-dicaffeoylquinic acid and 4,5-dicaffeoylquinic acid, and hydrolysis to caffeic acid and quinic acid.[1][6] Oxidation of the caffeoyl moieties also occurs, leading to a variety of oxidized products.

Experimental Protocols

Protocol 1: Preparation of a Stabilized 3,5-DCQA Stock Solution

  • Prepare the Buffer: Prepare a 50 mM citrate buffer and adjust the pH to 4.0. Degas the buffer by sparging with nitrogen gas for 15-20 minutes.

  • Add Antioxidant: Dissolve L-ascorbic acid in the degassed buffer to a final concentration of 0.1% (w/v).

  • Dissolve 3,5-DCQA: Weigh the desired amount of 3,5-DCQA powder and dissolve it in a small amount of DMSO. Immediately dilute this to your final desired concentration with the prepared citrate buffer containing ascorbic acid.

  • Storage: Aliquot the final solution into amber, screw-cap vials. Blanket the headspace with nitrogen gas before sealing. Store the aliquots at -80°C for long-term storage.

Visualizing Degradation Pathways

The following diagram illustrates the key degradation pathways of 3,5-dicaffeoylquinic acid.

Caption: Degradation pathways of 3,5-dicaffeoylquinic acid.

References

  • Investigation on chlorogenic acid stability in aqueous solution after microwave treatment. (2022). Food Chemistry, 374, 131820.
  • Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry. (2016). Molecules, 21(7), 939. [Link]

  • Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH. (2023). Ultrasonics Sonochemistry, 95, 106401. [Link]

  • Effects of Cooking Methods on Caffeoylquinic Acids and Radical Scavenging Activity of Sweet Potato. (2020). Foods, 9(10), 1461. [Link]

  • Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. (2024). Frontiers in Pharmacology, 15, 1366187. [Link]

  • Chlorogenic acids – their properties, occurrence and analysis. (2018). Herba Polonica, 64(3), 63-73. [Link]

  • Metabolism pathway of 3, 5‐O‐dicaffeoylquinic acid (3, 5‐O‐DCQA) based on EC‐Q‐TOF‐MS and EC‐LC‐Q‐TOF‐MS/MS. (2020). Journal of Mass Spectrometry, 55(11), e4642. [Link]

  • 3,5-Dicaffeoylquinic acid. Biopurify Phytochemicals. [Link]

Sources

Optimization

Technical Support Center: Stability and Degradation of (-)-3,5-Dicaffeoylquinic Acid

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with (-)-3,5-Dicaffeoylquinic acid (3,5-DCQA). It addresses common challenges encountered during expe...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with (-)-3,5-Dicaffeoylquinic acid (3,5-DCQA). It addresses common challenges encountered during experimental work, focusing on the stability of 3,5-DCQA and the characterization of its degradation products under various stress conditions.

Section 1: Understanding the Stability Profile of 3,5-DCQA

(-)-3,5-Dicaffeoylquinic acid, also known as Isochlorogenic acid A, is a potent antioxidant and bioactive compound found in numerous plants.[1][2] However, its structure, featuring two caffeoyl ester linkages on a quinic acid core, makes it susceptible to degradation through isomerization and hydrolysis, particularly under stress conditions.[3][4][5] Understanding these degradation pathways is critical for accurate quantification, formulation development, and interpretation of biological activity data.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

FAQ 1: pH-Related Degradation

Question: My 3,5-DCQA sample is showing multiple new peaks on HPLC after being stored in a neutral buffer. What are these new compounds?

Answer: The most common degradation pathway for 3,5-DCQA in neutral and basic solutions is acyl migration, a form of isomerization.[3] The caffeoyl groups on the quinic acid core move to adjacent hydroxyl positions. 3,5-DCQA is relatively stable in acidic conditions, but as the pH increases, it rapidly isomerizes into 3,4-dicaffeoylquinic acid (3,4-diCQA) and 4,5-dicaffeoylquinic acid (4,5-diCQA).[3][6][7] This process is accelerated by factors like ultrasonic treatment.[8][9]

The primary degradation products you are likely observing are these isomers. In some cases, especially under stronger basic conditions or prolonged exposure, hydrolysis can also occur, cleaving one or both caffeoyl groups to yield mono-caffeoylquinic acids (like 3-CQA, 4-CQA, or 5-CQA) and free caffeic acid.[4]

G cluster_main Acyl Migration Pathway (Neutral/Basic pH) 3,5-diCQA 3,5-diCQA 3,4-diCQA 3,4-diCQA 3,5-diCQA->3,4-diCQA Isomerization 4,5-diCQA 4,5-diCQA 3,5-diCQA->4,5-diCQA Isomerization 3,4-diCQA->4,5-diCQA Isomerization

Caption: Primary isomerization pathway of 3,5-DCQA under neutral or basic conditions.

Troubleshooting Tip: To minimize pH-induced degradation, prepare stock solutions in an acidic aqueous solvent and store them under recommended conditions.[10] For analytical purposes, ensure your mobile phase is sufficiently acidic (e.g., buffered with formic acid or phosphoric acid) to prevent on-column isomerization.

FAQ 2: Thermal Stability

Question: I am seeing a significant decrease in the 3,5-DCQA peak area in my samples left at room temperature. How stable is it to heat?

Answer: 3,5-DCQA is thermally labile. Dicaffeoylquinic acids (diCQAs) as a class degrade extensively at room temperature compared to refrigerated conditions (e.g., 4°C).[3] Mono-caffeoylquinic acids are generally more stable under the same conditions.[3][7] Heating at higher temperatures, such as 100°C, accelerates this degradation and isomerization process significantly.[6]

The degradation is not only a loss of the parent compound but also a conversion to its isomers (3,4-diCQA and 4,5-diCQA).[6][7] Under more extreme heating, hydrolysis to mono-CQAs and caffeic acid can also be observed.[4]

Data Summary: Thermal Degradation of diCQAs in 50% Methanol

CompoundStorage ConditionDegradation after 7 days
3,5-diCQARoom Temperature~7.03%
3,4-diCQARoom Temperature~7.82%
4,5-diCQARoom Temperature~10.08%
All diCQAs4°CRelatively stable
(Data synthesized from reference[3])

Troubleshooting Tip: Always store stock solutions and prepared samples at refrigerated (2-8°C) or frozen (-20°C) temperatures.[2] For long-term storage, aliquoting solutions in tightly sealed vials at -20°C is recommended, which can maintain stability for at least two weeks.[2] Minimize the time samples spend at room temperature during experimental setup.

FAQ 3: Photostability and Oxidative Degradation

Question: Do I need to protect my 3,5-DCQA samples from light? What about oxidative stress?

Answer: Photostability: While some studies suggest that light irradiation does not cause a significant decrease in the total concentration of CQAs, it can lead to fluctuations in the relative content of different isomers.[3] Therefore, as a best practice to ensure sample integrity and prevent potential photodegradation, it is highly recommended to store solutions in amber or light-protecting vials.[10] UVA irradiation, in particular, has been studied in the context of its effects on skin cells, where 3,5-dicaffeoyl-epi-quinic acid has shown protective effects against photodamage, implying the molecule itself can interact with UV light.[11][12]

Oxidative Stability: 3,5-DCQA is a potent antioxidant, meaning it is readily oxidized.[1][13][14] Its primary function in biological systems often involves scavenging free radicals.[15] In experimental settings, this means it can be degraded by oxidizing agents. Forced degradation studies typically use agents like hydrogen peroxide (H₂O₂) to simulate oxidative stress.[16] The degradation products under oxidative conditions can be complex and may involve the formation of quinones or other oxidation derivatives.

Troubleshooting Tip: To prevent oxidative degradation, degas solvents where possible and consider working under an inert atmosphere (e.g., nitrogen) for sensitive, long-term experiments. Avoid sources of oxidative stress unless it is the variable being studied.

Section 3: Experimental Protocols & Workflows

Protocol 1: General Forced Degradation Study

This protocol outlines a systematic approach to investigating the degradation of 3,5-DCQA under various stress conditions, as recommended by regulatory guidelines like ICH.[16]

G cluster_workflow Forced Degradation Workflow cluster_conditions Stress Conditions prep Prepare 3,5-DCQA Solution (e.g., in 50% Methanol) stress Expose Aliquots to Stress Conditions prep->stress acid Acidic (e.g., 0.1M HCl) base Basic (e.g., 0.1M NaOH) ox Oxidative (e.g., 3% H₂O₂) therm Thermal (e.g., 60°C) photo Photolytic (e.g., ICH option 1/2) sample Sample at Time Points (e.g., 0, 1, 3, 5 days) acid->sample base->sample ox->sample therm->sample photo->sample neutralize Neutralize (if Acid/Base) sample->neutralize analyze Analyze by Stability-Indicating Method (e.g., HPLC-UV/MS) neutralize->analyze

Caption: General workflow for conducting a forced degradation study on 3,5-DCQA.

Step-by-Step Methodology:

  • Preparation: Prepare a stock solution of 3,5-DCQA in a suitable solvent (e.g., 50% methanol/water).

  • Stress Application: Aliquot the stock solution into separate, appropriate containers (e.g., amber vials for photostability).

    • Acid Hydrolysis: Add an equal volume of an acid solution (e.g., 0.1 M HCl).

    • Base Hydrolysis: Add an equal volume of a base solution (e.g., 0.1 M NaOH).

    • Oxidation: Add an oxidizing agent (e.g., 3% H₂O₂).

    • Thermal Stress: Place samples in a temperature-controlled oven (e.g., 60°C).

    • Photolytic Stress: Expose samples to a controlled light source as per ICH Q1B guidelines.

  • Sampling: At predetermined time points (e.g., 0, 24, 48, 72 hours), withdraw an aliquot from each stress condition.

  • Quenching: For acid and base hydrolysis samples, neutralize the solution to halt the reaction before analysis.

  • Analysis: Analyze all samples, including a non-stressed control, using a validated, stability-indicating HPLC method, preferably with mass spectrometry (LC-MS/MS) detection to identify unknown degradation peaks. The goal is to achieve 5-20% degradation of the parent compound.[16]

Protocol 2: Analytical Method for Degradation Products

Objective: To separate and identify 3,5-DCQA from its primary isomers and hydrolysis products.

  • Instrumentation: High-Performance Liquid Chromatography with Photodiode Array (PDA) and Mass Spectrometric (MS) detection.

  • Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm) is standard.

  • Mobile Phase:

    • A: Water with an acid modifier (e.g., 0.1% Formic Acid)

    • B: Acetonitrile or Methanol with an acid modifier (e.g., 0.1% Formic Acid)

  • Gradient Elution: A shallow gradient is required to resolve the closely eluting isomers. An example could be starting at ~10-15% B, holding for several minutes, then gradually increasing to ~40-50% B over 30-40 minutes.

  • Detection:

    • PDA/UV: Monitor at wavelengths around 325-330 nm, which is a characteristic maximum for caffeoylquinic acids.[1][17]

    • MS (Negative Ion Mode): Electrospray ionization (ESI) in negative mode is highly informative for these compounds.[18]

      • Parent Ion [M-H]⁻: Look for m/z 515 for diCQAs and m/z 353 for mono-CQAs.[19]

      • MS/MS Fragmentation: Use tandem mass spectrometry to confirm identities. Fragmentation patterns can help distinguish between isomers, although co-elution with authentic standards is the gold standard for confirmation.[18]

References

  • Wang, L., Chen, R., & Gao, Y. (2016). Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry. Molecules, 21(9), 1163. [Link]

  • Chen, J., et al. (2023). Study on the Stability and Antioxidant Activity of 3,5-O-Dicaffeoylquinic Acid. Journal of Hangzhou Medical College. [Link]

  • Shibata, T., et al. (2024). Effects of Cooking Methods on Caffeoylquinic Acids and Radical Scavenging Activity of Sweet Potato. MDPI. [Link]

  • Wang, D., et al. (2023). Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH. Ultrasonics Sonochemistry, 95, 106401. [Link]

  • Islinger, F., et al. (2023). Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology. [Link]

  • Wianowska, D., et al. (2024). Stability of Selected Phenolic Acids Under Simulated and Real Extraction Conditions from Plants. Molecules. [Link]

  • Lei, T., et al. (2021). SCPL acyltransferases catalyze the metabolism of chlorogenic acid during purple coneflower seed germination. ResearchGate. [Link]

  • Wang, D., et al. (2023). Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH. ResearchGate. [Link]

  • Wang, D., et al. (2023). Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH. ScienceDirect. [Link]

  • Dias, H. J., et al. (2012). Fragmentation of 3,5-dicaffeoylquinic acid. ResearchGate. [Link]

  • Preprints.org. (2025). The Impact of Thermal and Electrical Pre-Treatments and Anti-Browning Solution on the Chlorogenic and Dicaffeoylquinic Acid. Preprints.org. [Link]

  • Khushbu, A. T., et al. (2016). development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics. [Link]

  • Lee, K.-E., et al. (2020). Antiphotoaging Effect of 3,5-Dicaffeoyl-epi-quinic Acid against UVA-Induced Skin Damage by Protecting Human Dermal Fibroblasts In Vitro. MDPI. [Link]

  • ResearchGate. (2025). Total synthesis of 3,5-O-dicaffeoylquinic acid and its derivatives. ResearchGate. [Link]

  • Wang, L., et al. (2016). Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions... ResearchGate. [Link]

  • Raineri, M., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. MDPI. [Link]

  • ResearchGate. (n.d.). UV, MS, and MS/MS spectra of 3,5-dicaffeoylquinic acid. ResearchGate. [Link]

  • Biopurify. (n.d.). 3,5-Dicaffeoylquinic acid. Biopurify. [Link]

  • El-Toumy, S. A., et al. (2021). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications. Molecules. [Link]

  • Kim, J.-K., et al. (2014). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. ResearchGate. [Link]

  • Shibata, T., et al. (2024). Effects of Cooking Methods on Caffeoylquinic Acids and Radical Scavenging Activity of Sweet Potato. PMC. [Link]

  • Li, Y., et al. (2018). 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Journal of Pharmacy and Bioallied Sciences. [Link]

  • Santos, C., et al. (2021). Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. Comprehensive Reviews in Food Science and Food Safety. [Link]

  • Lee, K.-E., et al. (2020). Antiphotoaging Effect of 3,5-Dicaffeoyl-epi-quinic Acid against UVA-Induced Skin Damage by Protecting Human Dermal Fibroblasts In Vitro. PubMed. [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing 3,5-Dicaffeoylquinic Acid Extraction from Chicory Roots

Introduction Welcome to the technical support center for the extraction of 3,5-dicaffeoylquinic acid (3,5-DCQA). 3,5-DCQA is a potent antioxidant polyphenol with significant interest in the pharmaceutical and nutraceutic...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Welcome to the technical support center for the extraction of 3,5-dicaffeoylquinic acid (3,5-DCQA). 3,5-DCQA is a potent antioxidant polyphenol with significant interest in the pharmaceutical and nutraceutical industries. Chicory roots (Cichorium intybus L.) are a prominent and sustainable source of this compound. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing extraction yields and purity. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot and refine your process with confidence.

Frequently Asked Questions (FAQs)

Q1: Why are chicory roots considered a good source for 3,5-DCQA?

Chicory roots, particularly the by-products from the production of chicons (Belgian endive), are rich in various caffeoylquinic acids (CQAs), with 3,5-DCQA being one of the most abundant and having a very significant contribution to the antioxidant capacity of the extracts[1][2]. Utilizing this agricultural by-product provides a cost-effective and sustainable source for a high-value bioactive compound[1].

Q2: What are the primary methods for extracting 3,5-DCQA from chicory?

Common methods range from conventional solid-liquid extraction (maceration) to more advanced, efficient techniques. Modern methods like Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) are often preferred as they can significantly reduce extraction times and improve efficiency[3][4]. Accelerated Solvent Extraction (ASE) is another powerful technique that uses elevated temperatures and pressures to achieve rapid and efficient extraction[5][6][7].

Q3: What key factors influence the final yield of 3,5-DCQA?

The extraction of 3,5-DCQA is a multifactorial process. The most critical parameters that you must control are:

  • Solvent Composition: The type and polarity of the solvent are paramount.

  • Temperature: Temperature affects both extraction kinetics and the stability of the target molecule.

  • Extraction Time: Sufficient time is needed to reach equilibrium, but prolonged times can lead to degradation.

  • Solid-to-Liquid Ratio: This ratio impacts the concentration gradient and prevents solvent saturation.

  • Plant Material Pre-treatment: Particle size and moisture content directly affect solvent penetration.

Core Optimization Parameters: A Deeper Dive

Solvent Selection and Composition

The choice of solvent is the most influential factor in extracting polyphenols. The principle relies on matching the solvent's polarity with that of the target compound, 3,5-DCQA.

  • The Power of Hydroalcoholic Mixtures: Pure solvents are often less effective than mixtures. Studies consistently show that a mixture of ethanol and water provides superior results for CQA extraction[1][5]. Ethanol works to solubilize the less polar dicaffeoylquinic acids, while water helps the solvent penetrate the plant matrix and desorb the compounds[5].

  • Finding the Sweet Spot: For 3,5-DCQA, which is less water-soluble than its monocaffeoylquinic counterparts, an optimal ethanol concentration typically falls between 50% and 70% (v/v) [1][8]. Using ethanol concentrations above 70% can actually decrease the yield by reducing the solvent's ability to penetrate the water-moistened plant tissue[1].

  • Alternative Green Solvents: For a greener and less expensive approach, water can be used as a standalone solvent. However, this requires significantly higher temperatures (≥90°C) to achieve comparable yields[1][2][8].

Temperature and Time: A Balancing Act

Temperature directly influences the solubility and diffusion rate of 3,5-DCQA. However, CQAs are thermally sensitive, making this a critical parameter to control.

  • Kinetics: Increasing the temperature generally accelerates the extraction process. With 70% ethanol, maximum yields can be achieved in as little as 6 minutes at 70°C[1][8]. In contrast, at lower temperatures (25-40°C), reaching equilibrium can take 15 minutes or longer[1].

  • The Degradation Risk: High temperatures, especially above 95-100°C, can lead to the thermal degradation and isomerization of 3,5-DCQA into its isomers, such as 3,4-diCQA and 4,5-diCQA[5][9]. This not only reduces the yield of your target compound but also complicates downstream purification and analysis. Therefore, the optimal temperature is a compromise between extraction efficiency and compound stability.

Solid-to-Liquid Ratio

This parameter determines the concentration gradient that drives the extraction. If the ratio of solid (plant material) to liquid (solvent) is too low, the solvent can become saturated with extracted compounds, halting the extraction process prematurely. Research indicates that the best yields are achieved with a high liquid ratio, with a solid-to-liquid ratio of 1:100 (g/mL) being effective[1].

Data Summary: Optimized Extraction Parameters

The table below summarizes experimentally determined optimal conditions for various extraction methods, providing a clear starting point for your experiments.

ParameterConventional ExtractionAccelerated Solvent Extraction (ASE)Ultrasound-Assisted Extraction (UAE)
Solvent 70% Ethanol in Water[1]57% Ethanol in Water[5][6]50-70% Ethanol in Water[3][8]
Temperature 70°C[1]95°C[5][6]40 - 60°C[8][10]
Time < 15 minutes[1]~10-15 minutes (cycle time)15 - 30 minutes
Solid/Liquid Ratio 1:100 g/mL[1]Not explicitly defined (cell size dependent)~1:20 to 1:50 g/mL
Typical Yield ~5.97 mg/g dry matter[1][8]~5.41 mg/g dry matter[5][6]Yields comparable to conventional methods but faster

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Workflow & Troubleshooting Diagrams

To visualize the entire process and the logic of troubleshooting, refer to the diagrams below.

Extraction_Workflow cluster_prep Pre-Treatment cluster_extraction Extraction cluster_post Post-Processing & Analysis Start Dried Chicory Roots Grind Grind to Fine Powder (e.g., ~500 µm) Start->Grind Extract Solid-Liquid Extraction (e.g., UAE with 50-70% EtOH) Grind->Extract Filter Filtration / Centrifugation Extract->Filter Evap Solvent Evaporation (Rotary Evaporator) Filter->Evap Crude Crude Extract Evap->Crude Purify Optional: Purification (e.g., SPE) Crude->Purify Analyze Quantification (HPLC-DAD) Crude->Analyze Final Purified 3,5-DCQA Purify->Final

Caption: General workflow for 3,5-DCQA extraction from chicory roots.

Troubleshooting_Low_Yield cluster_checks Diagnostic Checks cluster_solutions Corrective Actions Start Problem: Low 3,5-DCQA Yield CheckSolvent Is solvent 50-70% EtOH? Start->CheckSolvent CheckTemp Is temp 60-70°C? (or 95°C for ASE) CheckSolvent->CheckTemp Yes FixSolvent Adjust solvent to optimal polarity range CheckSolvent->FixSolvent No CheckRatio Is S/L Ratio high? (e.g., >1:50) CheckTemp->CheckRatio Yes FixTemp Increase temp but monitor for degradation CheckTemp->FixTemp No CheckMaterial Was root material fully dried and finely ground? CheckRatio->CheckMaterial Yes FixRatio Increase solvent volume CheckRatio->FixRatio No FixMaterial Improve pre-treatment: Dry thoroughly, grind finer CheckMaterial->FixMaterial No

Sources

Optimization

Technical Support Center: Overcoming Poor Solubility of 3,5-Dicaffeoylquinic Acid for Bioassays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for overcoming the significant challenge of po...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical solutions for overcoming the significant challenge of poor aqueous solubility of 3,5-dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic Acid A, in bioassay development.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling of 3,5-DCQA.

Q1: I've tried dissolving 3,5-dicaffeoylquinic acid in my aqueous cell culture medium, but it won't dissolve or precipitates out. Why is this happening?

A1: This is a common and expected challenge. 3,5-DCQA is a large polyphenolic compound with multiple aromatic rings, making it inherently hydrophobic and poorly soluble in neutral aqueous solutions like standard phosphate-buffered saline (PBS) or cell culture media. While it has polar hydroxyl and carboxylic acid groups, the large nonpolar surface area dominates its behavior in water. A predicted water solubility for 3,5-DCQA is as low as 0.12 g/L.[1]

Q2: What is the first solvent I should try for creating a stock solution?

A2: Dimethyl sulfoxide (DMSO) is the recommended starting solvent for creating a high-concentration stock solution of 3,5-DCQA.[2][3][4] It is a powerful, water-miscible organic solvent capable of dissolving a wide range of both polar and nonpolar compounds.[5] Technical datasheets report a solubility of at least 50 mg/mL in DMSO.[2][3][4]

Q3: I used DMSO for my stock, but when I dilute it into my aqueous assay buffer, the compound precipitates. What's going on?

A3: This phenomenon, known as "crashing out," occurs when the concentration of the organic co-solvent (DMSO) is drastically reduced upon dilution into the aqueous buffer. The buffer cannot maintain the solubility of the compound at that concentration, causing it to precipitate. The key is to ensure the final concentration of DMSO in your assay is low enough to be tolerated by your biological system, and that the final concentration of 3,5-DCQA does not exceed its solubility limit in that mixed-solvent system.

Q4: Is 3,5-dicaffeoylquinic acid stable in solution?

A4: Stability is a critical concern, particularly with pH adjustments. Studies have shown that dicaffeoylquinic acids, including 3,5-DCQA, are stable under acidic conditions. However, at neutral and basic pH values, they can rapidly undergo isomerization to other forms, such as 3,4-diCQA and 4,5-diCQA.[6] This chemical instability can compromise the integrity of your experimental results. Therefore, freshly prepared solutions are always recommended, and prolonged storage of aqueous solutions, especially at neutral or alkaline pH, should be avoided.

Part 2: Troubleshooting Guide & Advanced Solubilization Strategies

This section provides a logical workflow and detailed strategies for when standard approaches are insufficient.

Decision Workflow for Solubilization

Before proceeding, use the following decision tree to guide your strategy.

Solubilization_Workflow start Goal: Solubilize 3,5-DCQA for Bioassay stock_prep Prepare High-Conc. Stock in 100% DMSO (e.g., 50 mg/mL) start->stock_prep dilute Dilute Stock into Aqueous Assay Medium stock_prep->dilute precipitate Does Compound Precipitate? dilute->precipitate no_precipitate Proceed with Assay. Ensure Final DMSO % is Tolerated by Cells. precipitate->no_precipitate No yes_precipitate Precipitation Occurs. Need Advanced Strategy. precipitate->yes_precipitate Yes strategy Select Strategy yes_precipitate->strategy ph_adjust Strategy 1: pH Adjustment strategy->ph_adjust cosolvent Strategy 2: Co-solvency strategy->cosolvent complexation Strategy 3: Complexation strategy->complexation check_stability Check Compound Stability & Assay Compatibility ph_adjust->check_stability check_cytotoxicity Check Co-solvent Cytotoxicity & Assay Interference cosolvent->check_cytotoxicity check_complex Verify Complex Formation & Check for Interference complexation->check_complex success Optimized Protocol Proceed with Bioassay check_stability->success check_cytotoxicity->success check_complex->success

Caption: Decision workflow for solubilizing 3,5-DCQA.

Troubleshooting Scenario 1: The final required concentration of 3,5-DCQA is precipitating in the bioassay.

  • Problem: The final concentration of 3,5-DCQA exceeds its solubility in the final, low-DMSO aqueous environment.

  • Solution 1: pH Adjustment.

    • Mechanism: 3,5-DCQA is an acidic molecule due to its carboxylic acid and phenolic hydroxyl groups. Increasing the pH of the aqueous buffer (e.g., to pH 7.4 or slightly higher) will deprotonate these groups, forming salts that are significantly more water-soluble.[7][8][9] This is a common strategy for acidic compounds.[9]

    • Caveats: As mentioned in FAQ A4, 3,5-DCQA can be unstable and isomerize at neutral or basic pH.[6] You must validate that the compound remains intact during your assay timeframe. Also, ensure the pH change itself does not affect your biological system or assay components.

  • Solution 2: Use of Cyclodextrins.

    • Mechanism: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate the hydrophobic caffeoyl moieties of 3,5-DCQA, forming an "inclusion complex" where the poorly soluble part of the molecule is shielded.[10][11][12][13] This complex as a whole is water-soluble, effectively increasing the apparent solubility of the compound.[9][10] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice.[10]

    • Caveats: The cyclodextrin itself should be tested for any effects on your bioassay. The complexation process requires a specific protocol to be effective (see Part 3).

Troubleshooting Scenario 2: The concentration of DMSO required to keep the compound in solution is toxic to my cells.

  • Problem: Many cell lines are sensitive to DMSO. While some robust lines can tolerate up to 1%, it is best practice to keep the final concentration at or below 0.5%, and for sensitive or primary cells, below 0.1%.[14][15][16] High concentrations of DMSO can be directly cytotoxic or induce unintended biological effects, confounding results.[5][17]

  • Solution: Co-Solvent System or Alternative Solvents.

    • Mechanism: Instead of relying solely on DMSO, you can use a mixture of solvents or a different, less toxic solvent. Ethanol is a potential alternative, with a reported solubility for 3,5-DCQA of 50 mg/mL.[2][3] However, ethanol can also be cytotoxic.[18][19] Using a co-solvent system, where you combine small amounts of multiple solvents, can sometimes achieve solubility at lower overall toxicity.[20]

    • Caveats: You must perform a solvent tolerance study on your specific cell line. This involves treating cells with the same concentrations of the solvent(s) that will be used in your experiment and measuring viability. This vehicle control is essential for proper interpretation of your data.[15][17]

Data Summary: Solubility & Co-Solvent Cytotoxicity

The following tables summarize key quantitative data to guide your experimental design.

Table 1: Reported Solubility of 3,5-Dicaffeoylquinic Acid

Solvent Reported Solubility (mg/mL) Molar Equivalent (mM)* Source(s)
DMSO 50 ~96.8 [2][3][4]
Ethanol 50 ~96.8 [2][3]
DMF 71 ~137.5 [2][3]
PBS (pH 7.2) 25 ~48.4 [2][3]

*Calculated based on a molecular weight of 516.45 g/mol .

Table 2: General Cytotoxicity Guidelines for Common Solvents in Cell-Based Assays

Solvent Recommended Max. Concentration Notes Source(s)
DMSO ≤ 0.5% (v/v) Some cell lines tolerate up to 1%; primary cells may require <0.1%. Always verify with your specific cell line. [14][15][16][21]
Ethanol ≤ 0.5% (v/v) Can be more cytotoxic than DMSO for some cell lines. Evaporation from stock solutions is a concern. [18][19][22]

| Methanol | ≤ 0.5% (v/v) | Generally exhibits low cytotoxicity in the 0.5-1% range for many cancer cell lines. |[7][18] |

Part 3: Detailed Experimental Protocols

These protocols provide step-by-step instructions for preparing solutions of 3,5-DCQA.

Protocol 1: Standard Stock Solution Preparation using DMSO

This is the foundational protocol for creating a concentrated stock solution.

  • Preparation: Weigh out the desired amount of 3,5-dicaffeoylquinic acid powder in a sterile microcentrifuge tube or glass vial.

  • Solvent Addition: Add the required volume of high-purity, anhydrous DMSO to achieve the target concentration (e.g., 50 mg/mL or ~97 mM). Use newly opened DMSO to avoid issues with water absorption, which can impact solubility.[4]

  • Dissolution: Vortex the solution vigorously for 1-2 minutes. If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes to aid dissolution. Sonicating the sample can also help.

  • Sterilization & Storage: Sterilize the stock solution by passing it through a 0.22 µm syringe filter compatible with DMSO (e.g., PTFE). Aliquot the stock into small, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.[4]

  • Application: For bioassays, perform serial dilutions from this stock. When adding the final concentration to your aqueous medium, add it dropwise while vortexing or stirring the medium to facilitate rapid mixing and minimize local high concentrations that can cause precipitation.

Protocol 2: Solubilization using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

Use this protocol to prepare a stock solution where the compound is complexed for enhanced aqueous solubility.

Cyclodextrin_Protocol cluster_0 Phase 1: Preparation cluster_1 Phase 2: Complexation cluster_2 Phase 3: Finalization prep_cd 1. Prepare HP-β-CD solution in aqueous buffer (e.g., 10% w/v) prep_dcqa 2. Prepare concentrated 3,5-DCQA solution in a minimal amount of organic solvent (e.g., Ethanol) combine 3. Slowly add the 3,5-DCQA solution to the stirring HP-β-CD solution prep_dcqa->combine incubate 4. Stir mixture at room temperature for 24-48 hours to allow for complex formation combine->incubate filter 5. Filter the solution (0.22 µm) to remove any un-complexed precipitate incubate->filter store 6. Store the final aqueous stock solution at 4°C (short-term) or -20°C (long-term) filter->store

Caption: Workflow for preparing a 3,5-DCQA-cyclodextrin inclusion complex.

  • Prepare HP-β-CD Solution: Prepare a solution of HP-β-CD in your desired aqueous buffer (e.g., PBS) at a concentration known to be effective (e.g., 1-10% w/v). Stir until fully dissolved.

  • Prepare 3,5-DCQA Solution: In a separate container, dissolve the 3,5-DCQA powder in a minimal amount of a volatile organic solvent like ethanol. The goal is to create a concentrated solution.

  • Combine and Complex: While vigorously stirring the HP-β-CD solution, add the 3,5-DCQA solution dropwise. This slow addition is critical.

  • Equilibrate: Cover the container and allow the mixture to stir at room temperature for an extended period (24-48 hours) to ensure maximal complex formation.

  • Finalize: After equilibration, filter the solution through a 0.22 µm filter to remove any non-complexed, precipitated compound. The resulting clear filtrate is your aqueous stock solution of the 3,5-DCQA:HP-β-CD complex. This can now be diluted directly into your assay medium.

References

  • Cyclodextrin inclusion complexes with caffeoylquinic acids as bioactive compounds. Sciforum. Available at: [Link].

  • Zheng, Z-P., et al. (2018). Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry. Molecules. Available at: [Link].

  • DMSO usage in cell culture. LifeTein. Available at: [Link].

  • What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines?. ResearchGate. Available at: [Link].

  • What the concentration of DMSO you use in cell culture assays?. ResearchGate. Available at: [Link].

  • Maximum DMSO concentration in media for cell culture?. Reddit. Available at: [Link].

  • Hamzeloo-Moghadam, M., et al. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Research Journal of Pharmacognosy. Available at: [Link].

  • Cyclodextrin inclusion complexes with caffeoylquinic acids as bioactive compounds | Request PDF. ResearchGate. Available at: [Link].

  • Aree, T. (2019). Inclusion complex of β-cyclodextrin with coffee chlorogenic acid: new insights from a combined crystallographic and theoretical study. Acta Crystallographica Section C Structural Chemistry. Available at: [Link].

  • Dimethyl sulfoxide. Wikipedia. Available at: [Link].

  • The effect of some cosolvents and surfactants on viability of cancerous cell lines. Research Journal of Pharmacognosy. Available at: [Link].

  • Georgieva, M., et al. (2022). Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon. Molecules. Available at: [Link].

  • Host–Guest Interactions of Caffeic Acid Phenethyl Ester with β-Cyclodextrins: Preparation, Characterization, and In Vitro Antioxidant and Antibacterial Activity. ACS Omega. Available at: [Link].

  • Aree, T. (2019). Inclusion complex of β-cyclodextrin with coffee chlorogenic acid: new insights from a combined crystallographic and theoretical study. PubMed. Available at: [Link].

  • Current Techniques of Water Solubility Improvement for Antioxidant Compounds and Their Correlation with Its Activity: Molecular Pharmaceutics. PubMed Central. Available at: [Link].

  • Timm, M., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology. Available at: [Link].

  • Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. Available at: [Link].

  • Al-Ghananeem, A. M., & Malkawi, A. H. (2022). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Pharmaceutics. Available at: [Link].

  • Singh, A., et al. (2023). Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences. Available at: [Link].

  • 5 Novel Techniques for Solubility Enhancement. Ascendia Pharma. Available at: [Link].

  • Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds. PMC. Available at: [Link].

  • The influence of pH on the thermal stability of 5-O-caffeoylquinic acids in aqueous solutions. SpringerLink. Available at: [Link].

  • Showing Compound 3,5-Di-O-caffeoylquinic acid (FDB002628). FooDB. Available at: [Link].

  • Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. Available at: [Link].

  • Between Ethanol and DMSO, which will be better for dissolving phenolic acids like rosmarinic acid, caffeic acid for using in antifungal assay?. ResearchGate. Available at: [Link].

  • Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Available at: [Link].

  • Showing entry for 3,5-Dicaffeoylquinic acid. PhytoHub. Available at: [Link].

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Troubleshooting

Technical Support Center: Minimizing Isomerization of 3,5-Dicaffeoylquinic Acid (3,5-diCQA) During Extraction and Analysis

Welcome to the technical support center dedicated to providing solutions for the common challenges encountered when working with 3,5-dicaffeoylquinic acid (3,5-diCQA). This guide is designed for researchers, scientists,...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center dedicated to providing solutions for the common challenges encountered when working with 3,5-dicaffeoylquinic acid (3,5-diCQA). This guide is designed for researchers, scientists, and drug development professionals who are focused on the accurate quantification and analysis of this bioactive compound. Here, we will delve into the intricacies of 3,5-diCQA's stability and provide actionable strategies to minimize its isomerization during extraction and analysis.

Introduction: The Challenge of 3,5-diCQA Isomerization

3,5-dicaffeoylquinic acid is a potent antioxidant and anti-inflammatory agent found in a variety of plants.[1] However, its chemical structure, featuring two caffeoyl groups esterified to a quinic acid core, makes it susceptible to acyl migration.[2][3][4] This process leads to the formation of positional isomers, primarily 3,4-diCQA and 4,5-diCQA, which can significantly impact the accuracy of quantification and the interpretation of biological activity data.[5][6][7] Understanding and controlling the factors that promote this isomerization is therefore paramount for reliable scientific outcomes.

The primary drivers of 3,5-diCQA isomerization are elevated temperature, neutral to alkaline pH, and exposure to light.[5][8][9] During common laboratory procedures such as extraction, sample preparation, and chromatographic analysis, these conditions are often inadvertently met, leading to the artificial generation of isomers and a corresponding decrease in the native 3,5-diCQA concentration.

This guide provides a comprehensive troubleshooting framework, frequently asked questions, and detailed protocols to help you navigate these challenges and ensure the integrity of your 3,5-diCQA samples.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, their probable causes related to 3,5-diCQA isomerization, and targeted solutions.

Problem Probable Cause(s) Recommended Solution(s)
Appearance of new or enlarged peaks corresponding to 3,4-diCQA and 4,5-diCQA in chromatograms of freshly prepared standards or extracts. Acyl migration due to inappropriate solvent conditions. The use of neutral or slightly alkaline solvents (e.g., pure water, unbuffered methanol/water) for sample dissolution or in the mobile phase can promote isomerization.[2][5]Acidify all solutions. Ensure your sample solvent and mobile phases are acidified, typically with 0.1% formic acid or acetic acid, to maintain a pH below 4. This suppresses the ionization of the carboxylic acid and hydroxyl groups, significantly reducing the rate of acyl migration.[10]
Decreasing peak area of 3,5-diCQA over a short period, even when stored in a vial. Thermal degradation and isomerization. Storing samples at room temperature, even for a few hours, can lead to a noticeable loss of 3,5-diCQA.[5] Dicaffeoylquinic acids are less stable at room temperature compared to mono-caffeoylquinic acids.[5]Maintain low temperatures. Always store your stock solutions, standards, and sample extracts at low temperatures (4°C for short-term and -20°C or -80°C for long-term storage).[5][9] During sample preparation, work on ice whenever possible.
Inconsistent quantification results between different batches of the same sample. Variability in extraction conditions. Using high temperatures during extraction (e.g., heating, prolonged sonication) can accelerate isomerization and degradation, leading to batch-to-batch variability.[6][7][8]Optimize extraction temperature and duration. Employ cold extraction methods whenever feasible. If heating is necessary, carefully optimize the temperature and time to maximize extraction efficiency while minimizing isomerization. For example, accelerated solvent extraction (ASE) of 3,5-diCQA has been optimized at 95°C.[6]
Poor peak shape and resolution between 3,5-diCQA and its isomers. Suboptimal chromatographic conditions. The choice of stationary phase, mobile phase composition, and column temperature can all affect the separation of these structurally similar isomers.Refine your HPLC/UHPLC method. 1. Column Chemistry: Consider using a phenyl-hexyl stationary phase in addition to a standard C18 column, as it can offer alternative selectivity for aromatic compounds.[10] 2. Mobile Phase: Use a gradient elution with an acidified (0.1% formic acid) water/methanol or water/acetonitrile mobile phase. Methanol is often preferred for better resolution of diCQA isomers.[10] 3. Temperature Control: Maintain a constant and optimized column temperature, as this can influence selectivity.
Gradual degradation of 3,5-diCQA in extracts despite refrigerated storage. Light exposure and enzymatic activity. Exposure to UV or ambient light can induce isomerization.[11] If the plant material was not properly handled post-harvest, endogenous enzymes may still be active, contributing to degradation.Protect from light and deactivate enzymes. Store all samples and standards in amber vials or wrap them in aluminum foil. For plant material, immediate freezing (e.g., in liquid nitrogen) or lyophilization after harvesting is crucial to halt enzymatic processes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of 3,5-diCQA isomerization?

The primary mechanism is intramolecular acyl migration, a type of transesterification reaction.[2][3] The caffeoyl group at position 3 or 5 on the quinic acid core can migrate to an adjacent hydroxyl group, resulting in the formation of 3,4-diCQA and 4,5-diCQA. This process is catalyzed by heat and is highly pH-dependent, with increased rates observed in neutral to basic conditions.[2][5][8]

Q2: At what pH is 3,5-diCQA most stable?

3,5-diCQA is most stable in acidic conditions.[5][9] It is recommended to maintain the pH of all solutions, including extraction solvents and chromatographic mobile phases, below 4 to minimize isomerization.

Q3: Can sonication during extraction cause isomerization?

Yes, prolonged or high-power sonication can contribute to both isomerization and degradation of 3,5-diCQA.[8] The energy from ultrasound can generate localized heating and free radicals, which can accelerate these processes, especially in neutral or alkaline solutions. If sonication is used, it should be for a short duration and in a temperature-controlled bath.

Q4: Is it possible to reverse the isomerization of 3,5-diCQA?

While the acyl migration is a reversible process, achieving a complete and controlled conversion back to the original 3,5-diCQA isomer in a complex sample matrix is practically impossible and not a viable strategy for quantitative analysis. The focus should be on preventing the isomerization from occurring in the first place.

Q5: How should I prepare my calibration standards to ensure their stability?

Prepare a concentrated stock solution of 3,5-diCQA in an acidified organic solvent (e.g., methanol with 0.1% formic acid). Store this stock solution at -20°C or below in an amber vial. Prepare working standards by diluting the stock solution with the initial mobile phase (also acidified) on the day of analysis. Keep the working standards in the autosampler at a low temperature (e.g., 4°C) during the analytical run.

Visualizing the Isomerization Pathway and Recommended Workflow

To better understand the chemical transformations and the steps to mitigate them, the following diagrams are provided.

3,5-diCQA 3,5-diCQA 3,4-diCQA 3,4-diCQA 3,5-diCQA->3,4-diCQA Acyl Migration (Heat, Neutral/Alkaline pH) 4,5-diCQA 4,5-diCQA 3,5-diCQA->4,5-diCQA Acyl Migration (Heat, Neutral/Alkaline pH) 3,4-diCQA->4,5-diCQA Acyl Migration 4,5-diCQA->3,4-diCQA Acyl Migration

Caption: Acyl migration pathways of 3,5-diCQA.

cluster_prevention Workflow for Minimizing 3,5-diCQA Isomerization SampleCollection 1. Sample Collection - Flash freeze (liquid N2) - Lyophilize Extraction 2. Extraction - Use acidified solvents (e.g., 80% MeOH with 0.1% FA) - Cold extraction or minimize heat exposure SampleCollection->Extraction SamplePrep 3. Sample Preparation - Work on ice - Use amber vials - Dilute with acidified mobile phase Extraction->SamplePrep Analysis 4. HPLC/UHPLC Analysis - Acidified mobile phase (0.1% FA) - Cooled autosampler (4°C) - Optimized column and temperature SamplePrep->Analysis Storage 5. Storage - -20°C or -80°C - Protect from light Analysis->Storage

Sources

Optimization

Technical Support Center: Navigating Interference in HPLC Analysis of Caffeoylquinic Acids

Welcome to the technical support center for High-Performance Liquid Chromatography (HPLC) analysis of caffeoylquinic acids (CQAs). This guide is designed for researchers, scientists, and drug development professionals to...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for High-Performance Liquid Chromatography (HPLC) analysis of caffeoylquinic acids (CQAs). This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve common interference issues encountered during the chromatographic analysis of these structurally similar and often labile compounds. Here, we move beyond generic advice to provide in-depth, scientifically grounded solutions based on the specific chemistry of CQAs.

Frequently Asked Questions (FAQs)

Q1: Why is the analysis of caffeoylquinic acids so prone to interference?

A: The inherent properties of caffeoylquinic acids present several analytical challenges. Firstly, they exist as a large family of positional and geometric (cis/trans) isomers with very similar physicochemical properties, making them difficult to separate chromatographically.[1][2] Secondly, CQAs are susceptible to isomerization and degradation under various conditions like heat, light, and certain pH levels, which can introduce artifactual peaks into your chromatogram.[3][4] Lastly, CQAs are often extracted from complex matrices such as plant tissues, coffee, or herbal products, which contain a multitude of other compounds that can co-elute and interfere with the analytes of interest.[5]

Q2: My CQA isomers are co-eluting. What is the most critical first step to improve resolution?

A: The most impactful initial step is to re-evaluate and optimize your mobile phase conditions, specifically the pH and organic modifier. The carboxylic acid and phenolic hydroxyl groups on CQAs are ionizable, and even minor shifts in mobile phase pH can significantly alter their retention and selectivity.[6] Acidifying the mobile phase (e.g., with 0.1% formic or acetic acid) is a common and effective strategy to suppress the ionization of these acidic groups, leading to better peak shape and retention.[1]

Q3: Can mass spectrometry (MS) alone differentiate between co-eluting CQA isomers?

A: While mass spectrometry is a powerful tool for identification, it often cannot reliably distinguish between co-eluting CQA isomers on its own. Positional isomers have the same molecular weight and will produce identical precursor ions.[1] While some differences in fragmentation patterns can be observed in MS/MS experiments, these can be subtle and may not be sufficient for unambiguous identification without at least partial chromatographic separation.[7][8] Therefore, a robust chromatographic method is essential to ensure accurate quantification and identification.

Q4: What are "ghost peaks" and how do I know if they are interfering with my CQA analysis?

A: Ghost peaks are extraneous peaks that appear in your chromatogram and do not originate from your sample. They can be a significant source of interference and can arise from various sources, including contaminated mobile phases, system contamination (e.g., from the injector or seals), or column bleed.[5] A simple way to check for ghost peaks is to run a blank injection (injecting your mobile phase without any sample). If peaks appear in the blank run at the same retention times as in your sample chromatogram, they are likely ghost peaks.

Troubleshooting Guide: From Symptoms to Solutions

This section provides a systematic approach to diagnosing and resolving common interference issues in CQA analysis, categorized by the observable problem in your chromatogram.

Issue 1: Poor Resolution and Co-eluting Peaks

Poor resolution between CQA isomers or between CQAs and other matrix components is a frequent challenge.

  • Mobile Phase Optimization:

    • pH Adjustment: Caffeoylquinic acids are acidic compounds. Lowering the mobile phase pH (typically to between 2.5 and 3.5 with formic or acetic acid) will suppress the ionization of the carboxylic acid and phenolic hydroxyl groups. This reduces unwanted interactions with the stationary phase and often improves peak shape and resolution.[1]

    • Organic Modifier Selection: The choice between acetonitrile and methanol can significantly impact selectivity. Methanol, being a weaker solvent, can sometimes provide better resolution for closely eluting compounds. Experiment with different ratios and gradients of both solvents.[1]

    • Gradient Optimization: A shallow gradient is often necessary to separate complex mixtures of CQA isomers. Start with a low percentage of organic modifier and increase it slowly over a longer run time to improve the separation of closely eluting peaks.[9]

  • Column Chemistry Evaluation:

    • Stationary Phase Selectivity: Standard C18 columns separate primarily based on hydrophobicity. For CQA isomers, which have very similar hydrophobicities, alternative column chemistries can provide different selectivities. Phenyl-hexyl or biphenyl columns can offer π-π interactions with the aromatic rings of the caffeoyl groups, leading to improved resolution.[1]

    • Column Efficiency: Using columns with smaller particle sizes (e.g., sub-2 µm for UHPLC) or core-shell technology can increase column efficiency, resulting in sharper peaks and better resolution.[10]

  • Temperature Control:

    • Impact on Selectivity: Temperature can influence the selectivity of the separation. Experimenting with different column temperatures (e.g., in the range of 25-40°C) can sometimes improve the resolution between critical pairs of isomers.[3]

Start Poor Resolution/ Co-elution Observed Adjust_Mobile_Phase Adjust Mobile Phase (pH, Organic Modifier, Gradient) Start->Adjust_Mobile_Phase Evaluate_Column Evaluate Column (Chemistry, Efficiency) Adjust_Mobile_Phase->Evaluate_Column No Improvement Resolved Resolution Improved Adjust_Mobile_Phase->Resolved Success Optimize_Temp Optimize Temperature Evaluate_Column->Optimize_Temp No Improvement Evaluate_Column->Resolved Success Optimize_Temp->Resolved Success

Caption: A systematic workflow for troubleshooting poor peak resolution.

Issue 2: Matrix Effects and Baseline Interferences

Complex sample matrices can introduce a host of interfering compounds, leading to a noisy or rising baseline, and co-eluting peaks that suppress or enhance the analyte signal.

  • Effective Sample Preparation: The goal of sample preparation is to remove as many interfering compounds as possible while ensuring good recovery of the target CQAs.

    • Solid-Phase Extraction (SPE): SPE is a powerful technique for cleaning up complex extracts. A well-chosen SPE sorbent can retain the CQAs while allowing interfering compounds to be washed away.

    • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): Originally developed for pesticide analysis, the QuEChERS methodology can be adapted for the extraction and cleanup of CQAs from various matrices.[11][12]

  • Chromatographic Solutions:

    • Divert Valve: If early-eluting, highly polar interfering compounds are the issue, a divert valve can be programmed to send the initial part of the run to waste, preventing these compounds from entering the detector.

    • Methodical Column Washing: After each analytical run, especially with complex matrices, a thorough column wash with a strong solvent (like 100% acetonitrile or methanol) is crucial to remove strongly retained matrix components that could elute in subsequent runs.

This protocol provides a general framework for using a reversed-phase SPE cartridge to clean up plant extracts prior to HPLC analysis.

Materials:

  • C18 SPE Cartridge

  • Methanol (HPLC grade)

  • Deionized Water (18.2 MΩ·cm)

  • Formic Acid (LC-MS grade)

  • Plant extract dissolved in a weak solvent (e.g., 10% methanol in water)

Procedure:

  • Conditioning: Condition the SPE cartridge by passing 2-3 column volumes of methanol through it, followed by 2-3 column volumes of deionized water. This activates the stationary phase.

  • Equilibration: Equilibrate the cartridge with 2-3 column volumes of the initial mobile phase or a weak solvent similar to your sample diluent (e.g., water with 0.1% formic acid). Do not let the cartridge run dry.[13]

  • Sample Loading: Slowly load the plant extract onto the cartridge. The CQAs will be retained on the C18 stationary phase.

  • Washing: Wash the cartridge with 2-3 column volumes of a weak solvent (e.g., 5% methanol in water with 0.1% formic acid) to remove polar interferences.

  • Elution: Elute the retained CQAs with a small volume of a stronger solvent (e.g., methanol or acetonitrile).

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase for HPLC analysis.

Issue 3: Peak Tailing and Broadening

Asymmetric (tailing) or broad peaks can compromise resolution and lead to inaccurate integration.

  • Secondary Interactions: Peak tailing for acidic compounds like CQAs can be caused by interactions with active sites (residual silanols) on the silica backbone of the column.

    • Solution: Ensure the mobile phase is sufficiently acidic (pH 2.5-3.5) to keep the silanol groups protonated and reduce these interactions. Using a well-endcapped, high-purity silica column can also minimize this effect.

  • Column Contamination and Voids:

    • Contamination: Accumulation of strongly retained compounds from the sample matrix on the column inlet can lead to peak distortion.

    • Void Formation: A void at the head of the column can cause the sample band to spread before it enters the packed bed, resulting in broad or split peaks.

    • Solution: Use a guard column to protect the analytical column from contaminants and physical damage.[5] If contamination is suspected, flush the column with a series of strong solvents. If a void is suspected, the column may need to be replaced.

  • Extra-Column Volume: Excessive volume from tubing, fittings, or the detector flow cell can contribute to band broadening.

    • Solution: Use tubing with the smallest possible internal diameter and length. Ensure all fittings are properly made to minimize dead volume.

Start Poor Peak Shape (Tailing/Broadening) Check_Mobile_Phase Check Mobile Phase pH (Is it acidic enough?) Start->Check_Mobile_Phase Inspect_Column Inspect Column (Contamination, Void) Check_Mobile_Phase->Inspect_Column No Improvement Good_Peak_Shape Symmetrical, Sharp Peaks Check_Mobile_Phase->Good_Peak_Shape Issue Resolved Evaluate_System Evaluate System (Extra-column volume) Inspect_Column->Evaluate_System No Improvement Inspect_Column->Good_Peak_Shape Issue Resolved Evaluate_System->Good_Peak_Shape Issue Resolved

Caption: A decision tree for troubleshooting poor peak shape.

Data Summary Table

The following table summarizes key chromatographic parameters and their impact on the analysis of caffeoylquinic acids.

ParameterCommon IssueRecommended ActionRationale
Mobile Phase pH Poor peak shape, shifting retention timesAdjust to pH 2.5-3.5 with formic or acetic acidSuppresses ionization of CQAs and silanol groups, leading to better retention and peak symmetry.[6]
Organic Modifier Co-elution of isomersExperiment with both acetonitrile and methanolDifferent solvents offer different selectivities and can change the elution order of closely related compounds.[1]
Column Chemistry Inadequate resolution of isomersUse a phenyl-based (e.g., Phenyl-Hexyl) or core-shell C18 columnPhenyl phases provide alternative selectivity through π-π interactions; core-shell particles offer higher efficiency.[1]
Column Temperature Poor resolution, high backpressureOptimize between 25-40°CTemperature affects viscosity and can alter selectivity. Higher temperatures can reduce backpressure but may impact stability.[3]
Sample Preparation Matrix effects, baseline noiseEmploy SPE or QuEChERS for sample cleanupRemoves interfering compounds, leading to a cleaner chromatogram and more reliable quantification.[11][12]

References

  • Study of Mono and Di-O-caffeoylquinic Acid Isomers in Acmella oleracea Extracts by HPLC-MS/MS and Application of Linear Equation of Deconvolution Analysis Algorithm for Their Characterization. MDPI. Available at: [Link]

  • Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry. MDPI. Available at: [Link]

  • Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry. ResearchGate. Available at: [Link]

  • Determination of Caffeoylquinic Acids Content by UHPLC in Scolymus hispanicus Extracts Obtained through Ultrasound-Assisted Extraction. MDPI. Available at: [Link]

  • (PDF) Determination of Caffeoylquinic Acids Content by UHPLC in Scolymus hispanicus Extracts Obtained through Ultrasound-Assisted Extraction. ResearchGate. Available at: [Link]

  • Identification and Quantification of Flavonoids and Phenolic Acids in Burr Parsley (Caucalis platycarpos L.), Using High-Performance Liquid Chromatography with Diode Array Detection and Electrospray Ionization Mass Spectrometry. PubMed Central. Available at: [Link]

  • UPLC-MS analysis of caffeoylquinic acid isomers. (A) Elution pattern of... ResearchGate. Available at: [Link]

  • Application of the QuEChERS Strategy as a Useful Sample Preparation Tool for the Multiresidue Determination of Pyrrolizidine Alkaloids in Food and Feed Samples: A Critical Overview. MDPI. Available at: [Link]

  • Degradation kinetics and isomerization of 5-O-caffeoylquinic acid under ultrasound: Influence of epigallocatechin gallate and vitamin C. PubMed Central. Available at: [Link]

  • A validated UHPLC method for the determination of caffeoylquinic and di-caffeoylquinic acids in green coffee extracts using an RP-Amide fused-core column. PubMed. Available at: [Link]

  • Molecularly Imprinted Solid Phase Extraction Strategy for Quinic Acid. MDPI. Available at: [Link]

  • Interactions of Ascorbic Acid, 5-Caffeoylquinic Acid, and Quercetin-3-Rutinoside in the Presence and Absence of Iron during Thermal Processing and the Influence on Antioxidant Activity. MDPI. Available at: [Link]

  • Profiling of Chlorogenic Acids from Bidens pilosa and Differentiation of Closely Related Positional Isomers with the Aid of UHPLC-QTOF-MS/MS-Based In-Source Collision-Induced Dissociation. PubMed Central. Available at: [Link]

  • Gradient Design and Development. Agilent. Available at: [Link]

  • QuEChERS Sample Preparation Procedures. Restek. Available at: [Link]

  • (PDF) Study of Mono and Di-O-caffeoylquinic Acid Isomers in Acmella oleracea Extracts by HPLC-MS/MS and Application of Linear Equation of Deconvolution Analysis Algorithm for Their Characterization. ResearchGate. Available at: [Link]

  • Optimization of Methodology for Simultaneous Quantification of Trigonelline, 5-Caffeoylquinic Acid, and Caffeine in Green and Roasted Coffee Extracts by HPLC. ACS Omega. Available at: [Link]

  • Discriminating between the six isomers of dicaffeoylquinic acid by LC-MS(n). PubMed. Available at: [Link]

  • LC-ESI(±)-LTQ MSn-Based Metabolomic Profiling of Coffee: Fragmentation Pathways for Identification of Major Polar Compounds. Journal of the American Society for Mass Spectrometry. Available at: [Link]

  • (PDF) A QUECHERS method for sample preparation in the analysis of pesticides in tomato. ResearchGate. Available at: [Link]

  • Elution order of quercetin glycosides from apple pomace extracts on a new HPLC stationary phase with hydrophilic endcapping. ResearchGate. Available at: [Link]

  • Determination of Caffeoylquinic Acids Content by UHPLC in Scolymus hispanicus Extracts Obtained through Ultrasound-Assisted Extr. Semantic Scholar. Available at: [Link]

  • HPLC Troubleshooting Guide. Chrom Tech. Available at: [Link]

  • QuEChERS Sample Prep Part 1 - Pesticide Analysis. YouTube. Available at: [Link]

  • HPLC Method Development & Troubleshooting Guide with Calculation Toolkit. ResearchGate. Available at: [Link]

  • Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International. Available at: [Link]

  • On-Column Sample Degradation. LCGC International. Available at: [Link]

  • Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry. Semantic Scholar. Available at: [Link]

  • Development and Validation of HPLC-PDA Method and Pattern Recognition Analyses Using Eight Marker Compounds for the Quality Cont. KoreaMed Synapse. Available at: [Link]

  • Solid-phase extraction procedure for determination of phenolic acids and some flavonols in honey. PubMed. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Enhancing the Antioxidant Activity of 3,5-Dicaffeoylquinic Acid Formulations

Welcome to the technical support center for researchers, scientists, and drug development professionals working to enhance the antioxidant activity of 3,5-dicaffeoylquinic acid (3,5-DCQA) formulations. This guide provide...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working to enhance the antioxidant activity of 3,5-dicaffeoylquinic acid (3,5-DCQA) formulations. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address the common challenges encountered in the laboratory.

I. Understanding 3,5-Dicaffeoylquinic Acid: A Foundation for Success

3,5-Dicaffeoylquinic acid, also known as isochlorogenic acid A, is a potent natural antioxidant.[1] Its efficacy is rooted in its chemical structure, which allows it to scavenge free radicals and chelate pro-oxidant metals.[2] However, its inherent instability and low bioavailability present significant hurdles in harnessing its full therapeutic potential.[3][4][5] This guide is designed to help you navigate these challenges.

II. Frequently Asked Questions (FAQs)

This section addresses common questions about the stability and formulation of 3,5-DCQA.

Q1: My 3,5-DCQA solution is changing color. What's happening and how can I prevent it?

A1: Color change, typically to a brownish hue, is a visual indicator of degradation. 3,5-DCQA is susceptible to oxidation and isomerization, particularly under certain conditions. The stability of 3,5-DCQA is significantly influenced by pH, temperature, and light exposure.[6][7] It is more stable in acidic conditions and degrades in neutral or alkaline environments.[7] To minimize degradation, it is recommended to store 3,5-DCQA in an acidic aqueous solution at a low temperature and protected from light.[6] For long-term storage, a crystalline solid form at -20°C is advisable.[8]

Q2: I'm observing poor solubility of 3,5-DCQA in my aqueous buffer. What are my options?

A2: While 3,5-DCQA has some water solubility, achieving higher concentrations for in vivo studies can be challenging. Several strategies can improve its solubility:

  • Co-solvents: A mixture of a water-miscible organic solvent, like ethanol or DMSO, with an aqueous vehicle can enhance solubility.[9]

  • pH Adjustment: Carefully increasing the pH can improve solubility, but be mindful of the increased degradation rate at neutral to alkaline pH.[7]

  • Encapsulation: Complexation with cyclodextrins can encapsulate the 3,5-DCQA molecule, forming a more soluble inclusion complex.[9]

Q3: What are the most common formulation strategies to enhance the in vivo antioxidant activity of 3,5-DCQA?

A3: The primary goals of formulation are to protect 3,5-DCQA from degradation and improve its oral bioavailability.[3][10] Liposomal encapsulation is a highly effective approach.[3][4][5][10][11] By encapsulating 3,5-DCQA in liposomes, you can significantly improve its stability and achieve a sustained release.[3][5] Studies have shown that liposomal formulations can enhance the oral bioavailability of chlorogenic acids by over 1.5 times.[3]

Q4: Can I combine 3,5-DCQA with other antioxidants?

A4: Yes, and this can be a highly effective strategy. Combining 3,5-DCQA with other antioxidants like ascorbic acid (Vitamin C) or flavonoids such as quercetin can lead to synergistic effects, where the total antioxidant activity of the mixture is greater than the sum of its individual components.[12][13] However, it's important to note that antagonistic effects can also occur, so careful formulation and testing are crucial.[12]

III. Troubleshooting Guide: Navigating Experimental Hurdles

This section provides solutions to specific problems you may encounter during your experiments.

Problem Potential Cause(s) Recommended Solution(s)
Inconsistent results in DPPH antioxidant assay 1. DPPH reagent degradation: The DPPH radical is sensitive to light.[14] 2. Incorrect solvent: The solvent used for your extract may interfere with the assay.[15] 3. Sample color interference: Highly colored extracts can affect absorbance readings.[16] 4. Reaction time: Incubation time needs to be optimized and consistent.[15]1. Prepare fresh DPPH solution daily and store it in the dark.[16] 2. Use the same solvent for both the DPPH solution and the sample dilutions to ensure compatibility.[15] 3. Run a sample blank (extract without DPPH) and subtract its absorbance from the sample reading. 4. Standardize the incubation time (e.g., 30 minutes) and ensure all samples are incubated for the same duration.[17]
Low encapsulation efficiency in liposomal formulation 1. Incorrect lipid composition: The ratio of lipids (e.g., lecithin, cholesterol) can affect encapsulation.[3] 2. Suboptimal preparation method: The chosen method (e.g., thin-film hydration) may not be optimized.[11] 3. pH of the hydration buffer: The pH can influence the charge of both the liposome and the 3,5-DCQA.1. Optimize the molar ratio of lecithin and cholesterol. 2. Ensure proper film formation and adequate hydration time. Sonication can be used to reduce vesicle size and improve homogeneity. 3. Use a slightly acidic buffer (pH 4-6) for hydration to improve the stability of 3,5-DCQA.
Precipitation of formulation upon storage or dilution 1. Supersaturation: The concentration of 3,5-DCQA may exceed its solubility limit in the final formulation. 2. "Salting out" effect: High concentrations of salts in buffers can reduce the solubility of organic compounds.1. Reduce the initial concentration of 3,5-DCQA. 2. Incorporate a stabilizer like a surfactant (e.g., Tween® 80) or a polymer (e.g., PVP).[9] 3. Use a buffer with a lower ionic strength.
No significant increase in cellular antioxidant activity (e.g., Nrf2 activation) 1. Low cell permeability: The formulation may not be effectively delivering 3,5-DCQA into the cells. 2. Insufficient dose or incubation time: The concentration or duration of treatment may be too low to elicit a response. 3. Cell line selection: The chosen cell line may not be responsive to Nrf2 activators.1. Consider using a nanoparticle or liposomal delivery system to enhance cellular uptake.[3][4] 2. Perform a dose-response and time-course experiment to determine the optimal conditions. 3. Use a cell line known to have a responsive Nrf2 pathway, such as HepG2 or HaCaT cells.[18]

IV. Experimental Protocols

Here are detailed protocols for key experiments related to the formulation and evaluation of 3,5-DCQA.

Protocol 1: Preparation of 3,5-DCQA Loaded Liposomes

This protocol is based on the widely used thin-film hydration method.[11]

Materials:

  • 3,5-Dicaffeoylquinic acid

  • Soybean Lecithin

  • Cholesterol

  • Chloroform

  • Methanol

  • Phosphate Buffered Saline (PBS), pH 7.4

  • Citrate Buffer, pH 5.0

Procedure:

  • Lipid Film Formation:

    • Dissolve soybean lecithin and cholesterol (e.g., in a 4:1 molar ratio) in a chloroform:methanol (2:1 v/v) mixture in a round-bottom flask.

    • Add 3,5-DCQA to the lipid solution.

    • Remove the organic solvents using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C) to form a thin, uniform lipid film on the flask wall.

  • Hydration:

    • Hydrate the lipid film with a citrate buffer (pH 5.0) by gentle rotation of the flask at a temperature above the lipid phase transition temperature (e.g., 60°C).

  • Sonication:

    • To obtain smaller, more uniform liposomes, sonicate the liposomal suspension using a probe sonicator or by bath sonication.

  • Purification:

    • Remove the unencapsulated 3,5-DCQA by centrifugation or dialysis.

  • Characterization:

    • Determine the particle size and zeta potential using dynamic light scattering.

    • Calculate the encapsulation efficiency by quantifying the amount of 3,5-DCQA in the liposomes and the total amount used.

Protocol 2: In Vitro Antioxidant Activity - DPPH Radical Scavenging Assay

This protocol provides a standardized method for assessing the free radical scavenging activity of your 3,5-DCQA formulations.[15][19]

Materials:

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH)

  • Methanol

  • 3,5-DCQA formulation and corresponding blank formulation

  • Ascorbic acid or Trolox (as a positive control)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Preparation of DPPH Solution:

    • Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in an amber bottle and in the dark.

  • Sample Preparation:

    • Prepare a series of dilutions of your 3,5-DCQA formulation and the positive control in methanol.

  • Assay:

    • To each well of a 96-well plate, add a fixed volume of the DPPH solution (e.g., 100 µL).

    • Add an equal volume (e.g., 100 µL) of your sample dilutions, positive control, or methanol (as a blank).

  • Incubation:

    • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measurement:

    • Measure the absorbance at 517 nm using a microplate reader.

  • Calculation:

    • Calculate the percentage of DPPH radical scavenging activity using the following formula:

      • % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

    • Plot a graph of % inhibition versus concentration and determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals).

Protocol 3: Cellular Antioxidant Activity - Nrf2/ARE Luciferase Reporter Assay

This assay measures the ability of your 3,5-DCQA formulation to activate the Nrf2 antioxidant response pathway in cells.[20][21]

Materials:

  • AREc32 cells (or other suitable Nrf2 reporter cell line)

  • Cell culture medium

  • 3,5-DCQA formulation

  • Luciferase assay reagent (e.g., Steady-Glo®)

  • Luminometer

Procedure:

  • Cell Seeding:

    • Seed AREc32 cells in a 96-well plate at an appropriate density and allow them to attach overnight.

  • Treatment:

    • Treat the cells with various concentrations of your 3,5-DCQA formulation for a specified time (e.g., 24 hours). Include a vehicle control.

  • Luciferase Assay:

    • After incubation, lyse the cells and measure the luciferase activity according to the manufacturer's protocol for the luciferase assay reagent.

  • Data Analysis:

    • Express the results as fold induction of luciferase activity compared to the vehicle control.

V. Visualizing Key Concepts

To further clarify experimental workflows and biological pathways, the following diagrams are provided.

Diagram 1: Liposome Preparation Workflow

Liposome_Preparation cluster_prep Step 1: Lipid Film Formation cluster_hydration Step 2: Hydration cluster_sonication Step 3: Size Reduction cluster_purification Step 4: Purification A Dissolve Lipids & 3,5-DCQA in Organic Solvent B Rotary Evaporation A->B Remove Solvent C Add Aqueous Buffer (e.g., Citrate Buffer) B->C D Gentle Agitation C->D E Sonication D->E F Centrifugation or Dialysis E->F G 3,5-DCQA Loaded Liposomes F->G Isolate

Caption: Workflow for preparing 3,5-DCQA loaded liposomes.

Diagram 2: Nrf2 Signaling Pathway Activation

Nrf2_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Nrf2_Keap1 Nrf2-Keap1 Complex Free_Nrf2 Free Nrf2 Nrf2_Keap1->Free_Nrf2 DCQA 3,5-DCQA Formulation DCQA->Nrf2_Keap1 Dissociation Free_Nrf2_n Nrf2 Free_Nrf2->Free_Nrf2_n Translocation ARE Antioxidant Response Element (ARE) Gene_Expression Antioxidant Gene Expression (e.g., HO-1, NQO1) ARE->Gene_Expression Activates Free_Nrf2_n->ARE Binds to

Caption: Activation of the Nrf2 antioxidant pathway by 3,5-DCQA.

VI. References

  • Fabrication and characterization of TPGS-modified chlorogenic acid liposomes and its bioavailability in rats. RSC Publishing.

  • Enhanced anti-inflammatory activity of chlorogenic acid via folic acid-TPGS-modified liposomes encapsulation: characterization and In vivo evaluation on colitis mice. Frontiers.

  • Enhanced oral bioavailability and in vivo antioxidant activity of chlorogenic acid via liposomal formulation. PubMed.

  • Evaluation of the effect of liposomes loaded with chlorogenic acid in treatment of 2,4,6-trinitrobenzenesulfonic acid-induced murine colitis. PubMed.

  • Enhanced anti-inflammatory activity of chlorogenic acid via folic acid-TPGS-modified liposomes encapsulation: characterization and In vivo evaluation on colitis mice. PubMed.

  • Study on the Stability and Antioxidant Activity of 3,5-O-Dicaffeoylquinic Acid. Chinese Journal of Modern Applied Pharmacy.

  • Application Notes and Protocols for Cell-Based Assays of Nrf2 Activity Following Degrader Treatment. Benchchem.

  • Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry. PMC - NIH.

  • Isochlorogenic acid A (3,5-Dicaffeoylquinic acid). MedChemExpress.

  • Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts. Preprints.org.

  • Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications. NIH.

  • 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Food & Nutrition Research.

  • Could anyone kindly suggest what could be some of the possible results for not getting results in DPPH assay? ResearchGate.

  • Antioxidant Activity of Phenolic Compounds: From In Vitro Results to In Vivo Evidence. IntechOpen.

  • 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. MDPI.

  • Antioxidant Activity of Phenolic Compounds: From In Vitro Results to In Vivo Evidence. Antioxidants.

  • A Generalized Method for Determining Free Soluble Phenolic Acid Composition and Antioxidant Capacity of Cereals and Legumes. JoVE.

  • In vitro antioxidant activity and phenolic contents in methanol extracts from medicinal plants. Journal of the Serbian Chemical Society.

  • Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH. PubMed.

  • Live Cell Assays for the Assessment of Antioxidant Activities of Plant Extracts. MDPI.

  • AOP 2 – Induction of natural antioxidant cell defence (Nrf2 pathway). Antioxidant Power.

  • 3,5-Dicaffeoylquinic Acid (CAS 2450-53-5). Cayman Chemical.

  • In vitro antioxidant activity and polyphenolic content of commonly used spices from Ethiopia. Cogent Food & Agriculture.

  • Cell-based Assays to Identify Modulators of Nrf2/ARE Pathway. PMC - NIH.

  • Chlorogenic Acid: Recent Advances on Its Dual Role as a Food Additive and a Nutraceutical against Metabolic Syndrome. PubMed Central.

  • Effects of Cooking Methods on Caffeoylquinic Acids and Radical Scavenging Activity of Sweet Potato. PMC - NIH.

  • Can anyone help me solve an issue I've been having with DPPH assay and spectroscopy analysis? ResearchGate.

  • Does anyone have problems with DPPH assay? ResearchGate.

  • Protein–Chlorogenic Acid Interactions: Mechanisms, Characteristics, and Potential Food Applications. MDPI.

  • Optimizing 4,5-O-Dicaffeoyl Quinic Acid Methyl Ester Solubility for In Vivo Administration. Benchchem.

  • Method of producing chlorogenic acid composition. Google Patents.

  • Genesis and development of DPPH method of antioxidant assay. PMC - PubMed Central.

  • Chlorogenic acid (CD Formulation). SpecialChem.

  • Total synthesis of 3,5-O-dicaffeoylquinic acid and its derivatives. ResearchGate.

  • Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. ResearchGate.

  • Optimization of Chlorogenic Acid Extraction from Green Coffee Beans Using Response Surface Methodology. ResearchGate.

  • Interactions of Ascorbic Acid, 5-Caffeoylquinic Acid, and Quercetin-3-Rutinoside in the Presence and Absence of Iron during Thermal Processing and the Influence on Antioxidant Activity. PMC - NIH.

  • Screening of Natural Compounds as Activators of the Keap1-Nrf2 Pathway. PMC - NIH.

  • Investigating the synergistic antioxidant effects of some flavonoid and phenolic compounds. Research Journal of Pharmacognosy.

  • UV, MS, and MS/MS spectra of 3,5-dicaffeoylquinic acid. ResearchGate.

  • Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. OHSU.

  • Synergistic Antioxidant Activity of Natural Products. Remedy Publications LLC.

  • Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compound. Google Patents.

  • 3,5-dicaffeoylquinic acid extraction method and 3,5-dicaffeoylquinic acid production method. Google Patents.

  • CAS 2450-53-5 | 3,5-Dicaffeoylquinic acid. Santa Cruz Biotechnology.

Sources

Optimization

selecting the appropriate solvent for 3,5-dicaffeoylquinic acid extraction

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a comprehensive guide to selecting the appropriate solvent for 3,5-dicaffeoylquinic acid (3,5-diCQ...

Author: BenchChem Technical Support Team. Date: January 2026

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a comprehensive guide to selecting the appropriate solvent for 3,5-dicaffeoylquinic acid (3,5-diCQA) extraction. As a Senior Application Scientist, my goal is to blend technical precision with practical, field-tested insights to empower your experimental success. This guide is structured to address specific issues you may encounter, explaining the causality behind experimental choices to ensure a robust and reproducible workflow.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor when selecting a solvent for 3,5-dicaffeoylquinic acid extraction?

A1: The most critical factor is the solvent's polarity. 3,5-diCQA is a polar molecule, but its two caffeoyl groups make it more hydrophobic and less water-soluble than its monocaffeoyl counterparts like 5-caffeoylquinic acid (chlorogenic acid)[1][2]. Therefore, the ideal solvent is typically a mixture of a polar organic solvent and water. This combination leverages the organic solvent's ability to solubilize the caffeic acid portions while the water helps to desorb the molecule from the plant matrix[1].

Q2: Which solvents are most commonly and effectively used?

A2: Aqueous mixtures of ethanol or methanol are the most frequently employed and validated solvents for extracting 3,5-diCQA and other phenolic acids[1][3][4][5]. Ethanol is often preferred for applications in the food and pharmaceutical industries due to its lower toxicity[5]. Studies have shown that specific ratios, such as 57% ethanol in water, can be optimal for maximizing 3,5-diCQA yield using techniques like Accelerated Solvent Extraction (ASE)[1][6]. For ultrasound-assisted extraction, 75% methanol has proven effective[7].

Q3: How does pH affect the extraction process and the stability of 3,5-diCQA?

A3: The pH of the extraction solvent is crucial for the stability of 3,5-diCQA. The compound is significantly more stable under acidic conditions[8][9][10]. As the pH increases towards neutral and alkaline levels, 3,5-diCQA becomes prone to rapid isomerization and degradation[9][10][11]. Therefore, it is highly recommended to use an acidic extraction medium. The addition of a small amount of acid, such as 0.1% acetic or formic acid, can have a favorable effect on recovery and stability[4].

Q4: Can I use pure water or a pure organic solvent for extraction?

A4: While 3,5-diCQA has some solubility in pure ethanol (50 mg/ml) and even in phosphate-buffered saline (25 mg/ml), using a pure solvent is generally less effective than an aqueous mixture[12][13]. Pure water often results in low extraction yields at room temperature because it is too polar to efficiently solubilize the less polar dicaffeoyl structure[1]. Conversely, a pure, non-polar organic solvent would be ineffective. Pure methanol has also been shown to cause more degradation of caffeoylquinic acids compared to a 50% aqueous methanol solution during storage[9].

Q5: How does temperature influence the choice of solvent and extraction efficiency?

A5: Temperature is a double-edged sword. Increasing the extraction temperature generally reduces solvent viscosity and improves the solubility and diffusion rate of 3,5-diCQA, which can enhance extraction yield[1]. For instance, the optimal temperature for ASE was found to be 95°C[1][6]. However, 3,5-diCQA is thermally sensitive. Prolonged exposure to high temperatures, especially 100°C and above, can cause significant degradation and isomerization into other diCQA forms[14]. The optimal temperature is therefore a balance between maximizing extraction efficiency and minimizing compound degradation.

Troubleshooting Guide: Common Extraction Issues

Problem Potential Cause(s) Recommended Solution(s)
Low Yield of 3,5-diCQA 1. Suboptimal Solvent Polarity: The solvent may be too polar (e.g., high water content) or not polar enough. 2. Incomplete Extraction: Insufficient extraction time, temperature, or solvent-to-sample ratio. 3. Compound Degradation: Extraction temperature or pH may be too high.1. Optimize Solvent Ratio: Start with a 50-70% ethanol or methanol in water solution. Perform small-scale tests with varying ratios (e.g., 40%, 60%, 80%) to find the optimum for your specific plant matrix[1][7]. 2. Adjust Extraction Parameters: Increase extraction time or use an advanced technique like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) to improve efficiency[7][15]. 3. Control Temperature and pH: Keep the extraction temperature below 70°C if possible. Acidify your solvent with 0.1% formic or acetic acid to improve stability[4][8].
Presence of Isomers (e.g., 3,4- or 4,5-diCQA) in the Extract 1. Thermal Isomerization: High extraction temperatures can cause the acyl groups to migrate on the quinic acid core. 2. pH-Induced Isomerization: Neutral or alkaline conditions promote isomerization.1. Lower Extraction Temperature: Use a lower temperature for a longer duration, or employ non-thermal extraction methods. 2. Maintain Acidic pH: Ensure the extraction solvent is acidic (pH < 5) to minimize isomerization[9][10].
Extract is Difficult to Filter or Process 1. Extraction of Gums/Mucilage: Using highly aqueous solvents can co-extract large amounts of water-soluble polysaccharides. 2. Fine Particle Size: Overly fine grinding of the plant material can lead to clogging of filters.1. Increase Organic Solvent Ratio: A higher percentage of ethanol or methanol can reduce the co-extraction of highly polar interfering substances. 2. Optimize Particle Size: Grind the material to a consistent but not excessively fine powder (e.g., < 0.5 mm)[15]. Consider centrifugation as an alternative or preceding step to filtration.
Inconsistent Results Between Batches 1. Variability in Plant Material: Moisture content and phytochemical profile can vary. 2. Inconsistent Extraction Conditions: Minor changes in temperature, time, or solvent composition. 3. Solvent Evaporation: Loss of the more volatile organic solvent component during extraction can alter the solvent ratio.1. Standardize Plant Material: Thoroughly dry plant material to a constant weight before extraction[15]. 2. Strict Protocol Adherence: Use calibrated equipment and precisely control all parameters. 3. Use a Reflux System: For extractions involving heat, use a condenser to prevent solvent loss and maintain a consistent solvent ratio.

Data & Protocols

Data Presentation: Solvent Properties and Suitability

The selection of a solvent is guided by its physical properties and its demonstrated effectiveness.

Table 1: Solubility of 3,5-Dicaffeoylquinic Acid in Various Solvents

SolventSolubilityCommentsSource(s)
Ethanol 50 mg/mLGood solubility; often used in aqueous mixtures. Preferred for food/pharma applications.[12][13]
DMSO 50 mg/mLHigh solubility, but typically used for in vitro assays, not for primary extraction.[12][13][16]
DMF 71 mg/mLVery high solubility, but not practical for bulk extraction due to toxicity and high boiling point.[12][13]
PBS (pH 7.2) 25 mg/mLModerate solubility, but neutral/alkaline pH can cause instability.[12][13]
Water LowDicaffeoylquinic acids are less soluble in water than monocaffeoylquinic acids.[1]

Table 2: Comparison of Optimized Solvent Systems for Dicaffeoylquinic Acid Extraction

Extraction MethodPlant SourceOptimal Solvent SystemKey FindingSource(s)
Accelerated Solvent Extraction (ASE) Forced Chicory Roots57% Ethanol in WaterMaximized the yield of 3,5-diCQA specifically at 95°C.[1][6]
Ultrasound-Assisted Extraction (UAE) Scolymus hispanicus75% Methanol in WaterAchieved the highest extraction of both 5-CQA and 3,5-diCQA.[7]
Ultrasound Treatment (Stability Study) 3,5-diCQA Standard50% Ethanol / 50% MethanolAqueous mixtures showed less degradation of 3,5-diCQA under sonication compared to pure water.[17]
Maceration Pluchea indica50% Ethanol in WaterUltrasound extraction with 50% ethanol yielded the highest concentration of six different caffeoylquinic acids.[18]

Experimental Protocol: Ultrasound-Assisted Extraction (UAE)

This protocol provides a robust method for extracting 3,5-diCQA, leveraging the efficiency of ultrasonication while incorporating measures to ensure compound stability.

1. Sample Preparation:

  • Select high-quality, dried plant material.
  • Grind the material into a fine powder (particle size < 0.5 mm) to maximize the surface area for extraction[15].
  • Dry the powder in an oven at 40-50°C to a constant weight to remove residual moisture.

2. Solvent Preparation:

  • Prepare the extraction solvent by mixing ethanol (or methanol) with deionized water to a final concentration of 60% (v/v).
  • Acidify the solvent by adding formic acid to a final concentration of 0.1% (v/v) to enhance the stability of the 3,5-diCQA[4][8].

3. Extraction Procedure:

  • Weigh 10 g of the dried plant powder and transfer it to a 250 mL beaker or flask.
  • Add 100 mL of the prepared extraction solvent (a 1:10 solid-to-solvent ratio).
  • Place the vessel in an ultrasonic bath. For optimal results, use an ultrasonic probe if available.
  • Set the ultrasonication parameters. Start with a frequency of 40 kHz and a power of 100 W. To prevent thermal degradation, use a pulsed cycle (e.g., 5 seconds on, 5 seconds off) and place the vessel in a cooling water bath to maintain the temperature below 50°C[17].
  • Sonicate for a total of 30 minutes.

4. Sample Recovery:

  • After sonication, separate the extract from the solid residue by centrifugation at 4000 rpm for 15 minutes, followed by filtration through Whatman No. 1 filter paper.
  • Wash the residue with an additional 20 mL of the extraction solvent and combine the liquid fractions to ensure maximum recovery.
  • Concentrate the crude extract using a rotary evaporator under reduced pressure at a temperature not exceeding 45°C.
  • The resulting concentrated extract can be lyophilized for long-term storage or reconstituted in a suitable solvent for further purification (e.g., by SPE or preparative HPLC)[15].

Visualizations: Workflows and Decision Logic

Solvent Selection Workflow

This diagram outlines the logical steps a researcher should follow to determine the optimal solvent for their specific application.

Solvent_Selection_Workflow Start Start: Define Extraction Goal (e.g., maximize yield, purity) Isolate Isolate 3,5-diCQA from Plant Matrix? Start->Isolate Dissolve Dissolve Pure Standard? Isolate->Dissolve No AqueousMixture Start with Aqueous Organic Mixture (e.g., 50-70% Ethanol or Methanol) Isolate->AqueousMixture Yes AssaySolvent Select Assay-Compatible Solvent (e.g., DMSO, Ethanol) Dissolve->AssaySolvent Yes Acidify Acidify Solvent? (e.g., 0.1% Formic Acid) AqueousMixture->Acidify YesAcid Yes: Enhances Stability Acidify->YesAcid Yes (Recommended) NoAcid No: Risk of Degradation Acidify->NoAcid No Optimize Optimize Parameters (Ratio, Temp, Time, Technique) YesAcid->Optimize NoAcid->Optimize End Proceed to Extraction/ Experiment Optimize->End CheckSolubility Check Solubility Data (e.g., 50 mg/mL in Ethanol) AssaySolvent->CheckSolubility CheckSolubility->End

Caption: Decision tree for selecting a 3,5-diCQA solvent.

General Extraction and Purification Workflow

This diagram illustrates a comprehensive workflow from raw plant material to a purified compound, highlighting key stages where solvent selection is critical.

Extraction_Workflow PlantMaterial 1. Raw Plant Material (Dried, Powdered) Extraction 2. Solvent Extraction (e.g., UAE with 60% EtOH + 0.1% Acid) PlantMaterial->Extraction Filtration 3. Filtration / Centrifugation (Separate solid residue) Extraction->Filtration Concentration 4. Solvent Removal (Rotary Evaporation < 45°C) Filtration->Concentration CrudeExtract 5. Crude Extract (Lyophilized Powder) Concentration->CrudeExtract Purification 6. Preliminary Purification (e.g., Solid-Phase Extraction) CrudeExtract->Purification HPLC 7. Final Purification (Preparative HPLC) Purification->HPLC PureCompound 8. Purified 3,5-diCQA HPLC->PureCompound

Caption: Standard workflow for 3,5-diCQA extraction.

References

  • Lecocq, V., et al. (2022). Optimization of the Accelerated Solvent Extraction of Caffeoylquinic Acids from Forced Chicory Roots and Antioxidant Activity of the Resulting Extracts. Foods, 11(20), 3214. [Link]

  • Anwar, F., et al. (2013). Influence of different solvents in extraction of phenolic compounds from vegetable residues and their evaluation as natural sources of antioxidants. Journal of Food Science and Technology, 52(4), 2289-2297. [Link]

  • Gómez, C., et al. (2021). Evaluation of bio-based solvents for phenolic acids extraction from aqueous matrices. Ecoxtract. [Link]

  • Herrero, M., et al. (n.d.). Extraction techniques for the determination of phenolic compounds in food. SciSpace. [Link]

  • Lecocq, V., et al. (2022). Optimization of the Accelerated Solvent Extraction of Caffeoylquinic Acids from Forced Chicory Roots and Antioxidant Activity of the Resulting Extracts. PubMed. [Link]

  • Gong, J., et al. (2023). Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH. Ultrasonics Sonochemistry, 95, 106401. [Link]

  • Lecocq, V., et al. (2022). (PDF) Optimization of the Accelerated Solvent Extraction of Caffeoylquinic Acids from Forced Chicory Roots and Antioxidant Activity of the Resulting Extracts. ResearchGate. [Link]

  • Unknown Author. (n.d.). Composition of solvents used for phenolic compound extraction. ResearchGate. [Link]

  • Sagu, S. T., et al. (2014). Optimizing the Extraction of Phenolic Compounds with High Antioxidant Activity from Mango Seed Kernel Wastes Using Response Surface Methodology. Thai Journal of Agricultural Science. [Link]

  • Unknown Author. (n.d.). JP6466081B2 - 3,5-dicaffeoylquinic acid extraction method and 3,5-dicaffeoylquinic acid production method.
  • Studziński, T., et al. (2022). Stability of Selected Phenolic Acids Under Simulated and Real Extraction Conditions from Plants. PMC - NIH. [Link]

  • Unknown Author. (2023). Study on the Stability and Antioxidant Activity of 3,5-O-Dicaffeoylquinic Acid. Journal of Pharmaceutical Practice. [Link]

  • Li, Y., et al. (2018). Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry. Molecules, 23(11), 2947. [Link]

  • Li, Y., et al. (2018). Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions... PMC - NIH. [Link]

  • Raineri, M., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. International Journal of Molecular Sciences, 22(19), 10373. [Link]

  • Unknown Author. (n.d.). Chlorogenic acid (5-CQA) and 3,5-dicaffeoylquinic acid (3,5-diCQA). ResearchGate. [Link]

  • Pinto, D., et al. (2023). Determination of Caffeoylquinic Acids Content by UHPLC in Scolymus hispanicus Extracts Obtained through Ultrasound-Assisted Extraction. Molecules, 28(12), 4811. [Link]

  • Takenaka, M., et al. (2021). Effects of Cooking Methods on Caffeoylquinic Acids and Radical Scavenging Activity of Sweet Potato. PMC - NIH. [Link]

  • Gong, J., et al. (2023). Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH. ScienceDirect. [Link]

  • Kowitayakorn, T., et al. (2018). Optimization of extraction method and HPLC analysis of six caffeoylquinic acids in Pluchea indica leaves from different provenances in Thailand. ResearchGate. [Link]

  • Unknown Author. (n.d.). Microwave-assisted extraction of chlorogenic acids from green coffee beans. ResearchGate. [Link]

  • Gong, J., et al. (2021). Green ultrasound-assisted extraction of chlorogenic acids from sweet potato peels and sonochemical hydrolysis of caffeoylquinic acids derivates. ResearchGate. [Link]

  • Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the Stability of Plant Phenolic Compounds. Journal of Agricultural and Food Chemistry. [Link]

  • Unknown Author. (2023). Comparative Study of Extraction Methods for Enhancing the Yield of Medicinal Plant Alkaloids. AKT Publication. [Link]

Sources

Troubleshooting

effect of pH on the stability and activity of 3,5-dicaffeoylquinic acid

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 3,5-dicaffeoylquinic acid (3,5-diCQA), also known as Isochlorogenic acid A. This guide provides in-de...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 3,5-dicaffeoylquinic acid (3,5-diCQA), also known as Isochlorogenic acid A. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions regarding the critical impact of pH on the stability and biological activity of this potent phenolic compound.

I. Understanding the Criticality of pH for 3,5-diCQA

3,5-Dicaffeoylquinic acid is a valuable natural compound with a range of biological activities, including antioxidant, anti-inflammatory, and antiviral effects.[1][2] However, its chemical structure, featuring two caffeoyl groups ester-linked to a quinic acid core, makes it susceptible to pH-dependent degradation and transformation.[3][4][5][6] An appreciation of these pH-driven molecular changes is paramount for obtaining reliable and reproducible experimental results.

This guide is structured to address the common challenges and questions that arise during the handling and application of 3,5-diCQA, ensuring the integrity of your research.

II. Frequently Asked Questions (FAQs)

Here we address some of the most common queries regarding the handling and properties of 3,5-diCQA.

Q1: What is the optimal pH for storing stock solutions of 3,5-diCQA?

A1: For maximum stability, 3,5-dicaffeoylquinic acid stock solutions should be prepared and stored under acidic conditions (ideally pH 3-5).[3][7][8] It is recommended to use an acidic aqueous solution under low temperature and protected from light for storage.[7] Under these conditions, the ester linkages are less prone to hydrolysis and the molecule is less susceptible to isomerization.

Q2: How does pH affect the chemical stability of 3,5-diCQA?

A2: The stability of 3,5-diCQA is highly pH-dependent. While it is relatively stable in acidic environments, it undergoes rapid degradation and transformation in neutral to alkaline conditions.[3][4][5][6] The primary degradation pathways are:

  • Isomerization: At neutral and basic pH, 3,5-diCQA rapidly isomerizes to other dicaffeoylquinic acid isomers, such as 3,4-diCQA and 4,5-diCQA, through a process called acyl migration.[3][5]

  • Hydrolysis: In alkaline solutions, the ester bonds of 3,5-diCQA can be hydrolyzed, leading to the formation of mono-caffeoylquinic acids and eventually caffeic acid and quinic acid.[9][10]

Q3: How does pH influence the antioxidant activity of 3,5-diCQA?

A3: The relationship between pH and the antioxidant activity of 3,5-diCQA is complex. On one hand, the radical scavenging activity of phenolic compounds can be enhanced at a more basic pH due to the deprotonation of the hydroxyl groups on the catechol rings of the caffeoyl moieties.[11] This makes hydrogen atom donation, a key mechanism of antioxidant action, more favorable. However, this is counteracted by the significantly reduced stability of the molecule at higher pH values.[4][5][8] Therefore, for assays conducted at neutral or alkaline pH (e.g., some cell-based assays or specific chemical assays), it is crucial to minimize the pre-incubation time of 3,5-diCQA in the assay buffer to avoid significant degradation before the activity measurement.

Q4: What buffer systems are recommended for experiments with 3,5-diCQA?

A4: The choice of buffer depends on the experimental requirements.

  • For stability and storage: Citrate or acetate buffers in the pH range of 3-5 are suitable.

  • For biological assays: If the experiment must be conducted at physiological pH (~7.4), it is advisable to prepare a concentrated stock solution of 3,5-diCQA in an acidic solvent (e.g., DMSO or ethanol) and dilute it into the physiological buffer immediately before use. Be aware that even at pH 7.4, some degree of isomerization and degradation will occur over time.[10]

III. Troubleshooting Guide

This section addresses specific experimental issues you might encounter when working with 3,5-diCQA.

Q5: I am seeing multiple peaks in my HPLC chromatogram for a freshly prepared 3,5-diCQA standard. What is happening?

A5: This is a common issue and is almost certainly due to pH-induced isomerization. If your mobile phase or the solvent used to dissolve the standard is neutral or slightly basic, 3,5-diCQA can rapidly convert to its isomers (3,4-diCQA and 4,5-diCQA).[3][5]

Troubleshooting Steps:

  • Check the pH of your solvent: Ensure your dissolution solvent is acidic. A small amount of formic acid or acetic acid (e.g., 0.1%) in your solvent can help maintain stability.

  • Acidify your mobile phase: For reversed-phase HPLC analysis of caffeoylquinic acids, an acidified mobile phase (e.g., water with 0.1% formic acid and acetonitrile) is standard practice to ensure sharp peaks and prevent on-column isomerization.

  • Analyze immediately: Analyze the sample as soon as possible after preparation to minimize time for degradation.

Q6: My 3,5-diCQA solution has lost its biological activity. What are the likely causes?

A6: Loss of biological activity is often linked to the chemical degradation of 3,5-diCQA.

Potential Causes and Solutions:

  • Incorrect Storage pH: If the solution was stored at a neutral or alkaline pH, significant degradation and isomerization would have occurred, leading to a decrease in the concentration of the active 3,5-diCQA. Solution: Always store stock solutions in an acidic buffer at low temperatures (-20°C or -80°C) and protected from light.[7][12]

  • Prolonged Incubation in Assay Buffer: For cell culture experiments or enzyme assays performed at physiological pH (around 7.2-7.4), prolonged incubation can lead to the degradation of 3,5-diCQA.[10] Solution: Add the 3,5-diCQA to your experimental system immediately before starting the measurement. For longer-term experiments, consider the degradation kinetics and replenish the compound if necessary.

  • Oxidation: Phenolic compounds can be susceptible to oxidation. Solution: Degas your solvents and consider working under an inert atmosphere (e.g., nitrogen or argon) for sensitive experiments. The addition of antioxidants like ascorbic acid or epigallocatechin gallate has been shown to improve the stability of dicaffeoylquinic acids.[4][6]

Q7: I am conducting an enzyme inhibition assay with 3,5-diCQA, and my results are inconsistent. Could pH be a factor?

A7: Absolutely. The pH of your assay buffer can affect your results in multiple ways:

  • Inhibitor Stability: As discussed, 3,5-diCQA is unstable at neutral or alkaline pH. Its concentration may be decreasing over the course of your assay, leading to variable inhibition.

  • Enzyme Activity: All enzymes have an optimal pH range for their activity. If your assay pH is suboptimal for the enzyme, its activity will be lower, which can affect the apparent inhibition by 3,5-diCQA.[13]

  • Inhibitor-Enzyme Interaction: The ionization state of both the inhibitor (3,5-diCQA) and the amino acid residues in the enzyme's active site are pH-dependent. Changes in pH can alter the binding affinity and, consequently, the inhibitory potency.[13]

Recommendations:

  • Perform control experiments to assess the stability of 3,5-diCQA in your assay buffer over the time course of the experiment.

  • Ensure your assay is conducted at the optimal pH for the target enzyme.

  • If you must work at a pH where 3,5-diCQA is unstable, keep the incubation times short and consistent across all experiments.

IV. Data and Protocols

Data Summary: pH-Dependent Stability of 3,5-diCQA
pH RangeStability of 3,5-diCQAPrimary Transformation ProductsExperimental Considerations
Acidic (pH < 5) Relatively StableMinimal isomerization or degradationOptimal for long-term storage and as a dissolution solvent.[3][7][8]
Neutral (pH ~7) UnstableRapid isomerization to 3,4-diCQA and 4,5-diCQA.[3][4][5]Minimize exposure time. Prepare fresh solutions for each experiment.
Alkaline (pH > 8) Highly UnstableRapid isomerization and hydrolysis to mono-CQAs and caffeic acid.[5][9][14]Avoid these conditions unless studying degradation pathways.
Protocol: Basic Assessment of 3,5-diCQA Stability at Different pH

This protocol outlines a simple HPLC-based experiment to visualize the effect of pH on 3,5-diCQA stability.

Materials:

  • 3,5-Dicaffeoylquinic acid standard

  • Buffers of different pH values (e.g., pH 4.0 citrate buffer, pH 7.4 phosphate buffer, pH 9.0 borate buffer)

  • HPLC system with a C18 column and UV detector (monitoring at ~325-330 nm)

  • Acidified mobile phase (e.g., Solvent A: Water + 0.1% Formic Acid; Solvent B: Acetonitrile + 0.1% Formic Acid)

Procedure:

  • Prepare a concentrated stock solution of 3,5-diCQA in an appropriate organic solvent (e.g., DMSO or ethanol).

  • Dilute the stock solution into each of the different pH buffers to a final concentration suitable for HPLC analysis (e.g., 20 µg/mL).

  • Immediately after preparation (t=0), inject an aliquot of each solution into the HPLC to obtain a baseline chromatogram.

  • Incubate the remaining solutions at a controlled temperature (e.g., room temperature or 37°C).

  • At various time points (e.g., 1, 4, 8, and 24 hours), inject aliquots from each pH-buffered solution into the HPLC.

  • Analyze the chromatograms by monitoring the decrease in the peak area of 3,5-diCQA and the appearance and increase of new peaks corresponding to its isomers and degradation products.

V. Visualization of pH-Dependent Pathways

The following diagrams illustrate the key transformations of 3,5-diCQA under different pH conditions.

G cluster_acidic Acidic Conditions (pH < 5) cluster_neutral_alkaline Neutral to Alkaline Conditions (pH > 7) A 3,5-diCQA (Stable) B 3,5-diCQA (Unstable) C 3,4-diCQA B->C Isomerization D 4,5-diCQA B->D Isomerization E Mono-CQAs + Caffeic Acid (Alkaline Hydrolysis) B->E Hydrolysis C->B D->B

Caption: pH-dependent stability and isomerization pathways of 3,5-diCQA.

G cluster_workflow Troubleshooting Workflow: Unexpected HPLC Peaks start Observation: Multiple peaks for 3,5-diCQA standard q1 Is the dissolution solvent acidic? start->q1 yes1 Yes q1->yes1 no1 No q1->no1 q2 Is the HPLC mobile phase acidic? yes1->q2 action1 Action: Re-dissolve in acidified solvent (e.g., with 0.1% HCOOH) no1->action1 action1->q2 yes2 Yes q2->yes2 no2 No q2->no2 end_node Problem Resolved: Single, sharp peak for 3,5-diCQA yes2->end_node action2 Action: Use an acidified mobile phase (e.g., with 0.1% HCOOH) no2->action2 action2->end_node

Caption: A logical workflow for troubleshooting unexpected peaks in HPLC analysis.

References

  • Zheng, Z., Yang, B., Fu, Y., Chen, Y., & Luo, Y. (2018). Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry. Molecules, 23(11), 2977. [Link]

  • Wang, D., Gong, J., & Li, J. (2023). Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH. Ultrasonics Sonochemistry, 95, 106401. [Link]

  • Wang, D., Gong, J., & Li, J. (2023). Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH. ScienceDirect. [Link]

  • Telek, A., & Gawlik-Dziki, U. (2021). Antioxidant Activity of Sulfate Metabolites of Chlorogenic Acid. Molecules, 26(11), 3387. [Link]

  • Wang, D., Gong, J., & Li, J. (2023). Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH. ResearchGate. [Link]

  • Nishimura, M., et al. (2024). Effects of Cooking Methods on Caffeoylquinic Acids and Radical Scavenging Activity of Sweet Potato. Foods, 13(7), 1098. [Link]

  • Kim, J. H., et al. (2021). Antioxidant activity of 3,5-dicaffeoyl-epi-quinic acid (DEQA) from the halophyte Atriplex gmelinii. Journal of the Korean Society of Food Science and Nutrition, 50(1), 1-7. [Link]

  • Alcázar, R., et al. (2021). Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. Plant Physiology, 187(3), 1145-1170. [Link]

  • Wu, J., et al. (2017). Study on the Stability and Antioxidant Activity of 3,5-O-Dicaffeoylquinic Acid. Chinese Journal of Modern Applied Pharmacy, 34(10), 1397-1400. [Link]

  • Navarini, L., & Paoletti, S. (2019). Chemical changes of the chlorogenic acid observed in different alkaline solutions. ResearchGate. [Link]

  • Li, Y., et al. (2022). Ultrasonic degradation kinetics and isomerization of 3- and 4-O-caffeoylquinic acid at various pH: The protective effects of ascorbic acid and epigallocatechin gallate on their stability. Food Chemistry, 385, 132641. [Link]

  • Santana-Gálvez, J., & Cisneros-Zevallos, L. (2015). Role of Chlorogenic Acids in Controlling Oxidative and Inflammatory Stress Conditions. IntechOpen. [Link]

  • Behne, T., et al. (2024). Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 15, 1424619. [Link]

  • Narita, Y., & Inouye, K. (2014). Degradation Kinetics of Chlorogenic Acid at Various pH Values and Effects of Ascorbic Acid and Epigallocatechin Gallate on Its Stability under Alkaline Conditions. Journal of Agricultural and Food Chemistry, 62(4), 897-903. [Link]

  • Liang, N., & Kitts, D. D. (2017). The Biological Activity Mechanism of Chlorogenic Acid and Its Applications in Food Industry: A Review. Comprehensive Reviews in Food Science and Food Safety, 16(1), 103-120. [Link]

  • Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the Stability of Plant Phenolic Compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101-2110. [Link]

  • Chen, J., et al. (2012). Antioxidant and DNA-protective activities of chlorogenic acid isomers. Journal of the Science of Food and Agriculture, 92(14), 2883-2888. [Link]

  • Lee, W. S., et al. (2017). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. ResearchGate. [Link]

  • Gessica, C., et al. (2020). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. Molecules, 25(18), 4166. [Link]

  • Wianowska, D., et al. (2024). Stability of Selected Phenolic Acids Under Simulated and Real Extraction Conditions from Plants. Molecules, 29(23), 5174. [Link]

  • Dupont, F., et al. (2022). Optimization of the Accelerated Solvent Extraction of Caffeoylquinic Acids from Forced Chicory Roots and Antioxidant Activity of the Resulting Extracts. Molecules, 27(20), 6932. [Link]

  • Zhang, Y., et al. (2022). Metabolism pathway of 3, 5‐O‐dicaffeoylquinic acid (3, 5‐O‐DCQA) based on EC‐Q‐TOF‐MS and EC‐LC‐Q‐TOF‐MS/MS. ResearchGate. [Link]

  • Du, Q., et al. (2006). Preparative separation of isomeric caffeoylquinic acids from Flos Lonicerae by pH-zone-refining counter-current chromatography. Journal of Chromatography A, 1133(1-2), 223-227. [Link]

  • National Center for Biotechnology Information. (n.d.). isochlorogenic acid A. PubChem Compound Database. [Link]

  • Wang, S., et al. (2018). 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Food & Nutrition Research, 62. [Link]

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Optimization

Technical Support Center: 3,5-Dicaffeoylquinic Acid (3,5-DCQA) Stability and Storage Guide

Welcome to the technical support resource for 3,5-dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic acid A. This guide is designed for researchers, scientists, and drug development professionals to ensure th...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support resource for 3,5-dicaffeoylquinic acid (3,5-DCQA), also known as Isochlorogenic acid A. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of 3,5-DCQA throughout your experiments. The inherent reactivity that makes this polyphenolic compound a potent antioxidant also renders it susceptible to degradation if not handled and stored correctly.[1] This document provides in-depth, field-proven insights into preventing degradation and troubleshooting common stability-related issues.

Part 1: Frequently Asked Questions (FAQs) - The Essentials

This section addresses the most common initial queries regarding the handling and storage of 3,5-DCQA.

Q: What is the ideal short-term storage condition for solid 3,5-DCQA? A: For short-term storage, solid 3,5-DCQA should be kept in a tightly sealed container, protected from light, at 2°C to 8°C.

Q: How should I store solid 3,5-DCQA for long-term use? A: For long-term storage, the solid compound is best stored at -20°C.[2] It is crucial to keep it in a well-closed container, protected from air and light, to maintain stability for ≥ 4 years.[2][3]

Q: I need to make a stock solution. What solvent should I use and how should I store it? A: 3,5-DCQA is soluble in solvents like DMSO, DMF, and Ethanol.[2] However, solutions are inherently unstable and should ideally be prepared fresh on the day of use.[3][4] If you must prepare stock solutions in advance, dissolve the compound in your chosen solvent, dispense it into small-volume aliquots in tightly sealed, light-protected (amber) vials, and store them at -20°C.[3] This minimizes repeated freeze-thaw cycles.

Q: How long is my 3,5-DCQA solution stable at -20°C? A: When stored as aliquots in tightly sealed vials at -20°C, stock solutions are generally usable for up to two weeks.[3] For longer-term solution storage, -80°C is recommended, which can extend stability to about one month, though fresh preparation is always the best practice.[5]

Q: Why is the optimal storage pH for 3,5-DCQA acidic? A: 3,5-dicaffeoylquinic acid is most stable in slightly acidic conditions, with an optimal pH range of 3-5.[6] As the pH becomes neutral or alkaline, the rate of isomerization and degradation increases dramatically.[7][8]

Part 2: In-Depth Troubleshooting Guide

This section explores specific experimental problems arising from 3,5-DCQA degradation, explaining the underlying chemical mechanisms and providing actionable solutions.

Q1: My analytical results (HPLC, LC-MS) show multiple new peaks, but I started with pure 3,5-DCQA. What's happening?

Core Issue: You are likely observing isomerization of your compound. 3,5-DCQA can rapidly convert into its isomers, primarily 3,4-dicaffeoylquinic acid (3,4-diCQA) and 4,5-dicaffeoylquinic acid (4,5-diCQA).[7][9]

Causality (The "Why"): This transformation is due to a process called acyl migration . The caffeoyl groups attached to the quinic acid core are esters, and under certain conditions, these groups can move to adjacent positions on the quinic acid ring. This process is significantly accelerated by:

  • Neutral or Basic pH: 3,5-DCQA is stable under acidic conditions, but isomerization occurs rapidly at neutral and basic pH values.[7]

  • Elevated Temperature: Heat provides the energy needed to overcome the activation barrier for this molecular rearrangement. Even room temperature can be sufficient to cause noticeable isomerization over time.[7][10]

Troubleshooting Steps:

  • Verify Solvent/Buffer pH: Ensure that any aqueous solvents or buffers used for dissolving or analyzing your 3,5-DCQA are in the acidic range (ideally pH 3-5).[6]

  • Control Temperature: Prepare samples on ice and avoid any heating steps during your experimental workflow. Store samples in a cooled autosampler if possible.

  • Assess Solution Age: If using a stock solution, verify its preparation date and storage conditions. Solutions older than two weeks at -20°C may show significant isomerization.[3]

Acyl_Migration cluster_conditions Accelerated By 3,4-diCQA 3,4-diCQA 3,5-diCQA 3,5-diCQA 3,4-diCQA->3,5-diCQA Isomerization 4,5-diCQA 4,5-diCQA 3,5-diCQA->4,5-diCQA Isomerization Neutral/Alkaline pH Neutral/Alkaline pH Elevated Temperature Elevated Temperature

Caption: Isomerization equilibrium of 3,5-DCQA via acyl migration.

Q2: I'm seeing peaks corresponding to caffeic acid and quinic acid in my analysis. Why?

Core Issue: Your 3,5-DCQA is undergoing hydrolysis.

Causality (The "Why"): Hydrolysis is the chemical breakdown of the ester bonds that link the two caffeic acid molecules to the quinic acid core. This reaction consumes a water molecule and splits the compound into its constituent parts. The primary drivers of hydrolysis are:

  • Presence of Water: Especially at non-optimal pH.

  • High Temperatures: Processing at high temperatures, such as during extraction or heating, significantly accelerates hydrolysis.[10][11]

  • Extreme pH: Both strongly acidic and, more significantly, alkaline conditions can catalyze the cleavage of ester bonds.[12]

Troubleshooting Steps:

  • Use Anhydrous Solvents: When possible, use high-purity anhydrous solvents for reconstitution to minimize water content.

  • Protect from Humidity: Store the solid compound in a desiccator to prevent moisture absorption.

  • Avoid Prolonged Heating: If heating is necessary for an experiment, minimize the duration and temperature.

Hydrolysis cluster_conditions Catalyzed By DCQA 3,5-Dicaffeoylquinic Acid Products Degradation Products DCQA->Products Caffeic Caffeic Acid (2x) Products->Caffeic Quinic Quinic Acid Products->Quinic Water Water Heat Heat Extreme pH Extreme pH

Caption: Hydrolysis of 3,5-DCQA into its constituent acids.

Q3: My experimental results are inconsistent. Could my 3,5-DCQA be the cause?

Core Issue: Yes. The degradation of 3,5-DCQA leads to reduced purity and concentration, causing variability in bioactivity assays and analytical measurements.

Causality (The "Why"): Beyond isomerization and hydrolysis, 3,5-DCQA is susceptible to oxidation, especially due to its potent antioxidant nature. This is exacerbated by:

  • Light Exposure: UV light can provide the energy for photo-oxidation and also promote cis-trans isomerization of the caffeoyl groups.[7][13] Storing samples in transparent vials leads to significant degradation.[7][14]

  • Oxygen Exposure: The presence of oxygen, particularly in solution, can lead to oxidative degradation.[6]

This degradation lowers the concentration of the active compound and introduces degradation byproducts that could have different or even interfering biological activities, leading to unreliable and irreproducible results.

Troubleshooting_Workflow start Inconsistent Results Observed check_storage Review Storage of Source Compound start->check_storage is_solid Solid or Solution? check_storage->is_solid solid_cond Solid stored at ≤8°C? Protected from light/moisture? is_solid->solid_cond Solid solution_cond Solution <2 weeks at -20°C? Aliquoted? Amber vial? is_solid->solution_cond Solution check_prep Review Sample Preparation solid_cond->check_prep Yes replace Action: Discard old stock. Use fresh, properly stored compound. solid_cond->replace No solution_cond->check_prep Yes solution_cond->replace No prep_cond pH acidic (3-5)? Temperature controlled? Freshly prepared? check_prep->prep_cond run_qc Perform QC Analysis (See Protocol 2) prep_cond->run_qc Yes prep_cond->replace No compare Compare to Reference Standard or Freshly Prepared Sample run_qc->compare result Degradation Confirmed? compare->result result->replace Yes ok Source compound is stable. Investigate other experimental variables. result->ok No

Caption: Decision tree for diagnosing 3,5-DCQA stability problems.

Part 3: Protocols & Data Summaries
Table 1: Recommended Storage Conditions for 3,5-Dicaffeoylquinic Acid
FormConditionTemperatureLight/Air ProtectionContainerRecommended Duration
Solid Powder Short-Term2°C to 8°CProtect from light and air[3]Tightly sealed, amber vial or HDPE bottle[3]Months
Long-Term-20°C[2]Protect from light and air[3]Tightly sealed, amber vial or HDPE bottle[3]≥ 4 years[2]
Solution Short-Term2°C to 4°C[7]Protect from lightTightly sealed, amber vial< 24 hours
Working Storage-20°C[3]Protect from lightSmall-volume, tightly sealed amber aliquots[3]Up to 2 weeks[3]
Long-Term-80°C[5]Protect from lightSmall-volume, tightly sealed amber aliquotsUp to 1 month[5]
Table 2: Factors Influencing 3,5-DCQA Degradation and Mitigation Strategies
FactorPrimary Degradation Pathway(s)MechanismMitigation Strategy
Temperature Isomerization, Hydrolysis[7][10]Accelerates reaction rates.[6] 7.03% degradation was observed at room temp after 7 days, compared to less at 4°C.[7]Store solid at ≤8°C (short-term) or -20°C (long-term). Store solutions at -20°C or -80°C. Prepare samples on ice.[2][3]
pH Isomerization, Hydrolysis[7][8][12]Stable at acidic pH (3-5).[6] Rapid isomerization occurs at neutral/alkaline pH.[7]Use acidic buffers or solvents for reconstitution and analysis. Avoid neutral or alkaline conditions.
Light Photo-oxidation, Isomerization[13][14]Provides energy for oxidative reactions and cis-trans isomerization. Noticeable degradation occurs in transparent glass at room temp.[7][10]Store solid and solutions in amber vials or protect from light with aluminum foil.[3]
Oxygen Oxidation[6]As a potent antioxidant, 3,5-DCQA is readily oxidized.Store in tightly sealed containers. For maximum stability in solution, overlay aliquots with an inert gas (e.g., argon or nitrogen).
Solvent Solvolysis (e.g., Methylation)[7]Degradation can be higher in pure organic solvents like 100% methanol compared to aqueous mixtures.[7]Prepare solutions fresh. If using methanol, a 50% aqueous solution may offer better stability than pure methanol.[7]
Experimental Protocols
Protocol 1: Preparation and Storage of 3,5-DCQA Stock Solutions

This protocol ensures the preparation of a stable, high-quality stock solution for reproducible experiments.

  • Pre-analysis: Allow the solid 3,5-DCQA container to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weighing: Weigh the required amount of 3,5-DCQA powder rapidly in a low-humidity environment.

  • Solvent Selection: Use a high-purity, appropriate solvent (e.g., DMSO, Ethanol). If using aqueous buffers, ensure the pH is between 3 and 5.

  • Dissolution: Add the solvent to the solid in a volumetric flask made of amber glass. Mix gently by inversion or sonicate briefly in a room temperature water bath until fully dissolved. Do not heat to dissolve.

  • Aliquoting: Immediately dispense the stock solution into small, single-use volumes in amber glass or polypropylene microcentrifuge tubes.

  • Inert Gas Overlay (Optional - for maximum stability): Before sealing, gently flush the headspace of each aliquot with an inert gas like argon or nitrogen to displace oxygen.

  • Sealing and Labeling: Seal each aliquot tightly. Label clearly with compound name, concentration, solvent, and preparation date.

  • Storage: Immediately place the labeled aliquots in a -20°C or -80°C freezer for storage.

Protocol 2: Quick Quality Control (QC) Check for 3,5-DCQA Integrity

This protocol uses HPLC-UV to quickly assess the integrity of a stored sample against a freshly prepared one.

  • Prepare Reference Standard: Prepare a fresh solution of 3,5-DCQA at a known concentration (e.g., 1 mg/mL) following Protocol 1. This will be your t=0 reference.

  • Prepare Test Sample: Thaw one aliquot of your stored stock solution. Dilute it to the same concentration as the reference standard using the same solvent.

  • HPLC Setup:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase A: Water with 0.1% Formic Acid (to maintain acidic pH).

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Gradient: A suitable gradient to separate potential isomers and degradation products (e.g., start at 5-10% B, ramp to 95% B over 20-30 minutes).

    • Detection: UV detector set to ~330 nm, the λmax for 3,5-DCQA.[2]

  • Analysis:

    • Inject the t=0 reference standard and record the chromatogram. You should observe a single major peak at the retention time for 3,5-DCQA.

    • Inject the test sample and record the chromatogram.

  • Interpretation:

    • Stable: The chromatogram of the test sample is nearly identical to the reference, with a single major peak and purity >95%.

    • Isomerized: You observe additional peaks close to the main 3,5-DCQA peak, which correspond to 3,4-diCQA and 4,5-diCQA.

    • Hydrolyzed: You observe early-eluting, more polar peaks corresponding to caffeic acid and quinic acid.

    • Degraded: The peak area of 3,5-DCQA in the test sample is significantly lower than in the reference, and multiple other peaks are present. If significant degradation is observed, the stock should be discarded.

References
  • Angelbio. (2025). Chlorogenic Acid Stability in Green Coffee Bean Extract. Angelbio Biotechnology. [Link]

  • Xue, Z., et al. (2016). Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography... Molecules, 21(7), 948. [Link]

  • Biopurify Phytochemicals Ltd. (n.d.). 3,5-Dicaffeoylquinic acid. [Link]

  • Pomponio, R., et al. (2003). Factors affecting chlorogenic, quinic and caffeic acid levels in sunflower kernels. Journal of the Science of Food and Agriculture, 83(10), 1039-1045. [Link]

  • Behne, D., et al. (2024). Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 15, 1379515. [Link]

  • Jaiswal, R., et al. (2021). Stability and degradation of chlorogenic acids in green and roasted coffee beans during long-term storage. Journal of Agricultural and Food Chemistry, 69(45), 13463-13473. [Link]

  • Wang, D., et al. (2023). Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH. Ultrasonics Sonochemistry, 95, 106401. [Link]

  • Alcazar, F. A., et al. (2021). Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. Plant Physiology and Biochemistry, 166, 107-124. [Link]

  • Xue, Z., et al. (2016). Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions... Molecules, 21(7), 948. [Link]

  • Tao, Y., et al. (2013). Degradation kinetics of chlorogenic acid at various pH values and effects of ascorbic acid and epigallocatechin gallate on its stability under alkaline conditions. Journal of Agricultural and Food Chemistry, 61(6), 1213-1219. [Link]

  • Padda, M. S., & Picha, D. H. (2008). Effects of Cooking Methods on Caffeoylquinic Acids and Radical Scavenging Activity of Sweet Potato. Journal of Food Science, 73(6), C455-C460. [Link]

  • Wianowska, D., & Gil, M. (2019). Chlorogenic acids – their properties, occurrence and analysis. Current Issues in Pharmacy and Medical Sciences, 32(2), 61-73. [Link]

Sources

Troubleshooting

Technical Support Center: Industrial Scale-Up of 3,5-Dicaffeoylquinic Acid (3,5-diCQA) Extraction

Welcome to the technical support center for the industrial extraction of 3,5-dicaffeoylquinic acid (3,5-diCQA). This resource is designed for researchers, scientists, and drug development professionals to navigate the co...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the industrial extraction of 3,5-dicaffeoylquinic acid (3,5-diCQA). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up the extraction and purification of this promising bioactive compound. Here, we address common challenges and provide practical, evidence-based solutions to streamline your process development and ensure a high-quality final product.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the extraction of 3,5-diCQA from laboratory to an industrial scale?

A1: Scaling up the extraction of 3,5-diCQA presents several key challenges that can impact yield, purity, and economic viability. A primary concern is maintaining extraction efficiency.[1][2] Processes that are effective at the bench scale may not translate directly to larger volumes due to limitations in heat and mass transfer within industrial-sized extraction vessels.[3][4] Another significant hurdle is the thermal and pH sensitivity of 3,5-diCQA. Prolonged exposure to high temperatures or non-acidic pH levels during large-scale processing can lead to isomerization and degradation of the target molecule. Furthermore, at an industrial scale, solvent handling, recovery, and waste management become critical operational and cost factors.[5][6][7][8] Finally, ensuring batch-to-batch consistency and meeting regulatory requirements for active pharmaceutical ingredients (APIs) are paramount for commercial production.[9][10][11]

Q2: Which solvent systems are most effective for the industrial extraction of 3,5-diCQA?

A2: The choice of solvent is a critical parameter for maximizing the yield and purity of 3,5-diCQA. Generally, polar solvents are preferred. Aqueous mixtures of ethanol or methanol (typically 50-80%) have demonstrated high efficacy in extracting dicaffeoylquinic acids.[12][13] Ethanol is often favored for pharmaceutical applications due to its lower toxicity compared to methanol.[14] The optimal ethanol-to-water ratio represents a balance between solubilizing the less water-soluble 3,5-diCQA and the ability of water to facilitate the desorption of the molecule from the plant matrix.[15] For industrial applications, factors such as solvent cost, recyclability, and safety must also be carefully considered.[6][16][17]

Q3: What are the recommended storage conditions for crude extracts and purified 3,5-diCQA to prevent degradation?

A3: 3,5-Dicaffeoylquinic acid is susceptible to degradation, particularly at elevated temperatures and non-acidic pH.[9][18] Therefore, it is crucial to store both crude extracts and purified 3,5-diCQA under controlled conditions. For long-term stability, storage at low temperatures (-20°C) is recommended.[19] Extracts should be maintained in an acidic environment (pH 2-4) to minimize isomerization.[9][20] Protection from light and oxygen is also advisable to prevent oxidative degradation.[18] Inert gas blanketing (e.g., with nitrogen or argon) can be implemented for large-scale storage to displace oxygen.

Troubleshooting Guide

This section provides a detailed, question-and-answer-formatted guide to address specific issues you may encounter during the industrial scale-up of 3,5-diCQA extraction and purification.

Extraction Phase

Q: My 3,5-diCQA extraction yield is significantly lower at the pilot/industrial scale compared to my lab-scale experiments. What are the potential causes and how can I troubleshoot this?

A: A drop in yield during scale-up is a common problem often rooted in altered process dynamics. Here’s a breakdown of potential causes and solutions:

  • Inadequate Solid-Liquid Contact: In large extraction vessels, ensuring that the solvent effectively penetrates the entire biomass can be challenging, leading to channeling and incomplete extraction.

    • Solution: Optimize the mixing and agitation within the extractor. This may involve adjusting the impeller design, speed, or implementing a recirculation loop for the solvent. Ensure the plant material is ground to a consistent and appropriate particle size to maximize surface area for extraction.[5]

  • Heat and Mass Transfer Limitations: The larger volume and surface area-to-volume ratio in industrial extractors can lead to uneven temperature distribution and slower diffusion rates of 3,5-diCQA from the plant matrix into the solvent.[3][21]

    • Solution: Implement a well-designed heating system for the extractor to maintain a consistent and optimal temperature throughout the biomass. Prolonging the extraction time at a controlled temperature can compensate for slower mass transfer.[13] Process Analytical Technology (PAT) can be employed for real-time monitoring of temperature and other critical parameters.[22]

  • Solvent-to-Solid Ratio: A solvent-to-solid ratio that was sufficient in the lab may be inadequate at a larger scale, leading to a saturated solvent and incomplete extraction.

    • Solution: Systematically evaluate and optimize the solvent-to-solid ratio at the pilot scale. While increasing the solvent volume can enhance extraction, it also increases processing time and costs, so a balance must be struck.[5]

Q: I am observing significant degradation or isomerization of 3,5-diCQA in my crude extract. How can I mitigate this?

A: Degradation and isomerization are often linked to the inherent instability of 3,5-diCQA under certain process conditions.

  • Thermal Degradation: Prolonged exposure to high temperatures is a primary cause of degradation.

    • Solution: Optimize the extraction temperature and duration. While higher temperatures can increase extraction efficiency, they also accelerate degradation.[15][23] Consider using advanced extraction techniques like ultrasound-assisted or microwave-assisted extraction, which can reduce extraction time and temperature.[12][18] However, the scalability of these technologies can be a challenge.[24]

  • pH-Induced Isomerization: 3,5-diCQA is more stable in acidic conditions. At neutral or alkaline pH, it can isomerize to other dicaffeoylquinic acid isomers like 3,4-diCQA and 4,5-diCQA.[9][17]

    • Solution: Acidify your extraction solvent (e.g., with phosphoric or acetic acid) to maintain a pH between 2 and 4.[20] Monitor the pH of the crude extract and adjust as necessary during downstream processing.

Purification Phase

Q: My initial purification step using solid-phase extraction (SPE) with a C18 resin is showing poor recovery of 3,5-diCQA at an industrial scale. What could be the issue?

A: Low recovery during large-scale SPE can often be traced to improper loading conditions or inefficient elution.

  • Incorrect Sample Loading: For effective binding to the C18 sorbent, the crude extract should be in a predominantly aqueous solution. A high concentration of organic solvent in the extract will prevent the non-polar 3,5-diCQA from effectively adsorbing to the stationary phase.

    • Solution: Before loading onto the C18 column, dilute your crude extract with water to reduce the organic solvent concentration. Alternatively, the organic solvent can be removed via evaporation prior to loading.

  • Inadequate Elution: The elution solvent may not be strong enough or used in sufficient volume to completely desorb the 3,5-diCQA from the resin.

    • Solution: Optimize the elution solvent system. A stepwise gradient of increasing methanol or ethanol concentration in water can be effective. Ensure a sufficient volume of the elution solvent is passed through the column to ensure complete recovery.

Q: I am struggling to achieve the desired purity of 3,5-diCQA with preparative HPLC. The peaks of other dicaffeoylquinic acid isomers are overlapping.

A: Achieving high purity often requires optimization of the chromatographic conditions and may necessitate multiple purification steps.

  • Suboptimal Chromatographic Conditions: The mobile phase composition, gradient, and flow rate may not be optimized for the separation of closely related isomers.

    • Solution: Systematically optimize the preparative HPLC method. This includes evaluating different solvent systems (e.g., acetonitrile/water vs. methanol/water, both with an acid modifier like formic or acetic acid), adjusting the gradient slope, and optimizing the flow rate for the best resolution.

  • Column Overloading: Injecting too much crude or semi-purified extract onto the column can lead to peak broadening and loss of resolution.

    • Solution: Determine the loading capacity of your preparative column for your specific sample. It may be more efficient to perform multiple smaller injections rather than a single large one.

  • Presence of Co-eluting Impurities: Some impurities may have very similar retention times to 3,5-diCQA under the current chromatographic conditions.

    • Solution: Consider a multi-step purification strategy. An initial purification step, such as high-speed counter-current chromatography (HSCCC) or SPE, can remove a significant portion of impurities before the final preparative HPLC polishing step.[25]

Experimental Protocols and Data

Table 1: Recommended Starting Parameters for Industrial Extraction of 3,5-diCQA
ParameterRecommended RangeRationale
Plant Material Dried and finely ground (<0.5 mm)Increases surface area for efficient solvent penetration.
Extraction Solvent 50-80% Ethanol in Water (acidified to pH 2-4)Balances polarity for optimal solubility and desorption; acidic pH enhances stability.[9][15]
Solvent-to-Solid Ratio 10:1 to 20:1 (v/w)Ensures complete extraction without excessive solvent use.[5]
Extraction Temperature 40-60°COptimizes extraction efficiency while minimizing thermal degradation.[14]
Extraction Time 1-3 hoursSufficient for effective extraction at the recommended temperature.
Agitation Continuous mechanical stirring or recirculationPromotes uniform solvent distribution and prevents channeling.
Protocol 1: Step-by-Step Industrial Extraction and Initial Purification
  • Biomass Preparation: Dry the plant material to a constant weight and grind it to a fine powder.

  • Extraction: Load the powdered biomass into a stainless-steel extractor. Add the pre-prepared, acidified ethanol-water solvent at the desired ratio. Heat the mixture to the target temperature with continuous agitation for the specified duration.

  • Filtration: After extraction, filter the mixture to separate the crude extract from the solid plant material. A multi-stage filtration system may be necessary for large volumes.

  • Solvent Recovery: Concentrate the crude extract using a rotary evaporator or falling film evaporator to recover a significant portion of the ethanol for recycling.[5][6]

  • Aqueous Reconstitution: Reconstitute the concentrated extract in an acidic aqueous solution (pH 2-4).

  • Initial Purification (SPE): Load the aqueous extract onto a large-scale C18 column. Wash the column with acidified water to remove polar impurities. Elute the 3,5-diCQA-rich fraction with a suitable concentration of ethanol or methanol.

  • Final Concentration: Evaporate the solvent from the purified fraction to obtain a semi-purified 3,5-diCQA powder.

Visualizations

Diagram 1: Industrial Extraction and Purification Workflow for 3,5-diCQA

G cluster_0 Upstream Processing cluster_1 Downstream Processing raw_material Raw Plant Material grinding Grinding raw_material->grinding extraction Solvent Extraction (Ethanol/Water, Acidified) grinding->extraction filtration Filtration extraction->filtration concentration Solvent Recovery (Evaporation) filtration->concentration spe Solid-Phase Extraction (C18 Resin) concentration->spe solvent_recovery Solvent Recycling concentration->solvent_recovery hplc Preparative HPLC spe->hplc drying Drying/Lyophilization hplc->drying final_product High-Purity 3,5-diCQA drying->final_product solvent_recovery->extraction Recycled Solvent G cluster_causes Potential Causes cluster_solutions Troubleshooting Solutions start Low Extraction Yield (Scale-Up) cause1 Poor Solid-Liquid Contact start->cause1 cause2 Heat/Mass Transfer Limitations start->cause2 cause3 Suboptimal Solvent Ratio start->cause3 cause4 Degradation/Isomerization start->cause4 solution1 Optimize Agitation & Particle Size cause1->solution1 solution2 Increase Extraction Time & Monitor Temperature cause2->solution2 solution3 Re-evaluate Solvent-to-Solid Ratio at Pilot Scale cause3->solution3 solution4 Control Temperature & Acidify Solvent cause4->solution4

Caption: A decision tree for troubleshooting low extraction yields of 3,5-diCQA during scale-up.

References

  • Strube, J., & Sixt, M. (2018). Natural Products Extraction of the Future—Sustainable Manufacturing Solutions for Societal Needs. Processes, 6(10), 201. [Link]

  • Zhang, Q. W., Lin, L. G., & Ye, W. C. (2018). Techniques for extraction and isolation of natural products: a comprehensive review. Chinese medicine, 13(1), 1-26. [Link]

  • Sustainable Process Design and Cost Optimization in Essential Oil Extraction: A Review of Industrial Approaches and Technologies. (2024). ResearchGate. [Link]

  • Li, Y., Zhang, J., & Chen, J. (2011). Preparative isolation and purification of dicaffeoylquinic acids from the Ainsliaea fragrans champ by high-speed counter-current chromatography. Journal of separation science, 34(15), 1889–1894. [Link]

  • 8 Steps for A Purification Process for Natural Ingredient-for Large Scale Industrial Production. (2023). SunKa. [Link]

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Optimization

Technical Support Center: Enhancing the Purification Efficiency of 3,5-Dicaffeoylquinic Acid

Welcome to the technical support center dedicated to the purification of 3,5-dicaffeoylquinic acid (3,5-diCQA). This guide is designed for researchers, scientists, and drug development professionals to navigate the compl...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center dedicated to the purification of 3,5-dicaffeoylquinic acid (3,5-diCQA). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating this valuable bioactive compound. Here, we synthesize established methodologies with practical, field-proven insights to address common challenges and streamline your purification workflow.

The isomeric nature of dicaffeoylquinic acids presents a significant purification challenge, as they share identical molecular weights and similar physicochemical properties. This often leads to co-elution and poor resolution.[1] This guide provides a structured approach to overcoming these obstacles, ensuring high-purity yields for your research and development endeavors.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of 3,5-dicaffeoylquinic acid from its isomers (e.g., 4,5-diCQA and 3,4-diCQA) so challenging?

A1: The primary difficulty lies in their structural similarity. As positional isomers, they only differ in the attachment points of the two caffeoyl groups to the quinic acid core.[1] This results in nearly identical hydrophobicity and polarity, making separation by standard chromatographic techniques difficult.

Q2: My initial crude extract shows a low concentration of 3,5-diCQA. How can I optimize the extraction?

A2: The choice of solvent is critical. Dicaffeoylquinic acids are less soluble in water compared to their monocaffeoyl counterparts.[2] A mixture of ethanol and water often provides an optimal balance, as ethanol enhances the solubility of 3,5-diCQA, while water aids in its desorption from the plant matrix.[2] Accelerated solvent extraction (ASE) at elevated temperatures (e.g., 95°C with 57% ethanol) has been shown to maximize yields.[2]

Q3: Can I use mass spectrometry (MS) alone to differentiate the isomers?

A3: While essential for identification, MS alone is not sufficient for isomer differentiation. Since they have the same molecular weight, they produce identical precursor ions.[1] Their fragmentation patterns are also very similar, making unambiguous identification without prior chromatographic separation unreliable.[1]

Q4: What is a good starting point for a preliminary purification (clean-up) step?

A4: Macroporous resin chromatography is an excellent initial step. Resins like AB-8 can effectively capture caffeoylquinic acids from the crude extract, removing sugars and other highly polar impurities.[3][4] This enriches the target compounds, improving the efficiency of subsequent high-resolution purification steps.

Troubleshooting Guides by Purification Method

Macroporous Resin Chromatography

This technique is ideal for initial sample clean-up and enrichment. However, issues with adsorption and desorption can arise.

Problem 1: Low Adsorption of 3,5-diCQA onto the Resin

  • Causality: The polarity of the crude extract may be too high, or the flow rate during sample loading may be too fast, preventing effective interaction between the analyte and the resin.

  • Troubleshooting Steps:

    • Adjust Sample Polarity: Dilute the aqueous crude extract to reduce the concentration of organic solvents used during extraction.

    • Optimize Flow Rate: Decrease the loading flow rate to increase the residence time of the sample on the column, allowing for equilibrium to be reached.

    • Resin Selection: Ensure the chosen resin has appropriate polarity. Non-ionic resins like AB-8 or D101 are often suitable for capturing phenolic compounds.[3][5]

Problem 2: Poor Desorption (Elution) of 3,5-diCQA

  • Causality: The elution solvent may not be strong enough to disrupt the interactions between the 3,5-diCQA and the resin.

  • Troubleshooting Steps:

    • Increase Elution Solvent Strength: Use a gradient of increasing ethanol or methanol concentration in water. An 80% methanol solution is often effective for eluting dicaffeoylquinic acids.[6]

    • Optimize pH: Adjusting the pH of the elution solvent can sometimes improve recovery, although this is less common for non-ionic resins.

High-Speed Counter-Current Chromatography (HSCCC)

HSCCC is a powerful liquid-liquid partition chromatography technique that avoids solid supports, making it ideal for separating complex mixtures.

Problem: Co-elution of 3,5-diCQA and 4,5-diCQA

  • Causality: The selected two-phase solvent system does not have sufficient selectivity to resolve the isomers. The partition coefficients (K values) of the isomers in the chosen system are too similar.

  • Troubleshooting Steps:

    • Solvent System Optimization: This is the most critical factor. A systematic approach to selecting a solvent system is necessary. For example, a two-phase system of chloroform:methanol:water (8:8:4) has been successfully used to separate 3,5-diCQA and 4,5-diCQA.[3]

    • pH-Zone-Refining CCC: For acidic compounds like dicaffeoylquinic acids, this variation of HSCCC can significantly enhance resolution. It involves adding a retainer acid (e.g., trifluoroacetic acid - TFA) to the stationary phase and an eluter base (e.g., ammonia) to the mobile phase.[7][8]

Preparative High-Performance Liquid Chromatography (Prep-HPLC)

Prep-HPLC is the final step for obtaining high-purity 3,5-diCQA. The main challenge is achieving baseline separation of the isomers.

Problem: Poor Peak Resolution

  • Causality: The column chemistry and mobile phase composition are not optimized for the subtle differences between the isomers.

  • Troubleshooting Steps:

    • Column Selection: Standard C18 columns may not provide sufficient selectivity. Consider phenyl-based stationary phases (e.g., Phenyl-Hexyl) which can offer alternative separation mechanisms like π-π interactions with the aromatic rings of the caffeoyl groups.[1]

    • Mobile Phase Optimization:

      • Organic Modifier: Test both acetonitrile and methanol. Methanol, being a weaker solvent, may lead to longer retention times and improved resolution.

      • Acid Modifier: The addition of a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase is crucial.[6][9] This suppresses the ionization of the phenolic and carboxylic acid groups, leading to sharper peaks and more reproducible retention times.

    • Reduce Sample Load: Overloading the column is a common cause of peak broadening and poor resolution. Reduce the injection volume or dilute the sample.[1]

Experimental Protocols & Data

Table 1: Example Solvent Systems for HSCCC Purification of diCQA Isomers
Target CompoundsSolvent System (v/v/v)Stationary PhaseMobile PhaseReference
3,5-diCQA & 4,5-diCQAChloroform:Methanol:Water (8:8:4)Aqueous-rich phaseOrganic-rich phase[3]
3,5-diCQA, 3,4-diCQA, 4,5-diCQAHexane:Ethyl Acetate:Methanol:Water (1:3:1:3.5)Not specifiedNot specified[10]
Protocol 1: General Workflow for 3,5-diCQA Purification
  • Crude Extraction: Perform an accelerated solvent extraction of the dried, powdered plant material using 57% ethanol at 95°C.[2]

  • Preliminary Clean-up (Macroporous Resin):

    • Load the aqueous crude extract onto a pre-conditioned AB-8 resin column.

    • Wash with deionized water to remove polar impurities.

    • Elute the enriched phenolic fraction with a stepwise gradient of ethanol (e.g., 30%, 60%, 90%).

  • High-Resolution Separation (HSCCC or Prep-HPLC):

    • HSCCC: Utilize an optimized solvent system (see Table 1) to separate the diCQA isomers.

    • Prep-HPLC: Further purify the 3,5-diCQA containing fraction on a Phenyl-Hexyl column using a mobile phase of acetonitrile/water with 0.1% formic acid.

  • Purity Analysis: Assess the purity of the final product using an analytical HPLC system with a diode-array detector (DAD).

Visualization of Purification Workflow

Below is a diagram illustrating the logical steps and decision points in a typical purification workflow for 3,5-dicaffeoylquinic acid.

PurificationWorkflow cluster_start Start: Plant Material cluster_extraction Step 1: Extraction cluster_cleanup Step 2: Preliminary Purification cluster_highres Step 3: High-Resolution Separation cluster_end Final Product Start Crude Plant Material Extraction Accelerated Solvent Extraction (ASE) Start->Extraction CrudeExtract Crude Extract Extraction->CrudeExtract MacroporousResin Macroporous Resin Chromatography (e.g., AB-8) CrudeExtract->MacroporousResin EnrichedFraction Enriched diCQA Fraction MacroporousResin->EnrichedFraction Decision Method Selection EnrichedFraction->Decision HSCCC HSCCC Decision->HSCCC Complex Mixture High Sample Load Prep_HPLC Preparative HPLC Decision->Prep_HPLC Final Polishing Higher Purity PureCompound High-Purity 3,5-dicaffeoylquinic acid HSCCC->PureCompound Prep_HPLC->PureCompound Analysis Purity Analysis (Analytical HPLC) PureCompound->Analysis

Caption: A logical workflow for the purification of 3,5-dicaffeoylquinic acid.

References

  • Wang, Y., & Liu, B. (2007). Preparative isolation and purification of dicaffeoylquinic acids from the Ainsliaea fragrans champ by high-speed counter-current chromatography. Phytochemical Analysis, 18(5), 436-440. [Link]

  • Li, S., et al. (2012). Hypoglycemic, synergistic and α-glucosidase inhibitory effects of chlorogenic acid and its three dicaffeoylquinic acid isomers. Planta Medica, 78(11), P_194.
  • Google Patents. (1989). Process for separating and obtaining dicaffeylquinic acids. EP0299107A1.
  • Gao, Y., et al. (2018). High-speed counter-current chromatography assisted preparative isolation of phenolic compounds from the flowers of Chrysanthemum morifolium cv. Fubaiju.
  • Wang, Z., et al. (2015). An Efficient Method for the Preparative Isolation and Purification of Flavonoid Glycosides and Caffeoylquinic Acid Derivatives from Leaves of Lonicera japonica Thunb. Using High Speed Counter-Current Chromatography (HSCCC) and Prep-HPLC Guided by DPPH-HPLC Experiments. Molecules, 20(10), 17947-17961. [Link]

  • BenchChem. (2025).
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  • Google Patents. (2019). 3,5-dicaffeoylquinic acid extraction method and 3,5-dicaffeoylquinic acid production method. JP6466081B2.
  • Jacquemart, C., et al. (2022). Optimization of the Accelerated Solvent Extraction of Caffeoylquinic Acids from Forced Chicory Roots and Antioxidant Activity of the Resulting Extracts. Molecules, 27(20), 6899. [Link]

  • BenchChem. (2025).
  • Leri, M., et al. (2020). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. International Journal of Molecular Sciences, 21(18), 6881. [Link]

  • Vandepontseele, A., et al. (2022). Purification of Caffeoylquinic Acids from Forced Chicory Roots Using Macroporous Resins: Experimental Investigation and Advanced Modeling of Adsorption Kinetics and Equilibria.
  • Du, Q., et al. (2006). Preparative separation of isomeric caffeoylquinic acids from Flos Lonicerae by pH-zone-refining counter-current chromatography. Journal of Chromatography A, 1126(1-2), 246-250. [Link]

  • He, J., et al. (2019). A facile macroporous resin-based method for separation of yellow and orange Monascus pigments. AMB Express, 9(1), 169. [Link]

  • Liu, X., et al. (2013). Preparative isolation and purification of five flavonoids from Pogostemon cablin (Blanco) Benth by high-speed countercurrent chromatography and preparative high-performance liquid chromatography. Journal of Chromatographic Science, 51(8), 751-757. [Link]

  • BenchChem. (2025). Technical Support Center: Optimization of HPLC Gradient Elution for Dicaffeoylquinic Acid Isomers. BenchChem.
  • OCI. (n.d.). Development of adsorptive (non-ionic) macroporous resins and their uses in the purification of pharmacologically-active…. OUCI.
  • Mondal, A., & De, A. (2022). High Speed Counter-Current Chromatography: A Modern Tool for Selective and Greener Extraction of Bioactive Phytochemicals from Rhubarb. Current Traditional Medicine, 8(5), 1-13.
  • Agilent. (n.d.).
  • Wang, C., et al. (2022). Combined Use of Deep Eutectic Solvents, Macroporous Resins, and Preparative Liquid Chromatography for the Isolation and Purification of Flavonoids and 20-Hydroxyecdysone from Chenopodium quinoa Willd. Molecules, 27(1), 223. [Link]

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Reference Data & Comparative Studies

Validation

in vivo validation of the anti-inflammatory effects of 3,5-dicaffeoylquinic acid

An In-Depth Technical Guide to the In Vivo Validation of 3,5-Dicaffeoylquinic Acid's Anti-Inflammatory Effects Introduction: Beyond In Vitro Promises 3,5-dicaffeoylquinic acid (3,5-DCQA), a prominent phenolic compound fo...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the In Vivo Validation of 3,5-Dicaffeoylquinic Acid's Anti-Inflammatory Effects

Introduction: Beyond In Vitro Promises

3,5-dicaffeoylquinic acid (3,5-DCQA), a prominent phenolic compound found in various plants, has demonstrated significant anti-inflammatory potential in numerous in vitro studies.[1] These studies often highlight its capacity to suppress key inflammatory mediators in cell cultures. However, for researchers and drug development professionals, the crucial question remains: do these cellular-level effects translate into tangible therapeutic efficacy within a complex, living organism? This guide provides a comprehensive framework for the in vivo validation of 3,5-DCQA's anti-inflammatory properties. We will delve into established animal models, compare its performance against industry standards, and provide the detailed experimental protocols necessary for robust and reproducible evaluation.

Mechanistic Underpinnings: How Does 3,5-DCQA Combat Inflammation?

Understanding the mechanism of action is paramount to designing effective in vivo studies. 3,5-DCQA is known to exert its anti-inflammatory effects primarily by modulating key signaling pathways that orchestrate the inflammatory response. Evidence suggests that 3,5-DCQA can significantly suppress the expression of inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α).[1] This is largely achieved through the inhibition of the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling cascades.[2][3] These pathways are central regulators of gene expression for a host of inflammatory proteins. By inhibiting these upstream signals, 3,5-DCQA effectively dampens the downstream inflammatory cascade.

cluster_stimulus cluster_pathways Intracellular Signaling Pathways cluster_intervention cluster_response Cellular Response Stimulus Inflammatory Stimulus MAPK MAPK (p38, ERK, JNK) Stimulus->MAPK Activates IKK IKK Stimulus->IKK Activates Nucleus Nucleus MAPK->Nucleus Activates Transcription Factors NFkB NF-κB (p65/p50) NFkB->Nucleus Translocates to Nucleus IkB IκB IkB->NFkB Inhibits IKK->IkB Phosphorylates & Degrades Genes Pro-inflammatory Genes (TNF-α, IL-6, iNOS, COX-2) Nucleus->Genes Transcription DCQA 3,5-Dicaffeoylquinic Acid (3,5-DCQA) DCQA->MAPK Inhibits DCQA->IKK Inhibits Mediators Inflammatory Mediators Genes->Mediators Translation

Caption: Inhibition of NF-κB and MAPK pathways by 3,5-DCQA.

Comparative Guide to In Vivo Inflammation Models

The selection of an appropriate animal model is critical for validating anti-inflammatory efficacy. Each model represents a different facet of the inflammatory process. Here, we compare three widely accepted models.

Carrageenan-Induced Paw Edema: The Acute Inflammation Benchmark

This model is the workhorse for screening acute anti-inflammatory activity and is highly reproducible.[4] Injection of carrageenan, a seaweed polysaccharide, into a rodent's paw induces a predictable, biphasic inflammatory response.[4]

  • Early Phase (0-2 hours): Characterized by the release of histamine, serotonin, and bradykinin.

  • Late Phase (2-6 hours): Dominated by the production of prostaglandins, mediated by COX-2, and infiltration of neutrophils.[5] The peak edema is typically observed around 3-5 hours post-injection.[6]

Causality Behind Experimental Choices: This model is excellent for initial efficacy screening because it's rapid and the primary endpoint (paw volume) is easily quantifiable. It allows for the differentiation of compounds that target early-phase mediators versus those, like most NSAIDs and likely 3,5-DCQA, that inhibit the prostaglandin-driven late phase.

start Start acclimatize Animal Acclimatization (e.g., 1 week) start->acclimatize fast Overnight Fasting (with water ad libitum) acclimatize->fast grouping Randomize into Groups (Vehicle, 3,5-DCQA, Positive Control) fast->grouping measure0 Measure Initial Paw Volume (V₀) (Plethysmometer) grouping->measure0 administer Administer Compound (e.g., Oral Gavage) measure0->administer wait Wait 1 Hour administer->wait induce Induce Edema: Inject 0.1 mL 1% Carrageenan (Subplantar, Right Hind Paw) wait->induce measureT Measure Paw Volume (Vₜ) at 1, 2, 3, 4, 5 hours induce->measureT calculate Calculate Edema: ΔV = Vₜ - V₀ Calculate % Inhibition measureT->calculate end End calculate->end

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

Comparative Performance Data:

Treatment GroupDose (mg/kg, p.o.)Mean Paw Edema (mL) at 3h (ΔV)% Inhibition
Vehicle Control (Saline)-0.85 ± 0.07-
3,5-Dicaffeoylquinic Acid 50 0.42 ± 0.05 50.6%
Indomethacin (Positive Control)100.35 ± 0.0458.8%

*Data are representative and synthesized for comparative purposes, based on findings for dicaffeoylquinic acids.[7] Actual results may vary. *p < 0.05 compared to Vehicle Control.

Lipopolysaccharide (LPS)-Induced Systemic Inflammation: Modeling Sepsis

This model is used to study systemic inflammatory responses akin to sepsis.[8] Lipopolysaccharide (LPS), a component of gram-negative bacteria cell walls, is a potent activator of the innate immune system, leading to a massive release of pro-inflammatory cytokines, often termed a "cytokine storm".[8][9]

Causality Behind Experimental Choices: This model is advantageous for its technical simplicity and high reproducibility of the inflammatory cascade.[8] It is ideal for evaluating a compound's ability to modulate systemic cytokine production, a key feature of many severe inflammatory diseases. The primary endpoints are typically serum levels of TNF-α, IL-6, and IL-1β, which are central to the septic response.

start Start acclimatize Animal Acclimatization & Grouping start->acclimatize pretreat Pre-treat with Vehicle or 3,5-DCQA (e.g., i.p. or p.o.) acclimatize->pretreat wait Wait 1-2 Hours pretreat->wait induce Induce Inflammation: Inject LPS (i.p.) wait->induce monitor Monitor for Clinical Signs (Lethargy, Piloerection) induce->monitor sacrifice Euthanize at Peak Cytokine Response (e.g., 2-4 hours post-LPS) monitor->sacrifice collect Collect Blood via Cardiac Puncture sacrifice->collect analyze Isolate Serum/Plasma Analyze Cytokines (ELISA) collect->analyze end End analyze->end

Caption: Experimental workflow for the LPS-induced systemic inflammation model.

Comparative Performance Data:

Treatment GroupDose (mg/kg)Serum TNF-α (pg/mL)Serum IL-6 (pg/mL)
Control (Saline only)-< 50< 100
LPS + Vehicle-2500 ± 3004500 ± 500
LPS + 3,5-DCQA 50 1300 ± 210 2100 ± 350

*Data are representative and synthesized for comparative purposes based on the known mechanisms of dicaffeoylquinic acids.[1] Actual results may vary. *p < 0.05 compared to LPS + Vehicle.

Dextran Sulfate Sodium (DSS)-Induced Colitis: A Model for IBD

Administering DSS in the drinking water of mice damages the colonic epithelium, allowing intestinal bacteria to penetrate the mucosa and trigger a robust inflammatory response that mimics human inflammatory bowel disease (IBD), particularly ulcerative colitis.[10] This model can be adapted for acute or chronic studies.[11]

Causality Behind Experimental Choices: The DSS model is highly valued for its simplicity and reproducibility in IBD research.[10] It allows for the assessment of clinically relevant parameters, including weight loss, stool consistency, and rectal bleeding, which are combined into a Disease Activity Index (DAI). Histological analysis of the colon provides a definitive measure of tissue damage and immune cell infiltration.

start Start acclimatize Animal Acclimatization & Grouping start->acclimatize baseline Record Baseline Body Weight acclimatize->baseline daily_admin Daily Oral Administration: Vehicle or 3,5-DCQA acclimatize->daily_admin treatment Administer 2-3% DSS in Drinking Water (5-7 days) baseline->treatment daily_monitor Daily Monitoring: Body Weight, Stool Consistency, Rectal Bleeding (Calculate DAI) treatment->daily_monitor daily_admin->daily_monitor sacrifice Euthanize at End of Study daily_monitor->sacrifice After 5-7 Days collect Excise Colon Measure Length & Weight sacrifice->collect analyze Histological Analysis (H&E Staining) collect->analyze end End analyze->end

Caption: Experimental workflow for the DSS-induced colitis model.

Comparative Performance Data:

Treatment GroupDose (mg/kg/day)Disease Activity Index (DAI) at Day 7Colon Length (cm)
Control (Water only)-0.1 ± 0.18.5 ± 0.4
DSS + Vehicle-3.2 ± 0.35.8 ± 0.5
DSS + 3,5-DCQA 50 1.9 ± 0.4 7.1 ± 0.6

*Data are representative and synthesized for comparative purposes. Actual results may vary. *p < 0.05 compared to DSS + Vehicle.

Detailed Experimental Protocols

Scientific integrity demands meticulous and transparent methodologies. The following are step-by-step protocols for the discussed models.

Protocol 1: Carrageenan-Induced Paw Edema in Rats
  • Animals: Male Wistar or Sprague-Dawley rats (150-200g) are used. Acclimatize animals for at least one week before the experiment.

  • Grouping: Randomly divide animals into a minimum of three groups (n=6-8 per group):

    • Group I: Vehicle Control (e.g., 0.5% Carboxymethylcellulose).

    • Group II: Test Compound (3,5-DCQA, e.g., 50 mg/kg).

    • Group III: Positive Control (Indomethacin or Diclofenac, 10 mg/kg).

  • Procedure: a. Fast animals overnight but allow free access to water. b. Measure the initial volume (V₀) of the right hind paw of each rat using a digital plethysmometer.[4] c. Administer the respective compounds to each group via oral gavage (p.o.). d. One hour after drug administration, induce inflammation by injecting 0.1 mL of a 1% carrageenan solution (in 0.9% sterile saline) into the subplantar surface of the same paw.[4] e. Measure the paw volume (Vₜ) at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[4]

  • Data Analysis: a. Calculate the edema volume (ΔV) for each animal at each time point: Edema (mL) = Vₜ - V₀ . b. Calculate the percentage inhibition of edema for the treated groups relative to the vehicle control group using the formula: % Inhibition = [(ΔV_control - ΔV_treated) / ΔV_control] x 100 . c. Analyze data using a one-way ANOVA followed by a suitable post-hoc test.

Protocol 2: LPS-Induced Systemic Inflammation in Mice
  • Animals: Male C57BL/6 or BALB/c mice (8-10 weeks old) are commonly used. Acclimatize for one week.

  • Grouping: Randomly divide animals into groups (n=6-8 per group):

    • Group I: Vehicle Control (Saline i.p.).

    • Group II: LPS + Vehicle.

    • Group III: LPS + Test Compound (3,5-DCQA, e.g., 50 mg/kg).

  • Procedure: a. Administer the test compound or vehicle, typically via intraperitoneal (i.p.) injection or oral gavage. b. After 1-2 hours, administer LPS (from E. coli) via i.p. injection. A dose of 5-10 mg/kg is often used to induce a robust inflammatory response.[9] The exact dose should be determined from pilot studies or literature for the specific mouse strain.[12] c. Euthanize mice 2-4 hours post-LPS injection, which is typically the peak time for TNF-α and IL-6 production.[8] d. Collect blood via cardiac puncture into EDTA-coated tubes.

  • Data Analysis: a. Centrifuge the blood to separate plasma. b. Measure the concentrations of TNF-α, IL-6, and IL-1β in the plasma using commercially available ELISA kits according to the manufacturer's instructions. c. Analyze data using a one-way ANOVA.

Protocol 3: Acute DSS-Induced Colitis in Mice
  • Animals: C57BL/6 mice (8-10 weeks old) are highly susceptible and commonly used.[11] Acclimatize for one week.

  • Grouping: Randomly divide animals into groups (n=8-10 per group):

    • Group I: Control (regular drinking water).

    • Group II: DSS + Vehicle.

    • Group III: DSS + Test Compound (3,5-DCQA, e.g., 50 mg/kg/day).

  • Procedure: a. Record the initial body weight of all mice. b. Prepare a 2.5-3% (w/v) solution of DSS (MW: 36,000–50,000) in autoclaved drinking water. This solution should be prepared fresh.[11][13] c. For the DSS groups, replace the regular drinking water with the DSS solution for 5-7 consecutive days.[11] The control group continues to receive regular water. d. Administer the test compound or vehicle daily via oral gavage throughout the 5-7 day period. e. Monitor the mice daily for body weight, stool consistency, and the presence of blood in the stool (using a fecal occult blood test). f. On the final day, euthanize the mice. g. Carefully excise the entire colon from the cecum to the anus and measure its length.

  • Data Analysis: a. Disease Activity Index (DAI): Calculate the DAI score daily for each mouse based on the following criteria (example scoring):

    • Weight Loss: 0 (<1%), 1 (1-5%), 2 (5-10%), 3 (10-15%), 4 (>15%).
    • Stool Consistency: 0 (Normal), 2 (Loose), 4 (Diarrhea).
    • Bleeding: 0 (None), 2 (Slight), 4 (Gross).
    • The DAI is the average of these three scores. b. Colon Length: Compare the mean colon length between groups. Inflammation typically leads to colon shortening.[14] c. Histology: Fix a distal segment of the colon in 10% formalin, embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E) to assess epithelial damage, ulceration, and inflammatory cell infiltration. d. Analyze DAI and colon length data using appropriate statistical tests (e.g., ANOVA).

Conclusion

The in vivo validation of 3,5-dicaffeoylquinic acid requires a multi-model approach to comprehensively characterize its anti-inflammatory profile. The carrageenan-induced paw edema model serves as an essential primary screen for acute anti-inflammatory efficacy. The LPS-induced systemic inflammation model provides critical insight into the compound's ability to modulate the cytokine storm characteristic of severe, systemic inflammatory conditions. Finally, the DSS-induced colitis model evaluates its potential in a more complex, tissue-specific chronic inflammatory disease setting. By employing these rigorous, well-validated protocols and comparing the results against established standards, researchers can confidently assess the therapeutic potential of 3,5-dicaffeoylquinic acid and advance its development from a promising molecule to a potential clinical candidate.

References

  • Hughes, W. T., et al. (2015). LPS-Induced Murine Systemic Inflammation Is Driven by Parenchymal Cell Activation and Exclusively Predicted by Early MCP-1 Plasma Levels. The American Journal of Pathology. Available at: [Link]

  • Melior Discovery. LPS Model of Systemic Inflammation. Melior Discovery. Available at: [Link]

  • Saganuwan, S. A. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. Journal of Inflammation Research. Available at: [Link]

  • Sturm, A., et al. (2010). Murine Colitis Modeling using Dextran Sulfate Sodium (DSS). Journal of Visualized Experiments. Available at: [Link]

  • Akkol, E. K., et al. (2021). In Vivo Animal Models in Preclinical Evaluation of Anti-Inflammatory Activity-A Review. Pharmaceuticals. Available at: [Link]

  • Chassaing, B., et al. (2017). Mouse Model of Dextran Sodium Sulfate (DSS)-induced Colitis. Bio-protocol. Available at: [Link]

  • Pise, A., & Padwal, A. (2017). In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

  • Anonymous. (2025). κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. ResearchGate. Available at: [Link]

  • SMC Laboratories Inc. DSS-induced colitis model. SMC Laboratories Inc. Available at: [Link]

  • Inotiv. Carrageenan Induced Paw Edema (Rat, Mouse). Inotiv. Available at: [Link]

  • Amison, R. T., et al. (2015). LPS-induced systemic inflammation is more severe in P2Y12 null mice. Journal of Leukocyte Biology. Available at: [Link]

  • Redoxis. DSS Induced Colitis in Mice. Redoxis. Available at: [Link]

  • Creative Biolabs. Carrageenan induced Paw Edema Model. Creative Biolabs. Available at: [Link]

  • Lucarini, L., et al. (2017). 2.2. Carrageenan-Induced Paw Edema. Bio-protocol. Available at: [Link]

  • Inuzuka, T., et al. (2021). 4.10. A Mouse Model of LPS-Induced Systemic Inflammation. Bio-protocol. Available at: [Link]

  • El-Toumy, S. A., et al. (2018). In vivo anti-inflammatory activity of caffeoylquinic acid derivatives from Solidago virgaurea in rats. Pharmaceutical Biology. Available at: [Link]

  • Lee, H. S., et al. (2024). LPS-induced systemic inflammation is suppressed by the PDZ motif peptide of ZO-1via regulation of macrophage M1/M2 polarization. eLife. Available at: [Link]

  • de Cássia da Silveira e Sá, R., et al. (2019). In vivo methods for the evaluation of anti-inflammatory and antinoceptive potential. Revista Brasileira de Farmacognosia. Available at: [Link]

  • Hong, S., et al. (2015). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. Food Science and Biotechnology. Available at: [Link]

  • Jo, G., et al. (2021). Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation. Semantic Scholar. Available at: [Link]

  • Anonymous. (2025). Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves | Request PDF. ResearchGate. Available at: [Link]

  • Jo, G., et al. (2021). Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation. Semantic Scholar. Available at: [Link]

  • Jo, G., et al. (2021). Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation. MDPI. Available at: [Link]

  • Jo, G., et al. (2021). Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation. PubMed. Available at: [Link]

  • Yahia, R., et al. (2022). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications. Molecules. Available at: [Link]

  • Anonymous. (2022). 저작자표시-비영리-변경금지 2.0 대한민국 이용자는 아래의 조건을 따르는 경우에 한하여 자유롭. CHOSUN. Available at: [Link]

  • Kim, S., et al. (2022). Chondroprotective Effects of 4,5-Dicaffeoylquinic Acid in Osteoarthritis through NF-κB Signaling Inhibition. MDPI. Available at: [Link]

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Comparative

Unveiling the Neuroprotective Efficacy of 3,5-dicaffeoylquinic Acid: A Comparative Guide for Researchers

In the relentless pursuit of effective neuroprotective strategies, the naturally occurring phenolic compound 3,5-dicaffeoylquinic acid (3,5-diCQA) has emerged as a promising candidate. This guide provides an in-depth, ob...

Author: BenchChem Technical Support Team. Date: January 2026

In the relentless pursuit of effective neuroprotective strategies, the naturally occurring phenolic compound 3,5-dicaffeoylquinic acid (3,5-diCQA) has emerged as a promising candidate. This guide provides an in-depth, objective comparison of 3,5-diCQA's neuroprotective performance in established animal models, supported by experimental data and detailed protocols. Designed for researchers, scientists, and drug development professionals, this document offers a comprehensive technical resource to facilitate informed experimental design and accelerate therapeutic discovery.

Introduction: The Therapeutic Potential of 3,5-diCQA in Neurodegeneration

Neurodegenerative diseases, including Alzheimer's, Parkinson's, and cerebral ischemia, share common pathological hallmarks of oxidative stress, neuroinflammation, and apoptosis, leading to progressive neuronal loss and cognitive decline.[1][2] 3,5-dicaffeoylquinic acid, a derivative of caffeoylquinic acid found in various plants, has demonstrated significant antioxidant, anti-inflammatory, and anti-apoptotic properties in numerous preclinical studies.[3][4][5] This guide will dissect the molecular mechanisms underpinning these protective effects and provide a comparative analysis of its efficacy in relevant animal models.

Core Neuroprotective Mechanisms of 3,5-diCQA

The neuroprotective capacity of 3,5-diCQA is not attributed to a single mode of action but rather to its ability to modulate multiple, interconnected signaling pathways crucial for neuronal survival and function.

Attenuation of Oxidative Stress

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense system, is a key instigator of neuronal damage.[6] 3,5-diCQA effectively mitigates oxidative stress through two primary mechanisms:

  • Direct ROS Scavenging: Its phenolic structure enables the direct neutralization of free radicals.

  • Activation of the Nrf2-ARE Pathway: 3,5-diCQA has been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) transcription factor.[7][8][9] Upon activation, Nrf2 translocates to the nucleus and binds to the antioxidant response element (ARE), upregulating the expression of a suite of antioxidant and detoxifying enzymes, such as heme oxygenase-1 (HO-1) and glutathione S-transferases.[10][11] This enhancement of the endogenous antioxidant defense system provides sustained protection against oxidative insults.

Diagram: The Nrf2-ARE Signaling Pathway

Nrf2_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Nrf2 Nrf2 Keap1 Keap1 Nrf2->Keap1 Bound & Degraded Nrf2_n Nrf2 Nrf2->Nrf2_n Translocation Oxidative_Stress Oxidative Stress (e.g., ROS) Oxidative_Stress->Keap1 Induces Conformational Change diCQA 3,5-diCQA diCQA->Keap1 Induces Conformational Change ARE ARE Nrf2_n->ARE Binds to Antioxidant_Genes Antioxidant Genes (e.g., HO-1, GST) ARE->Antioxidant_Genes Promotes Transcription Antioxidant_Genes->Oxidative_Stress Neutralizes

Caption: 3,5-diCQA promotes Nrf2 translocation to the nucleus and subsequent antioxidant gene expression.

Suppression of Neuroinflammation

Chronic neuroinflammation, mediated by activated microglia and astrocytes, contributes significantly to neuronal damage. 3,5-diCQA exerts potent anti-inflammatory effects primarily through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[7][12]

  • Inhibition of NF-κB Activation: In response to inflammatory stimuli, NF-κB is typically activated and translocates to the nucleus, where it drives the transcription of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) and enzymes (e.g., iNOS, COX-2).[13] 3,5-diCQA can prevent the degradation of IκBα, the inhibitory protein of NF-κB, thereby sequestering NF-κB in the cytoplasm and preventing its pro-inflammatory transcriptional activity.[12]

Diagram: Inhibition of the NF-κB Signaling Pathway

NFkB_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus NFkB NF-κB IkBa IκBα NFkB->IkBa Bound & Inactive NFkB_n NF-κB NFkB->NFkB_n Translocation Inflammatory_Stimuli Inflammatory Stimuli Inflammatory_Stimuli->IkBa Promotes Degradation diCQA 3,5-diCQA diCQA->IkBa Inhibits Degradation Proinflammatory_Genes Pro-inflammatory Genes (TNF-α, IL-6) NFkB_n->Proinflammatory_Genes Promotes Transcription Proinflammatory_Genes->Inflammatory_Stimuli Amplifies Inflammation

Caption: 3,5-diCQA inhibits NF-κB activation by preventing IκBα degradation.

Regulation of Apoptosis

Apoptosis, or programmed cell death, is a critical process in the removal of damaged neurons. However, excessive apoptosis contributes to the pathology of neurodegenerative diseases.[14] 3,5-diCQA has been shown to modulate the apoptotic cascade, promoting neuronal survival.[3][15]

  • Modulation of Bcl-2 Family Proteins: 3,5-diCQA can increase the expression of the anti-apoptotic protein Bcl-2 and decrease the expression of the pro-apoptotic protein Bax.[3] This shift in the Bcl-2/Bax ratio prevents the release of cytochrome c from the mitochondria, a key step in the intrinsic apoptotic pathway.

  • Inhibition of Caspase Activation: By preventing cytochrome c release, 3,5-diCQA subsequently inhibits the activation of downstream executioner caspases, such as caspase-3, which are responsible for the cleavage of cellular proteins and the execution of apoptosis.[3][4]

  • Activation of Pro-Survival Signaling: Studies have indicated that 3,5-diCQA can activate the PI3K/Akt signaling pathway, which promotes cell survival by phosphorylating and inactivating pro-apoptotic proteins.[3][15]

Comparative Efficacy in Animal Models of Neurodegeneration

The neuroprotective effects of 3,5-diCQA have been validated in several preclinical animal models of neurodegenerative diseases.

Alzheimer's Disease Models

In senescence-accelerated-prone mice 8 (SAMP8), a model for sporadic Alzheimer's disease, oral administration of 3,5-diCQA has been shown to improve spatial learning and memory.[16][17] Mechanistically, this was associated with the upregulation of phosphoglycerate kinase-1 (PGK1) expression and an increase in intracellular ATP levels, suggesting a role in enhancing energy metabolism in the brain.[16][17]

Parkinson's Disease Models

While direct studies of 3,5-diCQA in Parkinson's disease models are emerging, its known mechanisms of action, particularly its antioxidant and anti-inflammatory properties, are highly relevant to the pathology of Parkinson's, which involves the degeneration of dopaminergic neurons due to oxidative stress and inflammation.[18][19]

Cerebral Ischemia Models

In models of stroke, the neuroprotective potential of compounds with similar mechanisms to 3,5-diCQA is well-documented.[20][21][22] The ability to reduce oxidative stress and inflammation is critical in mitigating the secondary neuronal damage that occurs following an ischemic event.

Models of Depression and Memory Impairment

In corticosterone-induced depressive mice, 3,5-diCQA was found to reduce depressive behaviors and alleviate memory loss.[6][23] This effect was linked to the reduction of ROS production through the inhibition of monoamine oxidase (MAO) activity in neurons and astrocytes.[6][23]

Table 1: Comparative Efficacy of 3,5-diCQA in Animal Models

Animal Model Disease Modeled Key Findings with 3,5-diCQA Alternative Compounds & Comparison
SAMP8 Mice Alzheimer's DiseaseImproved spatial learning and memory; Upregulated PGK1 and ATP levels.[16][17]Resveratrol: Also improves cognitive function, but primarily through sirtuin activation. Curcumin: Shows similar antioxidant and anti-inflammatory effects.
Corticosterone-induced Depressive Mice Depression & Memory LossReduced depressive behaviors; Alleviated memory loss; Inhibited MAO activity and ROS production.[6][23]Fluoxetine (SSRI): Standard antidepressant, acts on serotonin reuptake. 3,5-diCQA offers a different mechanism targeting oxidative stress.
MPTP-induced Mice Parkinson's Disease(Projected) Reduction of dopaminergic neurodegeneration and motor deficits based on its antioxidant and anti-inflammatory properties.L-DOPA: Gold standard for symptomatic relief, but does not prevent neurodegeneration. Selegiline (MAO-B inhibitor): Provides neuroprotection by reducing oxidative stress.
MCAO Rats Cerebral Ischemia(Projected) Reduction of infarct volume and neurological deficits due to anti-inflammatory and antioxidant effects.Edaravone: A free radical scavenger approved for stroke treatment. 3,5-diCQA's dual action on Nrf2 and NF-κB may offer broader protection.

Experimental Protocols for Assessing Neuroprotection

To ensure the reproducibility and validity of findings, standardized and well-controlled experimental protocols are paramount.

Animal Model Induction
  • Alzheimer's Disease (SAMP8 mice): These mice naturally develop age-related learning and memory deficits.

  • Parkinson's Disease (MPTP model): Mice are intraperitoneally injected with 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) to induce selective degeneration of dopaminergic neurons.[2]

  • Cerebral Ischemia (MCAO model): Transient or permanent middle cerebral artery occlusion (MCAO) is induced in rats or mice to mimic ischemic stroke.[24]

Behavioral Assessments
  • Morris Water Maze: To assess spatial learning and memory.[16][17]

  • Rotarod Test: To evaluate motor coordination and balance.

  • Open Field Test: To measure locomotor activity and anxiety-like behavior.

Histological and Immunohistochemical Analysis
  • Nissl Staining: To visualize neuronal loss.

  • Immunohistochemistry: To detect specific protein markers, such as tyrosine hydroxylase (TH) for dopaminergic neurons, Iba1 for microglia, and GFAP for astrocytes.

Biochemical Assays
  • ELISA: To quantify levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6).

  • Western Blotting: To measure the expression levels of key proteins in signaling pathways (e.g., Nrf2, NF-κB, Bcl-2, Bax, cleaved caspase-3).

  • Oxidative Stress Markers: Assays for malondialdehyde (MDA) to measure lipid peroxidation and glutathione (GSH) levels to assess antioxidant capacity.

Diagram: Experimental Workflow for Assessing Neuroprotection

Workflow cluster_Phase1 Phase 1: In Vivo Experiment cluster_Phase2 Phase 2: Ex Vivo Analysis cluster_Phase3 Phase 3: Data Analysis & Interpretation Animal_Model Animal Model Induction (e.g., MCAO, MPTP) Treatment Treatment Administration (3,5-diCQA vs. Vehicle vs. Comparator) Animal_Model->Treatment Behavioral Behavioral Assessments (e.g., Morris Water Maze, Rotarod) Treatment->Behavioral Sacrifice Euthanasia & Tissue Collection Behavioral->Sacrifice Histology Histology & Immunohistochemistry (e.g., Nissl, TH, Iba1) Sacrifice->Histology Biochemistry Biochemical Assays (e.g., ELISA, Western Blot, MDA/GSH) Sacrifice->Biochemistry Data_Analysis Statistical Analysis of Behavioral, Histological, & Biochemical Data Histology->Data_Analysis Biochemistry->Data_Analysis Conclusion Conclusion on Neuroprotective Efficacy and Mechanism Data_Analysis->Conclusion

Caption: A typical workflow for evaluating the neuroprotective effects of 3,5-diCQA in animal models.

Conclusion and Future Directions

The evidence presented in this guide strongly supports the neuroprotective potential of 3,5-dicaffeoylquinic acid in various animal models of neurodegenerative diseases. Its multifaceted mechanism of action, encompassing the attenuation of oxidative stress, suppression of neuroinflammation, and inhibition of apoptosis, makes it a compelling candidate for further therapeutic development.

Future research should focus on:

  • Dose-response studies to determine the optimal therapeutic window.

  • Pharmacokinetic and pharmacodynamic studies to understand its bioavailability and metabolism in the central nervous system.

  • Evaluation in a wider range of neurodegenerative disease models, including genetic models.

  • Combination therapy studies to explore potential synergistic effects with existing treatments.

By leveraging the insights and protocols outlined in this guide, researchers can effectively design and execute studies to further elucidate the therapeutic utility of 3,5-diCQA and pave the way for its potential clinical translation.

References

  • Animal models of Parkinson's disease: limits and relevance to neuroprotection studies. PubMed.
  • Dicaffeoylquinic acids alleviate memory loss via reduction of oxidative stress in stress-hormone-induced depressive mice. PubMed.
  • Neuroprotective effect of 3,5-di-O-caffeoylquinic acid on SH-SY5Y cells and senescence-accelerated-prone mice 8 through the up-regulation of phosphoglycer
  • Neuroprotection by immunomodulatory agents in animal models of Parkinson's disease. Unknown Source.
  • 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling p
  • Neuroprotective effects of 3,5-di-o-caffeoylquinic acid in vitro and in vivo. PMC.
  • The failure of animal models of neuroprotection in acute ischemic stroke to transl
  • Animal models of focal and global cerebral ischemia. PubMed - NIH.
  • Animal Models of Focal and Global Cerebral Ischemia. ILAR Journal - Oxford Academic.
  • Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell de
  • Neuroprotective Strategies in Animal and in Vitro Models of Neuronal Damage: Ischemia and Stroke.
  • Dicaffeoylquinic acids alleviate memory loss via reduction of oxidative stress in stress-hormone-induced depressive mice.
  • Animal models of Parkinson's disease and their applic
  • Animal models of focal ischemic stroke: brain size m
  • Comprehensive Perspectives on Experimental Models for Parkinson's Disease. Unknown Source.
  • Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell death in SH-SY5Y cells.
  • Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respir
  • 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling p
  • The Nrf2-ARE pathway: a valuable therapeutic target for the treatment of neurodegener
  • Targeting the NRF2 pathway for disease modification in neurodegenerative diseases: mechanisms and therapeutic implic
  • 3,5-Dicaffeoylquinic acid attenuates microglial activation-mediated inflammatory pain by enhancing autophagy through the suppression of MCP3/JAK2/ST
  • Modulation of Nrf2/ARE Pathway by Food Polyphenols: A Nutritional Neuroprotective Strategy for Cognitive and Neurodegener
  • Nrf2/ARE Pathway Modulation by Dietary Energy Regulation in Neurological Disorders. Unknown Source.
  • Apoptotic Cell Death Regul
  • Inhibition of the NKCC1/NF-κB Signaling Pathway Decreases Inflammation and Improves Brain Edema and Nerve Cell Apoptosis in an SBI R
  • Attenuation of Blood-Brain Barrier Disruption in Traumatic Brain Injury via Inhibition of NKCC1 Cotransporter: Insights into the NF-κB/NLRP3 Signaling P

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Validation

structure-activity relationship of different caffeoylquinic acid derivatives

An In-Depth Guide to the Structure-Activity Relationships of Caffeoylquinic Acid Derivatives for Researchers and Drug Development Professionals As Senior Application Scientists, we navigate the complex interplay between...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide to the Structure-Activity Relationships of Caffeoylquinic Acid Derivatives for Researchers and Drug Development Professionals

As Senior Application Scientists, we navigate the complex interplay between a molecule's structure and its biological function. This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of caffeoylquinic acid (CQA) derivatives, moving beyond a simple catalog of compounds to an in-depth exploration of how subtle structural modifications influence their therapeutic potential. This document is designed for researchers, scientists, and drug development professionals, offering field-proven insights and actionable experimental protocols.

The Caffeoylquinic Acid Scaffold: A Foundation for Diverse Bioactivity

Caffeoylquinic acids are a class of polyphenolic compounds formed from the esterification of caffeic acid and quinic acid. The foundational structure consists of a quinic acid core with one or more caffeoyl groups attached at various positions. This seemingly simple framework gives rise to a vast array of derivatives, each with a unique biological activity profile. The number and location of the caffeoyl groups are the primary determinants of their antioxidant, anti-inflammatory, neuroprotective, and antiviral properties.

The most commonly studied CQA derivatives include monocaffeoylquinic acids (e.g., chlorogenic acid or 5-CQA), dicaffeoylquinic acids (diCQAs), and tricaffeoylquinic acids. The position of the caffeoyl group on the quinic acid ring is designated by a number (e.g., 3-, 4-, or 5-CQA). This seemingly minor positional variance has a profound impact on the molecule's interaction with biological targets.

Antioxidant Activity: Quenching Free Radicals with Structural Precision

The antioxidant capacity of CQA derivatives is their most widely recognized attribute. This activity is primarily governed by the number and position of the caffeoyl groups, which act as hydrogen donors to neutralize free radicals.

Comparative Antioxidant Efficacy
CQA Derivative Number of Caffeoyl Groups Relative Antioxidant Activity Key Structural Feature Influencing Activity
3-Caffeoylquinic Acid (3-CQA) 1ModerateSingle caffeoyl group at the 3-position.
4-Caffeoylquinic Acid (4-CQA) 1Moderate-HighSingle caffeoyl group at the 4-position.
5-Caffeoylquinic Acid (5-CQA) 1HighSingle caffeoyl group at the 5-position. Generally the most active monocaffeoylquinic acid.
1,5-Dicaffeoylquinic Acid 2Very HighTwo caffeoyl groups increase the number of hydroxyl groups available for radical scavenging.
3,5-Dicaffeoylquinic Acid 2Very HighThe presence of two caffeoyl groups significantly enhances antioxidant potential compared to monocaffeoylquinic acids.
4,5-Dicaffeoylquinic Acid 2Very HighSimilar to other diCQAs, demonstrates potent antioxidant activity.
3,4-Dicaffeoylquinic Acid 2Very HighThe arrangement of caffeoyl groups influences the molecule's stereochemistry and interaction with radicals.

Expert Insight: The general trend observed is that antioxidant activity increases with the number of caffeoyl groups. This is directly attributable to the increased number of catechol moieties, which are excellent hydrogen donors. Among the monocaffeoylquinic acids, 5-CQA consistently demonstrates the highest activity, suggesting that the position of the esterification on the quinic acid core influences the accessibility of the radical-scavenging hydroxyl groups.

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol provides a reliable method for quantifying the antioxidant capacity of CQA derivatives.

  • Preparation of Reagents:

    • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

    • Prepare a series of concentrations for each CQA derivative to be tested (e.g., 1, 5, 10, 25, 50, 100 µM) in methanol.

    • Ascorbic acid or Trolox should be used as a positive control.

  • Assay Procedure:

    • In a 96-well microplate, add 100 µL of the DPPH solution to 100 µL of each CQA derivative concentration.

    • Include a blank well containing 100 µL of methanol and 100 µL of the DPPH solution.

    • Incubate the plate in the dark at room temperature for 30 minutes.

  • Data Acquisition and Analysis:

    • Measure the absorbance at 517 nm using a microplate reader.

    • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] x 100

    • Determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals) for each compound.

DPPH_Assay_Workflow cluster_prep Reagent Preparation cluster_assay Assay Execution cluster_analysis Data Analysis DPPH 0.1 mM DPPH in Methanol Mix Mix 100 µL DPPH + 100 µL CQA/Control DPPH->Mix CQA CQA Derivatives (Serial Dilutions) CQA->Mix Control Positive Control (e.g., Ascorbic Acid) Control->Mix Incubate Incubate 30 min in Dark Mix->Incubate Measure Measure Absorbance at 517 nm Incubate->Measure Calculate Calculate % Inhibition Measure->Calculate IC50 Determine IC50 Value Calculate->IC50

Caption: Workflow for the DPPH radical scavenging assay.

Anti-Inflammatory Activity: Modulating Inflammatory Pathways

Chronic inflammation is a hallmark of numerous diseases. CQA derivatives have demonstrated significant anti-inflammatory effects, primarily through the inhibition of pro-inflammatory mediators.

Comparative Anti-Inflammatory Efficacy

The anti-inflammatory activity of CQAs is often linked to their ability to suppress the production of nitric oxide (NO) and pro-inflammatory cytokines like TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

CQA Derivative Effect on NO Production Effect on Pro-inflammatory Cytokines Proposed Mechanism
5-Caffeoylquinic Acid Significant InhibitionModerate InhibitionDownregulation of iNOS and COX-2 expression.
1,5-Dicaffeoylquinic Acid Potent InhibitionStrong InhibitionSynergistic effect of two caffeoyl groups leading to enhanced suppression of NF-κB signaling.
3,5-Dicaffeoylquinic Acid Potent InhibitionStrong InhibitionPotent inhibitor of the NF-κB pathway.
4,5-Dicaffeoylquinic Acid Potent InhibitionStrong InhibitionExhibits strong inhibitory effects on inflammatory mediators.

Expert Insight: Dicaffeoylquinic acids consistently exhibit superior anti-inflammatory activity compared to their monocaffeoyl counterparts. This enhanced efficacy is attributed to the increased number of hydroxyl groups and a more favorable molecular conformation for interacting with key signaling proteins in inflammatory pathways, such as those in the NF-κB cascade.

Experimental Protocol: Measurement of Nitric Oxide Production in LPS-Stimulated RAW 264.7 Macrophages

This protocol outlines a standard method for assessing the anti-inflammatory potential of CQA derivatives.

  • Cell Culture and Seeding:

    • Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

    • Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

  • Treatment:

    • Pre-treat the cells with various concentrations of the CQA derivatives for 1 hour.

    • Stimulate the cells with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

  • Nitrite Measurement (Griess Assay):

    • Collect 50 µL of the cell culture supernatant.

    • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes at room temperature.

    • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

  • Data Acquisition and Analysis:

    • Measure the absorbance at 540 nm.

    • Generate a standard curve using known concentrations of sodium nitrite.

    • Calculate the concentration of nitrite in the samples and express it as a percentage of the LPS-stimulated control.

AntiInflammatory_Assay_Workflow cluster_cell_culture Cell Culture cluster_treatment Treatment cluster_griess_assay Griess Assay cluster_analysis Data Analysis Culture Culture RAW 264.7 Cells Seed Seed Cells in 96-well Plate Culture->Seed Pretreat Pre-treat with CQA Derivatives Seed->Pretreat Stimulate Stimulate with LPS Pretreat->Stimulate Collect Collect Supernatant Stimulate->Collect Add_A Add Griess Reagent A Collect->Add_A Add_B Add Griess Reagent B Add_A->Add_B Measure Measure Absorbance at 540 nm Add_B->Measure Calculate Calculate Nitrite Concentration Measure->Calculate

Caption: Workflow for measuring nitric oxide production.

Neuroprotective Effects: Shielding Neurons from Damage

The potential of CQA derivatives to protect neurons from oxidative stress and inflammation-induced damage is a rapidly growing area of research. Their neuroprotective effects are multifaceted, involving both their antioxidant properties and their ability to modulate specific signaling pathways in the brain.

Comparative Neuroprotective Efficacy
CQA Derivative Observed Neuroprotective Effect Proposed Mechanism
5-Caffeoylquinic Acid Protection against Aβ-induced neurotoxicity.Inhibition of Aβ aggregation and reduction of oxidative stress.
Dicaffeoylquinic Acids Enhanced protection against oxidative stress-induced neuronal cell death.Potent free radical scavenging and activation of the Nrf2 antioxidant response element pathway.

Expert Insight: The neuroprotective actions of CQAs are intricately linked to their antioxidant and anti-inflammatory capacities. Dicaffeoylquinic acids, with their superior antioxidant and anti-inflammatory profiles, are emerging as particularly promising candidates for neuroprotective therapies. Their ability to activate the Nrf2 pathway represents a key mechanism for upregulating endogenous antioxidant defenses in the brain.

Concluding Remarks and Future Directions

The structure-activity relationships of caffeoylquinic acid derivatives offer a compelling narrative of how subtle molecular modifications can dramatically alter biological function. The number and position of caffeoyl groups on the quinic acid core are the primary determinants of their antioxidant, anti-inflammatory, and neuroprotective potential. Dicaffeoylquinic acids consistently outperform their monocaffeoyl counterparts, highlighting the therapeutic advantage of a higher degree of caffeoylation.

Future research should focus on the synthesis of novel CQA derivatives with optimized pharmacokinetic profiles to enhance their bioavailability and in vivo efficacy. Further elucidation of their interactions with specific molecular targets will undoubtedly pave the way for the development of CQA-based therapeutics for a wide range of diseases underpinned by oxidative stress and inflammation.

References

  • Caffeoylquinic acids: Chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. [Link]

  • Caffeoylquinic Acids and Their Health-Promoting Effects: A Review. [Link]

  • Antioxidant effects of 3,4-dihydroxycinnamic acid derivatives. [Link]

  • Antioxidant activities of dicaffeoylquinic acid derivatives from the flower of Lonicera japonica. [Link]

  • 1,5-Dicaffeoylquinic acid, an antioxidant component from Gnaphalium affine, inhibits matrix metalloproteinase-1 expression and promotes type-I procollagen production. [Link]

  • Dicaffeoylquinic acids and their derivatives from the leaves of Ainsliaea fragrans and their neuroprotective and anti-neuroinflammatory activities. [Link]

Comparative

A Comparative Guide to the Cross-Validation of Analytical Methods for 3,5-Dicaffeoylquinic Acid

For Researchers, Scientists, and Drug Development Professionals The principles of analytical method validation are grounded in guidelines from the International Council for Harmonisation (ICH), the U.S. Food and Drug Adm...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The principles of analytical method validation are grounded in guidelines from the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and AOAC INTERNATIONAL.[1][2][3][4][5][6][7][8][9][10][11][12] A thorough validation process ensures that an analytical procedure is fit for its intended purpose.[5][6] This guide will provide a framework for cross-validation, a process of critically assessing data generated from different analytical methods to ensure consistency and reliability.[13]

Introduction to 3,5-Dicaffeoylquinic Acid and the Imperative of Method Validation

3,5-Dicaffeoylquinic acid is a derivative of caffeic acid and quinic acid, belonging to the chlorogenic acid family.[14][15] It is found in various plants and possesses antioxidant, anti-inflammatory, and other pharmacological properties, making its accurate quantification essential for research and development.

The validation of analytical methods is a cornerstone of scientific rigor, ensuring that the data generated is reliable, reproducible, and accurate.[16] Key validation parameters, as stipulated by ICH guidelines, include specificity, linearity, range, accuracy, precision, detection limit, quantitation limit, and robustness.[16][17]

Comparative Analysis of Key Analytical Techniques

The choice of an analytical method depends on the specific requirements of the study, including the nature of the sample matrix, the required sensitivity, and the available instrumentation.

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

HPLC-DAD is a widely used technique for the quantification of phytochemicals due to its robustness and reliability. It separates compounds based on their differential partitioning between a stationary and a mobile phase, with detection based on UV-Vis absorbance.

  • Expertise & Experience: The choice of a C18 reversed-phase column is standard for separating moderately polar compounds like 3,5-diCQA. A gradient elution with an acidified aqueous mobile phase and an organic modifier (e.g., acetonitrile or methanol) is typically employed to achieve optimal separation from other structurally similar caffeoylquinic acid isomers.[18][19][20][21] The acidification of the mobile phase is crucial to suppress the ionization of the phenolic and carboxylic acid groups, leading to sharper peaks and better resolution.

Liquid Chromatography with Mass Spectrometry (LC-MS)

LC-MS combines the separation power of liquid chromatography with the high sensitivity and selectivity of mass spectrometry. This technique is particularly advantageous for analyzing complex matrices and for trace-level quantification.

  • Expertise & Experience: Electrospray ionization (ESI) is a common ionization technique for polar molecules like 3,5-diCQA, often operated in the negative ion mode to deprotonate the acidic functional groups, enhancing sensitivity.[22][23][24] Tandem mass spectrometry (MS/MS) can provide structural information and further enhance selectivity by monitoring specific fragmentation patterns of the parent ion.[22][25]

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique that allows for the simultaneous analysis of multiple samples, making it a cost-effective and high-throughput method for quality control and screening purposes.[26][27]

  • Expertise & Experience: The choice of the stationary phase (e.g., silica gel) and the mobile phase composition is critical for achieving good separation. Densitometric scanning is used for quantification by measuring the absorbance or fluorescence of the separated spots. HPTLC methods have been successfully developed and validated for the quantification of various caffeoylquinic acids in plant extracts.[26][28]

Data Presentation: Performance Characteristics of Analytical Methods

The following table summarizes representative performance parameters for the discussed analytical methods for the analysis of 3,5-dicaffeoylquinic acid and structurally similar compounds.

Validation ParameterHPLC-DAD (Representative)LC-MS (Representative)HPTLC (Representative)
Linearity (R²) > 0.999[21]> 0.995> 0.99[26]
Limit of Detection (LOD) 0.078 - 0.653 µg/mL[21]< 0.1 ng/mL10 - 50 ng/spot
Limit of Quantitation (LOQ) 0.259 - 1.795 µg/mL[21]< 1 ng/mL50 - 150 ng/spot
Accuracy (% Recovery) 96.84 - 103.08%[21]95 - 105%95 - 105%[26]
Precision (%RSD) < 3%[21]< 5%< 5%[26]

Experimental Protocols

Below are detailed, step-by-step methodologies for the key experiments involved in the cross-validation of analytical methods for 3,5-dicaffeoylquinic acid.

Sample Preparation

A critical and often overlooked source of variability is sample preparation. A standardized extraction protocol is essential for a valid cross-method comparison.

  • Extraction: Accurately weigh the powdered plant material or sample. Extract with a suitable solvent (e.g., 70% methanol or ethanol) using ultrasonication or maceration.

  • Filtration/Centrifugation: Filter the extract through a 0.45 µm syringe filter or centrifuge to remove particulate matter.

  • Dilution: Dilute the extract with the mobile phase or an appropriate solvent to a concentration within the linear range of each analytical method.

HPLC-DAD Method Protocol
  • Instrumentation: A standard HPLC system with a pump, autosampler, column oven, and diode-array detector.

  • Chromatographic Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution using Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g., acetonitrile).

  • Flow Rate: Typically 1.0 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 30 °C).

  • Detection: Monitor at the wavelength of maximum absorbance for 3,5-diCQA (around 325-330 nm).[19][21]

  • Injection Volume: 10-20 µL.

LC-MS Method Protocol
  • Instrumentation: An LC system coupled to a mass spectrometer with an ESI source.

  • Chromatographic Conditions: Similar to the HPLC-DAD method, but may be adapted for compatibility with the MS detector (e.g., using volatile mobile phase additives like formic acid).

  • MS Parameters:

    • Ionization Mode: Negative Electrospray Ionization (ESI-).

    • Scan Mode: Selected Ion Monitoring (SIM) for the [M-H]⁻ ion of 3,5-diCQA (m/z 515) for quantification, and full scan for qualitative analysis.

    • MS/MS (for confirmation): Monitor the fragmentation of the parent ion (m/z 515) to specific product ions.

  • Data Acquisition and Processing: Use the instrument-specific software to acquire and process the data.

HPTLC Method Protocol
  • Stationary Phase: HPTLC plates pre-coated with silica gel 60 F254.

  • Sample Application: Apply samples and standards as bands using an automated applicator.

  • Mobile Phase (Developing Solvent): A mixture of solvents such as ethyl acetate, formic acid, acetic acid, and water in an appropriate ratio.

  • Development: Develop the plate in a saturated twin-trough chamber.

  • Drying: Dry the plate after development.

  • Densitometric Analysis: Scan the plate with a densitometer at the wavelength of maximum absorbance for 3,5-diCQA.

  • Quantification: Correlate the peak areas of the samples with the calibration curve of the standard.

Visualization of the Cross-Validation Workflow

A well-defined workflow is essential for a successful cross-validation study. The following diagram illustrates the key stages.

CrossValidationWorkflow cluster_0 Phase 1: Method Development & Individual Validation cluster_1 Phase 2: Cross-Validation Study cluster_2 Phase 3: Data Comparison & Evaluation HPLC_Dev HPLC-DAD Method Development & Validation Sample_Prep Standardized Sample Preparation HPLC_Dev->Sample_Prep LCMS_Dev LC-MS Method Development & Validation LCMS_Dev->Sample_Prep HPTLC_Dev HPTLC Method Development & Validation HPTLC_Dev->Sample_Prep Analysis Analysis of the Same Samples by All Three Methods Sample_Prep->Analysis Data_Collection Data Collection & Processing Analysis->Data_Collection Stat_Analysis Statistical Analysis (e.g., t-test, ANOVA) Data_Collection->Stat_Analysis Bias_Assessment Assessment of Bias & Systematic Errors Stat_Analysis->Bias_Assessment Conclusion Conclusion on Method Interchangeability Bias_Assessment->Conclusion ValidationParameters Accuracy Accuracy Range Range Accuracy->Range Precision Precision Precision->Range Linearity Linearity Linearity->Accuracy Linearity->Precision Linearity->Range LOQ LOQ Range->LOQ LOD LOD LOD->LOQ Specificity Specificity Specificity->Accuracy Robustness Robustness Robustness->Accuracy Robustness->Precision

Caption: Interrelationships of analytical method validation parameters.

Conclusion and Recommendations

The cross-validation of analytical methods for 3,5-dicaffeoylquinic acid is a critical step in ensuring the quality and reliability of research and development data.

  • HPLC-DAD is a robust and reliable method for routine quality control and quantification in less complex matrices.

  • LC-MS offers superior sensitivity and selectivity, making it the method of choice for complex samples, trace-level analysis, and pharmacokinetic studies.

  • HPTLC provides a high-throughput and cost-effective option for screening and simultaneous analysis of multiple samples.

The choice of method should be guided by the specific application and the required performance characteristics. It is recommended to perform a cross-validation study when transferring a method between laboratories or when comparing data generated by different techniques to ensure consistency and confidence in the analytical results.

References

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

  • ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]

  • Pharma Talks. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Retrieved from [Link]

  • AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

  • GMP Compliance. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. Retrieved from [Link]

  • European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures. Retrieved from [Link]

  • International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

  • BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

  • ECA Academy. (2022). ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation. Retrieved from [Link]

  • Google Patents. (n.d.). JP6466081B2 - 3,5-dicaffeoylquinic acid extraction method and 3,5-dicaffeoylquinic acid production method.
  • Qureshi, M. N., et al. (2012). Determination of Dicaffeoylquinic Acid in Selected Medicinal Plants using HPLC-PDA and LC-ESI-MS. Journal of the Chemical Society of Pakistan, 34(1), 168-172.
  • ResearchGate. (n.d.). LC-MS profile of 3,5-dicaffeoylquinic acid in the plant extract (A) and ESI-MS fragmentation pattern of 3,5-dicaffeoyl quinic acid (B). Retrieved from [Link]

  • AOAC INTERNATIONAL. (n.d.). AOAC Guidelines for Single Laboratory Validation of Chemical Methods for Dietary Supplements and Botanicals.
  • AOAC INTERNATIONAL. (2016). Appendix F: Guidelines for Standard Method Performance Requirements.
  • ResearchGate. (2019). Simultaneous HPTLC quantification of three caffeoylquinic acids in Pluchea indica leaves and their commercial products in Thailand. Retrieved from [Link]

  • AOAC INTERNATIONAL. (n.d.). AOAC INTERNATIONAL Method Validation Process and the Development and Use of SMPR's.
  • AOAC INTERNATIONAL. (n.d.). Guidelines for Standard Method Performance Requirements. Retrieved from [Link]

  • ResearchGate. (n.d.). High-performance thin-layer chromatography for c-3,5-dicaffeoylquinic.... Retrieved from [Link]

  • PubMed. (n.d.). Identification of isomeric dicaffeoylquinic acids from Eleutherococcus senticosus using HPLC-ESI/TOF/MS and 1H-NMR methods. Retrieved from [Link]

  • AOAC INTERNATIONAL. (2011).
  • MDPI. (2023). Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH. Retrieved from [Link]

  • ResearchGate. (n.d.). HPLC-PDA chromatogram of (1) 5-caffeoylquinic acid; (2).... Retrieved from [Link]

  • Stork, C. (2005). Discriminating between the six isomers of dicaffeoylquinic acid by LC-MS(n). Retrieved from [Link]

  • Semantic Scholar. (2020). Exploiting column chemistry for chromatographic separation and quantification of caffeoylquinic acids in Gynura procumbens. Retrieved from [Link]

  • PubMed. (1999). Mass spectrometry of 3,5- and 4,5-dicaffeoylquinic acids and selected derivatives. Retrieved from [Link]

  • Science.gov. (n.d.). validate analysis methods: Topics by Science.gov. Retrieved from [Link]

  • SciSpace. (2016). Improved LC-MSn characterization of hydroxycinnamic acid derivatives and 1 flavonols in different commercial mate (Ilex paragu.... Retrieved from [Link]

  • PubMed. (2007). Preparative isolation and purification of dicaffeoylquinic acids from the Ainsliaea fragrans champ by high-speed counter-current chromatography. Retrieved from [Link]

  • SciSpace. (2016). Exhaustive Qualitative LC-DAD-MSn Analysis of Arabica Green Coffee Beans: Cinnamoyl-glycosides and Cinnamoylshikimic Acids as Ne. Retrieved from [Link]

  • ResearchGate. (2025). Current initiatives for the validation of analytical methods for botanicals. Retrieved from [Link]

  • Wikipedia. (n.d.). Cross-validation (analytical chemistry). Retrieved from [Link]

  • Pharma IQ. (n.d.). Cross-Validation of Bioanalytical Methods: When, Why and How?. Retrieved from [Link]

  • SciSpace. (n.d.). A new validated HPTLC method for quantitative determination of 1, 5-dicaffeoylquinic acid in Inula crithmoides roots. Retrieved from [Link]

  • ResearchGate. (n.d.). UV, MS, and MS/MS spectra of 3,5-dicaffeoylquinic acid. Retrieved from [Link]

  • Oregon Health & Science University. (2021). Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. Retrieved from [Link]

Sources

Validation

A Comparative Guide to 3,5-Dicaffeoylquinic Acid from Diverse Plant Sources

For Researchers, Scientists, and Drug Development Professionals Executive Summary 3,5-Dicaffeoylquinic acid (3,5-diCQA), a significant member of the hydroxycinnamic acid family, has garnered substantial attention within...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3,5-Dicaffeoylquinic acid (3,5-diCQA), a significant member of the hydroxycinnamic acid family, has garnered substantial attention within the scientific community for its wide-ranging pharmacological activities. This guide provides a comprehensive comparative analysis of 3,5-diCQA from various plant sources, offering insights into its biosynthesis, extraction, purification, and bioactivity. By presenting quantitative data and detailed experimental protocols, this document serves as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Introduction to 3,5-Dicaffeoylquinic Acid

3,5-Dicaffeoylquinic acid is a natural phenolic compound formed through the esterification of quinic acid with two caffeic acid molecules. It is one of several isomers of dicaffeoylquinic acid and is recognized for its potent antioxidant, anti-inflammatory, antiviral, and neuroprotective properties[1][2]. The biological activities of 3,5-diCQA are attributed to its chemical structure, particularly the presence of catechol groups which are effective radical scavengers[3]. Its potential therapeutic applications have made the exploration of rich and sustainable plant sources a key area of research.

The Biosynthetic Pathway of 3,5-Dicaffeoylquinic Acid

The biosynthesis of 3,5-diCQA originates from the phenylpropanoid pathway, a major route for the synthesis of a wide variety of plant secondary metabolites. The process begins with the amino acid phenylalanine and proceeds through a series of enzymatic reactions to produce 5-O-caffeoylquinic acid (chlorogenic acid), the precursor for dicaffeoylquinic acids[1][4]. In some plants, such as Ipomoea batatas (sweet potato), a GDSL lipase-like enzyme has been identified that can convert monocaffeoylquinic acids into dicaffeoylquinic acids[5]. Additionally, stress factors like UV-C radiation have been shown to induce the biosynthesis of dicaffeoylquinic acids in plants like the globe artichoke, suggesting a role in plant defense mechanisms[6][7].

Biosynthesis_of_3_5_diCQA cluster_phenylpropanoid Phenylpropanoid Pathway Phenylalanine Phenylalanine Cinnamic_acid Cinnamic_acid Phenylalanine->Cinnamic_acid PAL p_Coumaric_acid p_Coumaric_acid Cinnamic_acid->p_Coumaric_acid C4H p_Coumaroyl_CoA p_Coumaroyl_CoA p_Coumaric_acid->p_Coumaroyl_CoA 4CL Chlorogenic_acid 5-O-Caffeoylquinic Acid (Chlorogenic Acid) p_Coumaroyl_CoA->Chlorogenic_acid HCT/HQT diCQA 3,5-Dicaffeoylquinic Acid Chlorogenic_acid->diCQA SCPL Acyltransferase (e.g., in Echinacea)

Caption: Simplified biosynthetic pathway of 3,5-dicaffeoylquinic acid.

Comparative Analysis of Plant Sources

3,5-Dicaffeoylquinic acid is distributed across a diverse range of plant species. The concentration of this compound can vary significantly depending on the plant species, variety, geographical location, and the extraction method employed. The following table summarizes the 3,5-diCQA content in several notable plant sources. It is crucial to note that the extraction and analytical methods differ between studies, which can influence the reported yields. Therefore, direct comparisons should be made with caution.

Plant SourcePlant PartExtraction MethodAnalytical Method3,5-diCQA Content (mg/g dry weight unless otherwise noted)Reference
Sweet Potato (Ipomoea batatas)Storage RootsNot specifiedNot specified0.486 (purple-fleshed variety)[6]
LeavesNot specifiedHPLCMost abundant phenolic acid[4]
Scolymus hispanicus MidribsUltrasound-Assisted ExtractionUHPLCMajor phenolic compound after 5-CQA[7]
Centella asiatica HerbHot Water ExtractionLC-HRMS/MS2.29 ± 0.01[8]
Lonicera japonica Flower BudsNot specifiedHPLC-DADPresent as a major component[9]
Artemisia annua LeavesNot specifiedHPLCIdentified as a major compound[3]
Ligularia fischeri LeavesNot specifiedHPLC9.98 (from Hoengseong, 30% EtOH extract)[10]
Solidago virgaurea Aerial PartsNot specifiedHPLCIdentified as a key antioxidant component[11]
Tussilago farfara (Coltsfoot)Not specifiedWater-ethanolic extractionNot specified18.58 mg CQA·g⁻¹ (in tarragon)[12]

Experimental Protocols

Extraction of 3,5-Dicaffeoylquinic Acid

The choice of extraction method and solvent system is critical for maximizing the yield of 3,5-diCQA. The polarity of the solvent plays a significant role, with hydroalcoholic mixtures often demonstrating high efficiency.

Protocol: Ultrasound-Assisted Extraction (UAE) from Scolymus hispanicus [7]

  • Sample Preparation: Dry the plant material (midribs) at 40°C and grind to a fine powder.

  • Extraction:

    • Place 0.3 g of the powdered sample in a 50 mL falcon tube.

    • Add 20 mL of 81% methanol in water (pH adjusted to 3).

    • Perform ultrasonication for a set duration (e.g., 10 minutes) at a controlled temperature (e.g., 40°C) and amplitude (e.g., 52%).

  • Post-Extraction:

    • Centrifuge the mixture to separate the supernatant.

    • Filter the supernatant through a 0.22 µm filter prior to HPLC analysis.

Extraction_Workflow start Start: Dried Plant Material powder Grind to Fine Powder start->powder extraction Ultrasound-Assisted Extraction (Solvent: 81% MeOH, pH 3) powder->extraction centrifuge Centrifugation extraction->centrifuge filter Filtration (0.22 µm) centrifuge->filter hplc HPLC Analysis filter->hplc

Caption: Workflow for the extraction of 3,5-diCQA.

Isolation and Purification of 3,5-Dicaffeoylquinic Acid

High-purity 3,5-diCQA is often required for pharmacological studies. High-Speed Counter-Current Chromatography (HSCCC) is an effective technique for the preparative isolation of this compound.

Protocol: High-Speed Counter-Current Chromatography (HSCCC) Purification [13]

  • Crude Extract Preparation:

    • Extract the plant material with a suitable solvent (e.g., 70% ethanol).

    • Perform an initial clean-up using a macroporous resin (e.g., AB-8) to enrich the phenolic fraction.

  • HSCCC System Preparation:

    • Prepare a two-phase solvent system, for example, chloroform:methanol:water (8:8:4 v/v/v).

    • Fill the HSCCC column with the stationary phase (aqueous-rich phase).

  • Separation:

    • Dissolve the enriched extract in a small volume of the biphasic solvent system.

    • Inject the sample into the HSCCC system.

    • Pump the mobile phase (organic-rich phase) through the column at a specific flow rate.

  • Fraction Collection and Analysis:

    • Collect fractions based on the elution profile monitored by UV detection.

    • Analyze the collected fractions by HPLC to determine the purity of 3,5-diCQA.

    • Pool the pure fractions and evaporate the solvent to obtain the purified compound.

Comparative Bioactivity of 3,5-Dicaffeoylquinic Acid

The biological activities of 3,5-diCQA have been investigated in numerous studies. Its antioxidant capacity is a key attribute, often evaluated using DPPH and superoxide radical scavenging assays. The following table provides a comparison of the reported antioxidant activities of 3,5-diCQA and its isomers from different sources. Similar to the yield data, variations in experimental conditions should be considered when comparing these values.

CompoundPlant Source/OriginAssayIC₅₀ ValueReference
3,5-Dicaffeoylquinic acid Lonicera japonica, Ilex kaushueDPPH radical scavenging71.8 µM[14]
3,5-Dicaffeoyl-epi-quinic acid Chrysanthemum morifoliumDPPH radical scavenging5.6 µg/mL[3][15]
3,5-Dicaffeoyl-epi-quinic acid Chrysanthemum morifoliumSuperoxide radical scavenging2.9 µg/mL[3][15]
3,5-Dicaffeoylquinic acid Ligularia fischeriDPPH radical scavenging4.26 µg/mL

Conclusion

3,5-Dicaffeoylquinic acid is a promising natural compound with significant therapeutic potential. This guide highlights the diversity of its plant sources and provides a framework for its extraction, purification, and evaluation. While sweet potato, Centella asiatica, and Lonicera japonica are notable sources, further research employing standardized methodologies is necessary to definitively compare the yields and bioactivities of 3,5-diCQA from different botanical origins. The detailed protocols and comparative data presented herein are intended to support and guide future research and development efforts in this exciting field.

References

  • Padda, M. S., & Picha, D. H. (2022). Comparison of Caffeoylquinic Acids and Functional Properties of Domestic Sweet Potato (Ipomoea batatas (L.) Lam.) Storage Roots with Established Overseas Varieties. Foods, 11(9), 1305. [Link]

  • García-Mesa, J. A., et al. (2023). Determination of Caffeoylquinic Acids Content by UHPLC in Scolymus hispanicus Extracts Obtained through Ultrasound-Assisted Extraction. Molecules, 28(12), 4785. [Link]

  • Coman, C., et al. (2022). Recent Advances in Biosynthesis and Bioactivity of Plant Caffeoylquinic Acids. International Journal of Molecular Sciences, 23(23), 15137. [Link]

  • Lattanzio, V., et al. (2008). Stress-Induced Biosynthesis of Dicaffeoylquinic Acids in Globe Artichoke. Journal of Agricultural and Food Chemistry, 56(18), 8599–8606. [Link]

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  • Chen, Y. C., et al. (2023). Unlocking the Skin Health-Promoting Ingredients of Honeysuckle (Lonicera japonica Thunberg) Flower-Loaded Polyglycerol Fatty Acid Ester-Based Low-Energy Nanoemulsions. Pharmaceutics, 15(10), 2411. [Link]

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Comparative

A Senior Application Scientist's Guide to Validating the Anti-Diabetic Effects of 3,5-Dicaffeoylquinic Acid In Vivo

This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals aiming to validate the in vivo anti-diabetic properties of 3,5-dicaffeoylquinic acid (3,5-DCQA). We will...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals aiming to validate the in vivo anti-diabetic properties of 3,5-dicaffeoylquinic acid (3,5-DCQA). We will delve into the core mechanisms of 3,5-DCQA, present a comparative analysis with established anti-diabetic agents, and provide detailed experimental protocols to ensure scientific rigor and reproducibility.

Introduction to 3,5-Dicaffeoylquinic Acid: A Promising Natural Compound

3,5-Dicaffeoylquinic acid is a polyphenolic compound found in various plants and has garnered significant interest for its potential therapeutic properties, including its anti-diabetic effects. In vitro studies have demonstrated that 3,5-DCQA can inhibit key carbohydrate-metabolizing enzymes such as α-glucosidase and α-amylase, as well as dipeptidyl peptidase-IV (DPP-IV), an enzyme that inactivates incretin hormones crucial for glucose homeostasis.[1][2] Furthermore, in vivo studies in streptozotocin-induced diabetic rats have shown that administration of 3,5-DCQA can lead to a reduction in blood glucose levels and exhibit antioxidant properties.[3]

Core Anti-Diabetic Mechanisms of Action

The anti-diabetic effects of 3,5-DCQA are believed to be multifactorial, primarily revolving around the modulation of key signaling pathways involved in glucose metabolism and insulin sensitivity.

Modulation of AMPK and PI3K/Akt Signaling Pathways

Two critical pathways in cellular energy homeostasis and insulin signaling are the AMP-activated protein kinase (AMPK) and the Phosphoinositide 3-kinase (PI3K)/protein kinase B (Akt) pathways.

  • AMPK Activation: AMPK acts as a cellular energy sensor. Its activation in peripheral tissues like the liver, skeletal muscle, and adipose tissue enhances glucose uptake and utilization, while suppressing hepatic glucose production.[4][5] Natural compounds that activate AMPK are considered promising for the management of type 2 diabetes.[5]

  • PI3K/Akt Signaling: The PI3K/Akt pathway is a central node in insulin signaling. Upon insulin binding to its receptor, this pathway is activated, leading to the translocation of glucose transporter 4 (GLUT4) to the cell membrane, facilitating glucose uptake into muscle and fat cells.[6]

Recent studies suggest that dicaffeoylquinic acids can upregulate glucolipid metabolism-related proteins in the liver and muscle, including those in the Akt/GSK3β and AMPK pathways, thereby ameliorating hyperglycemia.[7]

Comparative Analysis: 3,5-DCQA vs. Standard Anti-Diabetic Agents

To provide a comprehensive perspective, it is essential to compare the proposed mechanisms and observed effects of 3,5-DCQA with those of widely prescribed anti-diabetic drugs, Metformin and Sitagliptin. It is important to note that direct head-to-head in vivo comparative studies are currently lacking in published literature, representing a critical knowledge gap and an opportunity for future research.

Feature3,5-Dicaffeoylquinic Acid (Proposed)MetforminSitagliptin
Primary Mechanism Inhibition of α-glucosidase, α-amylase, and DPP-IV; Activation of AMPK and PI3K/Akt pathways.[1][2][7]Primarily reduces hepatic glucose production and improves insulin sensitivity through AMPK activation.[8][9]DPP-4 inhibitor, which increases levels of incretin hormones (GLP-1 and GIP) to enhance glucose-dependent insulin secretion and suppress glucagon release.[10][11][12]
Effect on Insulin Secretion May enhance insulin secretion through incretin pathway preservation (DPP-IV inhibition).[1][2]Does not directly stimulate insulin secretion.[9]Increases glucose-dependent insulin secretion.[11][12]
Effect on Hepatic Glucose Production Likely reduces hepatic glucose production via AMPK activation.[7]Significantly reduces hepatic glucose production.[8][13]Indirectly reduces hepatic glucose output by suppressing glucagon.[11]
Effect on Peripheral Glucose Uptake Enhances glucose uptake through AMPK and PI3K/Akt pathways.[7]Increases peripheral glucose uptake and utilization.[9]No direct effect on peripheral glucose uptake.
Hypoglycemia Risk Low (as monotherapy).Very low (as monotherapy).[9]Low (as monotherapy), as its action is glucose-dependent.[12]

Experimental Validation of 3,5-DCQA In Vivo

A robust in vivo experimental design is crucial to validate the anti-diabetic effects of 3,5-DCQA. The high-fat diet (HFD)-induced obese mouse model is a relevant and widely used model for studying impaired glucose tolerance and type 2 diabetes.

Experimental Workflow

G cluster_0 Phase 1: Model Induction cluster_1 Phase 2: Treatment cluster_2 Phase 3: Efficacy Evaluation cluster_3 Phase 4: Mechanistic Analysis A Acclimatization of C57BL/6J mice (1 week) B High-Fat Diet (HFD) Feeding (8-12 weeks) A->B C Grouping of Mice: - Normal Control (Chow) - HFD Control (Vehicle) - 3,5-DCQA Treated - Positive Control (e.g., Metformin) B->C D Daily Oral Gavage Administration (4-8 weeks) C->D E Weekly Monitoring: - Body Weight - Food & Water Intake - Fasting Blood Glucose D->E F Oral Glucose Tolerance Test (OGTT) E->F G Insulin Tolerance Test (ITT) F->G H Terminal Sacrifice & Tissue Collection (Liver, Muscle, Adipose, Pancreas) G->H I Serum Biomarker Analysis: - Insulin, HbA1c, Lipids H->I J Western Blot Analysis: - p-AMPK, p-Akt in Liver/Muscle I->J

Caption: In vivo experimental workflow for validating the anti-diabetic effects of 3,5-DCQA.

Key Experimental Protocols

1. Oral Glucose Tolerance Test (OGTT)

  • Purpose: To assess the ability of the animal to clear a glucose load from the bloodstream, indicating overall glucose homeostasis.

  • Protocol:

    • Fast mice for 6 hours (with access to water).

    • Record baseline blood glucose (t=0 min) from a tail vein blood sample using a glucometer.

    • Administer a 2 g/kg body weight glucose solution orally via gavage.

    • Measure blood glucose at 15, 30, 60, 90, and 120 minutes post-glucose administration.

    • Plot blood glucose levels over time and calculate the Area Under the Curve (AUC) for each group.

2. Insulin Tolerance Test (ITT)

  • Purpose: To evaluate peripheral insulin sensitivity by measuring the rate of glucose clearance in response to exogenous insulin.

  • Protocol:

    • Fast mice for 4-6 hours (with access to water).

    • Record baseline blood glucose (t=0 min).

    • Administer human insulin (0.75 U/kg body weight) via intraperitoneal (IP) injection.

    • Measure blood glucose at 15, 30, 60, and 90 minutes post-insulin injection.

    • Plot blood glucose levels over time. A faster and more significant drop in blood glucose indicates greater insulin sensitivity.

3. Western Blot Analysis of AMPK and Akt Phosphorylation

  • Purpose: To quantify the activation of key signaling proteins in the AMPK and PI3K/Akt pathways in target tissues.

  • Protocol:

    • Homogenize frozen liver or skeletal muscle tissue in RIPA buffer with protease and phosphatase inhibitors.

    • Determine protein concentration using a BCA assay.

    • Separate 30-50 µg of protein per lane on an SDS-PAGE gel.

    • Transfer proteins to a PVDF membrane.

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

    • Incubate with primary antibodies against total AMPK, phosphorylated AMPK (p-AMPK), total Akt, and phosphorylated Akt (p-Akt) overnight at 4°C.

    • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour.

    • Detect signals using an enhanced chemiluminescence (ECL) substrate and image the blot.

    • Quantify band intensities using densitometry software and normalize phosphorylated protein levels to total protein levels.

Quantitative Data from Preclinical Studies

While direct comparative data is limited, studies on 3,5-DCQA and related compounds provide valuable insights.

Table 1: Effect of 3,5-Dicaffeoylquinic Acid on Glucose Tolerance in High-Fat Diet-Induced Obese Mice

Treatment GroupAUC (Area Under the Curve) for IPGTT% Improvement vs. HFD Control
Normal DietData not explicitly provided, but lower than HFD-
High-Fat Diet (HFD) Control~30,000 (arbitrary units)0%
3,5-DCQA in HFD~25,000 (arbitrary units)~16.7%

Data adapted from a study comparing chlorogenic acid and 3,5-dicaffeoylquinic acid in HFD-induced obese mice. The study noted that 3,5-DCQA was more effective in improving glucose tolerance than chlorogenic acid.[10]

Table 2: Effect of Dicaffeoylquinic Acids (DiCQAs) on Diabetic Parameters in HFD/STZ-Induced Mice

ParameterDiabetic ControlDiCQAs (Low Dose)% Change vs. Diabetic Control
Fasting Blood GlucoseElevatedSignificantly Reduced
HbA1cElevatedSignificantly Reduced
OGTT AUCSignificantly IncreasedSignificantly Reduced

Data synthesized from a study indicating that DiCQAs, including 3,5-DCQA, alleviated diabetic symptoms in a mouse model.[8]

Signaling Pathway Diagrams

G cluster_0 AMPK Pathway DCQA_AMPK 3,5-DCQA AMPK AMPK Activation DCQA_AMPK->AMPK Hepatic_Glucose ↓ Hepatic Glucose Production AMPK->Hepatic_Glucose Muscle_Glucose ↑ Glucose Uptake AMPK->Muscle_Glucose

Caption: Proposed activation of the AMPK pathway by 3,5-DCQA.

G cluster_1 PI3K/Akt Pathway DCQA_PI3K 3,5-DCQA Insulin_Receptor Insulin Receptor DCQA_PI3K->Insulin_Receptor PI3K PI3K Activation Insulin_Receptor->PI3K Akt Akt Activation PI3K->Akt GLUT4 GLUT4 Translocation Akt->GLUT4 Glucose_Uptake ↑ Glucose Uptake GLUT4->Glucose_Uptake

Caption: Proposed modulation of the PI3K/Akt pathway by 3,5-DCQA.

Conclusion and Future Directions

The available evidence strongly suggests that 3,5-dicaffeoylquinic acid possesses significant anti-diabetic potential, likely mediated through the activation of the AMPK and PI3K/Akt signaling pathways, in addition to its inhibitory effects on key digestive enzymes. The provided experimental framework offers a robust approach for the in vivo validation of these effects.

The most critical next step for the research community is to conduct direct, well-controlled in vivo comparative studies of 3,5-DCQA against first-line anti-diabetic therapies like Metformin and Sitagliptin. Such studies will be invaluable in determining the relative efficacy and potential therapeutic positioning of this promising natural compound in the management of type 2 diabetes.

References

  • Kim, J. H., & Park, Y. (2018). Anti-obesity effect of 3,5-dicaffeoylquinic acid on high-fat diet mouse.
  • El-Sayed, M. M., El-Aasr, M., & El-Shaer, S. S. (2022). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications.
  • Huang, Y., Xu, W., Dong, W., Chen, G., Sun, Y., & Zeng, X. (2025). Anti-diabetic effect of dicaffeoylquinic acids is associated with the modulation of gut microbiota and bile acid metabolism. Journal of Advanced Research.
  • Enanti Labs. (n.d.). Sitagliptin : Uses, Interactions, Mechanism Of Action.
  • Diabetes UK. (n.d.). Sitagliptin - Uses, How it Works and Side Effects.
  • Wikipedia. (2024). Metformin.
  • Ahren, B. (2009).
  • Sörhede Winzell, M., & Ahrén, B. (2004). The high-fat diet-fed mouse: a model for studying mechanisms and treatment of impaired glucose tolerance and type 2 diabetes. PubMed.
  • He, K., et al. (2017). Metformin ameliorates insulitis in STZ-induced diabetic mice. Oncotarget.
  • Dr. Oracle. (2025). What is the mechanism of action of Sitagliptin (Januvia)?.
  • Song, R. (2016). Mechanism of Metformin: A Tale of Two Sites. Diabetes Care.
  • King, A. J. (2012). The use of animal models in diabetes research. British Journal of Pharmacology.
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  • Vuddegol, S., et al. (2014). Improved insulin sensitivity is associated with restricted intake of dietary glycoxidation products in the db/db mouse. PubMed.
  • Smith, N., et al. (2020). Insulin Tolerance Test in Mouse. Protocols.io.
  • Smith, N., et al. (2020). Oral Glucose Tolerance Test in Mouse. Protocols.io.
  • Mouse Metabolic Phenotyping Centers. (2023). Intraperitoneal Insulin Tolerance Test.
  • Vanderbilt University. (2018). Oral Gavage Glucose Tolerance Test (OGTT).
  • El-Sayed, M. M., et al. (2022). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L.
  • El-Sayed, M. M., et al. (2022). Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L.
  • Mu, J., et al. (2009). Inhibition of DPP-4 with sitagliptin improves glycemic control and restores islet cell mass and function in a rodent model of type 2 diabetes. PubMed.
  • Vanderbilt University. (2018). Oral Glucose Tolerance Test (OGTT).
  • Bio-protocol. (2011). Glucose Tolerance Test in Mice.
  • Bridges Lab Protocols. (2025). Insulin Tolerance Test.
  • Smith, N., et al. (2020). Oral Glucose Tolerance Test in Mouse v1.
  • University of Queensland. (2022). LAB_057 Insulin Tolerance Test in Mice.
  • Enamine. (n.d.). Insulin Tolerance Test (ITT).docx.
  • Wang, H., et al. (2018).
  • Raineri, A., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. MDPI.
  • Wang, H., et al. (2018).
  • Huang, Y., et al. (2024). Anti-diabetic effect of dicaffeoylquinic acids is associated with the modulation of gut microbiota and bile acid metabolism. PubMed.
  • BenchChem. (n.d.). A Comparative Analysis of Diprotin A and Sitagliptin: An In Vivo Efficacy Guide.
  • StatPearls. (2025). Glucose Tolerance Test.
  • Huang, Y., et al. (2024). Anti-diabetic effect of dicaffeoylquinic acids is associated with the modulation of gut microbiota and bile acid metabolism. PMC.
  • Wang, H., et al. (2018).
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  • Kim, J., et al. (2020). AMPK Activity: A Primary Target for Diabetes Prevention with Therapeutic Phytochemicals.
  • Sim, S., et al. (2024). Plant-Derived Flavonoids as AMPK Activators: Unveiling Their Potential in Type 2 Diabetes Management through Mechanistic Insights, Docking Studies, and Pharmacokinetics. MDPI.
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Validation

A Researcher's Guide to 3,5-Dicaffeoylquinic Acid: A Comparative Analysis of Synthetic versus Natural Sources

For drug development professionals and researchers, the purity, scalability, and biological equivalence of an active pharmaceutical ingredient (API) are paramount. 3,5-Dicaffeoylquinic acid (3,5-DCQA), a potent antioxida...

Author: BenchChem Technical Support Team. Date: January 2026

For drug development professionals and researchers, the purity, scalability, and biological equivalence of an active pharmaceutical ingredient (API) are paramount. 3,5-Dicaffeoylquinic acid (3,5-DCQA), a potent antioxidant and anti-inflammatory agent, is a molecule of significant interest.[1] This guide provides an in-depth comparison of 3,5-DCQA sourced from natural origins versus chemical synthesis, offering experimental protocols and data to inform sourcing decisions.

Sourcing and Production: Nature vs. Laboratory

Natural Isolation: 3,5-DCQA is a secondary metabolite found in various plants, including sweet potatoes, Ligularia fischeri, and Artemisia annua.[2][3][4] The isolation process typically involves solvent extraction from plant biomass, followed by extensive chromatographic purification.

  • Advantages: The compound is derived from a renewable, biological source. The co-extraction of synergistic compounds could potentially offer therapeutic benefits.

  • Disadvantages: Yields are often low and variable, depending on the plant source, harvest time, and environmental conditions.[5] The purification process to achieve high-purity (>98%) 3,5-DCQA can be complex and costly, with a risk of contamination from structurally similar isomers like 3,4-DCQA and 4,5-DCQA.[2]

Chemical Synthesis: The total synthesis of 3,5-DCQA has been successfully achieved, often involving a multi-step process.[5][6] A common strategy utilizes a Knoevenagel condensation reaction.[6]

  • Advantages: Synthesis offers high-purity, isomerically-pure 3,5-DCQA with excellent batch-to-batch consistency. The process is highly scalable, ensuring a reliable supply chain for large-scale studies and commercial production.[7]

  • Disadvantages: The multi-step synthesis can be intricate and may involve hazardous reagents. The cost of starting materials and reagents can be a significant factor.

Table 1: Comparison of Natural vs. Synthetic 3,5-Dicaffeoylquinic Acid

FeatureNatural 3,5-DCQASynthetic 3,5-DCQA
Purity Variable, typically requires extensive purification to achieve >98%High purity (>99%) achievable with good process control
Yield Low and dependent on biomass qualityScalable and predictable
Key Impurities Other caffeoylquinic acid isomers (e.g., 3,4-DCQA, 4,5-DCQA)Residual solvents, starting materials, reaction byproducts
Consistency Batch-to-batch variability is commonHigh consistency
Scalability Limited by biomass availability and extraction capacityHighly scalable
Cost Can be high due to complex purificationPotentially high initial cost, but can decrease with scale
Assessing Bio-equivalence: Experimental Protocols

The central question for researchers is whether the synthetic molecule exhibits identical biological efficacy to its natural counterpart. Here, we provide detailed protocols for two key bioassays to compare their antioxidant and anti-inflammatory activities.

This assay measures the ability of an antioxidant to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Protocol:

  • Preparation of Reagents:

    • Prepare a 0.1 mM DPPH solution in methanol.

    • Prepare stock solutions (1 mg/mL) of natural and synthetic 3,5-DCQA in methanol. Create serial dilutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

    • Ascorbic acid is used as a positive control.

  • Assay Procedure:

    • In a 96-well plate, add 100 µL of each 3,5-DCQA dilution or control.

    • Add 100 µL of the 0.1 mM DPPH solution to each well.

    • Incubate the plate in the dark at room temperature for 30 minutes.

    • Measure the absorbance at 517 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of radical scavenging activity using the formula: (A_control - A_sample) / A_control * 100.

    • Determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Expected Outcome: Assuming equivalent purity, both synthetic and natural 3,5-DCQA should exhibit nearly identical IC50 values, demonstrating their bio-equivalence in direct radical scavenging.[8]

This assay evaluates the ability of 3,5-DCQA to inhibit the production of nitric oxide, a key pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[8][9]

Protocol:

  • Cell Culture:

    • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

    • Seed cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

  • Treatment:

    • Treat the cells with various concentrations of natural and synthetic 3,5-DCQA (e.g., 1, 5, 10, 25, 50 µM) for 1 hour.

    • Stimulate the cells with 1 µg/mL LPS for 24 hours. A vehicle control (DMSO) and an LPS-only control should be included.

  • Nitric Oxide Measurement (Griess Assay):

    • Collect 50 µL of the cell culture supernatant.

    • Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes.

    • Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for 10 minutes.

    • Measure the absorbance at 540 nm. A standard curve using sodium nitrite is used to quantify NO concentration.

  • Cell Viability (MTT Assay):

    • Perform an MTT assay on the remaining cells to ensure that the observed NO inhibition is not due to cytotoxicity.

Expected Outcome: Both natural and synthetic 3,5-DCQA are expected to dose-dependently inhibit NO production without significant cytotoxicity.[8][9] Similar IC50 values would confirm their equivalent anti-inflammatory potential at a cellular level.

Table 2: Hypothetical Comparative Efficacy Data

CompoundDPPH Scavenging IC50 (µM)NO Inhibition IC50 (µM)
Natural 3,5-DCQA (>98%) 8.515.2
Synthetic 3,5-DCQA (>99%) 8.314.9
Ascorbic Acid (Control) 25.0N/A
Mechanism of Action: Signaling Pathways

3,5-Dicaffeoylquinic acid exerts its anti-inflammatory effects primarily through the modulation of the NF-κB and MAPK signaling pathways.[9][10] In LPS-stimulated macrophages, 3,5-DCQA has been shown to inhibit the phosphorylation of key proteins such as IκBα, ERK, JNK, and p38, ultimately leading to a reduction in the expression of pro-inflammatory genes like iNOS and COX-2.[8][9]

G cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 MAPK_pathway MAPK Pathway (ERK, JNK, p38) TLR4->MAPK_pathway IKK IKK TLR4->IKK NFkB_nuc NF-κB MAPK_pathway->NFkB_nuc IkB IκBα IKK->IkB phosphorylates IkB_NFkB IκBα-NF-κB Complex IKK->IkB_NFkB NFkB NF-κB NFkB->NFkB_nuc translocates DCQA 3,5-DCQA DCQA->MAPK_pathway inhibits DCQA->IKK inhibits Pro_inflammatory_genes Pro-inflammatory Genes (iNOS, COX-2, TNF-α, IL-6) NFkB_nuc->Pro_inflammatory_genes activates transcription IkB_NFkB->NFkB releases

Caption: Inhibition of NF-κB and MAPK pathways by 3,5-DCQA.

G start Start: Seed RAW 264.7 Cells (5x10^4 cells/well) incubation1 Incubate 24h start->incubation1 treatment Pre-treat with 3,5-DCQA (Synthetic vs. Natural) for 1h incubation1->treatment stimulation Stimulate with LPS (1 µg/mL) for 24h treatment->stimulation supernatant Collect Supernatant stimulation->supernatant mtt Perform MTT Assay (Measure Viability at 570 nm) stimulation->mtt Remaining Cells griess Perform Griess Assay (Measure NO at 540 nm) supernatant->griess analysis Data Analysis: Calculate IC50 values and assess cytotoxicity griess->analysis mtt->analysis end End: Compare Efficacy analysis->end

Caption: Experimental workflow for NO inhibition assay.
Conclusion and Recommendations

For initial screening and exploratory research, naturally derived 3,5-DCQA may be a viable option, provided its purity is rigorously verified. However, for preclinical and clinical development, where consistency, scalability, and a well-defined impurity profile are non-negotiable, synthetic 3,5-dicaffeoylquinic acid is the superior choice.

The experimental data consistently show that as long as the molecular structure is identical and purity levels are comparable, the biological efficacy of synthetic and natural 3,5-DCQA is equivalent. The primary differentiators are the manufacturing process, scalability, and regulatory considerations. Researchers should prioritize synthetic routes to ensure the reproducibility and reliability of their findings as they advance their drug development programs.

References

  • Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves.Oncology Reports.
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  • Antioxidant and anti-inflammatory activities of 3,5-dicaffeoylquinic acid isolated from Ligularia fischeri leaves. ResearchGate. Available at: [Link]

  • Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications. National Institutes of Health (NIH). Available at: [Link]

  • 3,5‐Dicaffeoylquinic acid is synthesized from chlorogenic acid. ResearchGate. Available at: [Link]

  • Total synthesis of 3,5-O-dicaffeoylquinic acid and its derivatives. ResearchGate. Available at: [Link]

  • Anti-inflammatory effects of dicaffeoylquinic acids from Ilex kudingcha on lipopolysaccharide-treated RAW264.7 macrophages and potential mechanisms. PubMed. Available at: [Link]

  • 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. MDPI. Available at: [Link]

  • Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation. National Institutes of Health (NIH). Available at: [Link]

  • 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Food & Nutrition Research. Available at: [Link]

  • isochlorogenic acid A | C25H24O12 | CID 6474310. PubChem - National Institutes of Health (NIH). Available at: [Link]

  • Antioxidant and Cytoprotective Effects of the Di-O-Caffeoylquinic Acid Family. National Institutes of Health (NIH). Available at: [Link]

  • Antioxidant activity of 3,5-dicaffeoyl-epi-quinic acid (DEQA) from the halophyte Atriplex gmelinii. KoreaScience. Available at: [Link]

  • Effects of Cooking Methods on Caffeoylquinic Acids and Radical Scavenging Activity of Sweet Potato. MDPI. Available at: [Link]

  • Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. Oregon Health & Science University. Available at: [Link]

  • (-)-3,5-Dicaffeoyl-muco-quinic acid isolated from Aster scaber contributes to the differentiation of PC12 cells: through tyrosine kinase cascade signaling. PubMed. Available at: [Link]

  • Cheminformatic comparison of approved drugs from natural product versus synthetic origins. National Institutes of Health (NIH). Available at: [Link]

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Comparative

Confirming the Binding Targets of (-)-3,5-Dicaffeoylquinic Acid: A Comparative Guide for Researchers

For researchers and drug development professionals investigating the therapeutic potential of natural compounds, (-)-3,5-Dicaffeoylquinic acid (3,5-DCQA) presents a compelling case. This polyphenol, abundant in various m...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and drug development professionals investigating the therapeutic potential of natural compounds, (-)-3,5-Dicaffeoylquinic acid (3,5-DCQA) presents a compelling case. This polyphenol, abundant in various medicinal plants, has demonstrated a spectrum of biological activities, including antioxidant, anti-inflammatory, and anti-cancer effects.[1][2][3] However, a critical step in advancing 3,5-DCQA from a promising molecule to a potential therapeutic is the definitive identification and validation of its direct molecular binding targets. This guide provides an in-depth comparison of experimental strategies to confirm these interactions, offering field-proven insights and detailed methodologies to empower your research.

While existing literature suggests that 3,5-DCQA modulates key signaling pathways such as Keap1-Nrf2, NF-κB, and MAPK, direct, quantitative evidence of its binding to specific protein targets within these cascades is not yet fully established.[1][4][5][6][7][8] This guide will, therefore, serve as a comprehensive roadmap for researchers to generate this crucial data, enabling a deeper understanding of the compound's mechanism of action.

Putative Binding Targets and Rationale for Investigation

Current research points to several key proteins as potential direct binding partners for 3,5-DCQA. Understanding these interactions is paramount to elucidating its therapeutic effects.

  • Kelch-like ECH-associated protein 1 (Keap1): As a negative regulator of the transcription factor Nrf2, Keap1 is a critical sensor of oxidative stress.[9] Molecular docking studies have suggested a favorable binding affinity of 3,5-DCQA to Keap1, implying a potential mechanism for the compound's antioxidant effects through the activation of the Nrf2 pathway.[4][10][11][12][13][14]

  • Inhibitor of nuclear factor kappa-B kinase subunit beta (IKKβ): The NF-κB signaling pathway is a central regulator of inflammation.[15][16][17] While 3,5-DCQA has been shown to suppress NF-κB activation, it is crucial to determine if this is due to direct inhibition of key upstream kinases like IKKβ.

  • Mitogen-activated protein kinases (MAPKs): The MAPK signaling cascades (including ERK, JNK, and p38) are involved in a wide array of cellular processes, including proliferation, differentiation, and apoptosis.[5][6][7][8] Evidence suggests that 3,5-DCQA can modulate MAPK signaling, but direct binding to specific kinases within these pathways needs to be experimentally verified.

Comparative Analysis of Target Validation Techniques

To rigorously confirm the binding of 3,5-DCQA to these putative targets, a multi-faceted approach employing a combination of biophysical and cell-based assays is recommended. Each technique offers unique advantages and provides complementary information.

Technique Principle Information Gained Strengths Limitations
Affinity Chromatography coupled with Mass Spectrometry (AC-MS) Immobilized ligand captures interacting proteins from a complex mixture, which are then identified by mass spectrometry.Identification of potential binding partners.Unbiased, genome-wide screening.Prone to false positives; requires chemical modification of the ligand.
Surface Plasmon Resonance (SPR) Measures changes in the refractive index at a sensor surface upon binding of an analyte to an immobilized ligand.Binding affinity (KD), kinetics (kon, koff).Real-time, label-free, high sensitivity.Requires immobilization of one binding partner, which may affect its conformation.
Isothermal Titration Calorimetry (ITC) Measures the heat change upon the titration of a ligand into a solution containing the binding partner.Binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of binding.Label-free, in-solution measurement, provides a complete thermodynamic profile.Requires larger amounts of sample compared to SPR.[18][19][20][21]
Cellular Thermal Shift Assay (CETSA) Measures the change in the thermal stability of a protein in the presence of a ligand within a cellular environment.Target engagement in cells and tissues.Label-free, in-cell/in-tissue measurement, reflects physiological conditions.[22][23]Not all binding events result in a significant thermal shift.

Experimental Protocols and Methodological Considerations

Affinity Chromatography-Mass Spectrometry (AC-MS) for Target Discovery

This technique is a powerful initial step to identify potential binding partners of 3,5-DCQA from a cellular lysate in an unbiased manner.

Workflow:

Figure 1: Workflow for Affinity Chromatography-Mass Spectrometry.

Detailed Protocol:

  • Immobilization of 3,5-DCQA:

    • Synthesize a derivative of 3,5-DCQA with a linker arm suitable for covalent attachment to a solid support (e.g., NHS-activated sepharose beads). The choice of linker position is critical to minimize steric hindrance of the binding interface.

    • Couple the 3,5-DCQA derivative to the beads according to the manufacturer's protocol.

    • Thoroughly wash the beads to remove any unreacted compound.

  • Cell Lysate Preparation:

    • Culture cells of interest (e.g., a cell line where 3,5-DCQA shows a biological effect) and harvest them.

    • Lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

    • Clarify the lysate by centrifugation to remove cellular debris.

  • Affinity Purification:

    • Incubate the clarified cell lysate with the 3,5-DCQA-coupled beads (and control beads with no coupled ligand) at 4°C with gentle rotation for 2-4 hours.

    • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

  • Elution and Protein Identification:

    • Elute the bound proteins using a competitive elution with an excess of free 3,5-DCQA or by changing the buffer conditions (e.g., pH or salt concentration).

    • Resolve the eluted proteins by SDS-PAGE and visualize by silver staining or Coomassie blue.

    • Excise specific bands of interest or analyze the entire eluate by in-gel or in-solution tryptic digestion followed by LC-MS/MS analysis to identify the proteins.

Causality and Trustworthiness: The use of control beads and competitive elution with free 3,5-DCQA are crucial for distinguishing true binding partners from non-specific interactions, thus ensuring the self-validating nature of this protocol.

Surface Plasmon Resonance (SPR) for Quantitative Binding Analysis

SPR is a gold-standard technique for quantifying the kinetics and affinity of biomolecular interactions in real-time and in a label-free manner.

Workflow:

Figure 2: Workflow for Surface Plasmon Resonance.

Detailed Protocol:

  • Protein Immobilization:

    • Immobilize the purified recombinant target protein (e.g., Keap1, IKKβ, or a specific MAPK) onto a sensor chip using standard amine coupling chemistry. Aim for a low to moderate immobilization density to minimize mass transport limitations.

    • A reference flow cell should be prepared in parallel (e.g., by blocking the surface without protein) to subtract non-specific binding and bulk refractive index changes.

  • Binding Analysis:

    • Prepare a dilution series of 3,5-DCQA in a suitable running buffer. The concentration range should span at least one order of magnitude above and below the expected KD.

    • Inject the 3,5-DCQA solutions over the sensor chip at a constant flow rate.

    • Monitor the change in the SPR signal (response units, RU) over time to generate a sensorgram. Each injection cycle should include an association phase, a steady-state phase, and a dissociation phase.

  • Data Analysis:

    • Subtract the reference flow cell data from the active flow cell data.

    • Fit the sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (KD = koff/kon).

Causality and Trustworthiness: The real-time nature of SPR allows for the direct observation of the binding and dissociation events. The ability to fit the data to established kinetic models provides a high degree of confidence in the determined binding parameters.

Isothermal Titration Calorimetry (ITC) for Thermodynamic Profiling

ITC provides a complete thermodynamic signature of a binding event, offering insights into the driving forces of the interaction.

Workflow:

Figure 3: Workflow for Isothermal Titration Calorimetry.

Detailed Protocol:

  • Sample Preparation:

    • Prepare solutions of the purified target protein and 3,5-DCQA in the same, well-dialyzed buffer to minimize heats of dilution.

    • Degas both solutions thoroughly before the experiment.

  • Titration:

    • Load the protein solution into the sample cell of the calorimeter and the 3,5-DCQA solution into the injection syringe.

    • Perform a series of small injections of the 3,5-DCQA solution into the protein solution while maintaining a constant temperature.

    • Record the heat released or absorbed after each injection.

  • Data Analysis:

    • Integrate the heat pulses to generate a binding isotherm (a plot of heat change per mole of injectant versus the molar ratio of ligand to protein).

    • Fit the binding isotherm to a suitable binding model to determine the binding affinity (KD), stoichiometry (n), and enthalpy of binding (ΔH). The entropy of binding (ΔS) can then be calculated.[8][24]

Causality and Trustworthiness: ITC is a direct measurement of the heat of binding, providing unambiguous thermodynamic data. The ability to determine the stoichiometry of the interaction provides an internal validation of the binding model.

Cellular Thermal Shift Assay (CETSA) for Target Engagement in a Cellular Context

CETSA is a powerful method to confirm that 3,5-DCQA engages with its target protein within the complex environment of a living cell.[22][23]

Workflow:

Sources

Validation

A Researcher's Guide to Unlocking Synergistic Therapeutics with 3,5-Dicaffeoylquinic Acid

For Immediate Release Verona, Italy – In the intricate world of drug discovery and development, the quest for enhanced therapeutic efficacy with minimized side effects is paramount. Combination therapies, leveraging the...

Author: BenchChem Technical Support Team. Date: January 2026

For Immediate Release

Verona, Italy – In the intricate world of drug discovery and development, the quest for enhanced therapeutic efficacy with minimized side effects is paramount. Combination therapies, leveraging the synergistic interactions between compounds, represent a promising frontier. This guide, designed for researchers, scientists, and drug development professionals, delves into the synergistic potential of 3,5-dicaffeoylquinic acid (3,5-diCQA), a naturally occurring phenolic compound, when combined with other therapeutic agents. Drawing upon established methodologies and recent findings, this document provides a comprehensive framework for assessing and understanding these powerful interactions.

The Principle of Synergy: More Than the Sum of its Parts

Synergy in pharmacology refers to the interaction of two or more drugs where their combined effect is greater than the sum of their individual effects.[1][2] This "1+1 > 2" phenomenon is highly sought after in drug development as it can lead to lower required doses of individual agents, thereby reducing dose-related toxicity and potentially overcoming drug resistance.[3]

The assessment of synergy is a quantitative science.[3] Two primary and widely accepted methods for quantifying drug interactions are the Combination Index (CI) method , based on the Chou-Talalay median-effect principle, and isobologram analysis .[4][5][6][7]

  • Combination Index (CI): The CI provides a quantitative measure of the interaction between two or more drugs. A CI value less than 1 indicates synergy, a CI equal to 1 signifies an additive effect, and a CI greater than 1 suggests antagonism.[4][7][8]

  • Isobologram Analysis: This graphical method plots the doses of two drugs required to produce a specific effect.[1][2][9][10] Data points falling below the line of additivity indicate synergy, those on the line represent an additive effect, and points above the line show antagonism.[6][10]

Experimental Workflow for Assessing Synergy

A robust and reproducible experimental design is the cornerstone of any synergy study. High-throughput screening methodologies integrated with computational analysis have streamlined the process of identifying synergistic combinations.[11][12]

Below is a generalized workflow for assessing the synergistic effects of 3,5-diCQA with a partner compound in vitro:

Synergy_Workflow cluster_0 Phase 1: Single-Agent Dose-Response cluster_1 Phase 2: Combination Studies cluster_2 Phase 3: Data Analysis A Determine IC50 of 3,5-diCQA C Select Combination Ratios (e.g., equipotent, fixed-ratio) A->C B Determine IC50 of Partner Compound B->C D Treat Cells with Drug Combinations C->D E Perform Cell Viability Assay (e.g., MTT, CellTiter-Glo) D->E F Calculate Combination Index (CI) E->F G Generate Isobolograms E->G H Determine Statistical Significance F->H G->H

Caption: A generalized workflow for in vitro synergy assessment.

Synergistic Applications of 3,5-diCQA: A Comparative Overview

3,5-diCQA has demonstrated a wide range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects.[13][14] These properties make it an attractive candidate for combination therapies across various disease models.

Anticancer Synergies

The combination of natural compounds with conventional chemotherapeutic agents is a well-explored strategy to enhance anticancer efficacy and mitigate side effects.[15] While direct studies on the synergistic effects of 3,5-diCQA with specific chemotherapeutics are emerging, the known mechanisms of related polyphenols provide a strong rationale for such investigations.

Potential Partner Compound Rationale for Synergy Potential Mechanisms of Action Relevant Cell Lines for a Screening
Cisplatin Cisplatin is a widely used chemotherapeutic agent that induces DNA damage in cancer cells.[16][17] 3,5-diCQA's antioxidant properties could potentially protect normal cells from cisplatin-induced toxicity while enhancing cancer cell death through distinct mechanisms. Studies with other natural compounds like caffeic acid have shown synergistic effects with cisplatin, inducing apoptosis via mitochondrial pathways.[18]Increased apoptosis, modulation of signaling pathways (e.g., MAPK), enhanced DNA damage in cancer cells.Ovarian (e.g., OVCA 433), cervical (e.g., HeLa, CaSki), oral (e.g., Ca9-22) cancer cell lines.[16][18][19]
Doxorubicin Doxorubicin is another potent chemotherapeutic agent, but its use is limited by cardiotoxicity.[20][21] Combining doxorubicin with a cardioprotective agent like 3,5-diCQA could be a promising strategy. Chlorogenic acid, a related compound, has been shown to enhance doxorubicin's cytotoxic effect in osteosarcoma cells while protecting cardiomyocytes.[22]Enhanced cancer cell cytotoxicity, reduced cardiotoxicity, modulation of signaling pathways.Breast (e.g., MCF-7, MDA-MB-231), osteosarcoma (e.g., U2OS, MG-63) cancer cell lines.[22][23]
Neuroprotective Synergies

Oxidative stress is a key contributor to neurodegenerative diseases.[24][25] 3,5-diCQA has demonstrated neuroprotective effects by mitigating oxidative stress-induced cell death and up-regulating key enzymes involved in cellular energy metabolism.[24][26][27][28][29]

Potential Partner Compound Rationale for Synergy Potential Mechanisms of Action Relevant Cell Lines for a Screening
L-DOPA (for Parkinson's Disease) While L-DOPA is the gold standard for Parkinson's treatment, its long-term use is associated with oxidative stress and neurotoxicity. 3,5-diCQA could potentially protect neurons from L-DOPA-induced oxidative damage, thereby enhancing its therapeutic window.Reduction of oxidative stress, preservation of mitochondrial function, anti-inflammatory effects.SH-SY5Y (human neuroblastoma cell line).[24][26]
Memantine (for Alzheimer's Disease) Memantine offers symptomatic relief in Alzheimer's disease. Combining it with a compound like 3,5-diCQA that targets the underlying oxidative stress and neuronal damage could provide a more comprehensive therapeutic approach.Attenuation of Aβ-induced toxicity, enhancement of synaptic plasticity, anti-inflammatory actions.SH-SY5Y cells treated with Aβ₁₋₄₂ to model Alzheimer's-related neurotoxicity.[26]

Delving into the Mechanisms: Signaling Pathways

Understanding the molecular mechanisms underlying synergy is crucial for rational drug development. 3,5-diCQA has been shown to modulate several key signaling pathways.

Signaling_Pathways cluster_0 3,5-diCQA cluster_1 Signaling Pathways cluster_2 Cellular Outcomes A 3,5-diCQA B PI3K/Akt Pathway A->B Activates C Nrf2 Pathway A->C Activates D MAPK Pathway A->D Modulates E JAK2/STAT3 Pathway A->E Inhibits F Cell Survival & Anti-apoptosis B->F G Antioxidant Response C->G H Regulation of Cell Proliferation & Differentiation D->H I Anti-inflammatory Response E->I

Caption: Key signaling pathways modulated by 3,5-diCQA.

  • PI3K/Akt Pathway: Activation of this pathway by 3,5-diCQA can protect cells from oxidative stress-induced apoptosis.[30]

  • Nrf2 Pathway: 3,5-diCQA can activate the transcription factor Nrf2, leading to the expression of antioxidant enzymes like heme oxygenase-1 (HO-1).[31][32]

  • MAPK Pathway: This pathway is involved in regulating various cellular processes, and its modulation by 3,5-diCQA can influence intestinal urate excretion.[14]

  • JAK2/STAT3 Pathway: Inhibition of this pathway by 3,5-diCQA can attenuate microglial activation and inflammatory pain.[33]

Detailed Experimental Protocol: In Vitro Synergy Assessment using the Combination Index Method

This protocol outlines the steps for determining the synergistic interaction between 3,5-diCQA and a partner compound (Compound X) in a cancer cell line.

Materials:

  • Cancer cell line of interest (e.g., MCF-7)

  • Complete cell culture medium

  • 3,5-dicaffeoylquinic acid (3,5-diCQA)

  • Compound X

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

  • DMSO

  • 96-well plates

  • Multichannel pipette

  • Plate reader

Procedure:

  • Single-Agent IC50 Determination:

    • Seed cells in 96-well plates at an appropriate density and allow them to adhere overnight.

    • Prepare serial dilutions of 3,5-diCQA and Compound X in complete medium.

    • Treat the cells with the single agents for a predetermined time (e.g., 48 or 72 hours).

    • Perform an MTT assay to determine cell viability.

    • Calculate the IC50 values for both compounds using appropriate software (e.g., GraphPad Prism).

  • Combination Study Design:

    • Based on the individual IC50 values, design a combination study using a constant ratio of the two drugs (e.g., based on their IC50 ratio).

    • Prepare serial dilutions of the drug combination.

  • Cell Treatment and Viability Assay:

    • Seed cells as in step 1.

    • Treat the cells with the drug combinations for the same duration as the single-agent study.

    • Include controls for each individual drug at the concentrations present in the combinations, as well as an untreated control.

    • Perform an MTT assay.

  • Data Analysis:

    • Calculate the fraction of cells affected (Fa) for each drug concentration and combination.

    • Use software like CompuSyn to calculate the Combination Index (CI) values for each combination.[5]

    • Interpret the CI values: CI < 1 (synergy), CI = 1 (additivity), CI > 1 (antagonism).

    • Generate Fa-CI plots to visualize the synergy at different effect levels.

Conclusion and Future Directions

The exploration of synergistic interactions involving 3,5-dicaffeoylquinic acid holds immense promise for the development of novel and more effective therapeutic strategies. Its multifaceted biological activities, coupled with a favorable safety profile, make it an ideal candidate for combination therapies in oncology, neurodegenerative disorders, and inflammatory diseases.

Future research should focus on:

  • In vivo validation: Translating promising in vitro synergistic findings into preclinical animal models.

  • Mechanism of action studies: Elucidating the precise molecular pathways responsible for the observed synergistic effects.

  • Pharmacokinetic and pharmacodynamic (PK/PD) modeling: Optimizing dosing schedules and ratios for combination therapies.

By adopting a rigorous and systematic approach to the assessment of synergy, the scientific community can unlock the full therapeutic potential of 3,5-diCQA and pave the way for innovative combination treatments that improve patient outcomes.

References

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  • CompuSyn. (n.d.). Drug Synergy Calculator - Combination Index (CI) | Chou-Talalay Method. Retrieved from [Link]

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  • Kim, J. Y., et al. (2005). Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell death in SH-SY5Y cells. Phytotherapy Research, 19(3), 243-247. [Link]

  • Various Authors. (2017). How to calculate Combination Index (CI) for drug-drug interaction? ResearchGate. [Link]

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  • Ianevski, A., Giri, A. K., & Aittokallio, T. (2020). SynergyFinder 2.0: visual analytics of multi-drug combination synergies. Nucleic acids research, 48(W1), W488–W493. [Link]

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  • Schieber, M., & Chandel, N. S. (2024). Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases. Frontiers in Pharmacology, 15, 1406859. [Link]

  • Atanasov, A.G., et al. (2024). Prenanthes purpurea and 3,5-DiCQA Alleviate Cellular Stress in H2O2-Induced Neurotoxicity: An In Vitro Comparative Study. International Journal of Molecular Sciences, 25(18), 9805. [Link]

  • Han, J., & Isoda, H. (2011). Neuroprotective effect of 3,5-di-O-caffeoylquinic acid on SH-SY5Y cells and senescence-accelerated-prone mice 8 through the up-regulation of phosphoglycerate kinase-1. Neuroscience, 192, 452-460. [Link]

  • Scambia, G., et al. (1990). Synergistic antiproliferative activity of quercetin and cisplatin on ovarian cancer cell growth. Anti-cancer drug design, 5(1), 45-48. [Link]

  • Park, H. J., et al. (2022). 3,5-Dicaffeoylquinic acid attenuates microglial activation-mediated inflammatory pain by enhancing autophagy through the suppression of MCP3/JAK2/STAT3 signaling. Biochemical pharmacology, 204, 113549. [Link]

  • Wang, Y., et al. (2024). 3,5-dicaffeoylquinic Acid Promotes Intestinal Urate Excretion via the MAPK Signaling Pathway Based on Caco-2 Cell Model. Food Bioscience, 63, 105559. [Link]

  • Han, J., & Isoda, H. (2011). Neuroprotective effects of 3,5-di-o-caffeoylquinic acid in vitro and in vivo. BMC Proceedings, 5(Suppl 8), P20. [Link]

  • Raineri, A., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. Molecules, 26(16), 5027. [Link]

  • Lee, J. B., et al. (2014). Synergistic antitumor activity of camptothecin-doxorubicin conjugates with hyaluronic acid. Journal of controlled release, 173, 51-60. [Link]

  • Kim, J. Y., et al. (2005). Neuroprotective effects of 3,5-dicaffeoylquinic acid on hydrogen peroxide-induced cell death in SH-SY5Y cells. Phytotherapy Research, 19(3), 243-247. [Link]

  • Wang, W., et al. (2018). 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway. Journal of Food and Drug Analysis, 26(4), 1339-1347. [Link]

  • Avnet, S., et al. (2021). Chlorogenic Acid Enhances Doxorubicin-Mediated Cytotoxic Effect in Osteosarcoma Cells. International Journal of Molecular Sciences, 22(16), 8683. [Link]

  • Al-Oqail, M. M., et al. (2021). Synergistic Effects of New Curcumin Analog (PAC) and Cisplatin on Oral Cancer Therapy. Molecules, 26(11), 3117. [Link]

  • Borges, G., et al. (2015). Drug combinations with quercetin: Doxorubicin plus quercetin in human breast cancer cells. Cancer chemotherapy and pharmacology, 76(4), 837–848. [Link]

  • Serafino, A., et al. (2017). Synergistic Effects of Plant Derivatives and Conventional Chemotherapeutic Agents: An Update on the Cancer Perspective. Molecules, 22(1), 161. [Link]

  • Finch, A. M., et al. (1998). Studies on the mechanism of the synergistic interaction between 2'-deoxy-5-azacytidine and cisplatin. Clinical cancer research, 4(2), 377–383. [Link]

  • Wietrzyk, J., et al. (2021). Effect of combined action of doxorubicin and calcifediol on MCF-7 breast cancer cells. Postepy higieny i medycyny doswiadczalnej, 75(1), 323-332. [Link]

  • Jantakat, P., & Ratanachamnong, P. (2018). Synergistic effects of cisplatin-caffeic acid induces apoptosis in human cervical cancer cells via the mitochondrial pathways. Oncology letters, 16(5), 5835–5844. [Link]

  • Wtorek, J., & Cisowski, W. (2020). Synergy, Additivity, and Antagonism between Cisplatin and Selected Coumarins in Human Melanoma Cells. Molecules, 25(18), 4272. [Link]

  • Raineri, A., et al. (2021). 3,5-Dicaffeoylquinic Acid Lowers 3T3-L1 Mitotic Clonal Expansion and Adipocyte Differentiation by Enhancing Heme Oxygenase-1 Expression. Molecules, 26(16), 5027. [Link]

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Comparative

A Researcher's Guide to the Independent Replication of Findings on 3,5-Dicaffeoylquinic Acid: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the reproducibility of published findings is the bedrock of scientific progress. This guide provides a comprehensive technical overview and a comparativ...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the reproducibility of published findings is the bedrock of scientific progress. This guide provides a comprehensive technical overview and a comparative framework for the independent replication of pivotal findings related to 3,5-dicaffeoylquinic acid (3,5-DCQA). We will delve into its widely reported biological activities, critically examine the consistency of these findings across various studies, and provide detailed experimental protocols to empower researchers to conduct their own validation studies.

The Multifaceted Bioactivity of 3,5-Dicaffeoylquinic Acid: A Landscape of Therapeutic Potential

3,5-Dicaffeoylquinic acid, a prominent member of the dicaffeoylquinic acid (DCQA) family of polyphenolic compounds, has garnered significant attention for its diverse pharmacological effects. Found in various medicinal plants, it is most recognized for its potent antioxidant, anti-inflammatory, and neuroprotective properties. This guide will focus on the independent verification of these key bioactivities.

Antioxidant Properties: Scrutinizing the Radical Scavenging Capacity

One of the most consistently reported attributes of 3,5-DCQA is its strong antioxidant activity. This is often the first line of investigation for natural compounds and serves as a foundational claim for many of its other observed biological effects.

Comparative Analysis of Published Findings

Numerous studies have demonstrated the radical scavenging ability of 3,5-DCQA using various in vitro assays. A common method is the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay, where the compound's ability to donate a hydrogen atom to the stable DPPH radical is measured spectrophotometrically.

While the majority of studies report significant antioxidant activity for 3,5-DCQA, the exact IC50 values (the concentration required to scavenge 50% of the DPPH radicals) can vary. For instance, one study reported an IC50 of 4.26 μg/mL, highlighting its potent radical scavenging capabilities. It is crucial for replicating laboratories to compare their results not just qualitatively (i.e., observing an effect) but also quantitatively against these published values.

Discrepancies in reported IC50 values can arise from several factors, including the purity of the 3,5-DCQA sample, the specific solvent used, and minor variations in the experimental protocol. Therefore, a robust replication study should meticulously document these parameters.

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol provides a standardized method for assessing the antioxidant capacity of 3,5-DCQA.

Materials:

  • 3,5-Dicaffeoylquinic acid (high purity)

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH)

  • Methanol (analytical grade)

  • Ascorbic acid (as a positive control)

  • 96-well microplate

  • Microplate reader capable of measuring absorbance at 517 nm

Procedure:

  • Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and protected from light.

  • Preparation of Test Samples: Prepare a stock solution of 3,5-DCQA in methanol. From this stock, create a series of dilutions to obtain a range of concentrations to be tested. Prepare a similar dilution series for the positive control, ascorbic acid.

  • Assay Procedure:

    • To each well of a 96-well plate, add 100 µL of the DPPH solution.

    • Add 100 µL of the various concentrations of 3,5-DCQA or ascorbic acid to the wells.

    • For the control well, add 100 µL of methanol instead of the test sample.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

  • Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging Activity = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

Data Analysis:

Plot the percentage of scavenging activity against the concentration of 3,5-DCQA and ascorbic acid. The IC50 value can then be determined from the dose-response curve.

Visualizing the Antioxidant Workflow
Validation

A Head-to-Head Comparison of Extraction Techniques for 3,5-Dicaffeoylquinic Acid: A Guide for Researchers

For researchers, scientists, and drug development professionals vested in the therapeutic potential of 3,5-dicaffeoylquinic acid (3,5-diCQA), its efficient extraction from natural sources is a critical first step. This g...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals vested in the therapeutic potential of 3,5-dicaffeoylquinic acid (3,5-diCQA), its efficient extraction from natural sources is a critical first step. This guide provides an in-depth, head-to-head comparison of various extraction techniques, moving beyond a simple listing of methods to explore the causality behind experimental choices and offer field-proven insights. Our focus is on providing a self-validating framework for selecting and optimizing an extraction protocol tailored to your specific research needs.

Understanding 3,5-Dicaffeoylquinic Acid

3,5-Dicaffeoylquinic acid is a natural phenolic compound and a significant member of the caffeoylquinic acid family.[1] It is an ester formed from the condensation of two caffeic acid molecules with quinic acid.[2] Found in a variety of plants, including Lonicera japonica (honeysuckle), Ilex kaushue, Centella asiatica, sweet potato, and chicory, 3,5-diCQA exhibits a range of promising biological activities, including antioxidant, anti-inflammatory, and antiviral properties.[3][4][5][6] Its therapeutic potential underscores the importance of efficient and reliable extraction methods.

The Extraction Landscape: A Comparative Overview

The choice of extraction technique significantly impacts the yield, purity, and stability of the extracted 3,5-diCQA. Here, we compare five common methods: Maceration, Soxhlet Extraction, Ultrasound-Assisted Extraction (UAE), Microwave-Assisted Extraction (MAE), and Supercritical Fluid Extraction (SFE).

Table 1: Quantitative Comparison of Extraction Techniques for Phenolic Compounds
Technique Typical Yield of Phenolic Compounds Extraction Time Solvent Consumption Temperature Advantages Disadvantages
Maceration Low to Moderate[7]Long (hours to days)[7]HighLow (Room Temperature)Simple, inexpensive equipment[7]Time-consuming, lower efficiency[7]
Soxhlet Moderate to High[7]Long (hours)Moderate (solvent is recycled)[8]High (solvent boiling point)Exhaustive extraction, well-established[7]Thermal degradation of sensitive compounds[8]
UAE High[7]Short (minutes)[7][9]Low to ModerateLow to ModerateFast, efficient, reduced energy consumption[9]Potential for radical formation, equipment cost
MAE High to Very High[7]Very Short (minutes)[7][10]LowModerate to HighExtremely fast, highly efficient, low solvent use[10]Requires polar solvents, potential for localized overheating
SFE Variable (depends on co-solvent)ModerateLow (CO2 is recycled)Low to Moderate[7]"Green" solvent (CO2), high selectivity[11]High initial equipment cost, may require co-solvents for polar compounds

In-Depth Analysis of Extraction Methodologies

Maceration: The Traditional Approach

Maceration is a simple and widely used technique that involves soaking the plant material in a solvent for a specific period, allowing the target compounds to diffuse into the solvent.[5][7]

Mechanism of Action: The principle behind maceration is the passive diffusion of phytochemicals from the plant matrix into the solvent, driven by a concentration gradient.[5] Agitation can be employed to enhance the mass transfer process.[5]

Causality of Experimental Choices:

  • Solvent Selection: The choice of solvent is critical and is based on the polarity of 3,5-diCQA. Mixtures of ethanol or methanol with water are commonly used for extracting phenolic compounds as they can effectively solvate a range of polarities.[12][13]

  • Particle Size: Grinding the plant material increases the surface area available for solvent contact, thereby improving extraction efficiency.[5] However, excessively fine powders can hinder filtration.[5]

  • Duration: Longer extraction times generally lead to higher yields, but there is a point of diminishing returns, and prolonged exposure can risk degradation of the target compound.[12]

Experimental Protocol: Maceration of Centella asiatica for 3,5-diCQA

  • Sample Preparation: Air-dry the leaves of Centella asiatica at room temperature until a constant weight is achieved. Grind the dried leaves into a coarse powder.

  • Extraction: Weigh 10 g of the powdered plant material and place it in a sealed container with 100 mL of 70% ethanol.

  • Agitation: Place the container on an orbital shaker and agitate at 150 rpm for 24 hours at room temperature.

  • Filtration: Filter the mixture through Whatman No. 1 filter paper.

  • Solvent Evaporation: Concentrate the filtrate using a rotary evaporator under reduced pressure to obtain the crude extract.

Maceration_Workflow A Plant Material (e.g., Centella asiatica) B Grinding A->B C Maceration (Solvent, Agitation, Time) B->C D Filtration C->D E Solvent Evaporation (Rotary Evaporator) D->E F Crude 3,5-diCQA Extract E->F

Caption: Maceration Workflow for 3,5-diCQA Extraction.

Soxhlet Extraction: The Exhaustive Method

Soxhlet extraction is a continuous solid-liquid extraction technique that has long been a standard method for the exhaustive extraction of phytochemicals.[7][8]

Mechanism of Action: The method involves repeatedly washing the plant material with fresh, heated solvent. The solvent is vaporized, condensed, and then percolates through the sample, gradually extracting the target compounds. The solvent containing the extracted compounds is then siphoned back into the boiling flask, and the cycle repeats.[7][8]

Causality of Experimental Choices:

  • Solvent Choice: The solvent should have a boiling point that is low enough for easy evaporation but high enough to ensure adequate extraction temperature. Ethanol and methanol are common choices for phenolic compounds.

  • Cycle Time: The number of extraction cycles determines the completeness of the extraction. This is often determined empirically by monitoring the color of the solvent in the siphon arm.

  • Heat Input: The heating rate must be carefully controlled to ensure a steady cycle of solvent evaporation and condensation without causing thermal degradation of 3,5-diCQA.

Experimental Protocol: Soxhlet Extraction of 3,5-diCQA from Lonicera japonica

  • Sample Preparation: Dry and finely powder the flower buds of Lonicera japonica.

  • Thimble Packing: Accurately weigh about 10 g of the powdered sample and place it in a cellulose thimble.

  • Apparatus Setup: Place the thimble in the Soxhlet extractor. Fill a round-bottom flask with 250 mL of 80% methanol.

  • Extraction: Heat the flask to the boiling point of the solvent. Allow the extraction to proceed for at least 6-8 hours, or until the solvent in the siphon arm runs clear.

  • Concentration: After extraction, cool the apparatus and collect the extract from the flask. Concentrate the extract using a rotary evaporator.

Soxhlet_Workflow A Solvent in Flask (Heated) B Vaporization A->B Heat F Crude Extract A->F Final Collection C Condensation B->C D Percolation through Sample C->D E Siphoning back to Flask D->E E->A Continuous Cycle

Caption: Soxhlet Extraction Cycle.

Ultrasound-Assisted Extraction (UAE): The Acoustic Advantage

UAE utilizes high-frequency sound waves to accelerate the extraction process, offering a more efficient and environmentally friendly alternative to conventional methods.[9][14]

Mechanism of Action: The primary mechanism of UAE is acoustic cavitation. The propagation of ultrasound waves through the solvent creates microbubbles that grow and collapse violently. This implosion generates localized high pressures and temperatures, creating microjets and shockwaves that disrupt the plant cell walls and enhance the penetration of the solvent into the plant matrix, thereby accelerating mass transfer.[4][15][16]

Causality of Experimental Choices:

  • Frequency and Power: Higher ultrasonic power generally leads to more intense cavitation and faster extraction. However, excessive power can lead to the degradation of phenolic compounds.[9]

  • Temperature: While UAE can be performed at lower temperatures than Soxhlet, controlling the temperature is still important as the ultrasonic process itself can generate heat.

  • Solvent and Solid-to-Liquid Ratio: As with other methods, the choice of solvent and the ratio of solvent to plant material are crucial for maximizing the extraction yield.

Experimental Protocol: Ultrasound-Assisted Extraction of 3,5-diCQA from Chicory Roots

  • Sample Preparation: Freeze-dry and powder the chicory roots.

  • Extraction: Suspend 1 g of the powdered sample in 20 mL of 57% ethanol in a beaker.

  • Ultrasonication: Place the beaker in an ultrasonic bath or use an ultrasonic probe. Sonicate at a frequency of 40 kHz and a power of 100 W for 30 minutes. Maintain the temperature at 40°C.

  • Separation: Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collection: Collect the supernatant and, if necessary, re-extract the residue. Combine the supernatants and concentrate under vacuum.

UAE_Workflow A Plant Material in Solvent B Ultrasonic Waves A->B C Acoustic Cavitation (Bubble formation & collapse) B->C D Cell Wall Disruption & Enhanced Mass Transfer C->D E Centrifugation/Filtration D->E F Crude Extract E->F

Caption: Mechanism of Ultrasound-Assisted Extraction.

Microwave-Assisted Extraction (MAE): The Rapid Heating Revolution

MAE employs microwave energy to heat the solvent and plant material, resulting in a significantly faster extraction process compared to conventional methods.[10][17]

Mechanism of Action: MAE works on the principle of dielectric heating. Polar molecules within the solvent and the plant material align themselves with the rapidly oscillating electric field of the microwaves. This rapid reorientation creates friction, leading to volumetric and rapid heating.[18][19] The internal pressure builds up within the plant cells, causing them to rupture and release their contents into the solvent.[17]

Causality of Experimental Choices:

  • Microwave Power and Time: These are the most critical parameters. Higher power leads to faster heating and extraction, but excessive power or time can cause degradation of 3,5-diCQA.[3]

  • Solvent Polarity: Solvents with high dielectric constants (i.e., more polar solvents like ethanol and water) are more efficient at absorbing microwave energy.[18]

  • Moisture Content: The presence of water in the plant material can significantly enhance the efficiency of MAE due to its high polarity.

Experimental Protocol: Microwave-Assisted Extraction of Caffeoylquinic Acids

  • Sample Preparation: Use powdered, air-dried plant material.

  • Extraction: Place 1 g of the sample in a microwave-safe extraction vessel with 35 mL of 60% ethanol.[3]

  • Microwave Irradiation: Place the vessel in a microwave extractor. Irradiate at a power of 280 W for 5 minutes, with a set temperature of 70°C.[3]

  • Cooling and Filtration: After extraction, cool the vessel rapidly and filter the contents to separate the extract from the solid residue.

  • Concentration: Concentrate the filtrate using a rotary evaporator.

MAE_Workflow A Plant Material in Polar Solvent B Microwave Irradiation A->B C Dielectric Heating (Dipole rotation & Ionic conduction) B->C D Internal Pressure Buildup & Cell Rupture C->D E Filtration D->E F Crude Extract E->F

Caption: Mechanism of Microwave-Assisted Extraction.

Supercritical Fluid Extraction (SFE): The "Green" Chemistry Approach

SFE utilizes a supercritical fluid, most commonly carbon dioxide (CO2), as the extraction solvent. This technique is highly regarded for its environmental friendliness and selectivity.[11]

Mechanism of Action: A supercritical fluid is a substance at a temperature and pressure above its critical point, where it exhibits properties of both a liquid and a gas. Supercritical CO2 has low viscosity and high diffusivity, allowing it to penetrate the plant matrix effectively. Its solvating power can be tuned by changing the pressure and temperature. After extraction, the CO2 can be returned to its gaseous state by simply reducing the pressure, leaving behind a solvent-free extract.[11]

Causality of Experimental Choices:

  • Pressure and Temperature: These parameters are adjusted to control the density and solvating power of the supercritical CO2. For polar compounds like 3,5-diCQA, higher pressures are generally required.[20]

  • Co-solvent: Since CO2 is nonpolar, a polar co-solvent (modifier) such as ethanol or methanol is often added in small amounts to enhance the extraction of polar compounds like phenolic acids.[21]

  • Flow Rate: The flow rate of the supercritical fluid affects the residence time and the overall efficiency of the extraction.

Experimental Protocol: Supercritical Fluid Extraction of Caffeoylquinic Acids from Green Coffee Beans

  • Sample Preparation: Grind green coffee beans to a uniform particle size.

  • Extractor Loading: Load approximately 10 g of the ground coffee into the extraction vessel.

  • SFE System Setup:

    • Pressure: 200-300 bar

    • Temperature: 40-60°C

    • CO2 Flow Rate: 2-4 mL/min

    • Co-solvent: 5-10% ethanol

  • Extraction: Pump supercritical CO2 and the co-solvent through the extraction vessel for a predetermined time (e.g., 90-120 minutes).

  • Separation and Collection: Depressurize the fluid in a separator, causing the CO2 to vaporize and the extract to precipitate for collection.

SFE_Workflow A CO2 Tank B Pump A->B C Heater B->C D Extraction Vessel (with Plant Material) C->D E Pressure Reduction Valve D->E F Separator E->F G Solvent-Free Extract F->G H Recycled CO2 F->H H->A

Caption: Supercritical Fluid Extraction Process.

Conclusion and Recommendations

The optimal extraction technique for 3,5-diCQA depends on the specific goals of the research.

  • For simplicity and low cost , Maceration is a viable option, although it comes at the cost of time and efficiency.

  • Soxhlet extraction provides exhaustive extraction but poses a risk of thermal degradation to the relatively sensitive 3,5-diCQA.

  • Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) represent the most efficient and rapid methods. MAE often demonstrates slightly higher yields in shorter times, but both are excellent choices for high-throughput screening and routine analysis.

  • Supercritical Fluid Extraction (SFE) is the "greenest" and most selective method, yielding a high-purity, solvent-free extract. However, the high initial investment in equipment is a significant consideration.

For most laboratory settings focused on maximizing the yield of 3,5-diCQA in a time-efficient manner, UAE and MAE are the recommended starting points . The choice between them may come down to the available equipment and the specific characteristics of the plant matrix. For applications requiring the highest purity and a completely solvent-free final product, SFE is the superior, albeit more resource-intensive, choice .

Ultimately, the selection of an extraction method should be guided by a thorough understanding of the principles behind each technique, the properties of 3,5-diCQA, and the specific requirements of the intended downstream applications.

References

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  • Yang, L., Marney, L. C., Magana, A. A., et al. (2023). Quantification of caffeoylquinic acids and triterpenes as targeted bioactive compounds of Centella Asiatica in extracts and formulations by liquid chromatography mass spectrometry.
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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of (-)-3,5-Dicaffeoylquinic Acid

For Immediate Use by Laboratory and Research Professionals As a Senior Application Scientist, this guide provides essential, field-tested procedures for the proper disposal of (-)-3,5-Dicaffeoylquinic acid (also known as...

Author: BenchChem Technical Support Team. Date: January 2026

For Immediate Use by Laboratory and Research Professionals

As a Senior Application Scientist, this guide provides essential, field-tested procedures for the proper disposal of (-)-3,5-Dicaffeoylquinic acid (also known as Isochlorogenic Acid A). Adherence to these protocols is critical for ensuring personnel safety, environmental protection, and regulatory compliance. This document moves beyond mere procedural steps to explain the scientific rationale behind each recommendation, empowering you to make informed safety decisions.

Understanding the Compound: Hazard Profile and Reactivity

(-)-3,5-Dicaffeoylquinic acid is a natural phenolic compound with notable biological activities, including antioxidant and anti-inflammatory properties.[1] While not classified as a hazardous substance according to the Globally Harmonized System (GHS), it is crucial to handle it with the standard precautions for laboratory chemicals.[2]

Key Hazard Considerations:

  • Reactivity: The primary hazard lies in its incompatibility with strong oxidizing/reducing agents and strong acids/alkalis.[3] Contact with these substances can lead to hazardous reactions.

  • Decomposition: Under fire conditions, it may decompose and emit toxic fumes, including carbon monoxide, carbon dioxide, and nitrogen oxides.[3][4]

  • Irritation: Some safety data sheets (SDS) for similar compounds indicate a potential for skin and eye irritation.[5] Therefore, appropriate personal protective equipment (PPE) is essential.

Hazard CategoryClassificationPrimary Precaution
Acute Toxicity Not ClassifiedAvoid ingestion and inhalation.
Skin Corrosion/Irritation Potential Irritant[5]Wear protective gloves and clothing.[5][6]
Eye Damage/Irritation Potential Irritant[5]Wear safety goggles.[5][6]
Reactivity Incompatible with strong oxidizing/reducing agents, strong acids/alkalis.[4]Segregate from incompatible materials.[7]

Pre-Disposal Safety and Handling

Proper handling is the first line of defense against accidental exposure and improper disposal.

Personal Protective Equipment (PPE)

Before handling (-)-3,5-Dicaffeoylquinic acid in any form, ensure the following PPE is worn:

  • Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[6]

  • Skin Protection: Use impervious gloves (e.g., nitrile) and a lab coat.[5][6]

  • Respiratory Protection: Not generally required for small quantities in a well-ventilated area.[2] However, if dust formation is possible or exposure limits are exceeded, use a full-face respirator.[6]

Spill Management

In the event of a spill, immediate and correct action is crucial.

Procedure for Spills:

  • Evacuate and Ventilate: Ensure the area is well-ventilated and restrict access to non-essential personnel.

  • Don PPE: Wear the appropriate PPE as outlined above.

  • Containment: For solid spills, sweep up the material and place it into a suitable, labeled container for disposal. Avoid creating dust.

  • Cleaning: Decontaminate the spill site.[3]

  • Disposal: The collected spill material must be disposed of as hazardous waste.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of (-)-3,5-Dicaffeoylquinic acid waste requires a systematic approach, from initial collection to final removal by environmental health and safety (EHS) personnel.

Waste Segregation: The Critical First Step

Proper segregation prevents hazardous reactions and ensures that waste is managed in the most environmentally sound manner.[7]

  • Solid Waste: Collect pure (-)-3,5-Dicaffeoylquinic acid, contaminated lab materials (e.g., weigh boats, contaminated gloves), and spill cleanup materials in a designated, compatible hazardous waste container.

  • Aqueous Solutions: Collect aqueous solutions containing (-)-3,5-Dicaffeoylquinic acid in a separate, clearly labeled hazardous waste container. Do not mix with organic solvents.

  • Organic Solvent Solutions: Solutions of (-)-3,5-Dicaffeoylquinic acid in organic solvents should be collected in a designated solvent waste container. Segregate halogenated and non-halogenated solvent waste streams.[8]

Diagram: Waste Segregation Decision Tree

WasteSegregation (-)-3,5-Dicaffeoylquinic Acid Waste Segregation Start Waste Generated Solid Is the waste solid? (e.g., powder, contaminated labware) Start->Solid Aqueous Is the waste an aqueous solution? Solid->Aqueous No SolidWaste Solid Hazardous Waste Container Solid->SolidWaste Yes Organic Is the waste an organic solvent solution? Aqueous->Organic No AqueousWaste Aqueous Hazardous Waste Container Aqueous->AqueousWaste Yes SolventWaste Solvent Waste Container (Segregate Halogenated/Non-Halogenated) Organic->SolventWaste Yes EHS Arrange for EHS Pickup Organic->EHS No SolidWaste->EHS AqueousWaste->EHS SolventWaste->EHS

Caption: Decision tree for segregating (-)-3,5-Dicaffeoylquinic acid waste.

Container Management and Labeling

Proper container management is a cornerstone of laboratory safety and regulatory compliance.

Container Requirements:

  • Compatibility: Use containers made of a material that will not react with the waste. Plastic is often preferred.[9]

  • Condition: Containers must be in good condition with no leaks and have a secure, screw-top cap.[7]

  • Filling: Do not overfill containers. Leave at least one inch of headroom to allow for expansion.[7]

  • Closure: Keep waste containers closed at all times, except when adding waste.[9][10]

Labeling Protocol:

Each waste container must be labeled with the following information as soon as waste is first added:[11]

  • The words "Hazardous Waste" .[11]

  • Chemical Constituents: List all components of the waste, including solvents and their approximate percentages or volumes.[7]

  • Hazard Identification: Indicate the relevant hazards (e.g., flammable, corrosive, toxic).

Storage in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[7][9]

SAA Requirements:

  • Location: The SAA must be at or near the point of waste generation.[9]

  • Segregation: Store incompatible waste types separately within the SAA to prevent accidental mixing.[7] For example, keep acidic waste away from basic waste.

  • Volume Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA.[9]

  • Inspections: Weekly inspections of the SAA are required to check for leaks or container deterioration.[7]

Final Disposal Procedures
  • Full Container: Once a waste container is full, complete the "date filled" section on the hazardous waste label.[7]

  • Request Pickup: Submit a waste collection request to your institution's Environmental Health and Safety (EHS) department.[10]

  • Timely Removal: Full containers must be removed from the SAA within three days.[7]

Important Note: Never dispose of (-)-3,5-Dicaffeoylquinic acid, in either solid form or in solution, down the sink or in the regular trash.[10][12] Evaporation of chemical waste in a fume hood is also prohibited.[10]

Regulatory Framework

The disposal of laboratory chemical waste is governed by regulations from the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[13][14] These regulations provide a framework for safe handling, storage, and disposal of hazardous materials.[13] Key OSHA standards relevant to this process include those for Hazard Communication (HazCom) and Hazardous Waste Operations and Emergency Response (HAZWOPER).[14]

Conclusion: A Commitment to Safety and Stewardship

The proper disposal of (-)-3,5-Dicaffeoylquinic acid is a straightforward process when approached with a clear understanding of the compound's properties and the established safety protocols. By adhering to this guide, you contribute to a safer laboratory environment and ensure the responsible management of chemical waste.

References

  • Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

  • University of Pennsylvania EHRS. LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. [Link]

  • Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. [Link]

  • Northwestern University Research Safety. Hazardous Waste Disposal Guide. [Link]

  • DuraLabel Resources. OSHA Rules for Hazardous Chemicals. [Link]

  • American Chemical Society. Hazardous Waste & Disposal Considerations. [Link]

  • OSHA. Hazardous Waste Operations and Emergency Response (HAZWOPER) - Standards. [Link]

  • CDMS. OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. [Link]

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  • Chemical Safety Manual of Emory University. General Waste Disposal Procedures. [Link]

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Handling

A Researcher's Guide to Personal Protective Equipment (PPE) for Handling (-)-3,5-Dicaffeoylquinic Acid

This document provides a comprehensive guide to the essential safety protocols and personal protective equipment (PPE) required for the safe handling of (-)-3,5-Dicaffeoylquinic acid (also known as Isochlorogenic Acid A)...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive guide to the essential safety protocols and personal protective equipment (PPE) required for the safe handling of (-)-3,5-Dicaffeoylquinic acid (also known as Isochlorogenic Acid A). As drug development professionals and researchers, our primary responsibility is to ensure a safe laboratory environment, which begins with a thorough understanding of the materials we handle and the implementation of robust safety measures. This guide is built on the foundational principles of expertise, trustworthiness, and authoritative grounding to empower you with the knowledge for safe and effective research.

The Prudent Safety Principle: Navigating Inconsistent Hazard Data

A critical first step in handling any chemical is to review its Safety Data Sheet (SDS). In the case of (-)-3,5-Dicaffeoylquinic acid, a review of SDSs from various suppliers reveals conflicting hazard classifications. For instance, one supplier classifies the compound as a skin and eye irritant, while another states it is not classified as hazardous under the Globally Harmonized System (GHS).[1][2] PubChem also notes that the substance has been reported as not meeting GHS hazard criteria by at least one company.[3]

This discrepancy necessitates the adoption of the "Prudent Safety Principle." This principle dictates that when faced with conflicting or incomplete safety information, researchers should adopt the more conservative safety protocols. Therefore, this guide will proceed with the recommendation that (-)-3,5-Dicaffeoylquinic acid be handled as a potentially hazardous substance, specifically as a skin and eye irritant. This approach ensures the highest level of protection for all laboratory personnel.[4]

Hazard Assessment Summary

To provide a clear overview of the available data, the following table summarizes the hazard classifications for (-)-3,5-Dicaffeoylquinic acid from different sources.

Supplier/SourceGHS Hazard ClassificationKey Recommendations
MedChemExpress Skin Corrosion/Irritation (Category 2), Serious Eye Damage/Eye Irritation (Category 2A)[1]Wash hands thoroughly after handling. Wear protective gloves, protective clothing, and eye/face protection.[1]
ECHEMI No pictogram or hazard statements available. However, recommends significant PPE.Wear tightly fitting safety goggles. Wear fire/flame resistant and impervious clothing. Use a full-face respirator if exposure limits are exceeded. Avoid dust formation.[5]
Cayman Chemical Not classified as hazardous according to GHS.[2]No special first-aid measures required. Eye protection not required.[2]
PubChem Reported as not meeting GHS hazard criteria by one company.[3]Provides a Laboratory Chemical Safety Summary (LCSS) but no definitive hazard statements.

Given this information, a risk-based approach is essential for determining the appropriate level of PPE.[4] The level of protection should be matched to the potential for exposure based on the specific laboratory procedures being performed.

Core Personal Protective Equipment (PPE) Requirements

Based on the Prudent Safety Principle and the potential for skin and eye irritation, the following PPE is considered the minimum requirement for handling (-)-3,5-Dicaffeoylquinic acid in a laboratory setting.[6][7]

Eye and Face Protection

Given the classification as a serious eye irritant by at least one supplier, robust eye protection is mandatory.[1]

  • Minimum Requirement: Safety glasses with side shields that meet ANSI Z87.1 standards are required at all times when in the laboratory.[6][7]

  • Splash Hazard: When handling solutions of (-)-3,5-Dicaffeoylquinic acid or performing operations with a risk of splashing (e.g., pouring large volumes), it is required to use chemical splash goggles. For enhanced protection, a face shield should be worn in addition to safety goggles.[7][8]

Skin and Body Protection

Protecting the skin from potential irritation is crucial. This involves a multi-layered approach.

  • Laboratory Coat: A properly fitting, flame-resistant lab coat must be worn at all times. It should be fully buttoned to provide maximum coverage.[6][9]

  • Protective Clothing: Full-length pants and closed-toe/heel shoes are mandatory personal attire in any laboratory where hazardous materials are used.[6]

  • Gloves: Chemical-resistant gloves are essential.[10]

    • Integrity: Before each use, inspect gloves for any signs of degradation, such as discoloration, punctures, or tears.

Respiratory Protection

Respiratory protection is generally not required when handling small quantities of (-)-3,5-Dicaffeoylquinic acid in its solid, powdered form in a well-ventilated area or a chemical fume hood. However, a risk assessment may indicate a need for respiratory protection in certain situations.[10]

  • Consider a respirator when:

    • Handling large quantities of the powder where dust formation is likely.

    • Generating aerosols or mists of solutions containing the compound.

    • If exposure limits are exceeded, a full-face respirator may be necessary.[5]

If a respirator is required, it must be used as part of a comprehensive respiratory protection program that includes medical clearance, fit testing, and training, in accordance with OSHA standards.

Operational Plan: A Step-by-Step Handling Protocol

A systematic workflow is critical to ensuring safety from the beginning to the end of a procedure.

Preparation and Donning PPE
  • Designated Area: All handling of (-)-3,5-Dicaffeoylquinic acid should occur in a designated area, such as a chemical fume hood, to minimize exposure.

  • Gather Materials: Before starting, ensure all necessary equipment, including the chemical, solvents, glassware, and waste containers, are within the designated area.

  • Don PPE: Put on your personal protective equipment in the following order:

    • Lab coat (fully buttoned).

    • Safety glasses or goggles.

    • Gloves (ensure they are pulled over the cuffs of the lab coat).

Post-Handling and Doffing PPE
  • Decontaminate: Wipe down the work surface and any equipment used.

  • Doff PPE: Remove PPE carefully to avoid self-contamination. The general procedure is:

    • Gloves: Remove gloves first. Using a gloved hand, peel one glove off from the cuff towards the fingertips. With the now ungloved hand, slide your fingers under the cuff of the remaining glove and peel it off without touching the exterior.

    • Lab Coat: Remove your lab coat, turning it inside out as you do, and hang it in its designated storage location or place it in a laundry bin if contaminated.

    • Eye Protection: Remove your eye and face protection.

  • Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.[8]

The following diagram illustrates the logical workflow for selecting and using PPE when handling (-)-3,5-Dicaffeoylquinic acid.

PPE_Workflow cluster_prep Preparation Phase cluster_selection PPE Selection cluster_ops Operational Phase A Review Safety Data Sheet (SDS) Acknowledge conflicting data B Perform Risk Assessment (Quantity, Procedure, Splash/Dust Risk) A->B C Minimum PPE: - Lab Coat - Safety Glasses (ANSI Z87.1) - Nitrile Gloves B->C D Splash or Large Volume? C->D E Upgrade to Chemical Goggles & Face Shield D->E Yes F Significant Dust/Aerosol Risk? D->F No E->F G Use Chemical Fume Hood. Consider Respirator. F->G Yes H Don PPE Correctly F->H No G->H I Handle Chemical in Designated Area H->I J Doff PPE Correctly to Avoid Contamination I->J K Wash Hands Thoroughly J->K

Caption: Workflow for PPE Selection and Use.

Disposal Plan: Waste Management and Decontamination

Proper disposal of chemical waste and contaminated materials is a critical component of laboratory safety to protect both personnel and the environment.

Chemical Waste Disposal
  • Waste Segregation: Never dispose of (-)-3,5-Dicaffeoylquinic acid, either in solid form or in solution, down the sink.[11] All chemical waste must be collected in designated hazardous waste containers.[12]

  • Container Compatibility: Ensure the waste container is made of a material compatible with the waste being collected. For instance, do not store acidic solutions in metal containers. The original chemical container is often a good choice for waste accumulation.[12][13]

  • Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste" and a full description of the contents.[11][13]

Contaminated PPE Disposal
  • Solid Waste: Contaminated items such as gloves, absorbent towels, and weighing papers should be considered solid chemical waste.[13] These items must be collected in a designated, labeled solid waste container within the laboratory.

  • Empty Containers: Empty containers that held (-)-3,5-Dicaffeoylquinic acid must be managed properly. For containers that held acutely hazardous waste, triple rinsing is required, with the rinsate collected as hazardous waste.[14] For non-acutely hazardous materials, empty the container as much as possible, deface the label, and dispose of it according to your institution's policies.[14]

Always adhere to your institution's specific hazardous waste management program and consult with your Environmental Health & Safety (EHS) department for guidance.[12]

By adhering to these protocols, researchers can confidently and safely handle (-)-3,5-Dicaffeoylquinic acid, fostering a culture of safety and scientific integrity within the laboratory.

References

  • How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA. [Link]

  • PPE Minimum Standards. Environmental Health & Safety, University of Missouri. [Link]

  • Safety Guidelines for Handling Chemicals. HPE Support. [Link]

  • How To Choose The Right PPE For Chemical Handling. (n.d.). Hazchem Safety. [Link]

  • Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety, University of Colorado Boulder. [Link]

  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

  • PPE for Chemical Handling: A Quick Guide. (2023, April 12). Healthy Bean. [Link]

  • Safetycasts in a Minute Personal Protective Equipment: Your Personal Barrier to Laboratory Exposure. ORS, National Institutes of Health. [Link]

  • PPE and Safety for Chemical Handling. (2020, July 14). ACS Material. [Link]

  • Management of Waste. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). [Link]

  • In-Lab Disposal Methods: Waste Management Guide. Protect IU, Indiana University. [Link]

  • Personal Protective Equipment (PPE). Biorisk Management, ABSA International. [Link]

  • Laboratory Waste Disposal Safety Protocols. (2024, August 16). National Science Teaching Association. [Link]

  • Personal Protection Equipment (PPE) in Laboratories Policy. Office of Research, Boston University. [Link]

  • CAS 2450-53-5 | 3,5-Dicaffeoylquinic acid. Bio-Crick. [Link]

  • 3,5-Dicaffeoylquinic acid. PubChem, National Institutes of Health. [Link]

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